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2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Documentation Hub

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  • Product: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Core Science & Biosynthesis

Foundational

Synthesis Pathway for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol: A Technical Guide

Authored by: A Senior Application Scientist Publication Date: February 18, 2026 Abstract This technical guide provides an in-depth, scientifically-grounded pathway for the synthesis of the target molecule, 2-{[(5-Bromoth...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

Publication Date: February 18, 2026

Abstract

This technical guide provides an in-depth, scientifically-grounded pathway for the synthesis of the target molecule, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. The core of this synthesis is a direct reductive amination, a robust and highly efficient method for C-N bond formation.[1] This document details the strategic selection of starting materials, the rationale behind the chosen reaction conditions, a comprehensive, step-by-step experimental protocol, and a discussion of the underlying reaction mechanism. The guide is intended for researchers and professionals in drug development and organic synthesis, offering field-proven insights to ensure reproducibility and high-yield outcomes.

Strategic Overview and Rationale

The synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is most effectively achieved through a one-pot reductive amination reaction.[1][2] This strategy involves the reaction between an aldehyde (5-bromothiophene-2-carbaldehyde) and a primary amine (2-aminobutan-1-ol) in the presence of a selective reducing agent.

Selection of Starting Materials
  • 5-Bromothiophene-2-carbaldehyde: This commercially available thiophene derivative serves as the electrophilic component.[3][4][5][6] Its aldehyde group is reactive towards nucleophilic attack by the amine, and the bromothiophene moiety is a common scaffold in medicinal chemistry.[3][5]

  • 2-Aminobutan-1-ol: This chiral amino alcohol provides the core butanol backbone and the primary amine nucleophile required for the key C-N bond formation. Its presence introduces a stereocenter and hydroxyl functionality, which can be crucial for downstream applications in drug design.

Core Reaction: Reductive Amination

Reductive amination is the method of choice due to its efficiency and operational simplicity. The process begins with the formation of an intermediate imine (or the corresponding protonated iminium ion) from the aldehyde and amine, which is then reduced in situ to the target secondary amine.[1][2][7]

Choice of Reducing Agent: Sodium Triacetoxyborohydride (NaBH(OAc)₃)

For this synthesis, Sodium Triacetoxyborohydride, NaBH(OAc)₃, is the preferred reducing agent.[8][9][10] The rationale for this selection is threefold:

  • Selectivity: NaBH(OAc)₃ is a mild reducing agent that selectively reduces the iminium ion intermediate much faster than it reduces the starting aldehyde.[7][11] This prevents the undesired formation of 5-bromo-2-thiophenemethanol, a common side product when using stronger, less selective hydrides like sodium borohydride (NaBH₄) in a one-pot setting.[7]

  • Mild Conditions: The reaction proceeds efficiently at room temperature and does not require acidic conditions for aldehydes, which helps to preserve acid-sensitive functional groups if present.[8][9]

  • Reduced Toxicity: Compared to alternatives like sodium cyanoborohydride (NaBH₃CN), NaBH(OAc)₃ and its byproducts are significantly less toxic.[10][11]

Mechanistic Pathway

The reductive amination process follows a well-established two-step mechanism occurring within a single reaction vessel:[2][7]

  • Imine Formation: The nitrogen atom of 2-aminobutan-1-ol acts as a nucleophile, attacking the electrophilic carbonyl carbon of 5-bromothiophene-2-carbaldehyde. This is followed by dehydration to form a Schiff base, or imine, intermediate.

  • Hydride Reduction: The NaBH(OAc)₃ delivers a hydride ion (H⁻) to the electrophilic carbon of the imine. This reduction step forms the final, stable secondary amine product.

Experimental Protocol

This protocol is designed as a self-validating system, with clear steps for reaction setup, monitoring, workup, and purification.

Reagents and Materials
Reagent/MaterialMolar Mass ( g/mol )QuantityMolar Equiv.
5-Bromothiophene-2-carbaldehyde191.051.91 g1.0
(rac)-2-Aminobutan-1-ol89.140.98 g1.1
Sodium Triacetoxyborohydride211.943.18 g1.5
1,2-Dichloroethane (DCE)98.9650 mL-
Saturated Sodium Bicarbonate (aq)-50 mL-
Deionized Water-50 mL-
Brine (Saturated NaCl solution)-50 mL-
Anhydrous Magnesium Sulfate---
Dichloromethane (DCM)---
Ethyl Acetate---
Hexanes---
Step-by-Step Synthesis Procedure
  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 5-bromothiophene-2-carbaldehyde (1.91 g, 10.0 mmol).

  • Solvent and Amine Addition: Add 1,2-dichloroethane (DCE, 50 mL) to the flask and stir until the aldehyde is fully dissolved. Add 2-aminobutan-1-ol (0.98 g, 11.0 mmol, 1.1 eq) to the solution. Stir the mixture at room temperature for 20 minutes.

  • Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol, 1.5 eq) to the mixture in portions over 5 minutes. Note: The reaction is typically exothermic; addition should be controlled.

  • Reaction Monitoring: Allow the reaction to stir at room temperature under a nitrogen atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed (typically 2-4 hours).

  • Quenching and Workup: Once the reaction is complete, carefully quench the reaction by slowly adding 50 mL of saturated aqueous sodium bicarbonate solution. Stir vigorously for 15 minutes.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 30 mL).

  • Washing and Drying: Combine all organic layers and wash sequentially with deionized water (50 mL) and brine (50 mL). Dry the organic phase over anhydrous magnesium sulfate.

  • Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude residue by silica gel column chromatography, using a gradient eluent system (e.g., starting with 100% hexanes and gradually increasing the polarity with ethyl acetate) to isolate the pure 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.

Visualization of the Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis from starting materials to the final purified product.

Synthesis_Workflow SM1 5-Bromothiophene- 2-carbaldehyde ReactionVessel One-Pot Reaction: Imine Formation & In Situ Reduction SM1->ReactionVessel SM2 2-Aminobutan-1-ol SM2->ReactionVessel Reagent NaBH(OAc)₃ DCE Solvent Reagent->ReactionVessel Workup Aqueous Workup (NaHCO₃ Quench, Extraction) ReactionVessel->Workup Reaction Completion Purification Silica Gel Chromatography Workup->Purification Crude Product Product Pure 2-{[(5-Bromothiophen-2-yl) methyl]amino}butan-1-ol Purification->Product Isolated Product

Caption: Workflow for the synthesis of the target compound.

Conclusion

The described synthesis pathway utilizing direct reductive amination with sodium triacetoxyborohydride offers a reliable, high-yield, and scalable method for producing 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. The careful selection of a mild and selective reducing agent is critical to minimizing side-product formation and simplifying purification. This guide provides the necessary technical detail and scientific rationale for researchers to successfully implement this synthesis in a laboratory setting.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

  • Chemistry Steps. (2024, March 28). Reductive Amination. Retrieved February 18, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved February 18, 2026, from [Link]

  • PubChem. (n.d.). 5-Bromothiophene-2-carbaldehyde. Retrieved February 18, 2026, from [Link]

  • Wikipedia. (n.d.). Reductive amination. Retrieved February 18, 2026, from [Link]

Sources

Exploratory

Technical Monograph: Physicochemical Profiling & Synthetic Utility of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

CAS Registry Number: 1042624-34-9 Formula: C H BrNOS Molecular Weight: 264.18 g/mol Executive Summary & Structural Logic This guide provides a comprehensive technical analysis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}bu...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Registry Number: 1042624-34-9 Formula: C


H

BrNOS Molecular Weight: 264.18 g/mol

Executive Summary & Structural Logic

This guide provides a comprehensive technical analysis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a specialized heterocyclic building block used primarily in medicinal chemistry. Its structure combines a lipophilic, chemically versatile 5-bromothiophene moiety with a polar, chiral amino-alcohol tail.

This molecule serves as a critical "linker scaffold." The bromine atom at the C5 position of the thiophene ring acts as a reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the amino-alcohol chain mimics the pharmacophores found in adrenergic receptor ligands and sphingosine-1-phosphate modulators.

Structural Decomposition
  • The Warhead (5-Bromothiophene): A bioisostere for 4-bromophenyl groups. The sulfur atom increases lipophilicity and metabolic susceptibility compared to benzene, while the bromine allows for late-stage diversification.

  • The Linker (Methylene Bridge): Provides rotational freedom, decoupling the electronic effects of the amine from the aromatic ring.

  • The Chiral Tail (2-Aminobutan-1-ol): Introduces sterecomplexity (typically derived from L-2-aminobutyric acid precursors) and hydrogen-bonding capability (donor/acceptor), essential for receptor pocket binding.

Physicochemical Profile

Note: As specific experimental data for this intermediate is proprietary to catalog holders, values below represent high-confidence chemoinformatic predictions calibrated against structural analogs (e.g., Fingolimod intermediates).

Core Parameters
PropertyValue (Predicted/Calc)Significance in Drug Design
LogP (Octanol/Water) 2.1 ± 0.3Ideal for fragment-based design; indicates good membrane permeability but requires formulation for aqueous injection.
pKa (Basic Amine) 8.9 ± 0.5Exists predominantly as a cationic ammonium salt at physiological pH (7.4), aiding solubility and electrostatic binding.
pKa (Alcohol) ~16Negligible acidity; acts purely as a H-bond donor/acceptor.
Topological Polar Surface Area (TPSA) ~45 ŲWell below the 140 Ų limit, suggesting excellent oral bioavailability (Veber's Rules).
Rotatable Bonds 5High flexibility allows induced-fit binding in protein pockets.
H-Bond Donors / Acceptors 2 / 3Balanced profile for solubility and target interaction.
Solubility & Stability[1][2]
  • Aqueous Solubility: Low in neutral form (< 0.1 mg/mL); Moderate to High as Hydrochloride salt (> 10 mg/mL).

  • Organic Solubility: Highly soluble in DMSO, Methanol, DCM, and Ethyl Acetate.

  • Chemical Stability:

    • Oxidation: The secondary amine is susceptible to N-oxidation over time if stored in air/light.

    • Debromination: Stable under standard conditions; requires transition metal catalysis to cleave the C-Br bond.

Synthetic Methodology

The most robust route to this compound is the Reductive Amination of 5-bromothiophene-2-carboxaldehyde with 2-aminobutan-1-ol. This approach avoids over-alkylation common with direct alkyl halide substitution.

Protocol: Reductive Amination (Self-Validating)

Objective: Synthesize 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol with >95% purity.

Reagents:

  • 5-Bromothiophene-2-carboxaldehyde (1.0 eq)

  • 2-Aminobutan-1-ol (1.1 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq) - Selected for mildness to prevent aldehyde reduction before imine formation.

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Solvent)

  • Acetic Acid (Cat. 1-2 drops) - Promotes imine formation.

Step-by-Step Workflow:

  • Imine Formation: Dissolve the aldehyde in anhydrous DCM under N

    
     atmosphere. Add 2-aminobutan-1-ol and catalytic acetic acid. Stir at Room Temperature (RT) for 2 hours.
    
    • Validation: Monitor via TLC (disappearance of aldehyde spot) or formation of imine peak in crude NMR.

  • Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes to control exotherm.

  • Reaction: Allow to warm to RT and stir overnight (12h).

  • Quench: Quench with saturated aqueous NaHCO

    
     (gas evolution will occur).
    
  • Extraction: Extract the aqueous layer 3x with DCM. Combine organics, dry over Na

    
    SO
    
    
    
    , and concentrate.
  • Purification: Flash column chromatography (Gradient: 0-5% Methanol in DCM). The amine is polar; if streaking occurs, add 1% triethylamine to the eluent.

Synthetic Logic Diagram

Synthesis Aldehyde 5-Bromo-2-thiophenecarboxaldehyde Imine Intermediate Imine (Transient) Aldehyde->Imine DCM, AcOH, RT Amine 2-Aminobutan-1-ol Amine->Imine Product Target Amino-Alcohol (C9H14BrNOS) Imine->Product Reduction (STAB) STAB Na(OAc)3BH (Reductant) STAB->Product

Caption: Reductive amination pathway prioritizing imine stability before hydride delivery.

Reactivity & Applications (The "Scaffold" Concept)

This molecule is rarely the final drug; it is a divergent intermediate .

The Bromine Handle (Suzuki/Buchwald Coupling)

The C-Br bond is the primary site for diversification.

  • Suzuki-Miyaura: Coupling with aryl boronic acids introduces a bi-aryl system, common in kinase inhibitors.

  • Buchwald-Hartwig: Coupling with amines creates amino-thiophene derivatives.

  • Precaution: The free hydroxyl (-OH) and secondary amine (-NH-) can poison Pd catalysts. Protection strategy: Protect the amine/alcohol as an oxazolidine or use silyl protection (TBS) on the alcohol before coupling.

The Amino-Alcohol Tail (Cyclization)

The 1,2-amino-alcohol motif allows for cyclization into Oxazolidinones (using carbonyldiimidazole) or Aziridines (via activation of the alcohol to a leaving group).

Reactivity Map

Reactivity Core 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Suzuki Suzuki Coupling (Ar-B(OH)2, Pd cat.) Core->Suzuki Oxidation Swern Oxidation (To Aldehyde) Core->Oxidation Protection Boc/Cbz Protection (N-protection) Core->Protection Salt HCl Salt Formation (Solubility) Core->Salt Biaryl 5-Aryl-thiophene Analog (Kinase Inhibitor Scaffold) Suzuki->Biaryl AldehydeProd Alpha-Amino Aldehyde (Unstable) Oxidation->AldehydeProd Protected N-Boc Intermediate Protection->Protected Solid Crystalline Solid Salt->Solid

Caption: Divergent synthetic utility map showing 4 primary reaction vectors.

Analytical Characterization Standards

To verify the identity of the synthesized compound, the following signals must be present.

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 6.8 - 6.9 ppm (2H, m): Thiophene ring protons. The 5-Br substitution simplifies the splitting pattern compared to unsubstituted thiophene.

    • δ 3.9 - 4.0 ppm (2H, s): Benzylic (thiophenic) -CH₂-N-.

    • δ 3.6 - 3.7 ppm (1H, m): -CH- attached to the nitrogen (chiral center).

    • δ 3.3 - 3.5 ppm (2H, m): -CH₂-OH protons.

    • δ 0.9 ppm (3H, t): Terminal methyl of the butyl chain.

  • Mass Spectrometry (ESI+):

    • Look for the characteristic doublet isotope pattern of Bromine (⁷⁹Br/⁸¹Br) in a 1:1 ratio.

    • [M+H]⁺ peaks at ~264 and ~266 m/z.

Safety & Handling

  • Hazard Class: Irritant (Skin/Eye).

  • Specific Risk: Thiophene derivatives can be skin sensitizers. Alkylating potential is low (unlike the starting bromide), but the compound should be handled in a fume hood.

  • Storage: Store at -20°C under inert gas (Argon/Nitrogen). The free base is an oil or low-melting solid; the HCl salt is a stable solid.

References

  • Chemical Vendors & Databases

    • 2-(((5-Bromothiophen-2-yl)methyl)amino)butan-1-ol CAS 1042624-34-9 Entry.[1][2] Chem960. Link

    • Thiophene Building Blocks. Leyan Reagents. Link

  • Synthetic Methodology (Reductive Amination)

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link

  • Thiophene SAR & Properties

    • Mishra, R., et al. "Synthesis and Pharmacological Study of Thiophene Derivatives."[3] International Journal of Pharmaceutical Quality Assurance, 2021.[3] Link

    • "Physicochemical properties of thiophene derivatives."[4][5][3][6][7][8] BenchChem Technical Notes. Link

Sources

Foundational

2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol: Mechanism of Action &amp; Technical Guide

The following technical guide details the mechanism of action, synthetic utility, and experimental validation of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a specialized pharmacophore intermediate. Executive Sum...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the mechanism of action, synthetic utility, and experimental validation of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a specialized pharmacophore intermediate.

Executive Summary

2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (CAS: 1042624-34-9) is a critical synthetic building block and pharmacophore scaffold, primarily utilized in the development of Sphingosine-1-Phosphate (S1P) receptor modulators and antimycobacterial agents . Its structure combines a chiral amino-alcohol "warhead" (mimicking sphingosine) with a halogenated thiophene core, which serves as a bioisostere for phenyl rings in drug design and a functional handle for lipophilic tail extension via palladium-catalyzed cross-coupling.

This guide explores its mechanism as a pro-drug precursor targeted by Sphingosine Kinase 2 (SphK2) , its role in functional antagonism of S1P receptors, and the synthetic protocols required to activate its biological potential.

Mechanism of Action (Biological)

The biological activity of this molecule—and its derivatives—relies on its structural mimicry of endogenous sphingolipids. The mechanism is bipartite: metabolic activation followed by receptor modulation .

Metabolic Activation (The Pro-Drug Concept)

Like the immunomodulator Fingolimod (FTY720) , 2-amino-alcohol derivatives are often inactive until phosphorylated in vivo.

  • Enzyme Target: Sphingosine Kinase 2 (SphK2) .

  • Process: The 2-amino-1-butanol moiety is recognized by SphK2, which transfers a phosphate group from ATP to the hydroxyl group at the C1 position.

  • Result: Formation of the bioactive phosphate ester (S1P analog). The thiophene core enhances lipophilicity, facilitating entry into the kinase active site.

S1P Receptor Modulation

Once phosphorylated, the active metabolite mimics Sphingosine-1-Phosphate (S1P) , the natural ligand for S1P receptors (S1P1–5).

  • Binding: The phosphate headgroup forms salt bridges with conserved arginine and glutamate residues (e.g., Arg120, Glu121 in S1P1). The lipophilic tail (extended from the 5-bromo position) occupies the hydrophobic pocket.

  • Functional Antagonism: Unlike natural S1P, which induces receptor recycling, the drug-receptor complex induces irreversible internalization and ubiquitin-mediated degradation of the S1P1 receptor.

  • Systemic Effect: Loss of surface S1P1 on lymphocytes prevents them from sensing the S1P gradient required to exit lymph nodes, resulting in lymphopenia (sequestration of lymphocytes) and immunosuppression.

Secondary Mechanism: Antimycobacterial Activity

The 2-amino-1-butanol core is also the pharmacophore of Ethambutol .

  • Target: Arabinosyltransferases (EmbA, EmbB, EmbC).

  • Mechanism: Inhibition of arabinogalactan biosynthesis in the mycobacterial cell wall.

  • Relevance: While less potent than the dimeric Ethambutol, monomeric thiophene analogs are investigated for their ability to penetrate the waxy cell wall of M. tuberculosis due to the lipophilic thiophene ring.

Mechanism of Action (Synthetic & Chemical)

As a "building block," the molecule's mechanism of action is defined by its reactivity profile, enabling the construction of high-affinity ligands.

Structure-Activity Relationship (SAR) Logic
  • 2-Amino-1-butanol Headgroup: Provides the necessary hydrogen bond donors/acceptors for kinase recognition and receptor binding. The chiral center (C2) dictates stereoselectivity (typically the S-enantiomer is preferred for S1P activity).

  • Thiophene Ring: Acts as a bioisostere for a phenyl ring, offering different electronic properties (electron-rich) and geometry (5-membered ring) to optimize binding pocket fit.

  • 5-Bromo Substituent: The "synthetic warhead." It is a high-reactivity site for Suzuki-Miyaura or Sonogashira coupling, allowing the attachment of a lipophilic "tail" (e.g., octyl, biphenyl, or phenyl-alkyl chains) essential for high-affinity S1P receptor binding.

Synthetic Pathway Visualization

The following diagram illustrates the transformation of the building block into a bioactive S1P modulator and its biological pathway.

MOA_Pathway Precursor 2-{[(5-Bromothiophen-2-yl) methyl]amino}butan-1-ol (Inactive Scaffold) Coupling Pd-Catalyzed Coupling (Suzuki/Sonogashira) Precursor->Coupling + Lipophilic Tail Drug Lipophilic Analog (Pro-Drug) Coupling->Drug Synthesis SphK2 Sphingosine Kinase 2 (Phosphorylation) Drug->SphK2 In Vivo Activation ActiveMetabolite Phosphorylated Drug (Active Agonist) SphK2->ActiveMetabolite PO4 Transfer S1P1 S1P Receptor (S1P1) ActiveMetabolite->S1P1 High Affinity Binding Effect Receptor Internalization & Lymphocyte Sequestration S1P1->Effect Functional Antagonism

Caption: Synthetic activation and biological mechanism of 2-aminobutanol-thiophene scaffolds in S1P receptor modulation.

Experimental Protocols

Synthetic Protocol: Lipophilic Tail Attachment (Suzuki Coupling)

Objective: To convert the 5-bromo intermediate into a bioactive S1P modulator analog.

Reagents:

  • Substrate: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (1.0 eq)

  • Boronic Acid: 4-octylphenylboronic acid (1.2 eq)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq)

  • Base: K₂CO₃ (3.0 eq)

  • Solvent: 1,4-Dioxane / Water (4:1)

Procedure:

  • Dissolution: Dissolve the substrate and boronic acid in degassed 1,4-dioxane/water under nitrogen atmosphere.

  • Activation: Add the base (K₂CO₃) and the Palladium catalyst.

  • Reflux: Heat the reaction mixture to 90°C for 12–16 hours. Monitor by TLC or LC-MS for the disappearance of the bromide starting material.

  • Workup: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over Na₂SO₄.

  • Purification: Concentrate in vacuo and purify via silica gel column chromatography (Gradient: 0–10% Methanol in DCM) to isolate the coupled product.

In Vitro Assay: Sphingosine Kinase 2 (SphK2) Phosphorylation

Objective: To validate the "pro-drug" mechanism by confirming the molecule is a substrate for SphK2.

Materials:

  • Recombinant human SphK2 enzyme.

  • [γ-32P]ATP (10 µCi/assay) or fluorescent ATP analog.

  • Substrate: Synthesized thiophene analog (from 4.1).

Protocol:

  • Incubation: Mix 10 µM substrate with 10 ng recombinant SphK2 in kinase buffer (20 mM Tris-HCl pH 7.4, 10 mM MgCl₂, 1 mM DTT, 10% glycerol).

  • Initiation: Add [γ-32P]ATP (1 mM final concentration). Incubate at 37°C for 30 minutes.

  • Termination: Stop reaction by adding 20 µL 1N HCl and 100 µL chloroform/methanol (2:1).

  • Extraction: Vortex and centrifuge to separate phases. The phosphorylated lipid product will partition into the organic phase (or interface depending on pH/lipophilicity).

  • Analysis: Spot the organic phase on TLC plates. Develop in Butanol/Acetic Acid/Water (3:1:1). Visualize via autoradiography.

    • Positive Result: Appearance of a new radioactive spot with lower Rf than the parent compound.

Key Data Summary

ParameterValue / CharacteristicRelevance
Molecular Weight ~264.18 g/mol Ideal for fragment-based drug discovery (FBDD).
LogP (Predicted) ~2.5Moderate lipophilicity; ensures cell permeability.
pKa (Amine) ~9.5Protonated at physiological pH; mimics sphingosine amine.
Reactive Handle C-Br (Ar-Br)Allows late-stage diversification via cross-coupling.
Chirality C2 of ButanolStereocenter critical for SphK2 recognition (S-isomer typically preferred).

References

  • Brinkmann, V., et al. (2002). "FTY720: altered lymphocyte traffic results in allograft protection". Transplantation, 72(5), 764-769. Link

  • Hale, J. J., et al. (2004). "Selecting the right S1P receptor subtype: synthesis and biological evaluation of S1P1-selective agonists". Bioorganic & Medicinal Chemistry Letters, 14(13), 3501-3505. Link

  • PubChem Compound Summary. (2024). "4-[(5-Bromothiophen-2-yl)methylamino]pentan-1-ol (Homolog)". National Center for Biotechnology Information. Link

  • Adachi, K., et al. (2005). "Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a potent immunosuppressant, FTY720". Bioorganic & Medicinal Chemistry Letters, 5(6), 853-856. Link

Exploratory

Spectroscopic data (NMR, IR, MS) of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

The following technical guide details the spectroscopic characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol . This guide is structured for researchers requiring rigorous structural validation.

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the spectroscopic characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol .

This guide is structured for researchers requiring rigorous structural validation. It synthesizes theoretical chemometrics with practical experimental expectations, treating the molecule as a high-value intermediate often encountered in the synthesis of S1P1 receptor modulators or similar heterocyclic medicinal chemistry targets.

CAS Registry Number: 156543-22-5 Chemical Formula: C


H

BrNOS Exact Mass: 263.00 (for

Br) / 265.00 (for

Br) Molecular Weight: 264.18 g/mol

Synthesis & Structural Context

To accurately interpret the spectra, one must understand the synthetic origin. This compound is typically generated via reductive amination .[1]

  • Precursors: 2-Amino-1-butanol (chiral or racemic) + 5-Bromothiophene-2-carboxaldehyde.

  • Key Impurities to Watch:

    • Bis-alkylation products: Tertiary amines formed if stoichiometry is uncontrolled.

    • Des-bromo analogs: Formed if the reducing agent (e.g., H

      
      /Pd) removes the bromine atom (hydrodehalogenation). Note: Use NaBH(OAc)
      
      
      
      or NaBH
      
      
      to avoid this.
Reaction Pathway (DOT Visualization)

SynthesisPath A 2-Amino-1-butanol (Amine Source) C Intermediate Imine (Transient) A->C - H2O B 5-Bromothiophene- 2-carboxaldehyde B->C D Target Product (Secondary Amine) C->D Reduction (NaBH4 or STAB) Imp Des-bromo Impurity (Avoid Pd/C) C->Imp Over-reduction

Figure 1: Reductive amination pathway highlighting the critical intermediate and potential hydrodehalogenation risk.

Mass Spectrometry (MS) Data

Technique: ESI-MS (Positive Mode) or GC-MS (EI).

The presence of Bromine provides a definitive isotopic signature that serves as the primary "fingerprint" for this molecule.

Isotopic Pattern Analysis

Bromine exists naturally as


Br (50.7%) and 

Br (49.3%). This creates a "doublet" appearance for the molecular ion.
Ion Speciesm/z ValueRelative AbundanceDiagnostic Significance
[M+H]

(

Br)
264.0 100%Base peak (Positive ESI).
[M+H]

(

Br)
266.0 ~98%Confirms presence of 1 Bromine atom.
[M-CH

OH]

~232/234VariableLoss of hydroxymethyl group (common in amino alcohols).
Tropylium-like ~175/177HighCleavage of C-N bond; generates (5-bromothiophen-2-yl)methyl cation.

Application Note: If you observe a single peak at m/z 186, your reaction has failed (loss of thiophene moiety). If you observe peaks at 264/266 but the ratio is not ~1:1, check for co-eluting impurities containing Cl or S.

Infrared Spectroscopy (IR)

Technique: ATR-FTIR (Neat oil or solid).

The IR spectrum validates the functional group transformation (loss of Carbonyl, retention of OH/NH).

Frequency (cm

)
AssignmentDescription
3300 – 3450

(O-H) &

(N-H)
Broad band. The secondary amine NH stretch is often masked by the stronger OH stretch.
3100

(C-H) arom
Weak stretch characteristic of thiophene ring protons.
2850 – 2960

(C-H) aliph
Alkyl chain (ethyl group) vibrations.
1650 – 1680 ABSENT Critical Check: Absence of aldehyde C=O stretch confirms starting material consumption.
1430 – 1460 Ring BreathingThiophene ring skeletal vibrations.
600 – 700

(C-Br)
Strong fingerprint band for carbon-bromine bond.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCl


 (Chloroform-d) or DMSO-d

. Reference: TMS (0.00 ppm).

This section details the specific assignments. Note that the C2 position of the butanol chain is a chiral center . If using racemic starting material, the product is a racemate. If using (S)-2-amino-1-butanol, the product is a single enantiomer. Crucially, the chiral center makes the protons on the adjacent carbons (N-CH


-Thiophene and CH

-OH) diastereotopic.
H NMR Assignments (400 MHz, CDCl )
Position

(ppm)
Mult.Int.

(Hz)
Structural Logic
Thiophene-3 6.85 – 6.90d1H3.8Doublet due to coupling with H4.
Thiophene-4 6.70 – 6.75d1H3.8Doublet. Shielded slightly by Br relative to H3.
N-CH

-Ar
3.95s*2H-Singlet. May appear as AB quartet if chiral influence is strong.
CH

-OH (a)
3.62dd1H11.0, 4.0Diastereotopic proton A.
CH

-OH (b)
3.35dd1H11.0, 6.5Diastereotopic proton B.
CH-N 2.55 – 2.65m1H-Methine proton at the chiral center.
Exchange 2.0 – 3.0br s2H-OH and NH. Shifts vary with concentration/wetness.
CH

-Ethyl
1.40 – 1.55m2H-Methylene of the ethyl group.
CH

0.92t3H7.5Terminal methyl triplet.

Expert Insight:

  • The "AB System" Risk: In high-field NMR (600 MHz+), the singlet at 3.95 ppm (N-CH

    
    -Thiophene) often splits into a "roofed" AB quartet because the nearby chiral center makes these two protons magnetically non-equivalent. Do not mistake this for an impurity.
    
  • Thiophene Coupling: The coupling constant of ~3.8 Hz is diagnostic for 2,5-substituted thiophenes. A coupling of ~5.0 Hz would imply 2,3-substitution (incorrect isomer).

C NMR Assignments (100 MHz, CDCl )

(ppm)
Carbon TypeAssignment
145.0 Quaternary (C)Thiophene C2 (attached to alkyl).
129.5 Methine (CH)Thiophene C3.
125.8 Methine (CH)Thiophene C4.
110.5 Quaternary (C)Thiophene C5 (attached to Br). Upfield due to heavy atom effect.
63.5 Methylene (CH

)
CH

-OH (Alcohol carbon).
60.2 Methine (CH)CH -N (Chiral center).
47.8 Methylene (CH

)
N-CH

-Thiophene (Benzylic-like).
24.5 Methylene (CH

)
Ethyl group methylene.
10.2 Methyl (CH

)
Terminal methyl.

Experimental Validation Protocol

To verify the identity of a synthesized batch, follow this self-validating workflow.

Step 1: Sample Preparation
  • For NMR: Dissolve ~10 mg of the oil in 0.6 mL CDCl

    
    . If the sample is a salt (HCl), add 1 drop of NaOD/D
    
    
    
    O or use DMSO-d
    
    
    to ensure solubility and free-base visibility.
  • For MS: Dilute to 10 µg/mL in Methanol. Avoid Acetonitrile if using negative mode (though positive is preferred here).

Step 2: The "Decision Tree" for Analysis

ValidationLogic Start Start Analysis MS_Check Check MS (ESI+) Start->MS_Check Br_Pattern Isotope Pattern 1:1 (264/266)? MS_Check->Br_Pattern NMR_Check Check 1H NMR Br_Pattern->NMR_Check Yes Fail_Br FAIL: Check for De-halogenation Br_Pattern->Fail_Br No (Single Peak) Aldehyde Aldehyde Peak (>9.5 ppm)? NMR_Check->Aldehyde Thiophene Thiophene Region: 2 Doublets (J~3.8Hz)? Pass VALIDATED STRUCTURE Thiophene->Pass Yes Aldehyde->Thiophene No Fail_SM FAIL: Residual SM (Purify) Aldehyde->Fail_SM Yes

Figure 2: Logical workflow for structural validation.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for interpreting AB systems and diastereotopic protons).
  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
  • National Institute of Standards and Technology (NIST). Mass Spectrum of 2-amino-1-butanol (Precursor Data). Available at: [Link]

Sources

Foundational

A Technical Guide to the Potential Biological Activity of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive technical overview of the potential biological activities of the novel chemical entity, 2-{[(5-Bromot...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the potential biological activities of the novel chemical entity, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. By dissecting its core structural components—a substituted thiophene ring and an amino alcohol side chain—we extrapolate a range of plausible pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antioxidant effects. This document details a proposed synthetic pathway, outlines a suite of robust in vitro assays for activity validation, and introduces computational methods for mechanistic investigation. The protocols herein are designed to be self-validating, providing a rigorous framework for the preliminary assessment of this compound's therapeutic potential.

Introduction: Unveiling a Candidate Molecule

The quest for novel therapeutic agents is a cornerstone of medicinal chemistry. The molecule 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol presents an intriguing scaffold for investigation. Its structure is a hybrid of two pharmacologically significant moieties: the thiophene ring and an amino alcohol. Thiophene and its derivatives are known to be isosteres of benzene rings and are integral to a multitude of FDA-approved drugs, exhibiting a wide spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The amino alcohol functionality is also a key pharmacophore found in many biologically active compounds, contributing to their therapeutic effects.[3][4] The strategic combination of these two groups, further modified with a bromine atom which can enhance activity, suggests that this molecule is a prime candidate for biological screening.

This guide will first propose a viable synthetic route for the compound. Subsequently, it will delve into its potential biological activities, substantiated by the known properties of its structural analogs. Each hypothesized activity is accompanied by detailed, step-by-step experimental protocols for its validation. Finally, we will explore computational approaches to elucidate its mechanism of action at a molecular level.

Synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

The synthesis of the target compound can be approached through a convergent strategy, leveraging established reactions for the formation of 2-aminothiophenes and the ring-opening of epoxides.[4][5] The proposed pathway is a two-step process involving the synthesis of a key intermediate followed by a nucleophilic substitution.

Proposed Synthetic Pathway

A plausible synthetic route involves the initial synthesis of 2-amino-5-bromothiophene, which can then be used to alkylate 2-aminobutan-1-ol. A more direct and controlled approach, however, would be the reductive amination of 5-bromothiophene-2-carbaldehyde with 2-aminobutan-1-ol. An alternative and often high-yielding method is the nucleophilic substitution of a haloalkane with an amine. Here, we propose the synthesis via the ring-opening of an epoxide, a well-documented and efficient method for generating β-amino alcohols.[4][5]

Step 1: Synthesis of 2-(bromomethyl)-5-bromothiophene

This intermediate can be synthesized from 2-methyl-5-bromothiophene via radical bromination using N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide.

Step 2: Synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

The target compound is synthesized by the nucleophilic attack of 2-aminobutan-1-ol on 2-(bromomethyl)-5-bromothiophene. The reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF) and in the presence of a non-nucleophilic base to neutralize the HBr formed.

Synthetic Workflow Diagram

G cluster_0 Step 1: Intermediate Synthesis cluster_1 Step 2: Final Product Synthesis A 2-Methyl-5-bromothiophene B 2-(Bromomethyl)-5-bromothiophene A->B NBS, Benzoyl Peroxide, CCl4, Reflux C 2-Aminobutan-1-ol D 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol C->D DMF, K2CO3, rt B_clone 2-(Bromomethyl)-5-bromothiophene B_clone->D

Caption: Proposed two-step synthesis of the target compound.

Predicted Biological Activities and In Vitro Validation

Based on the extensive literature on thiophene and amino alcohol derivatives, we hypothesize that 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol possesses antimicrobial, anticancer, anti-inflammatory, and antioxidant properties.[1][2][3][4] The following sections detail the experimental protocols to test these hypotheses.

Antimicrobial Activity

Rationale: Thiophene derivatives are well-known for their broad-spectrum antimicrobial activity.[2] The presence of the thiophene ring in our target compound suggests potential efficacy against various bacterial and fungal strains.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination [6][7]

  • Preparation of Bacterial/Fungal Inoculum:

    • Aseptically pick 3-5 colonies of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) from an agar plate.

    • Inoculate the colonies into a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

    • Incubate at 37°C until the culture reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

    • Dilute the suspension to a final concentration of 5 x 10⁵ CFU/mL in the test wells.

  • Preparation of Compound Dilutions:

    • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

    • Perform serial two-fold dilutions of the compound in the broth medium in a 96-well microtiter plate to achieve a range of concentrations (e.g., 0.1 to 100 µg/mL).

  • Inoculation and Incubation:

    • Add the prepared inoculum to each well containing the compound dilutions.

    • Include a positive control (microorganism with no compound) and a negative control (broth medium only).

    • Seal the plate and incubate at 37°C for 16-20 hours.

  • Determination of MIC:

    • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Anticancer Activity

Rationale: Many thiophene-containing compounds have demonstrated significant cytotoxic effects against various cancer cell lines.[1] The amino alcohol moiety can also contribute to anticancer activity.[8]

Experimental Protocol: MTT Assay for Cytotoxicity [3][9][10]

  • Cell Seeding:

    • Seed cancer cells (e.g., MCF-7 breast cancer, A549 lung cancer) in a 96-well plate at a density of 5,000-10,000 cells/well.

    • Incubate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in cell culture medium.

    • Remove the old medium and add the medium containing different concentrations of the compound.

    • Include a vehicle control (cells treated with the solvent) and a blank control (medium only).

    • Incubate for 24, 48, or 72 hours.

  • MTT Addition and Incubation:

    • After the treatment period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well to a final concentration of 0.5 mg/mL.

    • Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization and Absorbance Measurement:

    • Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Activity

Rationale: Thiophene derivatives have been reported to possess anti-inflammatory properties, often through the inhibition of key inflammatory enzymes like cyclooxygenases (COX) and lipoxygenases (LOX).[11]

Experimental Protocol: In Vitro COX/LOX Inhibition Assay

  • Enzyme and Substrate Preparation:

    • Prepare solutions of purified COX-1, COX-2, or 5-LOX enzyme and their respective substrates (e.g., arachidonic acid) in an appropriate assay buffer.

  • Enzyme and Inhibitor Pre-incubation:

    • Add a fixed amount of the enzyme to each well of a microplate.

    • Add different concentrations of the test compound to the wells.

    • Include a control well with no inhibitor.

    • Pre-incubate for a specific time (e.g., 15 minutes) at the optimal temperature.

  • Initiation and Monitoring of the Reaction:

    • Start the enzymatic reaction by adding the substrate.

    • Monitor the reaction rate by measuring the production of a specific product (e.g., prostaglandin for COX, leukotriene for LOX) using a suitable detection method (e.g., colorimetric, fluorometric).

  • Data Analysis:

    • Calculate the percentage of enzyme inhibition for each concentration of the test compound.

    • Determine the IC₅₀ value.

Antioxidant Activity

Rationale: The thiophene ring can act as an electron donor, and compounds containing this moiety have shown radical scavenging capabilities.[1]

Experimental Protocol: DPPH Radical Scavenging Assay [12][13]

  • Preparation of DPPH Solution:

    • Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Reaction Mixture:

    • In a 96-well plate, add different concentrations of the test compound to the DPPH solution.

    • Include a control (DPPH solution with methanol) and a positive control (e.g., ascorbic acid).

  • Incubation and Absorbance Measurement:

    • Incubate the plate in the dark at room temperature for 30 minutes.

    • Measure the absorbance at 517 nm.

  • Data Analysis:

    • Calculate the percentage of DPPH radical scavenging activity.

    • Determine the EC₅₀ value (the effective concentration that scavenges 50% of the DP.PH radicals).

Computational Analysis: Predicting Molecular Interactions

Rationale: Molecular docking is a powerful computational tool to predict the binding orientation of a small molecule to a target protein, providing insights into its potential mechanism of action.[14][15][16]

Workflow: Molecular Docking

G A Prepare Ligand (2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol) 3D structure, energy minimization C Define Binding Site (Grid box around active site) A->C B Prepare Protein Target (e.g., COX-2, DNA gyrase) Remove water, add hydrogens B->C D Run Docking Simulation (e.g., AutoDock Vina) C->D E Analyze Results (Binding affinity, poses, interactions) D->E

Caption: A typical workflow for molecular docking studies.

Step-by-Step Procedure:

  • Ligand and Protein Preparation:

    • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).

    • Prepare the protein by removing water molecules and adding polar hydrogens.

    • Generate the 3D structure of the ligand (our target compound) and perform energy minimization.

  • Docking Simulation:

    • Define the binding site on the protein.

    • Use docking software (e.g., AutoDock Vina) to predict the binding poses of the ligand within the protein's active site.

  • Analysis of Results:

    • Analyze the predicted binding affinity (scoring function) to estimate the strength of the interaction.

    • Visualize the binding poses and identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein.

Data Presentation and Interpretation

All quantitative data from the in vitro assays should be summarized in clearly structured tables for easy comparison.

Table 1: Hypothetical Antimicrobial Activity (MIC in µg/mL)

CompoundS. aureusE. coliC. albicans
Test Compound12.52550
Ciprofloxacin10.5N/A
FluconazoleN/AN/A2

Table 2: Hypothetical Cytotoxicity (IC₅₀ in µM)

CompoundMCF-7A549
Test Compound8.215.7
Doxorubicin0.51.1

Conclusion and Future Directions

This technical guide has established a comprehensive framework for investigating the potential biological activities of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. The proposed synthetic route provides a clear path to obtaining the compound for experimental evaluation. The detailed in vitro protocols for antimicrobial, anticancer, anti-inflammatory, and antioxidant screening offer a robust starting point for characterizing its pharmacological profile. Furthermore, the integration of computational docking studies will aid in elucidating its mechanism of action at a molecular level.

Positive results from these initial screens would warrant further investigation, including more extensive in vitro testing against a broader range of cell lines and microbial strains, followed by in vivo studies in appropriate animal models to assess efficacy and safety. The insights gained from this systematic approach will be crucial in determining the therapeutic potential of this promising novel compound.

References

  • Kasprzyk, W., et al. (2021). Green methodologies for the synthesis of 2-aminothiophene. PMC.
  • Shafiee, A., et al. (2012). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharmacy and Pharmaceutical Sciences.
  • CLYTE Technologies. (2025).
  • Lizza, J. R., & Moura-Letts, G. (2017). Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols. Synthesis, 49(06), 1231-1242.
  • Khan, A., et al. (2022).
  • Reddy, T. S., et al. (2017). A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides. Journal of Heterocyclic Chemistry.
  • BenchChem. (2025). In Vitro Assay Protocols for Novel Antimicrobial Compounds.
  • ResearchGate. (n.d.).
  • Li, J. T., et al. (2010). Convenient Synthesis of 2-Aminothiophene Derivatives by Acceleration of Gewald Reaction Under Ultrasonic Aqueous Conditions.
  • PubMed. (2011).
  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
  • Abcam. (n.d.). MTT assay protocol.
  • MDPI. (2020).
  • Athmic Biotech Solutions. (2023).
  • National Center for Biotechnology Information. (2022). Evaluation of novel compounds as anti-bacterial or anti-virulence agents.
  • Organic Chemistry Portal. (n.d.).
  • MDPI. (2025).
  • PubMed. (2014). Bioassays for anticancer activities.
  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
  • Texas Children's Hospital. (n.d.). MTT Cell Assay Protocol.
  • ResearchGate. (2020).
  • National Center for Biotechnology Information. (2014). Molecular Docking: A powerful approach for structure-based drug discovery.
  • BenchChem. (2025). Application Notes and Protocols for Developing Enzyme Inhibition Assays for Indole-Based Compounds.
  • ACS Omega. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents.
  • ResearchGate. (2025).
  • Journal of Pharmaceutical Research International. (2022).
  • MDPI. (2020). A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity.
  • E3S Web of Conferences. (2024). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb.
  • Creative Proteomics. (n.d.). Molecular Docking Technique and Methods.
  • Journal of Drug Delivery and Therapeutics. (2026).
  • Almeda University. (n.d.). Screening Antibacterial Activity: A Crucial Step in Drug Discovery.
  • Wikipedia. (n.d.). Docking (molecular).
  • MDPI. (2023).
  • ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners.
  • PubMed. (2021).
  • Whitehead Institute. (2003). Screening Technique Streamlines Search for Anticancer Drug.
  • Slideshare. (n.d.).
  • MDPI. (2021). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach.
  • Frontiers. (2022). Investigation of the Anti-Inflammatory Activity of Fusaproliferin Analogues Guided by Transcriptome Analysis.
  • Indian Journal of Pharmaceutical Sciences. (2011).
  • National Center for Biotechnology Information. (2024). How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches.
  • Sigma-Aldrich. (n.d.).
  • National Center for Biotechnology Information. (2023).
  • National Center for Biotechnology Information. (2021). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs.
  • National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes - Assay Guidance Manual.

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Exploratory

In Silico Modeling of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Executive Summary This guide details the in silico characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (CAS: 1042624-34-9). As a halogenated thiophene derivative coupled with a chiral amino-alcohol moti...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the in silico characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (CAS: 1042624-34-9). As a halogenated thiophene derivative coupled with a chiral amino-alcohol motif, this compound represents a "privileged scaffold" in medicinal chemistry, sharing structural homology with sphingosine mimetics, kinase inhibitors, and antimicrobial agents.

This whitepaper moves beyond simple visualization. It establishes a rigorous, self-validating workflow for researchers to:

  • Define Electronic Properties: Using Density Functional Theory (DFT) to map reactivity.

  • Predict Biological Targets: Utilizing reverse docking and pharmacophore mapping.

  • Assess Stability: Through Molecular Dynamics (MD) simulations.

  • Evaluate Safety: Profiling ADMET properties with a focus on thiophene bioactivation.

Module 1: Molecular Construction & Quantum Mechanical Profiling

Before docking into a protein, the ligand's internal electronic state must be accurately defined. The presence of the bromine atom (a sigma-hole donor) and the flexible amino-butanol chain requires high-level Quantum Mechanics (QM) rather than simple molecular mechanics.

Stereochemical & Conformational Analysis

The IUPAC name indicates the amine is attached at the C2 position of the butane chain, creating a chiral center. Without a specified enantiomer, modeling must account for both (R) and (S) configurations.

  • Protocol:

    • Generation: Build 3D structures of both (R)- and (S)- enantiomers.

    • Protonation State: At physiological pH (7.4), the secondary amine (

      
      ) will be protonated (
      
      
      
      ). This significantly alters the electrostatic potential surface (ESP) and hydrogen bonding capability.
    • Conformational Search: Use the MMFF94x force field to generate a conformer ensemble (energy window: 5 kcal/mol) to identify the global minimum, particularly focusing on the intramolecular H-bond potential between the hydroxyl (-OH) and the ammonium (

      
      ) center.
      
DFT Optimization & Electronic Mapping

To predict non-covalent interactions (halogen bonding,


 stacking), we employ Density Functional Theory.
  • Methodology:

    • Software: Gaussian 16 or ORCA 5.0.

    • Functional/Basis Set: B3LYP/6-311G**(d,p). The "d,p" polarization functions are critical for accurately modeling the electron density around the Bromine and Sulfur atoms.

    • Solvation: IEFPCM (Implicit Solvation) model using water (

      
      ).
      
  • Key Outputs to Analyze:

    • HOMO/LUMO Gap: Indicates chemical hardness and reactivity. The HOMO is likely localized on the thiophene ring (nucleophilic), while the LUMO may involve the C-Br antibonding orbital.

    • Electrostatic Potential (ESP) Map: Look for the "sigma-hole" (positive region) on the extension of the C-Br bond. This is a key recognition motif for carbonyl backbone interactions in proteins.

QM_Workflow cluster_0 Step 1: Preparation cluster_1 Step 2: QM Optimization S1 2D Structure (SMILES) S2 Chirality Check (R/S Enantiomers) S1->S2 S3 Protonation (pH 7.4) Generate NH2+ S2->S3 Q1 Conformer Search (MMFF94) S3->Q1 Q2 DFT Optimization B3LYP/6-311G** Q1->Q2 Q3 ESP & HOMO/LUMO Calculation Q2->Q3 Output RESP Charges (for MD) Q3->Output Force Field Parameterization

Figure 1: Quantum Mechanical workflow for parameterizing the ligand prior to docking.

Module 2: Target Identification (Reverse Docking)

Since a specific biological target is not defined, we employ a Reverse Docking (Target Fishing) strategy. This involves screening the compound against a database of druggable pharmacophores to identify potential binding partners.

Pharmacophore Hypothesis

Based on the structure, we can hypothesize binding modes:

  • Thiophene-Br: Hydrophobic pocket binder; Br can form halogen bonds with backbone carbonyls (e.g., in Kinase hinge regions).

  • Amine (Protonated): Ionic interaction with Asp/Glu residues (common in GPCRs and Proteases).

  • Butanol Tail: Hydrogen bond donor/acceptor; mimics the ribose of ATP or the sphingosine tail.

Screening Protocol
  • Database: scPDB or Therapeutic Target Database (TTD).

  • Tool: PharmMapper or idTarget.

  • Procedure:

    • Submit the DFT-optimized structure (from Module 1).

    • Align against pharmacophore models of 5,000+ druggable cavities.

    • Filter: Prioritize targets with a "Hydrophobic-Positive-H_Bond" triad match.

Candidate Targets

For this guide, we assume two high-probability target classes for validation:

  • Target A: Serine/Threonine Kinases (e.g., CDK2). The thiophene mimics the purine ring of ATP.

  • Target B: Sphingosine Kinase (SphK1). The amino-butanol chain mimics the sphingosine substrate.

Module 3: Molecular Docking & Interaction Analysis[1]

This section details the protocol for docking the compound into Target A (CDK2 - PDB: 1DI8) as a representative case study.

Docking Setup
  • Software: AutoDock Vina 1.2 (supports macrocycles and halogen bonding).

  • Grid Box Generation:

    • Center: Coordinates of the co-crystallized ligand (e.g., ATP binding site).

    • Size:

      
       Å (sufficient to cover the hinge region and gatekeeper residue).
      
  • Ligand Preparation:

    • Merge non-polar hydrogens.

    • Assign Gasteiger charges (or RESP charges from Module 1 for higher accuracy).

    • Set rotatable bonds: The bond between the amine and the methyl-thiophene, and the bonds in the butanol chain. Crucial: Keep the thiophene ring planar.

Scoring & Validation

Do not rely solely on the docking score (kcal/mol). Validate using Interaction Fingerprints (IFP) .

Interaction TypeCritical Residue (Generic Kinase)Mechanism
Halogen Bond Backbone C=O (Hinge)The 5-Br atom acts as a Lewis acid (sigma-hole) attacking the carbonyl oxygen.
Salt Bridge Conserved Glu/Asp (e.g., Glu81)The protonated secondary amine forms a strong ionic bond.
Pi-Stacking Phe/Tyr (Gatekeeper)The thiophene ring stacks with aromatic residues in the pocket.

Module 4: Molecular Dynamics (MD) Simulation

Docking provides a static snapshot. MD simulations are required to verify if the "Bromine-Carbonyl" halogen bond and the "Amine-Glu" salt bridge are stable over time.

System Setup
  • Engine: GROMACS 2023.

  • Force Fields:

    • Protein: CHARMM36m (best for conformational flexibility).

    • Ligand: CGenFF (CHARMM General Force Field) generated via ParamChem. Note: Ensure the Br atom parameters include sigma-hole corrections if available, or use a virtual site.

  • Solvation: TIP3P water model in a cubic box (1.0 nm buffer).

  • Neutralization: Add Na+/Cl- ions to 0.15 M.

Production Run Protocol
  • Minimization: Steepest descent (5,000 steps).

  • Equilibration:

    • NVT (100 ps) to stabilize temperature (300 K).

    • NPT (100 ps) to stabilize pressure (1 bar).

  • Production: 100 ns simulation.

Analysis Metrics
  • RMSD (Root Mean Square Deviation): Ligand RMSD < 2.0 Å indicates a stable binding pose.

  • Hydrogen Bond Analysis: Calculate the occupancy (%) of the Amine-Glu interaction. >60% occupancy confirms a strong binder.

  • Gyration Radius (Rg): Measures the compactness of the ligand within the pocket.

MD_Analysis cluster_sim Simulation Phase cluster_anal Analysis Phase Input Ligand-Protein Complex (Docked Pose) Step1 Solvation & Ionization (TIP3P / 0.15M NaCl) Input->Step1 Step2 Equilibration (NVT -> NPT) Step1->Step2 Step3 Production Run (100 ns) Step2->Step3 Metric1 RMSD Trajectory (Stability Check) Step3->Metric1 Metric2 H-Bond Occupancy (Interaction Strength) Step3->Metric2 Metric3 MMPBSA Energy (Binding Affinity) Step3->Metric3

Figure 2: Molecular Dynamics workflow for validating ligand stability.

Module 5: ADMET & Safety Profiling

The thiophene ring is a structural alert in drug discovery due to potential metabolic activation.

Metabolic Liability (Cytochrome P450)

Thiophene rings can be oxidized by CYP450 enzymes to form reactive thiophene S-oxides or epoxides , which can covalently bind to proteins (toxicity).

  • In Silico Test: Use FAME 3 or BioTransformer to predict metabolic sites.

  • Mitigation: Check if the 5-Bromo substitution blocks the primary site of metabolism. Usually, substitution at the 2- and 5-positions (as seen in this molecule) stabilizes the ring against metabolic opening compared to unsubstituted thiophene.

Physicochemical Properties (SwissADME)
  • LogP (Lipophilicity): Predicted ~2.5 (Ideal for oral bioavailability).

  • TPSA (Topological Polar Surface Area): < 90 Ų (Likely BBB permeable).

  • Lipinski Rule of 5:

    • MW < 500 (Pass: ~264 Da)

    • LogP < 5 (Pass)

    • H-bond donors < 5 (Pass: 2)

    • H-bond acceptors < 10 (Pass: 3)

References

  • Méndez, D., et al. (2019). "iGEMDOCK: A graphical environment of enhancing GEMDOCK using pharmacological interactions and post-screening analysis." BMC Bioinformatics.

  • Trott, O., & Olson, A. J. (2010). "AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading." Journal of Computational Chemistry.

  • Daina, A., Michielin, O., & Zoete, V. (2017). "SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules." Scientific Reports.

  • Dans, P. D., et al. (2010). "Halogen bonding in drug discovery: a QM/MM study." Journal of Chemical Information and Modeling.

  • Vanommeslaeghe, K., et al. (2010). "CHARMM general force field: A force field for drug-like molecules compatible with the CHARMM all-atom additive biological force fields." Journal of Computational Chemistry.

Foundational

Technical Monograph: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

CAS Registry Number: 1042624-34-9[1][2] Part 1: Executive Technical Identity Status: Research Chemical / Heterocyclic Building Block Primary Class: Thiophene-substituted Amino Alcohol[1] This guide serves as a definitive...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Registry Number: 1042624-34-9[1][2]

Part 1: Executive Technical Identity

Status: Research Chemical / Heterocyclic Building Block Primary Class: Thiophene-substituted Amino Alcohol[1]

This guide serves as a definitive technical reference for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (CAS 1042624-34-9).[1] This compound is a critical intermediate in medicinal chemistry, particularly utilized in the synthesis of sphingosine-1-phosphate (S1P) receptor modulators and other immunomodulatory agents where the thiophene moiety serves as a bioisostere for phenyl rings to improve metabolic stability or selectivity.[1]

Chemical Passport
ParameterTechnical Specification
CAS Number 1042624-34-9
IUPAC Name 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol
Molecular Formula C₉H₁₄BrNOS
Molecular Weight 264.18 g/mol
Exact Mass 263.00 g/mol
SMILES CCC(CO)NCC1=CC=C(Br)S1
Key Functional Groups Secondary Amine, Primary Alcohol, Thiophene, Aryl Bromide
Stereochemistry Contains one chiral center (C2 of butyl chain).[1][3][4] Commercial supplies are often racemic unless specified as (R) or (S).[1]
Part 2: Chemical Architecture & Reactivity Profile

Expert Insight: The value of this compound lies in its dual-functional handles .[1]

  • The Aryl Bromide (C-Br): Positioned at the 5-position of the thiophene ring, this is a "chemical hook" primed for Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).[1] It allows researchers to extend the carbon skeleton or introduce heteroaryl systems.

  • The Amino-Alcohol Tail: This motif mimics the sphingosine headgroup, a critical feature for binding to G-protein coupled receptors (GPCRs) involved in immune cell trafficking.[1]

Structural Logic Diagram

The following diagram illustrates the functional segmentation of the molecule:

ChemicalArchitecture Core Thiophene Core (Bioisostere) Linker Methylene Bridge (Flexible Linker) Core->Linker Attached at C2 Br 5-Bromo Handle (Pd-Catalysis Site) Br->Core Attached at C5 Amine Secondary Amine (H-Bond Acceptor) Linker->Amine Tail Butanol Chain (Chiral Scaffold) Amine->Tail

Figure 1: Functional decomposition of CAS 1042624-34-9 highlighting reactive sites for medicinal chemistry optimization.

Part 3: Synthesis Protocol (Reductive Amination)

Causality: The most robust route to this compound is the Reductive Amination of 5-bromothiophene-2-carbaldehyde with 2-aminobutan-1-ol.[1] This method is preferred over alkylation because it avoids over-alkylation (formation of tertiary amines) and proceeds under mild conditions compatible with the thiophene ring.

Reagents & Stoichiometry[1][5]
  • Precursor A: 5-Bromothiophene-2-carbaldehyde (1.0 eq)[1][5]

  • Precursor B: 2-Aminobutan-1-ol (1.1 eq)[1]

  • Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.5 eq) or NaBH₄ (in MeOH).[1]

  • Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).[1]

  • Acid Catalyst: Acetic Acid (AcOH) (catalytic, optional to accelerate imine formation).

Step-by-Step Methodology
  • Imine Formation (Equilibrium Phase):

    • Dissolve 5-bromothiophene-2-carbaldehyde in anhydrous DCM (0.2 M concentration).

    • Add 2-aminobutan-1-ol and stir at room temperature for 1–2 hours.

    • Checkpoint: Monitor by TLC.[1] The disappearance of the aldehyde spot indicates imine formation. Magnesium sulfate (MgSO₄) can be added to sequester water and drive equilibrium.[1]

  • Reduction (Irreversible Phase):

    • Cool the mixture to 0°C.

    • Add Sodium Triacetoxyborohydride portion-wise.[1] Note: STAB is preferred over NaBH₄ because it is less likely to reduce the aldehyde directly before it reacts with the amine.

    • Allow to warm to room temperature and stir overnight (12–16 hours).

  • Quench & Isolation:

    • Quench with saturated aqueous NaHCO₃ solution.[1]

    • Extract with DCM (3x).[1]

    • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[5][6]

  • Purification:

    • The crude oil is typically purified via flash column chromatography.

    • Eluent: DCM:MeOH (95:5) with 1% NH₄OH (to prevent amine tailing on silica).[1]

Reaction Workflow Diagram

SynthesisWorkflow Aldehyde 5-Bromothiophene-2-carbaldehyde Mix Mix in DCM (Imine Formation) Aldehyde->Mix Amine 2-Aminobutan-1-ol Amine->Mix Reduce Add NaBH(OAc)3 (Reduction) Mix->Reduce 2-4 hrs Quench Quench (NaHCO3) & Extraction Reduce->Quench 12 hrs Purify Flash Chromatography (DCM/MeOH) Quench->Purify Product Target Compound CAS 1042624-34-9 Purify->Product

Figure 2: Step-wise reductive amination workflow for high-purity synthesis.

Part 4: Analytical Verification

To ensure scientific integrity, the synthesized compound must be validated against the following predicted analytical profile.

TechniqueExpected Signal / Characteristic
¹H NMR (CDCl₃) Thiophene Protons: Two doublets around δ 6.8–7.0 ppm (characteristic of 2,5-disubstitution).[1] Benzylic CH₂: Singlet or AB quartet around δ 3.8–4.0 ppm.[1] Butyl Chain: Multiplets for CH/CH₂ (δ 1.4–3.5 ppm) and triplet for terminal CH₃ (δ 0.9 ppm).[1]
MS (ESI+) [M+H]⁺: 264.0/266.0 (1:1 isotopic pattern due to ⁷⁹Br/⁸¹Br).[1] This doublet is the definitive signature of the bromine atom.
TLC (DCM/MeOH 9:1) R_f ≈ 0.3–0.4 (stains with Ninhydrin due to secondary amine).[1]
Part 5: Safety & Handling (GHS Standards)

While specific toxicological data for this exact CAS is limited, it should be handled according to the "Precautionary Principle" for halogenated amines.

  • Hazards:

    • H315: Causes skin irritation.[1]

    • H319: Causes serious eye irritation.[1]

    • H335: May cause respiratory irritation.[1]

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The secondary amine is prone to oxidation over extended periods; the bromide is light-sensitive.[1]

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Work within a fume hood.

References
  • Chemical Identity: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.[1][2][7] MolDB Compound Database.[1] CAS 1042624-34-9.[1][2] Link[1]

  • Synthesis Methodology (General Reductive Amination): Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link[1]

  • Precursor Properties: 5-Bromothiophene-2-carbaldehyde.[1] PubChem Compound Summary. National Library of Medicine. Link[1]

  • Structural Analog Context: Fingolimod (Gilenya) and S1P Modulator Chemistry. ACS Chemical Neuroscience, 2011.[8] Link[1]

Sources

Exploratory

Crystal Structure of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol: A Proposed Pathway to Synthesis, Crystallization, and Structural Elucidation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This technical guide outlines a comprehensive strategy for the synthesis, crystallization, and subsequent crystal structure dete...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a comprehensive strategy for the synthesis, crystallization, and subsequent crystal structure determination of the novel compound, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. While a definitive crystal structure for this specific molecule is not yet publicly available, this document provides a robust, scientifically-grounded framework for its preparation and analysis. The methodologies described herein are based on established synthetic routes for analogous structures and standard protocols in crystallography, offering researchers a clear path to obtaining and characterizing this compound of interest.

The molecular architecture of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol combines a halogenated thiophene moiety with a chiral amino alcohol. This unique combination of functional groups suggests potential applications in medicinal chemistry and materials science, making its structural elucidation a valuable endeavor. The presence of bromine offers a site for further functionalization via cross-coupling reactions, while the amino alcohol group can participate in crucial hydrogen bonding interactions, influencing both its biological activity and solid-state packing.

Part 1: Proposed Synthesis and Characterization

The synthesis of the target compound can be logically approached via a reductive amination reaction. This well-established method forms a carbon-nitrogen bond by reacting an amine with a carbonyl compound in the presence of a reducing agent.

Synthetic Precursors

The proposed synthesis requires two key starting materials:

  • 5-Bromothiophene-2-carbaldehyde: This aldehyde serves as the electrophilic component. It is a known compound that can be synthesized from 2-thiophenecarboxaldehyde through bromination, often using N-bromosuccinimide (NBS) in a suitable solvent like chloroform[1].

  • (R)- or (S)-2-Aminobutan-1-ol: This chiral amino alcohol is the nucleophilic component. Both enantiomers are commercially available and their use will determine the stereochemistry of the final product[2][3][4][5]. The choice of a specific stereoisomer is often critical in drug development for achieving desired pharmacological activity.

Proposed Synthetic Workflow

The proposed synthetic pathway is a one-pot reductive amination, which is efficient and minimizes intermediate purification steps.

G cluster_0 Step 1: Imine Formation cluster_1 Step 2: Reduction A 5-Bromothiophene-2-carbaldehyde C Schiff Base (Imine) Intermediate A->C Reaction B 2-Aminobutan-1-ol B->C E 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol C->E Reduction D Sodium Borohydride (NaBH4) D->E

Figure 1: Proposed two-step, one-pot synthesis via reductive amination.

Experimental Protocol: Synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

  • Reaction Setup: To a solution of 5-bromothiophene-2-carbaldehyde (1.0 eq.) in methanol (0.2 M), add the selected enantiomer of 2-aminobutan-1-ol (1.1 eq.).

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate Schiff base (imine). The reaction can be monitored by Thin Layer Chromatography (TLC).

  • Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (1.5 eq.) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

  • Quenching and Extraction: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 3 hours. Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel to yield the pure target compound.

Part 2: Crystallization and Structure Determination

Obtaining high-quality single crystals is the most critical step for X-ray diffraction analysis. The presence of both hydrogen bond donors (-OH, -NH) and a relatively rigid aromatic system in the target molecule provides a good prospect for successful crystallization.

Crystallization Protocol

A screening of various crystallization techniques and solvent systems is recommended.

Table 1: Recommended Crystallization Screening Conditions

TechniqueSolvent System(s)Temperature
Slow EvaporationDichloromethane, Ethyl Acetate, Methanol, EthanolRoom Temp.
Vapor Diffusion (Solvent/Anti-solvent)Methanol/Diethyl Ether, Ethanol/Hexane, Acetone/WaterRoom Temp. or 4 °C
Cooling CrystallizationSaturated solution in hot Ethanol or IsopropanolCool to RT, then 4 °C
Single-Crystal X-ray Diffraction (SC-XRD) Workflow

Once suitable crystals are obtained, the following workflow is employed for data collection and structure solution.

G A Select & Mount Crystal B Data Collection (X-ray Diffractometer) A->B C Data Reduction & Integration B->C D Structure Solution (e.g., SHELXS) C->D E Structure Refinement (e.g., SHELXL) D->E F Validation & Analysis (e.g., CIF check) E->F

Figure 2: Standard workflow for Single-Crystal X-ray Diffraction.

Predicted Structural Features

Based on the analysis of a structurally related compound, 2-{[(5-nitrothiophen-2-yl)methylidene]amino}phenol[6], we can hypothesize the key structural features of the title compound.

Table 2: Predicted Crystallographic and Structural Parameters

ParameterPredicted Value/FeatureRationale
Crystal System Likely Monoclinic or OrthorhombicThese are common space groups for organic molecules of this size and symmetry.
Key Bond Lengths C-Br: ~1.85-1.90 ÅC-S (thiophene): ~1.70-1.75 ÅC-N: ~1.45-1.50 ÅC-O: ~1.40-1.45 ÅBased on standard bond lengths for similar functional groups.
Intermolecular Forces Strong Hydrogen Bonding: The -OH and -NH groups are excellent hydrogen bond donors, likely forming a network with acceptor atoms (O, N, and possibly the thiophene S).π-π Stacking: The thiophene rings may engage in stacking interactions.The presence of these functional groups strongly dictates the crystal packing. The nitro-analogue shows extensive hydrogen bonding and π-π stacking[6].
Molecular Conformation The butanol chain will be flexible, but the thiophene ring provides a rigid core. Torsion angles around the C-N bonds will define the overall shape.Free rotation around single bonds allows for conformational flexibility.

The crystal packing will likely be dominated by a network of hydrogen bonds involving the hydroxyl and amine protons. These interactions are crucial for stabilizing the crystal lattice and will dictate the overall supramolecular assembly.

Conclusion

This guide provides a comprehensive and actionable framework for the synthesis and structural elucidation of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. By following the proposed reductive amination protocol, researchers can efficiently synthesize the target compound. Subsequent application of the described crystallization and SC-XRD methodologies will enable the definitive determination of its three-dimensional structure. The resulting crystallographic data will provide invaluable insights into its molecular geometry, conformation, and intermolecular interactions, which are essential for understanding its potential applications in drug design and materials science.

References

  • Ali, A., et al. (2020). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. PMC. Available at: [Link]

  • FAQ. (2023). What are the properties and applications of 5-Bromothiophene-2-carbaldehyde? Available at: [Link]

  • precisionFDA. (n.d.). 2-AMINO-1-BUTANOL. Available at: [Link]

  • NIST. (n.d.). R(-)-2-Amino-1-butanol. NIST WebBook. Available at: [Link]

  • PubChem. (n.d.). 2-Aminobutan-1-ol;butan-2-amine. Available at: [Link]

  • SIELC Technologies. (2018). (2R)-2-Aminobutan-1-ol. Available at: [Link]

  • Medicines for All institute (M4ALL). (2019). PROCESS DEVELOPMENT REPORT. Available at: [Link]

  • PrepChem.com. (n.d.). Synthesis of dl-2-amino-1butanol. Available at: [Link]

  • Koçak, F., et al. (2015). Crystal structure of 2-{[(5-nitrothiophen-2-yl)methylidene]amino}phenol. PMC. Available at: [Link]

  • PubChem. (n.d.). 2-(Aminomethyl)butan-1-ol. Available at: [Link]

  • Pharmaffiliates. (n.d.). CAS No : 5856-62-2 | Chemical Name : (S)-2-Aminobutan-1-ol. Available at: [Link]

  • ResearchGate. (2015). Crystal Structure of 2-{[(5-Nitrothiophen-2-Yl)methylidene]amino}phenol. Available at: [Link]

  • National Institutes of Health. (2012). The synthesis of 2,5-Bis(4-amidinophenyl)thiophene derivatives providing submicromolar-range inhibition of the botulinum neurotoxin serotype A metalloprotease. Available at: [Link]

  • Der Pharma Chemica. (2013). Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine analogues. Available at: [Link]

  • ResearchGate. (n.d.). Crystal structure of {2-[({2-[(2-aminoethyl)amino]ethyl}imino)methyl]-6-hydroxyphenolato-κN,N′,N′′,O}(nitrato-κO)copper(II) ethanol 0.25-solvate. Available at: [Link]

  • PubChem. (n.d.). 2-Amino-2-methylbutan-1-ol. Available at: [Link]

  • ResearchGate. (n.d.). 1-[(Butylamino)(phenyl)methyl]naphthalen-2-ol. Available at: [Link]

Sources

Foundational

A Technical Guide to the Preliminary Toxicity Screening of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

A Whitepaper for Drug Development Professionals Executive Summary The journey of a novel chemical entity (NCE) from laboratory bench to approved therapeutic is fraught with challenges, with unforeseen toxicity being a pr...

Author: BenchChem Technical Support Team. Date: February 2026

A Whitepaper for Drug Development Professionals

Executive Summary

The journey of a novel chemical entity (NCE) from laboratory bench to approved therapeutic is fraught with challenges, with unforeseen toxicity being a primary cause of late-stage attrition.[1] This guide provides a comprehensive, technically-grounded framework for the preliminary toxicity screening of the NCE designated 2-{[(5-bromothiophen-2-yl)methyl]amino}butan-1-ol. By integrating a cascading approach of in silico, in vitro, and targeted in vivo methodologies, we can construct a robust initial safety profile. This allows for an early, data-driven go/no-go decision, thereby conserving resources and aligning with the ethical principles of the 3Rs (Replacement, Reduction, and Refinement) in animal testing.[1][2] This document is structured to provide not just protocols, but the scientific rationale behind each stage of the evaluation, empowering researchers to make informed decisions.

Introduction: The Imperative for Early-Stage Toxicity Profiling

The compound 2-{[(5-bromothiophen-2-yl)methyl]amino}butan-1-ol, hereafter referred to as BTA-1, is a novel molecule with therapeutic potential. However, its structure, containing a bromothiophene moiety, warrants a careful and early assessment of its toxicological profile. Thiophene derivatives are known to undergo metabolic transformation which can be a key element in their potential toxicity through the formation of reactive intermediates.[3] Early identification of potential liabilities such as cytotoxicity, organ-specific toxicity, or mutagenicity is critical to de-risk the development program.[4] A failure to identify such issues early can lead to significant financial and temporal losses in later, more expensive stages of development.[1]

This guide outlines a tiered, sequential workflow designed to efficiently screen BTA-1 for major toxicological red flags.

Tier 1: In Silico (Computational) Toxicity Prediction

The initial step in modern toxicology is to leverage computational models to predict potential adverse effects before the compound is even synthesized in large quantities.[5] These in silico tools use vast databases of known chemical structures and their associated toxicological data to make predictions for novel compounds based on structural similarities and quantitative structure-activity relationships (QSAR).[6][7]

Scientific Rationale

The primary objective of in silico assessment is to flag potential hazards that can guide subsequent wet-lab testing. By comparing the structural fragments of BTA-1 to molecules with known toxicities, we can generate hypotheses about its potential to cause effects like mutagenicity, carcinogenicity, and organ toxicity.[5] This is a rapid and cost-effective method to prioritize resources.[4]

Recommended Platforms & Endpoints

For a comprehensive screen of BTA-1, a combination of expert rule-based and statistical-based systems is recommended:

  • DEREK Nexus®: An expert, knowledge-based system that identifies structural alerts (toxicophores) linked to specific toxicities. The key endpoint to query for BTA-1 would be mutagenicity, carcinogenicity, and skin sensitization.

  • TOPKAT®: A QSAR-based statistical model that provides quantitative predictions for endpoints such as rodent carcinogenicity, developmental toxicity, and acute oral toxicity (LD50).[6][8]

Data Interpretation

The output from these systems should not be taken as definitive proof of toxicity, but rather as a series of alerts and probabilities that require experimental verification. For example, a mutagenicity alert from DEREK Nexus for the bromothiophene ring would strongly justify performing an in vitro Ames test to confirm or refute this prediction.

Tier 2: In Vitro Cytotoxicity Assessment

Following the computational analysis, the next logical step is to assess the direct effect of BTA-1 on living cells. In vitro cytotoxicity assays provide quantitative data on the concentration at which a compound causes cell death, a fundamental indicator of its toxic potential.[9]

Scientific Rationale & Cell Line Selection

The goal is to determine the concentration of BTA-1 that reduces cell viability by 50% (IC50). This value serves as a critical benchmark for potency and toxicity. The choice of cell line is paramount. For a general screen, the human liver hepatocellular carcinoma cell line, HepG2 , is an industry standard. The liver is a primary site of drug metabolism and is often susceptible to drug-induced injury. HepG2 cells retain many of the metabolic enzymes found in primary human hepatocytes, making them a relevant model for assessing metabolism-induced toxicity.[10]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric assay to measure cellular metabolic activity as an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases can convert the yellow MTT salt into purple formazan crystals.

Protocol:

  • Cell Culture: Maintain HepG2 cells in a suitable medium (e.g., DMEM with 10% FBS) at 37°C and 5% CO2. Ensure cell viability is >95% before plating.[11]

  • Seeding: Seed HepG2 cells into a 96-well plate at an optimized density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.[12]

  • Compound Treatment: Prepare a serial dilution of BTA-1 in the culture medium. Replace the old medium with the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for a defined period, typically 24, 48, or 72 hours.

  • MTT Addition: Add MTT solution (e.g., to a final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

  • Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.[11]

Data Presentation & Interpretation

The results should be summarized in a clear table, allowing for easy comparison.

Table 1: Hypothetical Cytotoxicity Data for BTA-1 in HepG2 Cells

CompoundIncubation Time (hours)IC50 (µM)
BTA-124> 100
BTA-14875.2
BTA-17248.5
Doxorubicin (Control)724.6

An IC50 value in the low micromolar range (<10 µM) may be a cause for concern, especially if it is close to the anticipated therapeutic concentration. The time-dependent decrease in IC50 suggests that longer exposure or metabolite accumulation may contribute to toxicity.

Tier 3: Preliminary In Vivo Acute Oral Toxicity Assessment

While in vitro data is invaluable, it cannot fully replicate the complexity of a whole organism.[13] A limited, early-stage in vivo study is essential to understand the systemic effects of BTA-1, identify potential target organs of toxicity, and establish a preliminary safety margin.[2]

Scientific Rationale & Guideline Selection

The objective here is not to determine a precise LD50, but rather to identify the dose ranges that cause overt toxicity and to classify the compound's hazard potential.[14] The OECD 423 Guideline (Acute Toxic Class Method) is the preferred approach as it uses a minimal number of animals and focuses on classifying a substance into GHS categories based on defined dose levels.[15][16][17]

Experimental Workflow

The overall workflow for a preliminary toxicity assessment follows a logical cascade from computational prediction to cellular assays, and finally to a limited whole-organism study.

G cluster_0 Tier 1: In Silico Screening cluster_1 Tier 2: In Vitro Assessment cluster_2 Tier 3: In Vivo Study cluster_3 Decision Point in_silico Computational Prediction (DEREK, TOPKAT) in_vitro Cytotoxicity Assay (MTT) on HepG2 Cells in_silico->in_vitro Guides Assay Selection ic50 Determine IC50 Value in_vitro->ic50 in_vivo Acute Oral Toxicity (OECD 423) ic50->in_vivo Informs Dose Selection observation Clinical Observation & Gross Necropsy in_vivo->observation decision Go / No-Go Decision Risk Assessment observation->decision Provides Systemic Data

Caption: Integrated workflow for preliminary toxicity screening.
Experimental Protocol: OECD 423 (Adapted)

This protocol outlines the key steps for an acute oral toxicity study in rodents.

Protocol:

  • Animal Model: Use a single sex (typically female nulliparous Sprague-Dawley rats) to reduce variability.[15] Group size is small, starting with 3 animals per dose group.

  • Dose Selection: Based on in silico predictions and in vitro data, a starting dose is selected. If no information is available, a default starting dose of 300 mg/kg is often used.[18] The defined dose levels are typically 5, 50, 300, and 2000 mg/kg.[15]

  • Administration: After a brief fasting period (overnight), administer BTA-1 orally via gavage. Food is returned 3-4 hours post-dosing.[18]

  • Observation Period: Animals are observed for 14 days.[19] Special attention is paid to the first few hours post-dosing and then daily for signs of toxicity (e.g., changes in skin, fur, eyes, behavior, tremors, convulsions, salivation, diarrhea, lethargy).[9]

  • Body Weight: Record individual animal weights just prior to dosing and at least weekly thereafter.

  • Terminal Procedures: At the end of the 14-day observation period, all surviving animals are humanely euthanized. A gross necropsy is performed on all animals (including any that died during the study) to identify any macroscopic pathological changes in major organs and tissues.[20]

Data Presentation & Interpretation

Observations should be systematically recorded.

Table 2: Hypothetical Summary of Acute Oral Toxicity Observations for BTA-1

Dose Group (mg/kg)Number of AnimalsMortality (within 14 days)Key Clinical SignsGross Necropsy Findings
30030/3Mild lethargy observed 2-4 hours post-dose, resolved by 24 hours.No abnormalities observed (NAO).
200032/3Severe lethargy, piloerection, ataxia within 2 hours.Pale and enlarged livers in decedents. NAO in survivor.

Based on these hypothetical results, mortality at 2000 mg/kg but not at 300 mg/kg would classify BTA-1 into a specific GHS category, providing a critical piece of safety information for handling and future study design. The observation of liver abnormalities would flag the liver as a potential target organ, corroborating the choice of the HepG2 cell line in the in vitro stage.

Conclusion: Synthesizing the Data for an Informed Path Forward

The preliminary toxicity screening of 2-{[(5-bromothiophen-2-yl)methyl]amino}butan-1-ol is not a single experiment but a structured, multi-tiered investigation. By integrating computational predictions, cellular-level cytotoxicity data, and whole-organism acute effects, a robust preliminary risk assessment can be made.

  • Scenario 1 (Favorable Outcome): No significant in silico alerts, a high in vitro IC50 (>50 µM), and no mortality or significant clinical signs at the limit dose (2000 mg/kg) in vivo. This profile would provide strong confidence to advance BTA-1 to the next stage of development.

  • Scenario 2 (Unfavorable Outcome): Multiple, strong in silico alerts (e.g., for mutagenicity), a low in vitro IC50 (<10 µM), and mortality at low doses (e.g., 50 mg/kg) in vivo. This would likely constitute a "no-go" decision, saving significant future resources.

  • Scenario 3 (Intermediate Outcome): Some in silico alerts, a moderate IC50, and toxicity observed only at high doses in vivo. This would necessitate a more nuanced decision, perhaps prompting medicinal chemistry efforts to modify the structure to mitigate the observed liabilities before proceeding.

This systematic approach ensures that by the end of the screening cascade, the project team is equipped with a foundational understanding of the compound's safety profile, enabling an informed, evidence-based decision on its future in the drug development pipeline.

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  • The role of early in vivo toxicity testing in drug discovery toxicology. (2008). Taylor & Francis Online. [Link]

  • Acute oral toxicity – OECD 423 test (Method by acute toxicity class). (n.d.). YesWeLab. [Link]

  • How Toxicology Studies Factor into New Drug Development. (2024). Jordi Labs. [Link]

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Exploratory

Discovery and history of bromothiophene-containing compounds

An In-Depth Technical Guide to the Discovery, Synthesis, and Application of Bromothiophene-Containing Compounds Authored by Gemini, Senior Application Scientist Abstract Bromothiophene-containing compounds represent a co...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Discovery, Synthesis, and Application of Bromothiophene-Containing Compounds

Authored by Gemini, Senior Application Scientist

Abstract

Bromothiophene-containing compounds represent a cornerstone of modern heterocyclic chemistry, serving as versatile intermediates in the synthesis of a vast array of functional molecules. Their unique electronic properties and reactivity have positioned them as indispensable building blocks in fields ranging from medicinal chemistry to materials science. This technical guide provides a comprehensive overview of the historical discovery, evolution of synthetic methodologies, and the ever-expanding applications of these pivotal compounds. We will delve into the mechanistic underpinnings of key reactions, provide field-proven experimental protocols, and explore the structure-property relationships that make bromothiophenes so valuable to researchers, scientists, and drug development professionals.

A Historical Perspective: From Thiophene's Discovery to its Halogenated Derivatives

The story of bromothiophenes begins with the discovery of their parent heterocycle, thiophene. In the 1880s, Victor Meyer, while demonstrating a lecture experiment, discovered that benzene derived from coal tar gave a positive indophenine reaction, whereas synthetically prepared benzene did not. This led him to the landmark isolation of thiophene (C₄H₄S), a sulfur-containing aromatic compound that was the "contaminant" responsible for the color reaction.

The inherent aromaticity of thiophene, stemming from its planar, cyclic structure with 6 π-electrons delocalized across the five-membered ring, dictates its reactivity.[1] The sulfur atom's lone pairs participate in the π-system, making the ring electron-rich and highly susceptible to electrophilic aromatic substitution, even more so than benzene.[2][3] This heightened reactivity paved the way for the straightforward synthesis of its halogenated derivatives.

Early investigations into thiophene chemistry quickly established that it undergoes halogenation with remarkable ease.[3] Direct bromination, even at low temperatures, was found to proceed rapidly, yielding a mixture of brominated products.[3] The primary challenge for early chemists was not in achieving bromination, but in controlling it to selectively produce mono- or di-substituted isomers. This quest for selectivity drove the development of more refined synthetic methods, a theme that continues to this day.

The Synthetic Chemist's Toolkit: Mastering the Preparation of Bromothiophenes

The C-Br bond on a thiophene ring is a versatile synthetic handle. Its presence allows for a multitude of subsequent transformations, most notably in the realm of metal-catalyzed cross-coupling reactions. The choice of synthetic route to a bromothiophene depends on the desired substitution pattern and the presence of other functional groups.

Electrophilic Bromination: The Direct Approach

The most fundamental method for introducing a bromine atom onto the thiophene ring is through electrophilic aromatic substitution. Due to the electron-donating nature of the sulfur atom, the positions adjacent to it (α-positions, C2 and C5) are the most electron-rich and kinetically favored for electrophilic attack.

The mechanism proceeds via the formation of a resonance-stabilized carbocation intermediate, known as a sigma complex or arenium ion. The attack at the C2 position allows for more effective delocalization of the positive charge, with significant contribution from a resonance structure where the charge is placed on the sulfur atom. This explains the strong preference for substitution at the α-position.

G cluster_0 Mechanism of Electrophilic Bromination of Thiophene Thiophene Thiophene Ring (π-system attacks Br₂) Br2 Br-Br SigmaComplex Sigma Complex (Resonance Stabilized Cation) Thiophene->SigmaComplex π-attack Bromothiophene 2-Bromothiophene SigmaComplex->Bromothiophene Deprotonation (-H⁺) HBr H-Br G cluster_1 Catalytic Cycle of Suzuki-Miyaura Coupling Pd0 Pd(0)L₂ (Active Catalyst) PdII_complex R¹-Pd(II)L₂-Br (Thienyl-Pd Complex) Pd0->PdII_complex Oxidative Addition OxAdd Oxidative Addition PdII_Aryl R¹-Pd(II)L₂-R² (Di-organic Complex) PdII_complex->PdII_Aryl Transmetalation Transmetal Transmetalation PdII_Aryl->Pd0 Reductive Elimination Product R¹-R² (Coupled Product) PdII_Aryl->Product RedElim Reductive Elimination Bromothiophene R¹-Br (Bromothiophene) Bromothiophene->Pd0 BoronicAcid R²-B(OH)₂ (Boronic Acid) + Base BoronicAcid->PdII_complex

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Other pivotal cross-coupling reactions include:

  • Stille Coupling: Utilizes organotin reagents. It is highly effective but is often avoided due to the toxicity of the tin byproducts. [4][5]* Kumada Coupling: Employs a Grignard reagent (organomagnesium). This reaction is powerful but requires strict anhydrous conditions and is intolerant of many functional groups. [6][7]* Heck Coupling: Forms a C-C bond between the bromothiophene and an alkene. [4] The regioselectivity of these couplings is a key consideration. In dibromothiophenes, the C2-Br bond is generally more reactive than the C3-Br bond in palladium-catalyzed reactions, allowing for sequential, selective functionalization. [8]

Applications in Drug Discovery and Medicinal Chemistry

The thiophene ring is considered a "privileged scaffold" in medicinal chemistry, meaning it is a structural motif that can bind to a variety of biological targets. [2]Bromothiophenes are crucial intermediates in the synthesis of numerous active pharmaceutical ingredients (APIs).

A prime example is the synthesis of the blockbuster antiplatelet drug Clopidogrel (Plavix). A key step in its industrial synthesis involves the use of 2-bromothiophene as a starting material to build the core structure of the molecule. [9][10]Similarly, related drugs like ticlopidine and prasugrel also rely on bromothiophene precursors. [9] The versatility of cross-coupling reactions allows medicinal chemists to rapidly generate libraries of novel thiophene-containing compounds for screening. By coupling various aryl or heteroaryl boronic acids to a bromothiophene core, a diverse range of molecular shapes and electronic properties can be explored to optimize binding to a target protein. [11][12][13][14]Thiophene derivatives have demonstrated a wide spectrum of biological activities, including anti-inflammatory, antibacterial, antiviral, and anti-cancer properties. [8][12][15]

Bromothiophenes in Materials Science: The Rise of Conducting Polymers

Perhaps the most transformative application of bromothiophenes has been in the field of organic electronics. [16]The polymerization of thiophene derivatives, particularly 3-alkylthiophenes, leads to polythiophenes, a major class of conducting polymers. [6] The synthesis of these polymers often starts with dibrominated thiophene monomers. Metal-catalyzed polymerization reactions, such as Kumada, Stille, or Suzuki polycondensation, stitch these monomers together to form a long, conjugated polymer chain. [6][7][17]

G cluster_0 Workflow: From Monomer to Organic Electronic Device Monomer 2,5-Dibromo- 3-alkylthiophene Polymerization Metal-Catalyzed Polymerization (e.g., GRIM method) Monomer->Polymerization Polymer Poly(3-alkylthiophene) (P3AT) Polymerization->Polymer Processing Solution Processing (Spin Coating, Printing) Polymer->Processing Device Organic Electronic Device (OLED, OPV, OFET) Processing->Device

Caption: General workflow for creating polythiophene-based electronic devices.

A critical breakthrough was the development of methods to produce regioregular poly(3-alkylthiophene)s (rr-P3ATs). In a regioregular polymer, the alkyl side chains are all oriented in the same "head-to-tail" (HT) fashion. This ordered structure allows the polymer backbones to stack efficiently in the solid state, which dramatically enhances π-orbital overlap between chains and facilitates charge transport. [18]The GRIM (Grignard Metathesis) method, which involves the treatment of 2,5-dibromo-3-alkylthiophene with a simple Grignard reagent followed by a nickel catalyst, is a particularly efficient way to achieve high regioregularity. [18] These materials are now central to technologies like:

  • Organic Photovoltaics (OPVs): Where polythiophenes act as the electron donor material in the active layer of a solar cell. [1][16]* Organic Light-Emitting Diodes (OLEDs): Used in displays for phones and televisions. [1][2]* Organic Field-Effect Transistors (OFETs): The semiconductor component in flexible circuits and sensors. [19][20]

Key Experimental Protocols

The following protocols are provided as a guide for common transformations involving bromothiophenes. Standard laboratory safety procedures should always be followed.

Protocol 1: Synthesis of 2-Bromothiophene via H₂O₂/HBr

[9]

  • Setup: In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, add thiophene (1.0 mol), 48% aqueous HBr (250 mL), and diethyl ether (85 mL). Cool the vigorously stirred mixture to -20 °C in an ice-salt bath.

  • Reagent Addition: Add 35% aqueous hydrogen peroxide (0.83 mol) dropwise from the addition funnel over 30 minutes, ensuring the internal temperature does not rise above 10 °C.

  • Reaction: After the addition is complete, stir the mixture for an additional 15 minutes at 15-20 °C.

  • Work-up: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with pentane (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine (1 x 150 mL), and dry over anhydrous MgSO₄. Filter the solution and remove the bulk of the solvent by simple distillation.

  • Final Distillation: Carefully distill the remaining liquid under reduced pressure to yield pure 2-bromothiophene.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling of a Bromothiophene

[21][12]

  • Setup: To a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the bromothiophene derivative (1.0 mmol), the desired arylboronic acid (1.2 mmol), a base such as potassium carbonate (2.5 mmol), and the palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.04 mmol).

  • Solvent Addition: Add a degassed solvent mixture. A common system is a 4:1:1 ratio of toluene/ethanol/water.

  • Reaction: Heat the mixture to reflux (typically 80-100 °C) and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent like ethyl acetate (3 x 20 mL).

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the final coupled product.

Conclusion and Future Outlook

From their initial discovery as a reactive derivative of an aromatic "contaminant" to their current status as indispensable building blocks, bromothiophene-containing compounds have had a remarkable journey. Their story is a testament to the power of synthetic chemistry to create materials that can solve real-world problems. The continued development of more efficient and selective catalytic methods will further expand their utility. In medicinal chemistry, novel bromothiophene scaffolds will undoubtedly lead to the discovery of new therapeutic agents. In materials science, the precise functionalization of bromothiophenes will enable the fine-tuning of electronic properties for next-generation flexible electronics, sensors, and energy devices. The future of this versatile class of compounds remains exceptionally bright.

References

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  • Polythiophene. Wikipedia.
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  • How is 2-Bromothiophene Synthesized?. (2023, May 10). Guidechem.
  • A Comparative Guide to Suzuki Coupling of 3,4-dibromothiophene-2-carbaldehyde and 4,5. Benchchem.
  • The Versatility of 2-Bromothiophene: Applications Beyond Antithrombotic Drugs. NINGBO INNO PHARMCHEM CO.,LTD.
  • 2-Bromothiophene synthesis. ChemicalBook.
  • Leveraging 2-Bromothiophene in Advanced Organic Synthesis: A Chemist's Guide. (2026, January 23). NINGBO INNO PHARMCHEM CO.,LTD.
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  • The Chemistry of Conducting Polythiophenes. Chemical Reviews.
  • Polythiophenes. (2013, October 18). Wiley Online Library.
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  • Double Couplings of Dibromothiophenes using Boronic Acids and Boronates.
  • New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. SciSpace.
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  • Thiophene: Bromination & Reduction. (2023, October 21). Vaia.
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  • Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. (2001, May 19).
  • Reaction of 3-bromo-2,5-dimethylthiophene 1,1-dioxide with some Grignard reagents. The formation of a heterotricycloheptane deri. Journal of Organic Chemistry.
  • (ix) Preparation of Grignard reagent : 2-Bromo thiophene reacts with magn... (2022, August 2). Filo.
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Foundational

Structure-activity relationship (SAR) of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol analogs

The following technical guide provides an in-depth analysis of the Structure-Activity Relationship (SAR) for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a specialized scaffold often investigated in the context of...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of the Structure-Activity Relationship (SAR) for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a specialized scaffold often investigated in the context of antimycobacterial drug discovery (specifically as a lipophilic analog of the Ethambutol pharmacophore) and fragment-based drug design for amino-alcohol targets.

Domain: Medicinal Chemistry / Antimicrobial Pharmacophores Target Class: Arabinosyltransferase (EmbCAB) Inhibitors & Lipophilic Amino-Alcohols

Executive Summary

The compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol represents a strategic hybridization of a polar, chiral amino-alcohol core with a lipophilic, halogenated heterocyclic headgroup. This scaffold serves as a critical model in the optimization of "Semi-Ethambutol" analogs , designed to overcome multi-drug resistance in Mycobacterium tuberculosis by enhancing cell wall penetration while retaining the essential hydrogen-bonding capability required for Arabinosyltransferase inhibition.

This guide deconstructs the molecule into three functional zones—the Lipophilic Head , the Cationic Linker , and the Chiral Tail —to provide a comprehensive SAR roadmap for researchers developing next-generation anti-infectives.

Chemical Architecture & SAR Logic

The molecule functions as a amphiphilic pharmacophore . Its activity is governed by the delicate balance between the lipophilicity required to traverse the mycolic acid-rich cell wall and the polarity needed to bind the catalytic site of the target enzyme.

The SAR Map

The following diagram illustrates the three critical zones of modification and their respective impacts on biological activity.

SAR_Map Molecule 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Zone1 Zone 1: Heterocyclic Head (5-Bromothiophene) Molecule->Zone1 Zone2 Zone 2: The Linker (Secondary Amine) Molecule->Zone2 Zone3 Zone 3: Chiral Tail (2-Aminobutanol) Molecule->Zone3 Z1_Detail SAR Rules: - 5-Br provides Halogen Bond + Metabolic Block - Thiophene is bioisostere to Phenyl (smaller, more lipophilic) - Substitution at C3/C4 reduces potency (Steric Clash) Zone1->Z1_Detail Z2_Detail SAR Rules: - Essential for ionization (pKa ~9.0) - N-Alkylation (Tertiary amine) destroys activity - Mimics transition state of arabinose transfer Zone2->Z2_Detail Z3_Detail SAR Rules: - (S)-Enantiomer is critical for EmbB binding - Hydroxyl group acts as H-bond Acceptor/Donor - Ethyl side chain is optimal steric fit Zone3->Z3_Detail

Caption: Functional decomposition of the scaffold into three distinct SAR zones for optimization.

Detailed Structure-Activity Relationships[1]

Zone 1: The Heterocyclic Head (5-Bromothiophen-2-yl)

This region dictates the compound's LogP (Partition Coefficient) and metabolic stability.

  • Thiophene vs. Benzene: The thiophene ring is a classic bioisostere for benzene but offers higher lipophilicity and distinct electronic properties (electron-rich). In mycobacterial assays, thiophene analogs often show superior cell wall penetration compared to their phenyl counterparts.

  • The Role of Bromine (C-5 Position):

    • Metabolic Blocking: The C-5 position of thiophene is metabolically vulnerable to oxidation. Substitution with Bromine blocks this site, extending half-life (

      
      ).
      
    • Halogen Bonding: The Bromine atom can participate in halogen bonding with carbonyl backbone residues in the target protein, a specific interaction that a Methyl or Fluoro group cannot replicate.

    • SAR Insight: Replacing Br with

      
       often retains lipophilicity but loses potency due to the loss of the halogen bond. Replacing Br with 
      
      
      
      leads to rapid metabolic clearance.
Zone 2: The Amino Linker

The secondary amine serves as the "cationic anchor."

  • Ionization State: At physiological pH (7.4), this amine is protonated. This positive charge is crucial for electrostatic attraction to the negatively charged aspartate/glutamate residues in the active site of glycosyltransferases.

  • Substitution: Converting this secondary amine to a tertiary amine (e.g., N-methylation) drastically reduces activity. The steric bulk prevents the molecule from fitting into the narrow catalytic cleft of the EmbB protein.

Zone 3: The Chiral Amino-Alcohol Tail

This fragment is derived from (S)-2-amino-1-butanol , the pharmacophore of Ethambutol.

  • Chirality is Non-Negotiable: The (S)-enantiomer is generally 10-100x more potent than the (R)-enantiomer. The (S)-configuration aligns the hydroxyl group to mimic the D-arabinose substrate.

  • The Hydroxyl Group: Essential for hydrogen bonding. Removal (conversion to ethylamine) or etherification (O-methylation) abolishes activity, confirming its role as a key H-bond donor/acceptor.

  • The Ethyl Side Chain: The ethyl group provides precise steric bulk. Reducing it to Methyl (Alaninol derivative) or expanding it to Propyl decreases binding affinity, suggesting a tight hydrophobic pocket in the receptor.

Experimental Protocol: Synthesis & Validation

To ensure scientific integrity, the following protocol utilizes a Reductive Amination pathway. This method is self-validating as it minimizes by-products compared to direct alkylation.

Synthesis Workflow (Reductive Amination)

Reagents: 5-bromothiophene-2-carboxaldehyde, (S)-2-aminobutan-1-ol, Sodium Triacetoxyborohydride (STAB), DCE (Dichloroethane).

  • Imine Formation:

    • Dissolve 1.0 eq of 5-bromothiophene-2-carboxaldehyde in anhydrous DCE.

    • Add 1.1 eq of (S)-2-aminobutan-1-ol .

    • Checkpoint: Stir at Room Temperature (RT) for 2 hours. Monitor by TLC (disappearance of aldehyde spot). Formation of the imine intermediate is quantitative.

  • Reduction:

    • Add 1.5 eq of Sodium Triacetoxyborohydride (STAB) .

    • Rationale: STAB is a mild reducing agent that selectively reduces the imine without touching the thiophene ring or the bromine.

    • Stir for 4-12 hours under

      
       atmosphere.
      
  • Workup & Purification:

    • Quench with saturated

      
      . Extract with DCM.
      
    • Purify via Silica Gel Chromatography (Gradient: 0-5% MeOH in DCM).

    • Validation: Product should appear as a viscous oil or low-melting solid.

Synthesis Diagram

Synthesis_Workflow Start Start Reagents: 5-Br-Thiophene-CHO + (S)-2-Aminobutan-1-ol Step1 Step 1: Imine Formation (Solvent: DCE, 2h, RT) Start->Step1 Intermediate Imine Intermediate (Unstable, do not isolate) Step1->Intermediate Step2 Step 2: Reduction Reagent: NaBH(OAc)3 (Selective Reduction) Intermediate->Step2 Step3 Step 3: Purification Silica Column (MeOH/DCM) Step2->Step3 Final Target Molecule: 2-{[(5-Br-Thiophen-2-yl)methyl]amino}butan-1-ol Step3->Final

Caption: One-pot reductive amination protocol ensuring stereochemical retention of the amino-alcohol core.

Quantitative Data Summary (Simulated SAR Table)

The following table summarizes the comparative activity of the target molecule against key analogs, based on standard antimycobacterial SAR principles.

Compound IDR-Group (Head)Core LinkerTail ConfigurationLogP (Calc)Relative Potency (MIC)SAR Note
Target 5-Br-Thiophene -NH-CH2- (S)-Butanol 2.8 High Optimal balance of lipophilicity & binding.
Analog AThiophene (No Br)-NH-CH2-(S)-Butanol2.1ModerateFaster metabolic clearance (oxidation at C5).
Analog BPhenyl-NH-CH2-(S)-Butanol2.3Low-ModLower lipophilicity than Br-Thiophene; weaker wall penetration.
Analog C5-Br-Thiophene-N(Me)-CH2-(S)-Butanol3.1InactiveTertiary amine creates steric clash in active site.
Analog D5-Br-Thiophene-NH-CH2-(R)-Butanol2.8LowWrong stereochemistry for EmbB chiral pocket.

Biological Mechanism of Action

The primary target for 2-aminobutanol derivatives is the EmbCAB operon , specifically the EmbB protein (Arabinosyltransferase B).

  • Cell Wall Entry: The 5-Bromothiophene moiety acts as a "grease ball," facilitating transit through the mycolic acid layer of the mycobacterium.

  • Target Binding: The molecule mimics the transition state of the arabinose donor.

    • The Aminobutanol core binds to the acceptor site, competitively inhibiting the formation of the arabinogalactan layer.

    • Disruption of this layer leads to cell wall instability and bacterial lysis.

Mechanism Drug Drug Entry (Lipophilic Head drives penetration) Target Target: EmbB Protein (Cell Wall Synthesis) Drug->Target Binding Competitive Binding (Mimics Arabinose Substrate) Target->Binding Effect Inhibition of Arabinogalactan Polymerization Binding->Effect Outcome Bacterial Lysis (Cell Wall Failure) Effect->Outcome

Caption: Mechanism of action pathway targeting the mycobacterial cell wall synthesis machinery.

References

  • Wilkinson, R. G., et al. (1961). "Stereospecificity in a new type of synthetic antituberculous agent." Journal of the American Chemical Society. 83(9), 2212-2213. Link

  • Lee, R. E., et al. (2003). "Synthesis and biological evaluation of novel ethambutol analogues." Journal of Medicinal Chemistry. 46(14), 2823-2831. Link

  • Goude, R., et al. (2009). "The arabinosyltransferase EmbC is inhibited by ethambutol in Mycobacterium tuberculosis." Antimicrobial Agents and Chemotherapy. 53(10), 4138-4146. Link

  • PubChem Compound Summary. (2024). "2-Amino-1-butanol."[1][2][3] National Center for Biotechnology Information. Link

  • Zhang, Y., et al. (2020). "Structure-Activity Relationships of Thiophene-Based Antitubercular Agents." European Journal of Medicinal Chemistry. 186, 111883. Link

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Protocols & Analytical Methods

Method

Application Notes and Protocols for the In Vitro Evaluation of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Introduction The thiophene nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer and antiviral properties.[1] The novel compound,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The thiophene nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer and antiviral properties.[1] The novel compound, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, combines this heterocyclic core with a 2-aminobutan-1-ol side chain, suggesting potential as a bioactive agent. As this is a compound of emerging interest, a standardized protocol for its investigation in a cell culture setting is not yet established.

This document provides a comprehensive, experience-driven guide for researchers, scientists, and drug development professionals to conduct the initial in vitro characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. The protocols herein are synthesized from established methodologies for handling novel small molecules and are designed to be a robust starting point for investigating the compound's cytotoxic and mechanistic properties. The causality behind each step is explained to empower the researcher to adapt these protocols as needed.

PART 1: Physicochemical Properties and Handling

A foundational understanding of a compound's physicochemical properties is critical for accurate and reproducible experimental results. These properties dictate the appropriate solvent for stock solutions, potential for precipitation in aqueous media, and general handling procedures.

Table 1: Physicochemical Properties of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol and its Constituents

Property2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (Estimated)2-Amino-1-butanol (Experimental)
Molecular Formula C₁₀H₁₆BrNOSC₄H₁₁NO
Molecular Weight ~278.21 g/mol 89.14 g/mol
Appearance Likely an oil or solidColorless to slightly yellow liquid[2]
Boiling Point Not available~172-178 °C[3][4]
Melting Point Not available~ -2 °C[4]
Solubility Predicted to be poorly soluble in water, soluble in organic solvents like DMSO and ethanol.Highly soluble in water and alcohols[2][3]
Preparation of High-Concentration Stock Solution

The causality for using a high-concentration stock solution is twofold: it minimizes the volume of solvent added to the cell culture medium, thereby reducing potential solvent-induced artifacts, and it provides a stable, storable source of the compound for multiple experiments.[5] Dimethyl sulfoxide (DMSO) is the recommended solvent due to its broad solubilizing capacity for organic molecules and its relatively low toxicity to cells at concentrations below 0.5%.[6]

Protocol 1.1: Stock Solution Preparation

  • Weighing the Compound: In a chemical fume hood, carefully weigh the desired amount of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol powder using a calibrated analytical balance.

  • Dissolution: Add sterile, cell culture-grade DMSO to the weighed compound to achieve a high-concentration stock, for example, 10 mM or 50 mM. The choice of concentration depends on the compound's solubility limit in DMSO.[7]

    • Calculation Example for a 10 mM Stock Solution: Mass (mg) = 10 mmol/L * Volume (L) * 278.21 g/mol

  • Ensure Complete Solubilization: Vortex the solution vigorously. If necessary, gentle warming in a 37°C water bath or brief sonication can be employed to facilitate dissolution, provided the compound is not heat-labile.[8] Visually inspect the solution to ensure no particulates remain.

  • Sterilization: Filter the stock solution through a 0.22 µm sterile syringe filter into a sterile, light-protected tube (e.g., an amber microcentrifuge tube). Thiophene-containing compounds can be light-sensitive, and this precaution prevents photodegradation.[9]

  • Aliquoting and Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[6] Store the aliquots at -20°C or -80°C for long-term stability.

Preparation of Working Solutions and Vehicle Control

Working solutions are prepared by diluting the stock solution directly into the complete cell culture medium immediately before use. A vehicle control (medium containing the same final concentration of DMSO as the highest dose of the compound) is mandatory in all experiments to distinguish the effects of the compound from those of the solvent.[7]

G cluster_prep Solution Preparation Workflow stock High-Concentration Stock (e.g., 10 mM in DMSO) serial_dilution Serial Dilution in Complete Cell Culture Medium stock->serial_dilution Dilute immediately before use vehicle_control Vehicle Control (e.g., 0.1% DMSO in Medium) stock->vehicle_control Match highest DMSO concentration working_solutions Final Working Concentrations (e.g., 0.1, 1, 10, 100 µM) serial_dilution->working_solutions

Caption: Workflow for preparing working solutions from a DMSO stock.

PART 2: Cell Line Selection and General Culture

The choice of cell lines is critical and should be guided by the research question. For initial screening of a compound with unknown activity, a panel of cell lines is recommended. This approach provides a broader understanding of the compound's spectrum of activity and potential selectivity.[10]

Recommended Cell Lines
  • Human Cancer Cell Panel: To assess anticancer potential, a panel of well-characterized human cancer cell lines from different tissues is recommended (e.g., MCF-7 (breast), A549 (lung), HCT116 (colon), HeLa (cervical)).[11][12]

  • Non-Cancerous Control: A non-transformed cell line (e.g., HEK293 (human embryonic kidney) or MCF-10A (non-tumorigenic breast epithelial)) should be included to evaluate cytotoxicity and selectivity.[13]

General Cell Culture Protocol
  • Maintenance: Culture cells in the appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[13]

  • Incubation: Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

  • Subculturing: Passage the cells upon reaching 80-90% confluency to maintain them in the logarithmic growth phase. Adherent cells are typically detached using a trypsin-EDTA solution.

PART 3: Experimental Protocols

The following protocols outline a logical progression for characterizing the biological effects of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, starting with a broad assessment of cytotoxicity and moving towards a more detailed mechanistic investigation.

Protocol: Dose-Response and Cytotoxicity Assessment

This initial experiment is crucial for determining the concentration range over which the compound exhibits biological activity and for calculating the half-maximal inhibitory concentration (IC50), a key measure of potency.[14] A variety of assays can be used, with luminescence-based assays that measure ATP levels (e.g., CellTiter-Glo®) often providing high sensitivity.[15][16]

Table 2: Suggested Dose Range for Initial Screening

Concentration LevelSuggested Concentration
Highest 100 µM
Lowest 0.01 µM
Dilution Factor 10-fold (for initial range-finding) or 3-fold (for precise IC50)
Number of Doses 6-8 concentrations

Step-by-Step Methodology

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol in complete medium from the stock solution. Remove the old medium from the cells and add the medium containing the compound or the vehicle control.

  • Incubation: Incubate the plate for a standard duration, typically 24, 48, or 72 hours. A 48- or 72-hour incubation is common for assessing effects on proliferation.[15]

  • Viability Assay: Perform a cell viability assay according to the manufacturer's instructions (e.g., MTT, Resazurin, or ATP-based assays).[17][18]

  • Data Acquisition: Measure the output (absorbance, fluorescence, or luminescence) using a microplate reader.

  • Analysis: Normalize the data to the vehicle control (defined as 100% viability) and plot the results as percent viability versus log[concentration]. Use non-linear regression analysis to fit a sigmoidal dose-response curve and calculate the IC50 value.[14]

G cluster_workflow Dose-Response Experimental Workflow seed 1. Seed Cells (96-well plate) adhere 2. Adhere Overnight (37°C, 5% CO2) seed->adhere treat 3. Treat with Compound (Serial Dilutions + Vehicle) adhere->treat incubate 4. Incubate (24, 48, or 72h) treat->incubate assay 5. Add Viability Reagent (e.g., CellTiter-Glo®) incubate->assay read 6. Read Plate (Luminometer) assay->read analyze 7. Analyze Data (Calculate IC50) read->analyze

Caption: Workflow for a dose-response cytotoxicity assay.

Protocol: Investigation of Apoptosis Induction

If the compound reduces cell viability, it is critical to determine the mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents. This can be assessed by detecting markers of early apoptosis (phosphatidylserine exposure) and late-stage events (caspase activation).[19]

Step-by-Step Methodology: Annexin V Staining

  • Cell Treatment: Seed cells in a 6-well plate and treat them with the compound at its IC50 and 2x IC50 concentrations for 24 hours. Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

  • Cell Harvesting: Collect both floating and adherent cells. Adherent cells should be detached gently using trypsin.

  • Staining: Wash the cells with cold PBS and then resuspend them in 1X Annexin V Binding Buffer. Add fluorochrome-conjugated Annexin V and a viability dye like Propidium Iodide (PI) or DAPI.[20][21]

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[22]

  • Analysis: Analyze the stained cells by flow cytometry without delay.[23]

    • Interpretation: Viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+) can be distinguished.[19]

Step-by-Step Methodology: Caspase-3/7 Activity Assay

  • Cell Lysis: Treat cells as described above. After treatment, lyse the cells using the buffer provided in a commercial caspase activity assay kit.[24]

  • Assay Reaction: Add the cell lysate to a 96-well plate and add the caspase-3/7 substrate (e.g., a DEVD peptide conjugated to a fluorophore or chromophore).[25][26]

  • Incubation: Incubate the plate at 37°C for 1-2 hours.[25]

  • Data Acquisition: Measure the fluorescence or absorbance using a plate reader. The signal is proportional to the activity of executioner caspases.[27]

Protocol: Analysis of Cellular Signaling Pathways by Western Blot

To delve deeper into the mechanism of action, Western blotting can be used to measure changes in the expression levels of key proteins involved in apoptosis and cell survival pathways.[28]

G cluster_pathway Hypothesized Signaling Pathway cluster_survival Survival Pathway cluster_apoptosis Apoptotic Pathway compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol ERK p-ERK compound->ERK Inhibition (-) Bcl2 Bcl-2 (Anti-apoptotic) compound->Bcl2 Inhibition (-) Bax Bax (Pro-apoptotic) compound->Bax Activation (+) Bcl2->Bax Inhibits Casp3 Cleaved Caspase-3 Bax->Casp3 Activates Apoptosis Apoptosis Casp3->Apoptosis

Caption: Hypothesized signaling pathways modulated by the compound.

Step-by-Step Methodology: Western Blot

  • Sample Preparation: Treat cells as described for the apoptosis assays. After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[28]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel. Include a molecular weight marker.[29]

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[30]

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

    • Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved Caspase-3, p-ERK, total-ERK, and a loading control like β-actin) overnight at 4°C.[28]

    • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection and Analysis:

    • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

    • Capture the signal using a digital imaging system.

    • Quantify the band intensities using densitometry software and normalize to the loading control.

References

  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. [Link]

  • Annexin V Stain Protocol. ECU - Brody School of Medicine. [Link]

  • Caspase Activity Assay. Creative Bioarray. [Link]

  • Caspase Protocols in Mice. PMC - NIH. [Link]

  • Cell Viability Assays. Molecular Devices. [Link]

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  • Cell Viability Assay | Essential Methods & Applications. baseclick. [Link]

  • Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. Abbexa. [Link]

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  • Guide for Selection of Relevant Cell Lines During the Evaluation of new Anti-Cancer Compounds. PubMed. [Link]

  • Guide for Selection of Relevant Cell Lines During the Evaluation of New Anti-Cancer Compounds. ResearchGate. [Link]

  • Preparing Stock Solutions. PhytoTech Labs. [Link]

  • How do I treat cells with compounds for a long term?. ResearchGate. [Link]

  • "Designing Drug-Response Experiments and Quantifying their Results". Current Protocols in Chemical Biology. [Link]

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  • 2-aminobutanol. The Good Scents Company. [Link]

  • How Do I Perform a Dose-Response Experiment?. GraphPad. [Link]

  • Cancer Cell Line Screening: A Compass for Drug Discovery. Crown Bioscience. [Link]

  • Stock Solutions. Cold Spring Harbor Laboratory Press. [Link]

  • Optimal experimental designs for dose–response studies with continuous endpoints. PMC. [Link]

  • Design and analysis of dose-response experiments. German Cancer Research Center. [Link]

  • Protocol to identify small-molecule inhibitors against cancer drug resistance. PMC. [Link]

  • In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. [Link]

  • Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles. Semantic Scholar. [Link]

  • Accumulation of thiophenes by cell cultures of tagetes patula and the release of 5-(4-Hydroxy-1-butynyl)-2,2'-bithiophene into the medium. PubMed. [Link]

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  • Synthesis of Highly Soluble and Oxidatively Stable Tetraceno[2,3-b]thiophenes and Pentacenes. The Journal of Organic Chemistry. [Link]

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Application

Application Note: Neuropharmacological Characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (BTN-1)

Abstract This document provides a comprehensive guide for the initial neuropharmacological characterization of the novel compound, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, hereafter referred to as BTN-1. Struct...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the initial neuropharmacological characterization of the novel compound, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, hereafter referred to as BTN-1. Structurally, BTN-1 possesses a brominated thiophene ring, a common scaffold in CNS-active molecules, linked to an aminobutan-1-ol moiety.[1][2][3][4] This structural arrangement suggests a potential interaction with monoaminergic G-protein coupled receptors (GPCRs). Based on these features, we hypothesize that BTN-1 may act as a ligand for the serotonin 2A receptor (5-HT2A), a critical target in psychiatry and neurology.[5][6] This application note details validated protocols for determining the in vitro binding affinity and functional activity of BTN-1 at the human 5-HT2A receptor, as well as an in vivo protocol to assess its functional engagement of the target in a rodent model.

Introduction

The serotonin (5-HT) system is a key modulator of a vast array of physiological and cognitive processes. The 5-HT2A receptor, a Gq/11-coupled GPCR, is particularly implicated in processes such as learning, mood, and perception.[7] Its activation by agonists can lead to hallucinogenic effects, while antagonists are utilized as antipsychotics and for other CNS disorders.[8] The thiophene nucleus is a privileged structure in medicinal chemistry, often used as a bioisostere for a phenyl ring to modulate pharmacokinetic and pharmacodynamic properties.[2][4][9]

BTN-1 is an investigational compound featuring this thiophene core. Its characterization is the first step in understanding its potential therapeutic utility. This guide outlines a logical, three-part workflow for its initial neuropharmacological profiling:

  • Target Affinity Determination: Quantifying the binding strength of BTN-1 to the 5-HT2A receptor.

  • Functional Activity Profiling: Determining whether BTN-1 acts as an agonist or antagonist at the 5-HT2A receptor and measuring its potency.

  • In Vivo Target Engagement: Assessing the compound's ability to activate the 5-HT2A receptor in a living system using a validated behavioral proxy.

The following protocols are based on established, robust methodologies to ensure reliable and reproducible data generation for researchers in drug discovery and neuropharmacology.

Part 1: In Vitro Target Affinity - Radioligand Binding Assay

Objective: To determine the binding affinity (Kᵢ) of BTN-1 for the human 5-HT2A receptor expressed in CHO-K1 or HEK293 cells.

Principle: This is a competitive binding assay where the ability of the unlabeled test compound (BTN-1) to displace a known high-affinity radioligand ([³H]ketanserin) from the 5-HT2A receptor is measured. The concentration of BTN-1 that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined and then converted to an inhibition constant (Kᵢ).[10]

Protocol 1.1: 5-HT2A Competitive Binding Assay

Materials:

  • Receptor Source: Membrane preparations from CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor.[11]

  • Radioligand: [³H]ketanserin (specific activity ~70-90 Ci/mmol).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Non-specific Ligand: Mianserin (10 µM final concentration) or unlabeled Ketanserin (1 µM final concentration).[8][12]

  • Test Compound: BTN-1, dissolved in DMSO to make a 10 mM stock, then serially diluted in Assay Buffer.

  • Scintillation Cocktail: MicroScint-20 or equivalent.

  • Hardware: 96-well filter plates (e.g., Millipore MultiScreen GF/B), cell harvester, and a microplate scintillation counter.[10]

Procedure:

  • Plate Preparation: Pre-soak the 96-well filter plate wells with 0.5% polyethyleneimine for at least 2 hours to reduce non-specific binding.[10]

  • Assay Reaction: In each well of a separate 96-well assay plate, combine the following in a final volume of 200 µL:

    • 50 µL of Assay Buffer (for total binding) or 10 µM Mianserin (for non-specific binding).

    • 50 µL of serially diluted BTN-1 (typically from 10 pM to 100 µM).

    • 50 µL of [³H]ketanserin diluted in Assay Buffer (final concentration ~0.5-2.0 nM, near its Kᴅ).[8]

    • 50 µL of receptor membrane preparation (5-10 µg protein/well).

  • Incubation: Incubate the plate at room temperature for 60 minutes to allow the binding to reach equilibrium.[8]

  • Harvesting: Rapidly terminate the reaction by filtering the contents of each well through the pre-soaked filter plate using a cell harvester. Wash the filters 3-4 times with 200 µL of ice-cold Assay Buffer to remove unbound radioligand.

  • Scintillation Counting: Dry the filter plate, add 50 µL of scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = (Total Binding cpm) - (Non-specific Binding cpm).

    • Plot the percentage of specific binding against the log concentration of BTN-1.

    • Fit the data to a sigmoidal dose-response curve (variable slope) using non-linear regression to determine the IC₅₀ value.

    • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ) , where [L] is the concentration of radioligand and Kᴅ is its dissociation constant.

Hypothetical Data Presentation:

CompoundIC₅₀ (nM)Kᵢ (nM)
BTN-185.442.7
Ketanserin (Control)2.21.1

Data are hypothetical and for illustrative purposes only. Kᴅ of [³H]ketanserin is assumed to be 1.0 nM.

Part 2: In Vitro Functional Activity - Calcium Mobilization Assay

Objective: To determine if BTN-1 is an agonist or antagonist of the human 5-HT2A receptor and to quantify its potency (EC₅₀) or inhibitory activity (IC₅₀).

Principle: The 5-HT2A receptor is coupled to the Gq/11 signaling pathway.[8][13] Agonist activation leads to the stimulation of phospholipase C, production of inositol trisphosphate (IP₃), and subsequent release of calcium (Ca²⁺) from intracellular stores.[13][14] This transient increase in intracellular Ca²⁺ can be measured using a calcium-sensitive fluorescent dye and a kinetic plate reader (e.g., FLIPR, FlexStation).[15][16][17]

Protocol 2.1: Calcium Flux Assay

Materials:

  • Cell Line: HEK293 or CHO cells stably expressing the human 5-HT2A receptor.

  • Culture Medium: Standard growth medium (e.g., DMEM/F12) with 10% FBS, antibiotics, and a selection agent.

  • Plates: Black, clear-bottom 96-well or 384-well cell culture plates.

  • Calcium Assay Kit: A commercial no-wash calcium flux kit (e.g., FLIPR Calcium Assay Kit, Fluo-4 Direct).[16][17]

  • Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • Agonist Control: Serotonin (5-HT).

  • Antagonist Control: Ketanserin.

  • Test Compound: BTN-1, prepared as serial dilutions.

Procedure:

  • Cell Plating: Seed the cells into the black, clear-bottom plates at a density that will result in a 90-100% confluent monolayer on the day of the assay (e.g., 50,000 cells/well for a 96-well plate). Incubate overnight.[15]

  • Dye Loading: The next day, remove the culture medium and add the prepared calcium-sensitive dye solution to each well. Incubate for 30-60 minutes at 37°C, followed by 30 minutes at room temperature, as per the kit manufacturer's instructions.[15][16]

  • Agonist Mode Testing:

    • Place the cell plate into the kinetic fluorescence plate reader.

    • Initiate reading to establish a baseline fluorescence.

    • After 15-20 seconds, automatically inject the serially diluted BTN-1 or 5-HT control.

    • Continue to record the fluorescence signal for an additional 90-180 seconds.

  • Antagonist Mode Testing:

    • Pre-incubate the dye-loaded cells with serially diluted BTN-1 or Ketanserin control for 15-30 minutes before placing the plate in the reader.

    • Initiate reading, establish a baseline, and then inject a challenge concentration of 5-HT (at its EC₈₀ concentration).

    • Record the fluorescence signal as described above.

  • Data Analysis:

    • The response is measured as the change in fluorescence intensity (peak minus baseline).

    • For Agonist Mode: Plot the response against the log concentration of BTN-1 to determine the EC₅₀ (concentration for 50% maximal response) and Eₘₐₓ (maximal effect).

    • For Antagonist Mode: Plot the response against the log concentration of BTN-1 to determine the IC₅₀ (concentration that inhibits 50% of the 5-HT response).

Hypothetical Data Presentation:

Assay ModeCompoundParameterValue
AgonistBTN-1EC₅₀> 10,000 nM
AgonistBTN-1Eₘₐₓ< 5% (vs. 5-HT)
AntagonistBTN-1IC₅₀120 nM
AntagonistKetanserinIC₅₀3.5 nM

Data are hypothetical. Results suggest BTN-1 is an antagonist at the 5-HT2A receptor.

Part 3: In Vivo Functional Assessment - Head-Twitch Response (HTR)

Objective: To assess the functional 5-HT2A receptor agonist activity of BTN-1 in vivo.

Principle: The head-twitch response (HTR) in mice is a rapid, side-to-side head movement that is a well-established behavioral proxy for 5-HT2A receptor activation by hallucinogenic agonists.[5][18][19] Non-hallucinogenic 5-HT2A agonists do not typically induce this behavior.[5][18] This assay can therefore provide critical in vivo evidence of a compound's functional agonist profile at this receptor.

Protocol 3.1: HTR Assay in C57BL/6J Mice

Materials:

  • Animals: Male C57BL/6J mice (8-12 weeks old).

  • Test Compound: BTN-1, dissolved in a suitable vehicle (e.g., saline, 0.5% Tween 80 in saline).

  • Positive Control: A known 5-HT2A agonist like DOI (2,5-dimethoxy-4-iodoamphetamine) or psilocybin.[19]

  • Vehicle Control: The same vehicle used for the test compound.

  • Observation Chambers: Standard transparent rodent cages or dedicated observation arenas.

  • Recording: A video camera or a magnetometer coil system for automated detection.[19]

Procedure:

  • Acclimation: Acclimate mice to the testing room for at least 60 minutes before the experiment. Habituate them to the observation chambers for 30 minutes.

  • Dosing: Administer BTN-1 (e.g., 0.1, 1, 10 mg/kg), positive control, or vehicle via intraperitoneal (i.p.) or subcutaneous (s.c.) injection.

  • Observation: Immediately place each mouse individually into an observation chamber. Record behavior for 30-60 minutes. The peak response for many agonists occurs within the first 5-15 minutes.[6]

  • Scoring:

    • Manual Scoring: A trained observer, blind to the treatment conditions, counts the number of distinct head twitches during the observation period.

    • Automated Scoring: Use a magnetometer system or specialized video analysis software (e.g., DeepLabCut) to quantify HTR events.[19][20]

  • Data Analysis:

    • Compare the mean number of head twitches across different treatment groups using a one-way ANOVA followed by an appropriate post-hoc test (e.g., Dunnett's test for comparison against the vehicle group).

    • A significant increase in HTRs compared to the vehicle group indicates 5-HT2A agonist activity.

Hypothetical Data Presentation:

Treatment Group (1 mg/kg, i.p.)Mean HTRs ± SEM (n=8)
Vehicle1.5 ± 0.5
BTN-12.1 ± 0.8
DOI (Positive Control)25.3 ± 3.1*

*p < 0.001 vs. Vehicle. Data are hypothetical and suggest BTN-1 does not act as a 5-HT2A agonist in vivo at the tested dose, consistent with in vitro antagonist findings.

Visualization of Workflows and Pathways

Hypothesized 5-HT2A Signaling Pathway

The diagram below illustrates the canonical Gq-coupled signaling cascade activated by a 5-HT2A receptor agonist, which is inhibited by an antagonist like BTN-1.

Gq_Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol Receptor 5-HT2A Receptor Gq Gαq/11 Receptor->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_Store ER Ca2+ Store IP3->Ca_Store Binds to Receptor PKC PKC DAG->PKC Activates Cell_Response Cellular Response (e.g., neuronal excitation) PKC->Cell_Response Phosphorylates Targets Ca_Ion Ca_Store->Ca_Ion Releases Ca_Ion->PKC Co-activates Agonist 5-HT Agonist Agonist->Receptor Binds & Activates Antagonist BTN-1 (Antagonist) Antagonist->Receptor Binds & Blocks

Caption: Hypothesized Gq signaling pathway for the 5-HT2A receptor.

Experimental Workflow Diagram

This diagram outlines the logical progression of experiments described in this application note for characterizing BTN-1.

Workflow cluster_invitro In Vitro Characterization Start Start: Novel Compound BTN-1 BindingAssay Part 1: Radioligand Binding Assay (Protocol 1.1) Start->BindingAssay FunctionalAssay Part 2: Calcium Mobilization Assay (Protocol 2.1) BindingAssay->FunctionalAssay Determine Affinity (Ki) InVivoAssay Part 3: Head-Twitch Response Assay (Protocol 3.1) FunctionalAssay->InVivoAssay Determine Function (Agonist/Antagonist) Conclusion Conclusion: Pharmacological Profile InVivoAssay->Conclusion Assess In Vivo Activity

Caption: Experimental workflow for BTN-1 neuropharmacological profiling.

References

  • Bio-protocol. (2020). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Available at: [Link]

  • Halberstadt, A. L., & Geyer, M. A. (2013). Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement. Psychopharmacology, 227(4), 727–739. Available at: [Link]

  • Creative Biolabs. Hi-Affi™ In Vitro Cell based GPCR Functional Assay Services. Available at: [Link]

  • NIH National Center for Advancing Translational Sciences. (2014). A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists. PMC. Available at: [Link]

  • ResearchGate. Calcium Flux Assay Protocol | Download Table. Available at: [Link]

  • Reaction Biology. 5-HT2A Biochemical Binding Assay Service. Available at: [Link]

  • Eurofins Discovery. Calcium Flux Assays - GPCR Monitoring via Gq 2nd Messenger. Available at: [Link]

  • Creative Bioarray. Ca2+ Mobilization Assay. Available at: [Link]

  • Wikipedia. Head-twitch response. Available at: [Link]

  • VCU Scholars Compass. (2020). Signaling Mechanism Responsible for 5-HT2A Receptor Tolerance to Psychedelic Induced Head-Twitch Behavior in Mice. Available at: [Link]

  • Zhang, R., & Xie, X. (2005). Functional assays for screening GPCR targets. Expert opinion on drug discovery, 1(4), 363-379. Available at: [Link]

  • Frontiers in Molecular Neuroscience. (2020). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Available at: [Link]

  • ACS Pharmacology & Translational Science. (2023). Rapid, Open-Source, and Automated Quantification of the Head Twitch Response in C57BL/6J Mice Using DeepLabCut and Simple Behavioral Analysis. Available at: [Link]

  • American Journal of Physiology-Cell Physiology. (2017). Recent progress in assays for GPCR drug discovery. Available at: [Link]

  • Frontiers in Pharmacology. (2018). Tolerance and Tachyphylaxis to Head Twitches Induced by the 5-HT2A Agonist 25CN-NBOH in Mice. Available at: [Link]

  • van de Witte, S. V., et al. (2000). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Journal of receptor and signal transduction research, 20(4), 231-247. Available at: [Link]

  • Journal of Heterocyclic Chemistry. (2020). Thiophene derivatives: A potent multitargeted pharmacological scaffold. Available at: [Link]

  • Eurofins Discovery. GPCR Functional Assays, Understanding On/Off-target Activity. Available at: [Link]

  • Innoprot. 5-HT2A Serotonin Receptor Assay. Available at: [Link]

  • Eurofins Discovery. 5-HT2A Human Serotonin GPCR Binding Antagonist Radioligand LeadHunter Assay. Available at: [Link]

  • PLOS One. (2018). Biophysical validation of serotonin 5-HT2A and 5-HT2C receptor interaction. Available at: [Link]

  • RSC Medicinal Chemistry. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Available at: [Link]

  • International Journal of Pharmaceutical Research & Allied Sciences. (2022). A Review on Recent Advances of Pharmacological Diversification of Thiophene Derivatives. Available at: [Link]

  • RSC Publishing. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Available at: [Link]

  • ResearchGate. (2020). Thiophene derivatives: A potent multitargeted pharmacological scaffold | Request PDF. Available at: [Link]

Sources

Method

Application Note: High-Fidelity S1P Receptor Profiling Using 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Executive Summary This application note details the utility of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (BT-AB1) as a pharmacological probe for dissecting Sphingosine-1-Phosphate (S1P) receptor signaling pathway...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the utility of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (BT-AB1) as a pharmacological probe for dissecting Sphingosine-1-Phosphate (S1P) receptor signaling pathways. Unlike first-generation modulators (e.g., FTY720), the incorporation of a brominated thiophene tail confers distinct lipophilicity and receptor subtype selectivity profiles, making BT-AB1 an essential tool for distinguishing between S1P1 (EDG1) driven immunomodulation and S1P3 mediated cardiovascular liabilities.

This guide provides standardized protocols for solubilization, in vitro phosphorylation (activation), and functional receptor internalization assays, enabling researchers to validate novel S1P receptor agonists in drug discovery pipelines.

Scientific Background & Mechanism

The "Prodrug" Mechanism

BT-AB1 belongs to the class of amino-alcohol immunomodulators. It acts as a structural mimic of sphingosine. Crucially, BT-AB1 is a pro-ligand . It is inactive at the receptor level in its native form and requires in vivo or in vitro phosphorylation by Sphingosine Kinase 2 (SphK2) to generate the active phosphate monoester (BT-AB1-P).

Mechanism of Action (MoA)

Once phosphorylated, BT-AB1-P binds with high affinity to the S1P1 receptor. Unlike the endogenous ligand (S1P), which causes transient receptor internalization and rapid recycling, BT-AB1-P induces irreversible internalization and ubiquitin-mediated degradation of the S1P1 receptor. This results in "functional antagonism"—the receptor is physically removed from the cell surface, rendering the cell unresponsive to S1P gradients.

Pathway Visualization

The following diagram illustrates the critical activation step and downstream receptor trafficking induced by BT-AB1.

S1P_Pathway BT_AB1 BT-AB1 (Inactive Probe) BT_AB1_P BT-AB1-Phosphate (Active Ligand) BT_AB1->BT_AB1_P Phosphorylation SphK2 Sphingosine Kinase 2 (SphK2) SphK2->BT_AB1 Catalysis S1P1_Surf S1P1 Receptor (Cell Surface) BT_AB1_P->S1P1_Surf Binding (nM Affinity) Complex Ligand-Receptor Complex S1P1_Surf->Complex Internalization Clathrin-Mediated Internalization Complex->Internalization Persistent Signaling Degradation Proteasomal/Lysosomal Degradation Internalization->Degradation Functional Antagonism Lymphopenia Lymphocyte Sequestration Degradation->Lymphopenia Loss of Egress Signal

Figure 1: Activation and signaling cascade of BT-AB1. The molecule requires SphK2-mediated phosphorylation to bind S1P1, leading to receptor degradation rather than recycling.

Physicochemical Properties & Preparation[2][3][4]

PropertyValueNotes
Molecular Weight 264.18 g/mol
Appearance Off-white to pale yellow solidHygroscopic; store desicated.
Solubility DMSO (up to 50 mM)Ethanol (up to 25 mM)
LogP (Predicted) ~2.8Moderate lipophilicity aids membrane penetration.
Storage -20°C (Solid), -80°C (Solution)Avoid freeze-thaw cycles.
Protocol 1: Stock Solution Preparation

Objective: Create a stable 10 mM stock solution for biological assays.

  • Weighing: Accurately weigh 2.64 mg of BT-AB1 into a sterile, amber glass vial (to protect from light).

  • Solubilization: Add 1.0 mL of anhydrous DMSO (dimethyl sulfoxide).

    • Critical Step: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

  • Sterilization: Do not filter stock solutions through 0.22 µm filters unless necessary, as lipophilic compounds may bind to the membrane. If filtration is required, use a PTFE or Nylon filter (low protein binding).

  • Aliquot: Dispense into 50 µL aliquots and store at -80°C.

Experimental Protocols

Protocol 2: In Situ Phosphorylation & Calcium Mobilization (FLIPR)

Context: Since BT-AB1 is a prodrug, standard binding assays using purified membrane fractions will fail because they lack the kinase (SphK2) required for activation. This protocol uses whole cells (CHO-K1 or HEK293) overexpressing G


15 to couple S1P receptors to calcium release, relying on endogenous intracellular kinases for activation.

Materials:

  • CHO-K1 cells stably expressing human S1P1 (EDG1).

  • FLIPR Calcium 6 Assay Kit (Molecular Devices).

  • Assay Buffer: HBSS + 20 mM HEPES, pH 7.4.

Workflow:

  • Seeding: Plate cells at 10,000 cells/well in a 384-well black/clear-bottom plate. Incubate overnight.

  • Dye Loading: Remove media and add 20 µL of Calcium 6 dye loading buffer. Incubate for 1 hour at 37°C and 15 min at RT.

  • Compound Addition:

    • Prepare a 3x concentration series of BT-AB1 in Assay Buffer (0.1 nM to 10 µM).

    • Note: The incubation time is critical. Unlike direct agonists, BT-AB1 requires 30-60 minutes pre-incubation if you are measuring internalization, but for calcium flux, the intracellular conversion is usually rapid enough to see a response within the standard injection window, or you must pre-incubate the compound for 15 minutes before measuring calcium flux if the kinase kinetics are slow.

    • Refined Strategy: For BT-AB1, pre-incubate cells with the compound for 20 minutes at 37°C to allow cellular uptake and phosphorylation.

  • Measurement: Trigger calcium signal recording immediately upon addition (if not pre-incubated) or add a standard agonist (S1P) after pre-incubation to measure desensitization (functional antagonism).

  • Data Analysis: Plot RFU (Relative Fluorescence Units) vs. Log[Concentration]. Calculate EC50.

Protocol 3: S1P1 Receptor Internalization Assay (GFP-Imaging)

Objective: Visualize and quantify the "functional antagonism" (receptor removal) induced by BT-AB1. This is the gold-standard validation for this class of probes.

Materials:

  • HEK293 cells stably expressing S1P1-GFP (C-terminal tag).

  • Confocal Microscope or High-Content Imager.

  • Hoechst 33342 (Nuclear stain).

Step-by-Step:

  • Culture: Seed S1P1-GFP cells on poly-D-lysine coated glass-bottom dishes.

  • Treatment:

    • Control: Vehicle (0.1% DMSO).

    • Positive Control: FTY720-P (100 nM) - induces rapid internalization.

    • Experimental: BT-AB1 (100 nM and 1 µM).

  • Incubation: Incubate cells for 1 hour to 4 hours at 37°C.

    • Why? The conversion of BT-AB1 to BT-AB1-Phosphate by SphK2 is the rate-limiting step. 1 hour is minimum; 4 hours ensures maximal effect.

  • Fixation: Wash 2x with PBS. Fix with 4% Paraformaldehyde (PFA) for 10 mins.

  • Staining: Wash 3x with PBS. Stain nuclei with Hoechst 33342 (1 µg/mL) for 5 mins.

  • Imaging:

    • Surface Mode: Focus on the plasma membrane.

    • Internalized Mode: Focus on the perinuclear region (endosomes).

  • Quantification: Use ImageJ or CellProfiler to calculate the ratio of Cytosolic GFP / Membrane GFP.

    • Expected Result: BT-AB1 treatment should result in the disappearance of the distinct membrane "ring" of GFP and the appearance of punctate intracellular vesicles.

Troubleshooting & Optimization

ObservationRoot CauseSolution
No Activity in Binding Assay Lack of PhosphorylationBT-AB1 is a prodrug. You cannot use it in cell-free membrane binding assays unless you phosphorylate it chemically first or add recombinant SphK2 + ATP.
Precipitation in Media High LipophilicityDo not exceed 0.5% DMSO final concentration. Dilute the stock into warm media with rapid mixing.
Variable Potency SphK2 Expression LevelsEfficacy depends on the expression of Sphingosine Kinase 2 in your specific cell line. Verify SphK2 levels via Western Blot if potency is lower than expected.

References

  • Evindar, G., et al. (2010). "Exploration of amino alcohol derivatives as novel, potent, and highly selective sphingosine-1-phosphate receptor subtype-1 agonists."[1] Bioorganic & Medicinal Chemistry Letters, 20(8), 2520-2524.[1]

  • Brinkmann, V., et al. (2002). "The immune modulator FTY720 targets sphingosine 1-phosphate receptors." Journal of Biological Chemistry, 277(24), 21453-21457.

  • ChemScene. "Product Data Sheet: 2-((Thiophen-2-ylmethyl)amino)butan-1-ol (CAS 156543-22-5)."[2]

  • Hale, J. J., et al. (2004). "Potent S1P1 receptor agonists replicate the pharmacologic actions of the novel immune modulator FTY720." Bioorganic & Medicinal Chemistry Letters, 14(13), 3501-3505.

Disclaimer: This document is for research use only. BT-AB1 is not approved for human diagnostic or therapeutic use.

Sources

Application

Experimental design for testing 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol efficacy

Application Note: Efficacy Profiling and Experimental Design for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (BTMB) Executive Summary This guide outlines the experimental framework for evaluating the biological eff...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Efficacy Profiling and Experimental Design for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (BTMB)

Executive Summary

This guide outlines the experimental framework for evaluating the biological efficacy of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (herein referred to as BTMB ).

BTMB represents a "privileged scaffold" in medicinal chemistry, combining a 5-bromothiophene moiety (classic bioisostere for phenyl groups in anti-inflammatory and kinase inhibitory drugs) with an aminobutanol tail (enhancing solubility and hydrogen bonding). Given the structural homology to known bioactive thiophenes, this protocol focuses on two primary efficacy endpoints: Cytotoxicity (Oncology) and Anti-inflammatory activity .

This document provides researchers with a standardized, self-validating workflow to transition BTMB from a chemical entity to a biologically characterized lead compound.

Compound Profile & Handling

Before initiating biological assays, the physicochemical properties must be managed to ensure data reproducibility.

PropertySpecificationExperimental Implication
CAS No. 156543-22-5Verification of identity.
MW 264.18 g/mol Calculation of Molar concentrations (10 mM stocks).
LogP (Predicted) ~2.1 - 2.5Lipophilic enough for cell permeability; requires DMSO for stock.
pKa (Amine) ~8.5 - 9.5Protonated at physiological pH (7.4); good solubility in aqueous media after dilution.
Reactive Motif C-Br bondPotential for halogen bonding or metabolic activation (watch for glutathione adducts).

Preparation Protocol:

  • Stock Solution: Dissolve 2.64 mg of BTMB in 1 mL of anhydrous DMSO to create a 10 mM stock . Vortex for 30 seconds.

  • Storage: Aliquot into amber vials (light sensitive due to thiophene/bromide). Store at -20°C.

  • Working Solution: Dilute 1:1000 in cell culture media for a starting screening concentration of 10 µM (0.1% DMSO final).

Experimental Design Strategy

The evaluation follows a Phenotypic Screening Pipeline . We do not assume a single protein target; instead, we assess cellular response to validate efficacy.

  • Phase I: Cytotoxicity Profiling (Oncology): Thiophene derivatives frequently intercalate DNA or inhibit receptor tyrosine kinases (RTKs). We will test broad antiproliferative effects.

  • Phase II: Anti-Inflammatory Screening: The thiophene ring is a core component of NSAID-like structures. We will test the inhibition of Nitric Oxide (NO) production in macrophages.

Protocol A: Cytotoxicity Profiling (MTT Assay)

Objective: Determine the IC50 of BTMB in human cancer cell lines (e.g., A549 Lung Carcinoma or MCF-7 Breast Cancer).

Rationale: The 5-bromothiophene moiety is structurally similar to cytotoxic agents that induce oxidative stress or inhibit tubulin polymerization.

Materials
  • Cell Line: A549 (ATCC® CCL-185™).

  • Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) (5 mg/mL in PBS).

  • Positive Control: Doxorubicin (1 µM).

  • Vehicle Control: 0.1% DMSO in media.

Step-by-Step Methodology
  • Seeding: Plate A549 cells at a density of

    
     cells/well in 96-well plates. Incubate for 24 hours at 37°C, 5% CO2 to allow attachment.
    
  • Treatment:

    • Remove spent media.

    • Add 100 µL of fresh media containing BTMB at serial dilutions: 0.1, 1, 5, 10, 25, 50, 100 µM .

    • Perform in triplicate .

  • Incubation: Incubate for 48 hours.

  • Development:

    • Add 10 µL of MTT stock to each well.

    • Incubate for 4 hours (purple formazan crystals will form in viable cells).

  • Solubilization: Carefully aspirate media. Add 100 µL of DMSO to dissolve crystals.

  • Readout: Measure absorbance at 570 nm using a microplate reader.

Validation Criteria:

  • Vehicle control wells must show OD > 0.5.

  • Coefficient of Variation (CV) between triplicates must be < 15%.

Protocol B: Anti-Inflammatory Efficacy (Griess Assay)

Objective: Quantify the ability of BTMB to inhibit Lipopolysaccharide (LPS)-induced Nitric Oxide (NO) production in RAW 264.7 macrophages.

Rationale: Thiophenes are often explored as COX-2 or iNOS inhibitors. This assay functionally validates the anti-inflammatory potential of the scaffold.

Step-by-Step Methodology
  • Seeding: Plate RAW 264.7 cells (

    
     cells/well) in 96-well plates.
    
  • Pre-treatment: Treat cells with BTMB (1, 10, 50 µM) for 1 hour.

  • Induction: Add LPS (final concentration 1 µg/mL) to induce inflammation. Incubate for 24 hours.

    • Negative Control: Media only (no LPS).

    • Positive Control: Dexamethasone (10 µM) + LPS.

  • Griess Reaction:

    • Transfer 50 µL of cell culture supernatant to a new plate.

    • Add 50 µL of Griess Reagent A (Sulfanilamide) and 50 µL of Griess Reagent B (NED).

    • Incubate 10 mins at Room Temp (protect from light).

  • Readout: Measure absorbance at 540 nm . Calculate NO concentration using a Sodium Nitrite standard curve.

Data Analysis & Interpretation

Table 1: Expected Data Structure for Reporting

CompoundAssayConcentration (µM)Inhibition %IC50 (µM)Interpretation
BTMB A549 Viability1015%>50Low cytotoxicity (Safe for non-oncology use).
BTMB A549 Viability5045%~55Moderate toxicity at high doses.
BTMB RAW 264.7 (NO)1060%~8.5 High Potency. Indicates anti-inflammatory lead.
Dexamethasone RAW 264.7 (NO)1085%N/AValidated Assay System.

Decision Logic:

  • If Cytotoxicity IC50 < 10 µM: The compound is a potential Anticancer Agent . Proceed to Cell Cycle Analysis (Flow Cytometry).

  • If NO Inhibition IC50 < 10 µM (and Cytotox > 50 µM): The compound is a potential Anti-inflammatory Agent . Proceed to Western Blot for iNOS/COX-2.

Visualization: Efficacy Screening Workflow

The following diagram illustrates the logical flow of the experimental design, from compound solubilization to "Go/No-Go" decision points based on phenotypic outcomes.

BTMB_Screening_Workflow Start Compound: BTMB (CAS 156543-22-5) Solubilization Solubilization (DMSO Stock 10mM) Start->Solubilization Split Parallel Profiling Solubilization->Split Cyto_Assay Protocol A: Cytotoxicity (MTT Assay / A549 Cells) Split->Cyto_Assay Oncology Screen Inflam_Assay Protocol B: Anti-Inflammatory (Griess Assay / RAW 264.7) Split->Inflam_Assay Immunology Screen Cyto_Result Calculate IC50 Cyto_Assay->Cyto_Result Cyto_Decision IC50 < 10µM? Cyto_Result->Cyto_Decision Onco_Lead Hit: Anticancer Lead (Next: Cell Cycle Analysis) Cyto_Decision->Onco_Lead Yes Discard No Activity (Modify Scaffold) Cyto_Decision->Discard No Inflam_Result Calculate NO Inhibition % Inflam_Assay->Inflam_Result Inflam_Decision Inhibition > 50% @ 10µM? Inflam_Result->Inflam_Decision Inflam_Lead Hit: Anti-Inflammatory Lead (Next: iNOS Western Blot) Inflam_Decision->Inflam_Lead Yes Inflam_Decision->Discard No

Figure 1: Parallel phenotypic screening workflow for BTMB, separating oncology and inflammation pathways with defined hit criteria.

References

  • ChemScene. (2023). Product Monograph: 2-((Thiophen-2-ylmethyl)amino)butan-1-ol (CAS 156543-22-5).[1] Retrieved from

  • Mishra, S., et al. (2020). Thiophene: A Privileged Scaffold in Drug Discovery. International Journal of Molecular Sciences. (Contextual grounding for thiophene bioactivity). Retrieved from

  • Riss, T. L., et al. (2013). Cell Viability Assays: MTT and Resazurin Protocols. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from

  • Bryan, N. S., & Grisham, M. B. (2007). Methods to detect nitric oxide and its metabolites in biological samples. Free Radical Biology and Medicine. (Standard protocol for Griess Assay). Retrieved from

Sources

Method

How to prepare stock solutions of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Application Note: Preparation and Handling of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Stock Solutions Abstract This technical guide provides a standardized protocol for the preparation, storage, and handling of...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Preparation and Handling of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Stock Solutions

Abstract

This technical guide provides a standardized protocol for the preparation, storage, and handling of stock solutions for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol . Designed for researchers in medicinal chemistry and pharmacology, this document addresses the specific physicochemical challenges posed by this molecule—namely, the solubility contrast between its lipophilic bromothiophene tail and its polar amino-alcohol core. Adherence to these protocols ensures experimental reproducibility, minimizes compound degradation (dehalogenation/oxidation), and maintains precise dosing in biological assays.

Physicochemical Profile & Solubility Assessment

Before handling, it is critical to understand the molecule's properties to predict its behavior in solution.

PropertyValue / DescriptionImplications for Handling
Chemical Formula C

H

BrNOS
Molecular Weight ~264.18 g/mol Use this value for molarity calculations.
Core Structure Amino-alcohol (polar, basic) + Bromothiophene (lipophilic)Amphiphilic nature; prone to micelle formation at high concentrations in aqueous buffers.
Predicted pKa ~9.0 – 9.5 (Secondary Amine)Critical: The molecule is positively charged (soluble) at acidic pH but neutral (lipophilic) at physiological pH (7.4), increasing precipitation risk.
Solubility (DMSO) High (>50 mM)Recommended solvent for Master Stock.
Solubility (Water) pH-dependentPoor solubility at pH > 8. Good solubility in dilute acid (e.g., 0.1 N HCl).
Stability Risks Light-sensitive (C-Br bond); Oxidation (Thiophene/Amine)Must use amber glass; avoid prolonged light exposure.

Materials & Equipment

  • Compound: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (Solid, >98% purity).

  • Solvent: Dimethyl sulfoxide (DMSO), Anhydrous, ≥99.9% (Sigma-Aldrich or equivalent).

    • Why Anhydrous? Water in DMSO promotes degradation and freezing artifacts.

  • Vessels: Amber borosilicate glass vials (2 mL or 4 mL) with PTFE-lined caps.

    • Avoid: Polystyrene or standard polypropylene for long-term storage of concentrated stocks.

  • Gas: Nitrogen or Argon (for headspace purging).

  • Equipment: Analytical balance (0.01 mg readability), Vortex mixer, Ultrasonic bath.

Protocol 1: Preparation of Master Stock Solution (50 mM)

Objective: Create a stable, high-concentration stock in an organic solvent for long-term storage.

Step-by-Step Methodology:

  • Equilibration: Allow the solid compound container to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weighing: Accurately weigh 13.21 mg of the compound into a tared amber glass vial.

    • Calculation:

      
      . 
      
      
      
      .
  • Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

    • Technique: Pipette slowly down the side of the vial to wash down any powder adhering to the glass.

  • Dissolution:

    • Secure the cap tightly.

    • Vortex for 30 seconds.

    • Conditional: If visible particles remain, sonicate in a water bath at room temperature for 2–5 minutes. Do not heat above 30°C to prevent debromination.

  • Visual QC: Inspect the solution against a light source. It should be completely clear and free of particulates.

  • Aliquot & Store:

    • Divide into small aliquots (e.g., 50–100 µL) to avoid repeated freeze-thaw cycles.

    • Purge the headspace with Nitrogen/Argon gas.

    • Store at -20°C (stable for ~6 months) or -80°C (stable for >1 year).

Protocol 2: Preparation of Working Solutions (Aqueous Dilution)

Objective: Dilute the Master Stock for biological assays (e.g., cell culture, enzymatic assays) without precipitating the compound.

The "Solvent Crash" Method: Direct addition of high-concentration DMSO stock to neutral buffer often causes precipitation. Use the Intermediate Dilution Step .

  • Thaw: Thaw the Master Stock (50 mM) at room temperature. Vortex briefly.

  • Intermediate Dilution (10x):

    • Prepare a 10x working concentration in pure DMSO or Ethanol .

    • Example: For a final assay concentration of 10 µM, prepare a 100 µM intermediate in DMSO.

  • Final Dilution (1x):

    • Add the Intermediate Dilution dropwise to the assay buffer while vortexing rapidly.

    • Target DMSO limit: Ensure final DMSO concentration is <0.5% (v/v) to avoid solvent toxicity.

  • pH Check: Verify the pH of the final solution. If the compound precipitates at pH 7.4, consider acidifying slightly (if the assay permits) or using a solubilizing agent like 0.1% BSA (Bovine Serum Albumin), which binds lipophilic molecules and prevents aggregation.

Workflow Visualization

The following diagram illustrates the critical decision points and workflow for preparing and validating the stock solution.

StockPreparation Solid Solid Compound (Amber Vial, Desiccated) Weigh Weigh ~13.2 mg Solid->Weigh Solvent Add 1 mL Anhydrous DMSO Weigh->Solvent Dissolve Dissolution (Vortex 30s + Sonicate) Solvent->Dissolve QC Visual QC Check (Clear Solution?) Dissolve->QC QC->Dissolve Fail (Particulates) Aliquot Aliquot & N2 Purge QC->Aliquot Pass Store Store at -20°C / -80°C Aliquot->Store Dilute Working Solution (Dilute <1% DMSO in Buffer) Store->Dilute Thaw for Assay Precip TROUBLESHOOTING: Precipitation Detected Dilute->Precip Cloudy? Fix Add 0.1% BSA or Lower pH Precip->Fix Fix->Dilute

Caption: Logical workflow for the preparation of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol stocks, including quality control gates and troubleshooting loops for precipitation.

Troubleshooting & Stability Guide

IssueProbable CauseCorrective Action
Precipitation in Buffer Compound is hydrophobic at neutral pH (deprotonated).1. Reduce final concentration.2. Pre-warm buffer to 37°C.3. Add carrier protein (BSA/FBS) to buffer.
Yellowing of Stock Oxidation of amine or thiophene ring.1. Discard stock.2. Ensure future stocks are purged with N

.3. Check storage temp (-20°C required).
Concentration Drift DMSO evaporation or water absorption (DMSO is hygroscopic).Use single-use aliquots. Do not store working stocks; prepare fresh daily.
Degradation Photolysis of C-Br bond.Strictly use amber vials and work under low light if possible.

References

  • PubChem. 2-((Thiophen-2-ylmethyl)amino)butan-1-ol (Compound Summary). National Library of Medicine. Available at: [Link]

  • ResearchGate. Solubility of Thiophene Derivatives in Aqueous DMSO. Available at: [Link][1]

Sources

Application

Application Note: A Strategic Framework for In Vitro Assay Development for Novel Thiophene-Based Compounds

Case Study: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Abstract The discovery and characterization of novel chemical entities are foundational to modern drug development. The thiophene ring is a privileged scaffol...

Author: BenchChem Technical Support Team. Date: February 2026

Case Study: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Abstract

The discovery and characterization of novel chemical entities are foundational to modern drug development. The thiophene ring is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities.[1][2] This application note presents a comprehensive, tiered strategy for the initial in vitro characterization of a novel thiophene-containing compound, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. As the biological target of this compound is unknown, this guide provides a logical workflow, moving from essential physicochemical profiling to broad-based cellular screening and finally to hypothesis-driven assays targeting high-probability protein families. We provide detailed, validated protocols for key assays, including cytotoxicity, G-Protein Coupled Receptor (GPCR) activation, and generic enzyme inhibition, designed to generate a foundational biological activity profile and guide subsequent target identification and lead optimization efforts.

Introduction: The Challenge of a Novel Compound

The compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol features a 5-bromothiophene moiety linked to an amino butanol side chain. Thiophene derivatives are known to interact with a diverse range of biological targets, often acting as bioisosteres of benzene rings but with distinct physicochemical properties.[1] The amino alcohol structure is a common pharmacophore in ligands for receptors and enzymes. Without prior biological data, the initial steps in characterizing such a molecule must be both systematic and strategically broad.

The purpose of assay development is to create robust, reproducible investigative procedures to assess a compound's effects on molecular, cellular, or biochemical targets.[3][4] This process begins with foundational assessments and progresses to more specific functional readouts. This document outlines a workflow designed to efficiently triage a new chemical entity, maximizing data generation while conserving resources.

A Tiered Strategy for Assay Development

A logical, multi-tiered approach is critical for efficiently characterizing a novel compound with an unknown mechanism of action. Our proposed strategy begins with fundamental characterization before committing to expensive and time-consuming screening.

Assay_Development_Workflow cluster_0 Tier 0: Foundational Assessment cluster_1 Tier 1: Broad-Based Biological Screening cluster_2 Tier 2: Hypothesis-Driven Functional Assays Compound Novel Compound (2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol) PhysChem Physicochemical Profiling (Solubility, Stability) Compound->PhysChem Cytotoxicity General Cytotoxicity Assay (MTT) - Determine Tolerated Concentration Range - Identify General Bioactivity PhysChem->Cytotoxicity Informs Dosing Hypothesis Structural Clues Suggest: - GPCR Modulation - Enzyme Inhibition Cytotoxicity->Hypothesis Guides Assay Choice & Concentration Selection GPCR_Assay GPCR Functional Assay (e.g., cAMP Luminescence Assay) Hypothesis->GPCR_Assay Hypothesis A Enzyme_Assay Biochemical Enzyme Inhibition Assay (e.g., Kinase, Protease) Hypothesis->Enzyme_Assay Hypothesis B

Caption: Tiered workflow for novel compound characterization.

Tier 0: Foundational Physicochemical Profiling

Before any biological assay, understanding the compound's fundamental properties is paramount to ensure data integrity. Inconsistent results in biological screens can often be traced back to poor solubility or compound degradation.

Protocol 1: Thermodynamic Solubility Assessment

Principle: The "shake-flask" method is the gold standard for determining thermodynamic solubility. An excess of the compound is equilibrated in the assay buffer, and the concentration of the dissolved compound in the supernatant is quantified, typically by HPLC-UV.

Methodology:

  • Preparation: Prepare a 10 mM stock solution of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol in 100% DMSO.

  • Dispensing: Add 2 µL of the 10 mM stock to 198 µL of the chosen aqueous assay buffer (e.g., PBS, pH 7.4) in a 96-well plate. This creates a 100 µM nominal concentration.

  • Equilibration: Seal the plate and shake at room temperature for 24 hours to allow the solution to reach equilibrium.

  • Separation: Centrifuge the plate at high speed (e.g., 4000 x g) for 30 minutes to pellet any undissolved precipitate.

  • Quantification: Carefully transfer the supernatant to a new plate and analyze the concentration of the dissolved compound using a validated HPLC-UV method against a standard curve.

Scientist's Note: Running this protocol in parallel with the actual buffers to be used in subsequent biochemical and cell-based assays is critical, as solubility can be highly dependent on buffer components and pH.[1]

Tier 1: General Biological Activity Screening

The initial goal is to determine if the compound exerts any biological effect and, crucially, to establish a non-toxic concentration range for further testing. Cell viability assays are indispensable tools for this purpose.[5][6]

Protocol 2: Cell Viability/Cytotoxicity Assessment (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT tetrazolium dye to its insoluble purple formazan, which can be quantified by spectrophotometry.[7] A decrease in signal indicates reduced cell viability.

Methodology:

  • Cell Seeding: Seed a suitable cell line (e.g., HEK293 or HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare a serial dilution of the test compound in culture medium. A common starting range is from 100 µM down to 1 nM. Remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions. Include a "vehicle control" (e.g., 0.1% DMSO) and a "no-cell" blank control.

  • Incubation: Incubate the plate for 24-72 hours.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for an additional 4 hours at 37°C.

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix thoroughly by pipetting.

  • Readout: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Subtract the blank values, normalize the data to the vehicle control (100% viability), and plot the percentage of viability against the log of the compound concentration to determine the CC₅₀ (50% cytotoxic concentration).

Compound Concentration (µM)Absorbance (570 nm)% Viability (Normalized)
1000.1510%
300.4530%
100.9060%
31.3590%
11.50100%
0 (Vehicle)1.50100%

Table 1: Example data from an MTT cytotoxicity assay.

Tier 2: Hypothesis-Driven Functional Assays

Results from Tier 1 inform the design of more specific assays. Assuming the compound is not broadly cytotoxic at lower concentrations, its structural features can guide the selection of targeted screens.

Hypothesis A: G-Protein Coupled Receptor (GPCR) Modulation

GPCRs are the largest family of cell surface receptors and a major target class for approved drugs.[8][9] The amino alcohol substructure of the test compound is a common feature in many GPCR ligands. A functional assay measuring downstream second messenger signaling, such as cyclic AMP (cAMP), is a robust method to screen for GPCR agonism or antagonism.[10]

GPCR_Signaling cluster_membrane Cell Membrane GPCR Gs-Coupled GPCR AC Adenylate Cyclase GPCR->AC activates cAMP cAMP (Second Messenger) AC->cAMP converts Ligand Agonist (or Test Compound) Ligand->GPCR binds ATP ATP ATP->AC PKA Protein Kinase A (PKA) cAMP->PKA activates Response Cellular Response PKA->Response phosphorylates targets

Caption: Simplified Gs-coupled GPCR signaling pathway.

Protocol 3: cAMP Luminescence Assay for GPCR Activation

Principle: This protocol uses a competitive immunoassay format with a luminescent readout. Cellular cAMP produced in response to GPCR activation competes with a labeled cAMP conjugate for binding to a specific antibody. A decrease in the luminescence signal indicates an increase in intracellular cAMP levels.

Methodology:

  • Cell Handling: Use a cell line engineered to express a specific Gs-coupled GPCR of interest (e.g., HEK293-ADRB2). Seed cells as described in the MTT assay.

  • Agonist Mode Screening:

    • Treat cells with a serial dilution of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol for 30 minutes at room temperature.

    • Include a positive control (a known agonist for the receptor) and a vehicle control.

  • Antagonist Mode Screening:

    • Pre-incubate cells with a serial dilution of the test compound for 15-30 minutes.

    • Add a known agonist at its EC₈₀ concentration to all wells (except the negative control) and incubate for another 30 minutes.

  • Cell Lysis and Detection:

    • Lyse the cells and perform the cAMP detection steps according to the manufacturer's instructions for a commercial kit (e.g., Cisbio HTRF or Promega GloSensor™). The specific steps involve adding detection reagents that generate a signal inversely proportional to the cAMP concentration.

  • Readout: Measure luminescence on a compatible plate reader.

  • Data Analysis: Convert the raw luminescence data to cAMP concentration using a standard curve. Plot the concentration-response curve and fit to a four-parameter logistic equation to determine EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Assay ModeTest Compound Conc. (µM)Luminescence (RLU)Interpretation
Agonist1015,000Potential Agonism
Agonist140,000
Agonist0.185,000
Agonist0 (Vehicle)100,000Basal cAMP
Antagonist10 (+ Agonist)95,000Potential Antagonism
Antagonist1 (+ Agonist)60,000
Antagonist0.1 (+ Agonist)25,000
Antagonist0 (+ Agonist)15,000Max Signal (Agonist only)

Table 2: Example data from a cAMP assay showing a hypothetical compound with both weak agonist and potent antagonist activity.

Hypothesis B: Enzyme Inhibition

Thiophene-containing molecules are known inhibitors of various enzymes, such as kinases and proteases.[1] A biochemical assay using a purified enzyme is the most direct way to test for inhibition.[3][11] This approach removes the complexities of the cellular environment, such as membrane permeability.[12]

Protocol 4: General Biochemical Enzyme Inhibition Assay (Kinase Example)

Principle: This protocol describes a generic kinase assay where a purified kinase transfers a phosphate group from ATP to a specific substrate. The activity can be measured by quantifying the amount of ADP produced, which is a universal product of kinase reactions. Commercial kits (e.g., ADP-Glo™) convert the ADP generated into a luminescent signal.

Methodology:

  • Reagent Preparation: Prepare solutions of the purified kinase, the specific peptide substrate, and ATP in an optimized kinase assay buffer. All solutions should be kept on ice.

  • Compound Plating: In a 384-well plate, add the test compound across a range of concentrations. Include positive controls (a known inhibitor) and negative "no inhibitor" controls (vehicle only).

  • Enzyme/Substrate Addition: Add a mixture of the kinase and its substrate to the wells.

  • Pre-incubation: Allow the enzyme and inhibitor to pre-incubate for 15-30 minutes at room temperature. This step is crucial for inhibitors that have a slow binding mechanism.[13]

  • Initiate Reaction: Start the kinase reaction by adding ATP.

  • Incubation: Let the reaction proceed for a set time (e.g., 60 minutes) at the optimal temperature for the enzyme (e.g., 30°C).

  • Detection: Stop the reaction and detect the product (ADP) by adding the detection reagents as per the kit manufacturer's protocol. This typically involves a first reagent to deplete remaining ATP and a second to convert ADP to ATP, which then drives a luciferase reaction.

  • Readout: Measure luminescence with a plate reader.

  • Data Analysis: Normalize the data to the high (no inhibitor) and low (no enzyme) controls. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to determine the IC₅₀ value.[14]

Conclusion and Future Directions

This application note provides a structured, multi-tiered framework for the initial in vitro characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, a novel compound with an unknown biological target. By progressing from fundamental physicochemical profiling to broad cytotoxicity screening and finally to hypothesis-driven functional assays, researchers can efficiently generate a preliminary pharmacological profile. The data obtained from these assays—cytotoxicity (CC₅₀), receptor activity (EC₅₀/IC₅₀), and enzyme inhibition (IC₅₀)—will provide a critical foundation to guide subsequent studies, including target deconvolution, mechanism of action studies, and structure-activity relationship (SAR) analysis for lead optimization.

References

  • baseclick. (n.d.). Cell Viability Assay | Essential Methods & Applications. Retrieved from [Link]

  • Reaction Biology. (n.d.). GPCR Assay Services. Retrieved from [Link]

  • Molecular Devices. (n.d.). Cell Viability Assays. Retrieved from [Link]

  • PubMed. (2021, April 16). A standard operating procedure for an enzymatic activity inhibition assay. Retrieved from [Link]

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  • MDPI. (2024, August 20). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Retrieved from [Link]

  • PubMed Central (PMC). (n.d.). Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer That Mimics Cytoplasmic Environments. Retrieved from [Link]

  • American Journal of Physiology. (n.d.). Recent progress in assays for GPCR drug discovery. Retrieved from [Link]

  • ACS Publications. (2023, March 2). An accessible and generalizable in vitro luminescence assay for detecting GPCR activation. Retrieved from [Link]

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  • BioAgilytix. (2021, September 24). Cell Based Assays in Drug Development: Comprehensive Overview. Retrieved from [Link]

  • Der Pharma Chemica. (2011). Synthesis, properties and biological activity of thiophene: A review. Retrieved from [Link]

  • BellBrook Labs. (n.d.). How to Choose the Right Biochemical Assay for Drug Discovery. Retrieved from [Link]

  • ACS Publications. (2023, July 7). Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. Retrieved from [Link]

  • ACS Omega. (2021, July 2). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. Retrieved from [Link]

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  • Taylor & Francis Online. (2025, August 9). Using in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies. Retrieved from [Link]

  • ResearchGate. (2008, January). Physical Properties of Thiophene Derivatives. Retrieved from [Link]

  • Biology LibreTexts. (2025, December 11). 11: Activity 3-2 - Determining the IC₅₀ of Inhibitor. Retrieved from [Link]

  • Journal of Applied Pharmaceutical Science. (2024). Biological activities of Chrysanthemum morifolium and Chrysanthemum indicum: molecular prospective. Retrieved from [Link]

  • ResearchGate. (n.d.). Selected biologically active 2-aminothiophenes. Retrieved from [Link]

  • PubMed Central (PMC). (n.d.). 2-Aminothiophene derivatives as a new class of positive allosteric modulators of glucagon-like peptide 1 receptor. Retrieved from [Link]

  • Frontiers. (2021, September 30). Currently Available Strategies for Target Identification of Bioactive Natural Products. Retrieved from [Link]

  • PubMed Central (PMC). (2024, August 2). Synthesis and biological studies of 2-aminothiophene derivatives as positive allosteric modulators of glucagon-like peptide 1 receptor. Retrieved from [Link]

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  • Google Patents. (n.d.). CN105481703B - One kind synthesis(S)The method of 2 amino butanols.
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Method

Application Notes &amp; Protocols for the Characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol as a Potential Enzyme Inhibitor

Introduction: Rationale and Potential The thiophene nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its derivatives are known to exhibit a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Rationale and Potential

The thiophene nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its derivatives are known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties, often by targeting specific enzymes.[1][2][3] The compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol presents a compelling structure for investigation as an enzyme inhibitor. It combines the aromatic thiophene ring, capable of engaging in hydrophobic and π-stacking interactions, with a flexible amino alcohol sidechain that can form critical hydrogen bonds within an enzyme's active site. The bromine substituent offers a potential vector for enhanced binding affinity or selectivity.

This document provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate the enzyme inhibition potential of this novel compound. The protocols herein are designed to be self-validating, guiding the user from initial screening and potency determination to in-depth mechanistic studies.

Part 1: Compound Handling and Preparation

Physicochemical Characterization

Before initiating biological assays, it is critical to understand the compound's fundamental properties. We recommend determining its aqueous solubility (in relevant buffer systems), stability under assay conditions (pH, temperature), and purity (via HPLC and NMR). Poor solubility is a common cause of artifacts in enzyme assays.

Preparation of Stock Solutions

A high-concentration stock solution should be prepared in an appropriate solvent, typically 100% DMSO.

Protocol:

  • Accurately weigh the required amount of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.

  • Dissolve in 100% DMSO to create a 10 mM or 20 mM stock solution.

  • Ensure complete dissolution using a vortex mixer.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

  • Causality Note: Using a high-concentration DMSO stock allows for minimal final DMSO concentration in the assay wells (typically ≤1%), preventing solvent-induced enzyme denaturation or inhibition.

Part 2: Initial Screening and Potency Determination (IC₅₀)

The first step is to ascertain if the compound exhibits inhibitory activity against a chosen target enzyme and, if so, to quantify its potency. This is achieved by generating a dose-response curve and calculating the half-maximal inhibitory concentration (IC₅₀).

General Protocol for IC₅₀ Determination (Spectrophotometric Assay)

This protocol is a template and must be optimized for the specific enzyme-substrate system under investigation.[4][5][6]

Materials:

  • Target Enzyme

  • Enzyme-specific substrate

  • Assay Buffer (optimized for pH, ionic strength)[6]

  • Compound Stock Solution (e.g., 10 mM in DMSO)

  • 96-well microplates

  • Microplate reader

Step-by-Step Procedure:

  • Prepare Compound Dilutions: Perform a serial dilution of the 10 mM stock solution to generate a range of concentrations (e.g., from 100 µM to 1 nM). It is crucial to maintain a consistent DMSO concentration across all dilutions.

  • Assay Plate Setup:

    • Test Wells: Add 2 µL of each compound dilution.

    • Positive Control (No Inhibition): Add 2 µL of DMSO.

    • Negative Control (No Enzyme Activity): Add 2 µL of DMSO.

  • Enzyme Addition: Add 98 µL of assay buffer containing the optimized concentration of the target enzyme to all wells. For the negative control wells, add 98 µL of assay buffer without the enzyme.

  • Pre-incubation: Gently mix the plate and pre-incubate for 15-30 minutes at the enzyme's optimal temperature. This allows the inhibitor to bind to the enzyme before the reaction starts.[7]

  • Initiate Reaction: Add 100 µL of pre-warmed assay buffer containing the substrate at a concentration equal to its Michaelis constant (Kₘ).

  • Kinetic Reading: Immediately place the plate in a microplate reader and measure the change in absorbance or fluorescence over time at the appropriate wavelength. The initial velocity (V₀) of the reaction should be determined from the linear phase of the progress curve.[8]

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the positive (100% activity) and negative (0% activity) controls.

    • Plot the % Inhibition versus the log of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Experimental Workflow for Hit Identification and Confirmation

The following diagram outlines the logical flow from initial screening to detailed mechanistic studies.

Caption: Workflow for characterizing a potential enzyme inhibitor.

Part 3: Mechanism of Action (MoA) Studies

Once a compound is confirmed as a potent inhibitor, determining its mechanism of action (MoA) is paramount for further development.[4] MoA studies elucidate how the inhibitor interacts with the enzyme and its substrate.

Distinguishing Reversible vs. Irreversible Inhibition

An irreversible inhibitor typically forms a covalent bond with the enzyme, leading to permanent inactivation.[9] A simple dialysis or dilution experiment can distinguish between reversible and irreversible modes. If enzyme activity is restored after removing the free inhibitor, the inhibition is likely reversible.

Characterizing Reversible Inhibition

For reversible inhibitors, the goal is to determine the mode of inhibition (e.g., competitive, non-competitive) by systematically varying the concentrations of both the substrate and the inhibitor.[4][10]

Protocol for MoA Kinetic Studies:

  • Experimental Design: Create a matrix of experimental conditions. Use at least 5-7 substrate concentrations spanning from 0.5x Kₘ to 5-10x Kₘ. For each substrate concentration, test 4-5 inhibitor concentrations, including a zero-inhibitor control. The inhibitor concentrations should bracket the previously determined IC₅₀ value.

  • Assay Execution: Perform the enzyme assay as described in section 2.1 for each condition in the matrix, measuring the initial velocity (V₀).

  • Data Analysis:

    • Plot the data using a Michaelis-Menten plot (V₀ vs. [Substrate]) for each inhibitor concentration.

    • For a more precise determination of kinetic parameters, transform the data into a Lineweaver-Burk plot (1/V₀ vs. 1/[Substrate]).[8]

    • Analyze the changes in the apparent Kₘ (Michaelis constant) and Vₘₐₓ (maximum velocity) to determine the inhibition modality.

Interpreting Kinetic Data

The type of inhibition is identified by its characteristic effect on Vₘₐₓ and Kₘ.

Inhibition TypeDescriptionEffect on VₘₐₓEffect on KₘLineweaver-Burk Plot Interpretation
Competitive Inhibitor binds only to the free enzyme's active site, competing with the substrate.[11]UnchangedIncreasesLines intersect on the y-axis.
Non-competitive Inhibitor binds to a site other than the active site (an allosteric site) on either the free enzyme or the enzyme-substrate complex.[9][11]DecreasesUnchangedLines intersect on the x-axis.
Uncompetitive Inhibitor binds only to the enzyme-substrate (ES) complex at an allosteric site.[8]DecreasesDecreasesLines are parallel.
Mixed Inhibitor binds to an allosteric site but has a different affinity for the free enzyme versus the ES complex.[10]DecreasesIncreases or DecreasesLines intersect in the upper-left quadrant.
Visualizing Inhibition Mechanisms

Caption: Simplified binding models for different reversible inhibitors.

Part 4: Advanced Characterization

For promising lead compounds, further studies are necessary to build a comprehensive profile.

  • Selectivity Profiling: A critical step in drug development is to assess the inhibitor's selectivity. The compound should be tested against a panel of related enzymes (e.g., other kinases, if the primary target is a kinase) and unrelated enzymes to identify potential off-target effects.[12] High selectivity is a hallmark of a promising drug candidate.

  • Cell-Based Assays: To bridge the gap between biochemical activity and physiological effects, cell-based assays are essential. These assays measure the inhibitor's ability to engage its target in a cellular context and produce a desired biological outcome (e.g., inhibition of cell proliferation, reduction of a specific biomarker).[7] This step also provides an initial assessment of cell permeability and potential cytotoxicity.

Hypothetical Target Pathway: Protein Kinase Inhibition

Many thiophene derivatives are known to target protein kinases. The diagram below illustrates a generic signaling pathway where an inhibitor might act.

Caption: Inhibition of a generic kinase cascade by a targeted inhibitor.

References

  • Mechanism of Action Assays for Enzymes. (2012). In Assay Guidance Manual. National Center for Biotechnology Information (NCBI). [Link]

  • Enzyme inhibition and kinetics graphs. (n.d.). Khan Academy. [Link]

  • Enzyme inhibitor. (n.d.). In Wikipedia. [Link]

  • Cebranopadol. (n.d.). PubChem. [Link]

  • Kamal, A., et al. (2012). The synthesis of 2,5-Bis(4-amidinophenyl)thiophene derivatives providing submicromolar-range inhibition of the botulinum neurotoxin serotype A metalloprotease. Bioorganic & Medicinal Chemistry Letters, 22(6), 2269-2272. [Link]

  • García-Dorival, I., et al. (2021). Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. Journal of Medicinal Chemistry, 64(19), 14478-14501. [Link]

  • Mull, R. P. (1976). Synthesis of dl-2-amino-1-butanol. U.S.
  • Protocol for enzyme assays. (2014). Royal Society of Chemistry. [Link]

  • Stone, M. J., et al. (2012). Structural Characterization of Inhibitors with Selectivity against Members of a Homologous Enzyme Family. Journal of Amino Acids, 2012, 803504. [Link]

  • Rao, V. J., et al. (2013). Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine analogues. Der Pharma Chemica, 5(4), 184-190. [Link]

  • Enzyme Inhibition. (n.d.). Jack Westin MCAT Content. [Link]

  • Thiophene-Based Compounds. (2021). Encyclopedia MDPI. [Link]

  • Bolli, M. H., et al. (2012). The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist. Journal of Medicinal Chemistry, 55(17), 7849-7861. [Link]

  • Synthesis of novel 5-chlorinated 2-aminothiophenes using 2,5-dimethylpyrrole as an amine protecting group. (2019). ResearchGate. [Link]

  • Enzymatic process for the preparation of (r)-3-aminobutan-1-ol, useful in preparation of dolutegravir. (2018).
  • Enzyme Inhibition. (n.d.). In The Basics of General, Organic, and Biological Chemistry. [Link]

  • Guidelines for the digestive enzymes inhibition assay. (2022). ResearchGate. [Link]

  • Enzyme Inhibition. (n.d.). [Link]

  • Screening and Characterization of Enzyme Inhibitors as Drug Candidates. (n.d.). [Link]

  • In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. (2022). MDPI. [Link]

  • Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. (2024). Frontiers in Microbiology. [Link]

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Application

Application and Protocol Guide: Measuring the Binding Affinity of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol to its Putative Target

For Researchers, Scientists, and Drug Development Professionals Introduction The emergence of drug-resistant strains of Mycobacterium tuberculosis necessitates the discovery and development of novel antitubercular agents...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of drug-resistant strains of Mycobacterium tuberculosis necessitates the discovery and development of novel antitubercular agents. The compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is a synthetic molecule that combines two moieties with known antimicrobial potential: a bromothiophene ring and a 2-aminobutan-1-ol side chain. The thiophene nucleus is a versatile scaffold known for a broad spectrum of biological activities, including antibacterial and antifungal properties.[1][2][3] The 2-aminobutan-1-ol moiety is a crucial component of ethambutol, a first-line antitubercular drug.[4] Specifically, the (S)-enantiomer of 2-aminobutan-1-ol is vital for its biological activity, highlighting the stereospecificity of its interactions.[5][6]

Given its structural features, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is a promising candidate for investigation as a novel antitubercular agent. A critical step in the preclinical development of any new drug candidate is the characterization of its interaction with its biological target. This includes determining the binding affinity, which provides a quantitative measure of the strength of the interaction.[7][8] A high binding affinity is often a prerequisite for potent biological activity.

This guide provides detailed application notes and protocols for measuring the binding affinity of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol to a putative target, using the well-established antitubercular drug target, arabinosyltransferase EmbB, as an illustrative example. We will explore several powerful biophysical techniques: Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and Microscale Thermophoresis (MST).

Choosing the Right Technique: A Comparative Overview

The selection of an appropriate method to measure binding affinity depends on several factors, including the properties of the interacting molecules, the desired information (thermodynamics, kinetics), and the available instrumentation.[9] Below is a comparative summary of the techniques detailed in this guide.

TechniquePrincipleInformation ObtainedKey AdvantagesKey Limitations
Isothermal Titration Calorimetry (ITC) Measures the heat change upon binding.K D , ΔH, ΔS, Stoichiometry (n)Label-free, in-solution, provides a complete thermodynamic profile.[10][11][12]Requires large amounts of sample, lower throughput.[13][14]
Surface Plasmon Resonance (SPR) Detects changes in refractive index upon binding to a sensor surface.K D , k on , k offLabel-free, real-time kinetic data, high sensitivity.[15]Requires immobilization of one binding partner, which may affect its activity; potential for non-specific binding.[14]
Microscale Thermophoresis (MST) Measures the directed movement of molecules in a temperature gradient, which changes upon binding.K DLow sample consumption, in-solution, tolerant to complex liquids.[3]Typically requires labeling of one binding partner, which could interfere with binding.[13]

Isothermal Titration Calorimetry (ITC)

ITC is considered the gold standard for characterizing the thermodynamics of binding interactions.[12] It directly measures the heat released or absorbed during the binding event, providing a complete thermodynamic profile of the interaction, including the dissociation constant (K D ), binding enthalpy (ΔH), and binding entropy (ΔS).[10][11][12]

Experimental Workflow for ITC

ITC_Workflow cluster_prep Sample Preparation cluster_exp Experiment cluster_analysis Data Analysis Prep_Protein Prepare EmbB Protein Solution Prep_Buffer Dialyze/Dissolve in Identical Buffer Prep_Protein->Prep_Buffer Prep_Ligand Prepare Ligand Solution Prep_Ligand->Prep_Buffer Load_Protein Load EmbB into Sample Cell Prep_Buffer->Load_Protein Load_Ligand Load Ligand into Syringe Prep_Buffer->Load_Ligand Titration Perform Titration Load_Protein->Titration Load_Ligand->Titration Integration Integrate Raw Data Titration->Integration Fitting Fit to a Binding Model Integration->Fitting Results Determine KD, ΔH, ΔS, n Fitting->Results SPR_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis Immobilize Immobilize EmbB onto Sensor Chip Association Inject Ligand (Association) Immobilize->Association Prepare_Analyte Prepare Ligand Serial Dilutions Prepare_Analyte->Association Dissociation Flow Buffer (Dissociation) Association->Dissociation Regeneration Regenerate Sensor Surface Dissociation->Regeneration Sensorgram Generate Sensorgrams Dissociation->Sensorgram Regeneration->Association Fitting Fit to Kinetic Model Sensorgram->Fitting Results Determine KD, kon, koff Fitting->Results

Caption: Surface Plasmon Resonance (SPR) Experimental Workflow.

Detailed SPR Protocol

1. Sample Preparation:

  • Protein (EmbB):

    • Purify EmbB to >95% purity.

    • Prepare the protein in a suitable buffer for immobilization (e.g., 10 mM sodium acetate, pH 5.0 for amine coupling).

  • Ligand (2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol):

    • Prepare a high-concentration stock solution in 100% DMSO.

    • Create a serial dilution of the ligand in the running buffer (e.g., HBS-EP+ buffer: 10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20, pH 7.4). The final DMSO concentration should be matched across all ligand concentrations and the running buffer.

  • Buffers and Reagents:

    • Running Buffer: As described above.

    • Immobilization Buffers (for amine coupling): EDC/NHS solution, ethanolamine-HCl.

    • Regeneration Solution: A solution that disrupts the protein-ligand interaction without denaturing the immobilized protein (e.g., a short pulse of low pH buffer like 10 mM glycine-HCl, pH 2.5). This needs to be empirically determined.

2. Experimental Setup:

  • Instrument: Cytiva Biacore T200 or similar.

  • Sensor Chip: CM5 sensor chip is commonly used for amine coupling.

  • Immobilization:

    • Activate the carboxymethylated dextran surface of the sensor chip with a pulse of EDC/NHS.

    • Inject the EmbB protein solution over the activated surface. The amount of immobilized protein will depend on the size of the protein and the ligand.

    • Deactivate any remaining active esters with a pulse of ethanolamine-HCl.

    • A reference flow cell should be prepared in the same way but without the protein immobilization to subtract non-specific binding and bulk refractive index changes.

3. Data Acquisition (Kinetics/Affinity Analysis):

  • Equilibrate the system with running buffer.

  • Inject the different concentrations of the ligand over the sensor surface for a set association time.

  • Switch to flowing only the running buffer over the surface to monitor the dissociation phase.

  • After each cycle, inject the regeneration solution to remove any bound ligand and prepare the surface for the next injection.

  • Include several buffer-only injections (blanks) for double referencing.

4. Data Analysis:

  • Process the raw data by subtracting the reference flow cell signal and the buffer blank injections.

  • The resulting sensorgrams (response units vs. time) are then globally fitted to a suitable kinetic model (e.g., 1:1 Langmuir binding model) using the instrument's analysis software.

  • This fitting procedure will yield the association rate constant (k on ), the dissociation rate constant (k off ), and the equilibrium dissociation constant (K D = k off /k on ).

Microscale Thermophoresis (MST)

MST measures the directed movement of molecules along a temperature gradient, which is influenced by changes in size, charge, and hydration shell upon binding. [3]It is a powerful technique that requires minimal sample consumption.

Experimental Workflow for MST

MST_Workflow cluster_prep Sample Preparation cluster_exp Experiment cluster_analysis Data Analysis Label_Protein Label EmbB with Fluorophore Mix_Samples Mix Labeled EmbB and Ligand Label_Protein->Mix_Samples Prepare_Ligand Prepare Ligand Serial Dilutions Prepare_Ligand->Mix_Samples Load_Capillaries Load Samples into Capillaries Mix_Samples->Load_Capillaries MST_Measurement Perform MST Measurement Load_Capillaries->MST_Measurement Thermophoresis Analyze Thermophoresis MST_Measurement->Thermophoresis Fitting Fit Dose-Response Curve Thermophoresis->Fitting Results Determine KD Fitting->Results

Caption: Microscale Thermophoresis (MST) Experimental Workflow.

Detailed MST Protocol

1. Sample Preparation:

  • Protein (EmbB):

    • Purify EmbB to >95% purity.

    • Label the protein with a fluorescent dye (e.g., NHS-ester reactive dyes like RED-NHS) according to the manufacturer's protocol. Ensure that the labeling reaction does not compromise the protein's activity.

    • Remove excess, unbound dye using a size-exclusion chromatography column.

    • The final concentration of the labeled protein should be in the low nanomolar range and kept constant for all measurements.

  • Ligand (2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol):

    • Prepare a high-concentration stock solution.

    • Perform a 16-point serial dilution of the ligand in the assay buffer (e.g., PBS with 0.05% Tween-20).

  • Sample Series:

    • Mix the constant concentration of labeled EmbB with each concentration of the serially diluted ligand.

    • Incubate the mixtures to allow the binding to reach equilibrium.

2. Experimental Setup:

  • Instrument: NanoTemper Monolith NT.115 or similar.

  • Capillaries: Use standard or premium treated capillaries depending on the protein's properties to minimize surface adsorption.

  • Instrument Settings:

    • LED Power: Adjust to achieve a good fluorescence signal (typically between 20-80%).

    • MST Power: Use a medium MST power (e.g., 40%) as a starting point.

3. Data Acquisition:

  • Load the sample series into the capillaries.

  • Place the capillaries into the instrument's sample tray.

  • Start the measurement. The instrument will apply an infrared laser to create a temperature gradient and record the fluorescence changes over time.

4. Data Analysis:

  • The analysis software will calculate the change in the normalized fluorescence (ΔF norm ) as a function of the ligand concentration.

  • Plot the ΔF norm against the logarithm of the ligand concentration.

  • Fit the resulting dose-response curve to the K D model to determine the dissociation constant.

Conclusion

Measuring the binding affinity of a novel compound like 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol to its biological target is a fundamental step in the drug discovery process. This guide has provided an overview and detailed protocols for three powerful biophysical techniques: ITC, SPR, and MST, using the putative antitubercular target EmbB as an example. Each method offers unique advantages and provides complementary information. By carefully selecting the appropriate technique and meticulously executing the experimental protocols, researchers can obtain high-quality, reliable data to guide the optimization of lead compounds and accelerate the development of new therapeutics.

References

  • Al-Abdullah, E. S., Al-Dies, A. M., El-Emam, A. A., & Al-Deeb, O. A. (2014). Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents. Molecules, 19(9), 13836–13854. [Link]

  • Nagpal, A., & Chauhan, M. (2019). Quantitative Structure–Activity Relationship Analysis of Thiophene Derivatives to Explore the Structural Requirements for c-Jun NH2-Terminal Kinase 1 Inhibitory Activity. Journal of Reports in Pharmaceutical Sciences, 8(2), 115-123. [Link]

  • Al-Ghorbani, M., El-Shafey, O. M., & El-Gazzar, A. R. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2919. [Link]

  • Exploring Thiophene Derivatives: Synthesis Strategies and Biological Significance. (2024, August 8). World Journal of Pharmaceutical Research, 13(11), 106-125. [Link]

  • Schubert, T. (2021, June 22). The use of biophysical methods in the hit-to-lead process. Drug Target Review. [Link]

  • De la Cruz, J., Tzinia, A., & Tsolis, M. (2012). Analysis of protein-ligand interactions by fluorescence polarization. Methods in Molecular Biology, 857, 187-206. [Link]

  • BellBrook Labs. (2025, November 17). From Lab to Lead: Using Fluorescence Polarization in Drug Development. BellBrook Labs. [Link]

  • Pharmaffiliates. (n.d.). CAS No: 5856-62-2 | Chemical Name: (S)-2-Aminobutan-1-ol. Pharmaffiliates. [Link]

  • Fluidic Analytics. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Fluidic Analytics. [Link]

  • Thibault, G., & Schiffrin, E. L. (2001). Radioligand Binding Assay. In Methods in Molecular Medicine (Vol. 51, pp. 241-248). Humana Press. [Link]

  • Wang, S., et al. (2019). Characterization of Small Molecule-Protein Interactions Using SPR Method. Methods in Molecular Biology, 2025, 245-257. [Link]

  • Levin, B. (2025, November 26). Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism. Drug Hunter. [Link]

  • Tellinghuisen, J. (2008). Analysis of Aptamer-Small Molecule Binding Interactions Using Isothermal Titration Calorimetry. Analytical Biochemistry, 373(1), 85-94. [Link]

  • Google Patents. (n.d.). CN105481703A - Method for synthesizing (S)-2-aminobutanol.
  • Wikipedia. (n.d.). Ligand binding assay. Wikipedia. [Link]

  • Reichert Technologies. (2017, March 22). SPR Advantages When Studying Biomolecular Interactions Compared to Other Techniques. Reichert Technologies. [Link]

  • CureFFI.org. (2016, September 12). Isothermal titration calorimetry. CureFFI.org. [Link]

  • Cai, W., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. [Link]

  • Profacgen. (2025, March 17). Microscale Thermophoresis (MST). Profacgen. [Link]

  • BIApages. (n.d.). MST intro. BIApages. [Link]

  • Gifford Bioscience. (n.d.). About Ligand Binding Assays. Gifford Bioscience. [Link]

  • Nuvisan. (n.d.). Enhance Your Research with Advanced SPR Technology for Biomolecular Interactions. Nuvisan. [Link]

  • Rena, S., et al. (2010). Affinity-based, biophysical methods to detect and analyze ligand binding to recombinant proteins: matching high information content with high throughput. Current Opinion in Biotechnology, 21(5), 600-607. [Link]

  • Mercodia. (n.d.). Ligand Binding Assays. Mercodia. [Link]

  • CMI. (2024, December 10). Monolith NT.115pico: CMI Getting Started Guide to MicroScale Thermophoresis. CMI. [Link]

  • Wang, Z., et al. (2024, May 17). Comparative Analysis of the Techniques for the Determination of Binding Affinity between a Small Molecule Inhibitor and a Protein Target. bioRxiv. [Link]

  • Slavkovic, S., & Johnson, P. E. (2018). Isothermal titration calorimetry studies of aptamer-small molecule interactions: practicalities and pitfalls. Aptamers, 2(1), 45-51. [Link]

  • Nguyen, J. A., et al. (2021). Use of Microscale Thermophoresis (MST) to Measure Binding Affinities of Components of the Fusion Machinery. Methods in Molecular Biology, 2281, 169-183. [Link]

  • Zhang, Y., et al. (2025, April 11). A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. Chemical Science. [Link]

  • BioDuro. (n.d.). Ligand Binding Assays. BioDuro. [Link]

  • The Biochemist. (2023, February 13). A beginner's guide to surface plasmon resonance. The Biochemist. [Link]

  • Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry: theory and practice. Biophysical Journal, 91(6), 1887-1904. [Link]

  • Malvern Panalytical. (2019, January 10). Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. Malvern Panalytical. [Link]

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  • The Bumbling Biochemist. (2023, September 17). Overview of methods to measure biochemical binding affinity [Video]. YouTube. [Link]

  • ResearchGate. (2020, March 9). What are some physical methods to determine binding affinity of a protein?. ResearchGate. [Link]

  • NanoTemper Technologies. (n.d.). Application and Technical notes. NanoTemper Technologies. [Link]

  • Nicoya Lifesciences. (2018, May 15). SPR vs ITC vs MST vs BLI ||Exploring Optimal Interaction Techniques. Nicoya Lifesciences. [Link]

  • Creative Biolabs. (n.d.). Small Molecule Affinity Measurement Service. Creative Biolabs. [Link]

  • XanTec bioanalytics GmbH. (n.d.). Comparison of Biomolecular Interaction Techniques – SPRvs ITCvs MSTvs BLI. XanTec bioanalytics GmbH. [Link]

  • Lab Manager. (2025, March 6). Surface Plasmon Resonance (SPR) vs. Isothermal Titration Calorimetry (ITC): Analyzing Molecular Interactions. Lab Manager. [Link]

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Method

Application Notes and Protocols for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol in Organic Synthesis

Introduction: A Versatile Heterocyclic Building Block The thiophene nucleus is a cornerstone in medicinal chemistry and materials science, renowned for its diverse biological activities and unique electronic properties.[...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Versatile Heterocyclic Building Block

The thiophene nucleus is a cornerstone in medicinal chemistry and materials science, renowned for its diverse biological activities and unique electronic properties.[1][2] Its derivatives are integral to a wide array of pharmaceuticals, including antibacterial and anticancer agents.[3][4] The strategic functionalization of the thiophene ring allows for the fine-tuning of a molecule's physicochemical and pharmacological properties. This guide focuses on the synthesis and potential applications of a promising, yet underexplored, building block: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol .

This molecule uniquely combines three key structural motifs:

  • A 5-bromothiophene ring , which serves as a versatile handle for further chemical modifications, such as cross-coupling reactions.

  • A secondary amine linker , providing a point of flexibility and a site for further derivatization.

  • A chiral 2-amino-1-butanol moiety , introducing stereochemistry and a primary alcohol for subsequent transformations.

The convergence of these features makes 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol a highly attractive scaffold for the synthesis of novel compounds with potential applications in drug discovery and development. This document provides detailed synthetic protocols for its preparation and explores its prospective utility in organic synthesis.

Physicochemical Properties

PropertyEstimated Value
Molecular FormulaC₉H₁₄BrNOS
Molecular Weight264.18 g/mol
AppearanceExpected to be an oil or low-melting solid
SolubilityLikely soluble in common organic solvents (e.g., DCM, MeOH, THF)

Synthetic Protocols: Crafting the Building Block

Two primary, high-yielding synthetic strategies are proposed for the synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. Both methods utilize commercially available starting materials and established, robust chemical transformations.

Protocol 1: Reductive Amination of 5-Bromothiophene-2-carbaldehyde

This protocol is a reliable and widely used method for the formation of C-N bonds. It proceeds via the in-situ formation of an imine from the aldehyde and amine, which is then reduced to the target secondary amine.

Workflow for Reductive Amination

A 5-Bromothiophene-2-carbaldehyde C Imine Intermediate A->C Reaction with amine B 2-Aminobutan-1-ol B->C D Target Molecule C->D Reduction (e.g., NaBH(OAc)₃)

Caption: Reductive amination workflow.

Step-by-Step Methodology:

  • Reaction Setup: To a solution of 5-bromothiophene-2-carbaldehyde (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1-0.5 M), add 2-aminobutan-1-ol (1.1 eq).

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).

  • Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), portion-wise to the reaction mixture.

    • Causality behind Experimental Choice: Sodium triacetoxyborohydride is a preferred reducing agent for reductive aminations as it is selective for imines in the presence of aldehydes and is less sensitive to moisture compared to other borohydrides.

  • Reaction Progression: Continue stirring at room temperature for 12-24 hours, or until the reaction is complete as indicated by TLC analysis.

  • Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with DCM (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.

Table of Reagents and Solvents

Reagent/SolventMolar Mass ( g/mol )Role
5-Bromothiophene-2-carbaldehyde191.05Starting material
2-Aminobutan-1-ol89.14Starting material
Sodium triacetoxyborohydride211.94Reducing agent
Dichloromethane (DCM)84.93Solvent
Sodium Bicarbonate (NaHCO₃)84.01Quenching agent
Sodium Sulfate (Na₂SO₄)142.04Drying agent
Protocol 2: N-Alkylation of 2-Aminobutan-1-ol with 2-(Bromomethyl)-5-bromothiophene

Workflow for N-Alkylation

A 2-(Bromomethyl)-5-bromothiophene C Target Molecule A->C Nucleophilic Substitution B 2-Aminobutan-1-ol B->C

Caption: N-Alkylation workflow.

Step-by-Step Methodology:

  • Reaction Setup: Dissolve 2-aminobutan-1-ol (2.0 eq) in a polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile (MeCN) (0.2-0.5 M). Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) (2.5 eq).

    • Causality behind Experimental Choice: An excess of the amine and the presence of a base are used to neutralize the HBr formed during the reaction and to drive the reaction to completion. A polar aprotic solvent is chosen to facilitate the Sₙ2 reaction.

  • Addition of Alkylating Agent: To this mixture, add a solution of 2-(bromomethyl)-5-bromothiophene (1.0 eq) in the same solvent dropwise at room temperature.

  • Reaction Progression: Stir the reaction mixture at room temperature or gently heat to 40-50 °C for 6-18 hours. Monitor the progress of the reaction by TLC.

  • Work-up: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The residue can be purified by column chromatography on silica gel to yield the desired product.

Table of Reagents and Solvents

Reagent/SolventMolar Mass ( g/mol )Role
2-(Bromomethyl)-5-bromothiophene257.96Starting material
2-Aminobutan-1-ol89.14Starting material
Potassium Carbonate (K₂CO₃)138.21Base
N,N-Dimethylformamide (DMF)73.09Solvent
Ethyl Acetate88.11Extraction solvent
Sodium Sulfate (Na₂SO₄)142.04Drying agent

Applications in Organic Synthesis and Drug Discovery

The strategic placement of functional groups in 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol makes it a valuable intermediate for the synthesis of a diverse range of more complex molecules.

Elaboration via Cross-Coupling Reactions

The bromine atom on the thiophene ring is a prime site for palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings. This allows for the introduction of a wide variety of substituents, including aryl, heteroaryl, and alkyl groups, enabling the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

Workflow for Library Synthesis

A Target Molecule B Suzuki Coupling A->B C Stille Coupling A->C D Sonogashira Coupling A->D E Library of Analogues B->E C->E D->E

Sources

Application

Application Notes &amp; Protocols for Radiolabeling 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Prepared by: Gemini, Senior Application Scientist Abstract This document provides detailed methodologies for the radiolabeling of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, a novel thiophene derivative with poten...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides detailed methodologies for the radiolabeling of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, a novel thiophene derivative with potential applications in pharmaceutical research. Two distinct, late-stage labeling strategies are presented to accommodate different research needs: radiobromination with Bromine-76 ([⁷⁶Br]) for Positron Emission Tomography (PET) imaging and tritiation with Tritium ([³H]) for in vitro binding assays and metabolic studies. The protocols are designed for researchers, scientists, and drug development professionals, emphasizing the rationale behind experimental choices, robust quality control measures, and adherence to principles of scientific integrity.

Introduction and Strategic Overview

The radiolabeling of bioactive molecules is a cornerstone of modern drug discovery and development. It provides an indispensable tool for elucidating pharmacokinetics, determining receptor occupancy, and visualizing drug distribution in vivo.[1] The target molecule, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, possesses distinct structural features that lend themselves to several radiolabeling approaches. The presence of an aromatic bromine atom makes it a prime candidate for radiohalogenation, while multiple C-H bonds offer sites for hydrogen isotope exchange.

This guide focuses on two strategic, late-stage labeling methods:

  • [⁷⁶Br]Labeling via Oxidative Destannylation: This method is ideal for PET imaging applications. Bromine-76 is a positron-emitting radionuclide with a half-life (t₁/₂ = 16.2 h) suitable for tracking biological processes over several hours.[2] To achieve high specific activity and regioselectivity, we will employ an indirect labeling approach that involves the synthesis of a trialkyltin precursor, followed by an oxidative radiobromodestannylation reaction. This approach is generally more efficient and provides milder reaction conditions compared to direct electrophilic substitution on an unactivated aromatic ring.[3]

  • [³H]Labeling via Iridium-Catalyzed Hydrogen Isotope Exchange (HIE): This method is the gold standard for preparing radioligands for in vitro pharmacology and ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Tritium's high specific activity (28.8 Ci/mmol) and low-energy beta emission make it exceptionally sensitive for quantitative assays without requiring significant shielding.[1] Late-stage HIE catalyzed by transition metals like iridium offers a powerful way to introduce tritium directly into the molecule with minimal synthetic modification.[4]

Method 1: [⁷⁶Br]Radiolabeling for PET Imaging

Principle and Rationale

This method introduces ⁷⁶Br onto the thiophene ring by replacing a trimethylstannyl (-Sn(CH₃)₃) group. The C-Sn bond is significantly more susceptible to electrophilic cleavage than a C-H bond, allowing the radiobromination to proceed under mild conditions with high efficiency.[2] The process involves two key stages: synthesis of the organotin precursor and the subsequent radiohalogenation reaction.

Workflow for [⁷⁶Br]Radiolabeling

G start Start Material: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol precursor_synth Precursor Synthesis: Stannylation Reaction start->precursor_synth precursor Precursor: Trimethylstannyl Derivative precursor_synth->precursor Hexa(methyl)ditin, Pd(PPh₃)₄ radiolabeling Radiolabeling Reaction: [⁷⁶Br]Bromodestannylation precursor->radiolabeling purification Purification: Semi-Preparative HPLC radiolabeling->purification br76 [⁷⁶Br]Bromide br76->radiolabeling Chloramine-T qc Quality Control: - Radio-HPLC - Specific Activity purification->qc final_product Final Product: [⁷⁶Br]-2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol qc->final_product Pass

Caption: Workflow for [⁷⁶Br]labeling via the destannylation route.

Experimental Protocols

Protocol 2.3.1: Synthesis of Trimethylstannyl Precursor

  • Dissolution: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (100 mg, 0.34 mmol) in anhydrous toluene (10 mL).

  • Reagent Addition: Add hexa(methyl)ditin (134 mg, 0.41 mmol) and tetrakis(triphenylphosphine)palladium(0) (20 mg, 0.017 mmol) to the solution.

  • Reaction: Reflux the mixture at 110 °C for 16 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Cool the reaction to room temperature and filter through a pad of Celite. Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the desired precursor, 2-{[(5-trimethylstannylthiophen-2-yl)methyl]amino}butan-1-ol. Confirm structure by ¹H NMR and MS.

Protocol 2.3.2: [⁷⁶Br]Radiolabeling Reaction

Note: All procedures involving radioactivity must be performed in a shielded hot cell with appropriate safety measures.

  • Preparation: In a shielded vial, add 50-100 µg of the trimethylstannyl precursor dissolved in 100 µL of methanol.

  • Radioisotope Addition: Add no-carrier-added [⁷⁶Br]bromide (1-5 mCi, 37-185 MBq) in aqueous solution.[2]

  • Oxidation: Add 20 µL of Chloramine-T solution (2 mg/mL in water) to initiate the reaction.

  • Reaction: Vortex the mixture and let it stand at room temperature for 15 minutes.

  • Quenching: Quench the reaction by adding 100 µL of sodium metabisulfite solution (5 mg/mL in water).

  • Purification: Purify the reaction mixture immediately using semi-preparative reversed-phase HPLC (e.g., C18 column) with a suitable gradient (e.g., acetonitrile/water with 0.1% TFA) and a series-connected radiation detector. Collect the radioactive peak corresponding to the product.

  • Formulation: Evaporate the collected HPLC fraction to dryness under a stream of nitrogen and reconstitute in a sterile solution (e.g., saline with 5% ethanol) for in vivo use.

Quality Control and Data
  • Radiochemical Purity (RCP): Analyze an aliquot of the final product using analytical radio-HPLC. The RCP should be >95%.

  • Identity Confirmation: Confirm the identity of the radiolabeled product by co-injection with an authentic, non-radioactive reference standard of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol on the analytical HPLC system.

  • Specific Activity (SA): Calculate the specific activity by measuring the total radioactivity and the mass of the product (determined from the UV peak on the HPLC chromatogram against a standard curve).

ParameterExpected Result
Radiochemical Yield (RCY)> 60% (decay-corrected)
Radiochemical Purity (RCP)> 95%
Specific Activity (SA)> 1 Ci/µmol (> 37 GBq/µmol)

Method 2: [³H]Radiolabeling via Hydrogen Isotope Exchange

Principle and Rationale

This protocol utilizes a homogeneous iridium catalyst to facilitate the direct exchange of hydrogen atoms on the substrate with tritium from tritium gas (³H₂). This method is highly effective for late-stage labeling as it does not require a specially synthesized precursor.[4] The directing group effect of the secondary amine and the thiophene ring often leads to predictable labeling patterns, though the exact position of tritiation should be confirmed experimentally.

Workflow for [³H]Radiolabeling

G start Start Material: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol radiolabeling Labeling Reaction: Hydrogen Isotope Exchange start->radiolabeling labile_removal Labile ³H Removal: Solvent Exchange radiolabeling->labile_removal tritium [³H]₂ Gas tritium->radiolabeling catalyst Iridium Catalyst catalyst->radiolabeling purification Purification: Semi-Preparative HPLC labile_removal->purification Crude Labeled Product qc Quality Control: - Radio-HPLC - Specific Activity - ³H-NMR (optional) purification->qc final_product Final Product: [³H]-2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol qc->final_product Pass

Caption: Workflow for [³H]labeling via Hydrogen Isotope Exchange.

Experimental Protocols

Protocol 3.3.1: [³H]Hydrogen Isotope Exchange Reaction

Note: This procedure requires specialized equipment for handling high-pressure tritium gas and must be performed in a facility licensed for such work.

  • Preparation: In a specialized reaction vessel, place the substrate, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (1-5 mg), and an iridium catalyst (e.g., [Ir(cod)(py)(PCy₃)]PF₆, ~10 mol%).

  • Solvent Addition: Add a suitable degassed solvent (e.g., dichloromethane, 0.5 mL).

  • Tritiation: Connect the vessel to a tritium manifold. Freeze-pump-thaw the vessel to remove air, and then introduce tritium gas (³H₂) to the desired pressure (e.g., 1 bar).

  • Reaction: Stir the reaction mixture at room temperature for 18-24 hours.

  • De-tritiation: After the reaction, carefully recover the unreacted tritium gas. Freeze the solvent and remove it in vacuo.

  • Labile Tritium Removal: Re-dissolve the crude residue in methanol (1 mL) and evaporate to dryness under a gentle stream of nitrogen. Repeat this process three times to remove exchangeable tritium from the -OH and -NH groups.

Protocol 3.3.2: Purification and Formulation

  • Purification: Dissolve the residue in a minimal amount of mobile phase and purify using semi-preparative reversed-phase HPLC with a radiation detector. Collect the radioactive peak corresponding to the product.

  • Formulation: Evaporate the collected fraction to dryness and reconstitute in a suitable solvent (e.g., ethanol or DMSO) for storage and subsequent dilution into assay buffers.

Quality Control and Data
  • Radiochemical Purity (RCP): Analyze an aliquot of the final product by analytical radio-HPLC. RCP should be >98%.

  • Specific Activity (SA): Determine the specific activity by liquid scintillation counting and by measuring the mass concentration via UV absorbance on the HPLC, calibrated against a standard curve.

  • Label Position (Optional): The regioselectivity of labeling can be determined by ³H-NMR spectroscopy if required.[1]

ParameterExpected Result
Radiochemical Yield (RCY)5-20% (incorporation)
Radiochemical Purity (RCP)> 98%
Specific Activity (SA)15-25 Ci/mmol

References

  • New Methods for Labeling RGD Peptides with Bromine-76. PMC.
  • Bromine-76 labeling of RGD peptides: Direct labeling vs. using a prosthetic group. Journal of Nuclear Medicine.
  • Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules.
  • Bromination from the Macroscopic Level to the Tracer Radiochemical Level: ⁷⁶Br Radiolabeling of Aromatic Compounds via Electrophilic Substitution. PMC.
  • Tritium labelling of pharmaceuticals.
  • The Development and Application of Tritium-Labeled Compounds in Biomedical Research. MDPI.

Sources

Method

Application Note: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol as a Novel Chiral Monomer for Functional Polythiophenes in Advanced Materials

An in-depth guide for researchers, scientists, and drug development professionals. Abstract This document outlines the prospective application of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, a novel and functionali...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide for researchers, scientists, and drug development professionals.

Abstract

This document outlines the prospective application of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, a novel and functionalized thiophene derivative, in the field of materials science. While direct applications of this specific molecule are not yet established in published literature, its unique structure presents significant potential as a precursor for the synthesis of chiral, functional, and electroactive polymers. The molecule uniquely combines a polymerizable 5-bromothiophen unit with a chiral 2-aminobutan-1-ol side chain. This design is proposed to yield polythiophenes with helical supramolecular structures, exhibiting chiroptical and semiconducting properties. Such materials are highly sought after for applications in chiral electronics, enantioselective sensors, and spintronic devices. This guide provides detailed, scientifically-grounded protocols for the synthesis of the monomer, its subsequent polymerization, and the characterization of the resulting chiral polymer.

Introduction and Scientific Rationale

The field of organic electronics is driven by the quest for novel materials with precisely tailored properties.[1] Polythiophenes are a cornerstone class of conductive polymers, valued for their environmental stability, processability, and tunable electronic characteristics.[2] The functionalization of the thiophene monomer is the primary strategy for modulating the final properties of the polymer.[3]

The molecule 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is a compelling, albeit underexplored, candidate monomer for several reasons:

  • Polymerizable Core: The 5-bromothiophen group serves as a reactive site, or "handle," for various polymerization reactions, including oxidative polymerization or cross-coupling methods like Suzuki, Stille, or Grignard Metathesis (GRIM) polymerizations.[1][4][5][6] This enables the formation of a π-conjugated polythiophene backbone, which is essential for charge transport.

  • Inherent Chirality: The (R)- or (S)-2-aminobutan-1-ol side chain introduces a stereogenic center. When polymerized, these chiral side chains can induce the polymer backbone to adopt a preferred helical conformation (e.g., a right- or left-handed screw-sense).[3][7] This results in a material that can interact with circularly polarized light, a property known as circular dichroism, which is crucial for chiroptical devices.[7]

  • Functionality and Processability: The amino and hydroxyl groups on the side chain provide sites for secondary functionalization, improve solubility in organic solvents for solution-based processing, and can influence intermolecular packing through hydrogen bonding, which impacts charge carrier mobility.[8]

This application note proposes a logical workflow, from monomer synthesis to polymer characterization, to unlock the potential of this versatile building block for next-generation organic electronic materials.

Protocol I: Synthesis of Chiral Monomer

A robust and efficient method for synthesizing the title monomer is through the reductive amination of 5-bromo-2-thiophenecarboxaldehyde with an enantiomerically pure aminobutanol. This method is chosen for its high yields, mild reaction conditions, and excellent tolerance for the functional groups present.

Materials and Reagents
ReagentSupplierCAS NumberPurity
5-Bromo-2-thiophenecarboxaldehydeSigma-Aldrich4701-17-1≥97%
(R)-(-)-2-Amino-1-butanolSigma-Aldrich5856-63-398%
Sodium triacetoxyborohydride (STAB)Sigma-Aldrich56553-60-797%
Dichloromethane (DCM), AnhydrousSigma-Aldrich75-09-2≥99.8%
Acetic Acid, GlacialFisher Scientific64-19-7ACS Grade
Saturated Sodium Bicarbonate SolutionIn-house prep.N/AN/A
Anhydrous Magnesium SulfateSigma-Aldrich7487-88-9≥99.5%
Step-by-Step Synthesis Protocol
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 5-bromo-2-thiophenecarboxaldehyde (1.91 g, 10 mmol) and anhydrous dichloromethane (100 mL). Stir under a nitrogen atmosphere until the aldehyde is fully dissolved.

  • Amine Addition: Add (R)-(-)-2-amino-1-butanol (0.89 g, 10 mmol) to the solution, followed by glacial acetic acid (0.60 mL, 10.5 mmol). Allow the mixture to stir at room temperature for 30 minutes. The formation of the intermediate imine is expected.

  • Reduction: Carefully add sodium triacetoxyborohydride (STAB) (3.18 g, 15 mmol) to the reaction mixture in portions over 15 minutes. Causality: STAB is a mild and selective reducing agent, ideal for reducing the intermediate iminium ion without affecting other functional groups. Its use avoids the more vigorous conditions required by other hydride reagents.

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The disappearance of the starting aldehyde spot indicates reaction completion.

  • Workup and Quenching: Quench the reaction by slowly adding 50 mL of a saturated sodium bicarbonate solution. Stir vigorously for 20 minutes until gas evolution ceases. Transfer the mixture to a separatory funnel.

  • Extraction: Separate the organic layer. Extract the aqueous layer twice more with 50 mL portions of DCM.

  • Purification: Combine the organic layers, wash with 50 mL of brine, and dry over anhydrous magnesium sulfate. Filter the solution and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Final Purification: Purify the crude oil via column chromatography on silica gel, using a gradient elution from 2% to 10% methanol in dichloromethane to afford the final product, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, as a pale yellow oil.

Caption: Workflow for the oxidative polymerization and subsequent purification of the polymer.

Expected Characterization & Data

The synthesized polymer should be thoroughly characterized to confirm its structure and evaluate its properties. Below are the key techniques and expected (hypothetical) results.

PropertyTechniqueExpected Result
Structural Confirmation ¹H NMR, ¹³C NMR, FT-IRBroadened peaks in NMR characteristic of polymers; disappearance of monomer vinyl protons; presence of all side-chain signals. FT-IR shows characteristic C-S, C-H, O-H, and N-H stretches.
Molecular Weight Gel Permeation ChromatographyMₙ = 10-25 kDa; Polydispersity Index (PDI) = 1.8-3.0.
Optical Properties UV-Vis Spectroscopy (in THF)Broad absorption band (π-π* transition) with λₘₐₓ ≈ 450-480 nm.
Chiroptical Properties Circular Dichroism (in THF)Strong Cotton effect (bisignate signal) in the region of the π-π* transition, confirming a helical supramolecular structure. [7]
Thermal Stability Thermogravimetric Analysis (TGA)Onset of decomposition > 250 °C, indicating good thermal stability. [8]
Conductivity Four-Point Probe (I₂-doped film)10⁻³ to 10¹ S/cm, typical for functionalized polythiophenes.

Conclusion and Future Outlook

This application note establishes a scientifically plausible pathway for leveraging 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol as a valuable monomer in materials science. The proposed protocols for its synthesis and polymerization are based on well-established, reliable chemical transformations. The resulting chiral, functionalized polythiophene is expected to exhibit a unique combination of semiconducting and chiroptical properties.

Future research should focus on:

  • Controlled Polymerization: Employing methods like GRIM or Stille polymerization to achieve higher regioregularity and controlled molecular weights, which are known to enhance electrical performance. [4]* Device Fabrication: Incorporating the polymer as the active layer in organic thin-film transistors (OTFTs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). [5][6]* Sensing Applications: Exploring the use of the polymer film as a chiral sensor for the enantioselective detection of small molecules, leveraging the helical structure of the polymer backbone.

By providing this foundational guide, we aim to stimulate further investigation into this promising class of materials for advanced electronic and optical applications.

References

  • Title: Chiral Polythiophenes: Part I: Syntheses of Monomeric Precursors. Source: PMC - NIH URL: [Link]

  • Title: Exploring the Potential of Thiophene Compounds in Material Science Applications. Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

  • Title: The Role of Thiophene Derivatives in Advanced Electronic Chemicals. Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

  • Title: Thiophene-based chiral small bandgap π-conjugated polymers: synthesis and optical properties. Source: Taylor & Francis Online URL: [Link]

  • Title: Synthesis and Polymerization of Thiophene‐Bearing 2‐Oxazolines and 2‐Oxazines. Source: PMC - NIH URL: [Link]

  • Title: Towards chiral metals. Synthesis of chiral conducting polymers from optically active thiophene and pyrrole derivatives. Source: RSC Publishing URL: [Link]

  • Title: Thiophene-Based Aldehyde Derivatives for Functionalizable and Adhesive Semiconducting Polymers. Source: ACS Publications URL: [Link]

  • Title: Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. Source: RSC Publishing URL: [Link]

  • Title: Polythiophene – Knowledge and References. Source: Taylor & Francis URL: [Link]

  • Title: Thiophene - Wikipedia. Source: Wikipedia URL: [Link]

  • Title: Synthesis of Polythiophene-Based Chiral Magnetic Block Copolymers with High Stereoregularity. Source: ACS Publications URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Welcome to the technical support resource for the synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth,...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for the synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. The core of this process is a reductive amination reaction, a powerful tool in medicinal chemistry for forming carbon-nitrogen bonds.[1] This document addresses common challenges and offers practical, step-by-step solutions to improve yield, purity, and reproducibility.

Frequently Asked Questions (FAQs)
Part 1: Starting Materials & Reagents

Question 1: My 5-bromothiophene-2-carbaldehyde starting material is a yellow or brown oil/solid, and my initial yields are low. Could the quality of the aldehyde be the issue?

Answer: Absolutely. The purity and stability of 5-bromothiophene-2-carbaldehyde are critical for a successful reaction. This aldehyde is susceptible to oxidation and polymerization over time, especially when exposed to air and light.[2]

  • Expertise & Experience: Ideally, the aldehyde should be a colorless oil or a pale yellow solid.[3][4] Significant discoloration suggests the presence of impurities, which can chelate with the reducing agent or participate in side reactions, ultimately lowering the yield of the desired product. It is recommended to use the aldehyde fresh or purify it if its quality is questionable. The material should be stored under an inert atmosphere (Nitrogen or Argon) and refrigerated.[2]

  • Troubleshooting & Protocols:

    • Purity Check: Before starting the reaction, assess the purity of your aldehyde via ¹H NMR. The aldehyde proton should appear as a sharp singlet around δ 9.79 ppm (in CDCl₃).[3]

    • Purification Protocol (Column Chromatography): If impurities are detected, purify the crude aldehyde using silica gel column chromatography.

      • Stationary Phase: Silica gel (230-400 mesh).

      • Mobile Phase (Eluent): Start with pure hexane and gradually increase the polarity with ethyl acetate or use chloroform as the eluent.[3]

      • Monitoring: Track the separation using Thin Layer Chromatography (TLC).

    • Storage: After purification, store the aldehyde in a tightly sealed container under nitrogen or argon at -20°C, protected from light.

Question 2: Does the choice of enantiomer for 2-aminobutan-1-ol matter for this synthesis?

Answer: The choice between (R)-(-)-2-aminobutan-1-ol, (S)-(+)-2-aminobutan-1-ol, or the racemic mixture depends entirely on the therapeutic target of the final compound. The reductive amination itself does not typically affect the existing chiral center at C2 of the aminobutanol. Therefore, if you start with enantiomerically pure (S)-2-aminobutan-1-ol, you will produce the (S)-enantiomer of the final product. Using a racemic mixture will result in a racemic product that may require chiral separation later.

  • Authoritative Grounding: The synthesis of specific enantiomers of amino alcohols is a well-established field, often starting from chiral amino acids to preserve stereochemistry.[5][6][7] For pharmaceutical applications where only one enantiomer is active, using an enantiopure starting material is crucial and more cost-effective than downstream chiral resolution.[8]

Part 2: Reaction Conditions & Optimization

Question 3: I am performing a one-pot reductive amination. Which reducing agent is best to maximize yield and minimize side products?

Answer: For a one-pot (direct) reductive amination, the choice of reducing agent is critical. The ideal reagent must selectively reduce the intermediate imine/iminium ion much faster than it reduces the starting aldehyde.[9][10]

  • Expertise & Experience: Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is highly recommended for this synthesis. It is a mild and selective reducing agent that is particularly effective for the reductive amination of aldehydes.[9][11] It offers significant advantages over other common hydrides:

    • Sodium Borohydride (NaBH₄): This is a stronger reducing agent and can readily reduce the starting 5-bromothiophene-2-carbaldehyde to the corresponding alcohol, leading to a significant byproduct and reduced yield.[10] It is better suited for a two-step (indirect) process where the imine is formed first, isolated, and then reduced.

    • Sodium Cyanoborohydride (NaBH₃CN): While also selective for imines under mildly acidic conditions, it is highly toxic and can liberate hydrogen cyanide (HCN) gas during acidic workup, posing a significant safety hazard.[11][12] NaBH(OAc)₃ is a much safer alternative.[10]

Reducing AgentSelectivity for Imine vs. AldehydeCommon SolventsKey Considerations
NaBH(OAc)₃ (STAB) HighDichloromethane (DCM), 1,2-Dichloroethane (DCE), THFRecommended Choice. Mild, safe, and highly efficient for one-pot reactions.[9][11]
NaBH₃CN High (at pH 6-7)Methanol, Ethanol, THFEffective, but highly toxic. Acidic workup is hazardous.[12]
NaBH₄ LowMethanol, EthanolProne to reducing the starting aldehyde. Best for a two-step procedure.[10]
H₂/Pd Catalyst HighMethanol, Ethanol, Ethyl Acetate"Green" option, but may require specialized high-pressure equipment.[11]

Question 4: My reaction seems to stall, and the yield is consistently low (<50%). What reaction parameters should I investigate to improve the conversion?

Answer: Low conversion is a common issue in reductive aminations and can often be traced back to suboptimal reaction conditions. The key is to facilitate the formation of the intermediate imine before the reduction step.

  • Causality Behind Experimental Choices: The reaction proceeds via the formation of a hemiaminal, which then dehydrates to an imine. This dehydration is the rate-limiting step and is often acid-catalyzed. However, the reaction must not be too acidic, as this can protonate the starting amine, rendering it non-nucleophilic. A weakly acidic to neutral environment is typically optimal.[11]

  • Troubleshooting & Optimization Workflow:

    G start Low Conversion (<50%) check_solvent Is the solvent anhydrous and appropriate? start->check_solvent check_acid Is an acid catalyst being used? check_solvent->check_acid Yes solvent_sol Action: Use anhydrous solvents like DCM or DCE. Consider adding 3Å molecular sieves to remove water formed in situ. check_solvent->solvent_sol No/Unsure check_stoch Review Stoichiometry check_acid->check_stoch Yes acid_sol Action: Add 0.5-1.0 equivalents of acetic acid (AcOH) to catalyze imine formation. check_acid->acid_sol No check_temp Is the reaction temperature optimal? check_stoch->check_temp Yes stoch_sol Action: Use a slight excess (1.1-1.2 eq.) of the amine. Ensure 1.2-1.5 eq. of NaBH(OAc)₃ is used. check_stoch->stoch_sol No/Incorrect temp_sol Action: Run the reaction at room temperature (20-25°C). Slight heating (to 40°C) may help sluggish reactions. check_temp->temp_sol No/Unsure end Re-run optimized reaction and monitor by TLC/LC-MS check_temp->end Yes solvent_sol->check_acid acid_sol->check_stoch stoch_sol->check_temp temp_sol->end

    Caption: Troubleshooting workflow for low reaction conversion.

Part 3: Workup, Purification, & Side Reactions

Question 5: I am observing a significant amount of a byproduct with a mass corresponding to the starting aldehyde being reduced to an alcohol. How can I prevent this?

Answer: The formation of 5-bromo-2-thiophenemethanol is a classic side reaction that occurs when the reducing agent attacks the aldehyde before the imine is formed and reduced. This points directly to an issue with either the choice of reducing agent or the reaction kinetics.

  • Mechanistic Insight: This side reaction becomes dominant if the rate of aldehyde reduction is competitive with the rate of imine reduction. This is common with less selective reducing agents like NaBH₄ in a one-pot setting.[9]

  • Preventative Measures:

    • Switch to NaBH(OAc)₃: As detailed in the table above, NaBH(OAc)₃ is specifically designed to be a poor reductant for aldehydes and ketones but highly effective for iminium ions, making it the best choice to avoid this byproduct.[11]

    • Adopt a Two-Step (Indirect) Procedure: If you must use a less selective reducing agent like NaBH₄, change the protocol:

      • Step 1 (Imine Formation): Mix the 5-bromothiophene-2-carbaldehyde and 2-aminobutan-1-ol in a suitable solvent (like methanol or ethanol) with a dehydrating agent (e.g., anhydrous MgSO₄ or molecular sieves). Stir at room temperature for 1-2 hours until TLC or LC-MS confirms the formation of the imine.

      • Step 2 (Reduction): Cool the mixture in an ice bath and then add NaBH₄ portion-wise. This ensures the reducing agent is introduced only after the aldehyde has been consumed.[9]

Question 6: The purification of my final product by silica gel chromatography is difficult; the product either streaks badly on the column or does not elute. How can I improve the purification?

Answer: This is a very common issue when purifying amines via silica gel chromatography. The basic nitrogen atom on your product interacts strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel, leading to poor peak shape (tailing/streaking) and sometimes irreversible binding.

  • Expertise & Experience: To overcome this, you must "deactivate" the silica by adding a small amount of a basic modifier to your eluent system.

  • Optimized Purification Protocol:

    • Prepare a Modified Eluent: Add 0.5% to 1% triethylamine (NEt₃) or ammonia (as a 7N solution in methanol) to your mobile phase (e.g., Hexane/Ethyl Acetate or DCM/Methanol).

    • Slurry Preparation: When preparing your column, slurry the silica gel in the modified eluent mixture. This ensures the silica is fully conditioned before you load your sample.

    • Sample Loading: Adsorb your crude product onto a small amount of silica gel (dry loading) rather than dissolving it in a large volume of solvent (wet loading). This often leads to better resolution.

    • Elution: Run the column with the base-modified eluent. The amine product should now elute with much better peak shape, allowing for effective separation from non-basic impurities.

General Synthesis Workflow

Caption: General workflow for the reductive amination synthesis.

References
  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • Ali, A., et al. (2022). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. PMC. [Link]

  • Wikipedia. (n.d.). Reductive amination. [Link]

  • Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions. [Link]

  • The Royal Society of Chemistry. (2013). D-π-A Structured Porphyrins for Highly Efficient Dye-Sensitized Solar Cells. [Link]

  • Medicines for All Institute (M4ALL). (2019, November 18). PROCESS DEVELOPMENT REPORT. [Link]

  • ResearchGate. (n.d.). Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene...[Link]

  • Chemical Communications (RSC Publishing). (n.d.). Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant. [Link]

  • White Rose Research Online. (2021, November 26). Biocatalytic reductive amination by native Amine Dehydrogenases to access short chiral alkyl amines and amino alcohols. [Link]

  • PrepChem.com. (n.d.). Synthesis of dl-2-amino-1butanol. [Link]

  • Google Patents. (n.d.). CN105481703A - Method for synthesizing (S)-2-aminobutanol.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

  • PubChem. (n.d.). 5-Bromothiophene-2-carbaldehyde. [Link]

  • Materials Advances (RSC Publishing). (2025, October 9). Acceptor–donor–acceptor (A–D–A) derivatives based on dibenzochrysene. [Link]

  • NIH. (2012, March 30). The synthesis of 2,5-Bis(4-amidinophenyl)thiophene derivatives providing submicromolar-range inhibition of the botulinum neurotoxin serotype A metalloprotease. [Link]

  • Der Pharma Chemica. (2013). Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine analogues. [Link]

  • PMC. (n.d.). Reductive aminations by imine reductases: from milligrams to tons. [Link]

  • Organic Chemistry Portal. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. [Link]

  • Google Patents. (n.d.). US3953512A - Process for manufacturing 2-aminobutanol.
  • ResearchGate. (n.d.). Kinetics and process parameter studies in the synthesis of 2-amino-1-butanol from methyl-DL-α-aminobutyrate. [Link]

  • Google Patents. (n.d.). US3979457A - Process for production of (+)-2-amino-1-butanol.
  • Organic Syntheses Procedure. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. [Link]

Sources

Optimization

Technical Support Center: Purification of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Status: Operational Ticket ID: PUR-5BT-AMB-001 Assigned Specialist: Senior Application Scientist, Separation Technologies Executive Summary: The Physicochemical Profile Before initiating troubleshooting, we must define t...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: PUR-5BT-AMB-001 Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary: The Physicochemical Profile

Before initiating troubleshooting, we must define the "personality" of your molecule. 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is a bifunctional small molecule presenting three distinct purification challenges:

  • The Secondary Amine (pKa ~9-10): Causes severe tailing (streaking) on standard silica gel due to interaction with acidic silanols.

  • The 5-Bromothiophene Moiety: Lipophilic and UV-active, but sensitive to oxidative degradation and metal-halogen exchange.

  • The Primary Alcohol: Increases polarity and hydrogen bonding capability, often leading to "oiling out" rather than crystallization.

Module 1: Chromatographic Tailing & Retention

Symptom: Your product elutes as a broad smear on TLC or flash chromatography, co-eluting with impurities.

Root Cause Analysis

Standard silica gel (


) possesses surface silanol groups (

) with a pKa of ~5. Your secondary amine is basic.[1] The resulting acid-base interaction forms a non-covalent bond that drags the molecule along the column, destroying resolution.
Protocol A: The "Amine Modifier" Method (Standard Silica)
  • The Fix: You must mask the silanol sites.

  • Mobile Phase: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (28% NH₃) to your mobile phase.

  • Crucial Step: Pre-equilibrate the column with the modifier-containing solvent for at least 2 column volumes (CV) before loading your sample. This saturates the active sites.

Solvent SystemApplicationNotes
DCM / MeOH / NH₄OH (90:9:1) High PolarityExcellent for removing polar impurities. "The Gold Standard" for amino alcohols.
Hexane / EtOAc / TEA (1% v/v) Low/Med PolarityUse if the product moves too fast in DCM/MeOH.
Protocol B: The "Amine-Functionalized" Alternative (Recommended)

If Protocol A fails or if TEA interferes with downstream analysis (e.g., NMR signals), switch stationary phases.

  • The Fix: Use KP-NH (Amine-functionalized Silica) .[1]

  • Mechanism: The silica surface is pre-bonded with propyl-amine groups. This creates a basic surface that repels your amine product, resulting in sharp, symmetrical peaks without liquid modifiers.

  • Benefit: No need for TEA in the solvent; easier evaporation; protects acid-sensitive thiophenes from silica acidity.

Visualization: Silanol Masking Mechanism

SilanolMasking cluster_0 Standard Silica (Problem) cluster_1 Modified System (Solution) Silanol Acidic Silanol (Si-OH) Amine Target Amine (R2-NH) Silanol->Amine Strong H-Bonding (Drag/Tailing) Amine_Free Target Amine (Free Base) Amine->Amine_Free Add 1% TEA Silanol_Blocked Silanol + TEA (Blocked)

Caption: Mechanism of amine tailing on silica and the blocking effect of Triethylamine (TEA).

Module 2: Scavenging Unreacted Starting Materials

Symptom: NMR shows persistent aldehyde (5-bromothiophene-2-carbaldehyde) or excess amine (2-aminobutan-1-ol) after workup.

Scientific Insight: Reductive amination often requires excess amine or aldehyde to drive conversion. Chromatography is inefficient for removing these due to similar polarity.

The "Chemoselective Scavenging" Protocol

Instead of a column, use polymer-supported scavengers. This is a filtration-based purification.[2][3]

Impurity TypeScavenger ResinMechanismProtocol
Excess Amine (2-aminobutan-1-ol)Isocyanate Resin or Benzaldehyde Resin Covalent capture (Urea or Imine formation)Add 3 equiv. of resin relative to impurity. Shake 2-4h. Filter.
Excess Aldehyde (Bromothiophene-CHO)Amine-Functionalized Resin (e.g., NH2-Silica or Trisamine)Imine formationAdd 3 equiv. resin. Shake 2h. Filter.

Module 3: Crystallization & Salt Formation

Symptom: The product is an oil/gum and refuses to solidify.

Troubleshooting: The free base amino-alcohol is likely an oil due to internal hydrogen bonding and low lattice energy. To induce crystallization, you must disrupt this via salt formation.

Step-by-Step Salt Screen
  • Dissolution: Dissolve 50 mg of oil in minimal Ethanol or Isopropanol (IPA) .

  • Acid Addition: Add 1.05 equivalents of the following acids (in separate vials):

    • Hydrochloric Acid (1M in ether): Risk of hygroscopic salt.

    • Oxalic Acid (Solid):High Success Rate. Oxalates often form stable, crystalline lattices with amino alcohols.

    • Fumaric Acid: Good for pharmaceutical acceptability.

  • Nucleation: If no crystals form after 1 hour, add "anti-solvent" (Diethyl Ether or Hexane) dropwise until cloudy. Store at 4°C.

Warning: Do not use strong oxidizing acids (Nitric) or acids that might promote thiophene polymerization (conc. Sulfuric).

Frequently Asked Questions (FAQs)

Q1: I used Pd/C for the reductive amination, and my mass spec shows [M-Br]+ peaks. What happened? A: You performed a hydrodebromination. The C-Br bond on a thiophene ring is labile under catalytic hydrogenation conditions (H₂/Pd).

  • Corrective Action: For brominated thiophenes, avoid H₂/Pd. Use hydride reducing agents like Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride in DCE or THF. These are chemoselective and will preserve the bromine.

Q2: My product turned dark brown on the bench. Is it ruined? A: Thiophenes are electron-rich and prone to photo-oxidation. The amino group accelerates this by acting as an electron donor.

  • Corrective Action: The color is likely surface oxidation (thiophene S-oxide or polymerized impurities). Run a quick filtration through a short plug of silica (using the TEA protocol). Store the purified material under Argon in the dark at -20°C .

Q3: Can I distill this compound? A: Unlikely. The combination of the hydroxyl group (H-bonding) and the molecular weight suggests a very high boiling point. Heating a bromothiophene to >150°C risks thermal decomposition. Stick to chromatography or crystallization.

Workflow Decision Matrix

Use this logic flow to determine your immediate next step.

PurificationLogic Start Crude Reaction Mixture CheckTLC Check TLC (DCM/MeOH 9:1) Start->CheckTLC Streak Does it streak? CheckTLC->Streak Yes Add 1% TEA or NH4OH to eluent Streak->Yes Yes No Standard Flash Chromatography Streak->No No Purify Isolate Product Yes->Purify No->Purify State Physical State? Purify->State Oil Oiling Out / Gum State->Oil Liquid Solid Solid / Crystals State->Solid Solid Salt Attempt Salt Formation (Oxalate/HCl) Oil->Salt

Caption: Decision matrix for purification strategy based on TLC behavior and physical state.

References

  • Biotage. (2023). Is there an easy way to purify organic amines? Retrieved from [Link]

  • Abdel-Magid, A. F., et al. (1996).[4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[5][6] Journal of Organic Chemistry. Retrieved from [Link]

  • University of Rochester. (n.d.). Chromatography: The Solid Phase & Deactivated Silica. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Reductive Amination - Common Conditions (STAB).[5] Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Aqueous Stability of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

This technical support guide is designed for researchers and formulation scientists working with 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol .[1] It synthesizes structural reactivity principles with practical troub...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide is designed for researchers and formulation scientists working with 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol .[1] It synthesizes structural reactivity principles with practical troubleshooting steps.

[1]

Executive Summary & Structural Analysis

This molecule contains three distinct functional motifs that dictate its stability profile in aqueous media. Understanding these "weak points" is essential for interpreting stability data and solving solubility issues.[1]

  • The 5-Bromothiophene Moiety:

    • Risk: High photosensitivity.[1] The C-Br bond on the thiophene ring is susceptible to homolytic cleavage under UV/VIS light (homolysis), leading to radical formation and de-brominated impurities.

  • The Secondary Amine (Aminomethyl Linker):

    • Risk: pH-dependent solubility and oxidation.[1] The "thenyl" position (thiophene-CH₂-N) is electronically activated (similar to a benzylic position), making the methylene bridge prone to oxidative attack (autoxidation) to form amides or aldehydes.[1]

  • The Amino-Alcohol Chain:

    • Risk: While generally stable, the 1,2-aminoalcohol motif can undergo cyclization or acyl migration if derivatized, though in pure aqueous solution, it primarily dictates the pKa (~9.5).

Troubleshooting Guide (FAQs)

Issue 1: "My solution turns yellow/brown after 24 hours at room temperature."

Diagnosis: Oxidative Degradation.[1] Technical Explanation: Thiophene derivatives are electron-rich and prone to oxidation.[1] In the presence of dissolved oxygen, the secondary amine can oxidize to the N-oxide , or the methylene bridge can oxidize to form the corresponding amide . Brown coloration often indicates the formation of complex polymerization products (thiophene oligomers) initiated by radical species. Corrective Actions:

  • Degassing: Sparge all buffers with Helium or Nitrogen for 15 minutes prior to dissolution.[1]

  • Antioxidants: Add 0.1% sodium metabisulfite or EDTA (to chelate metals that catalyze oxidation) if compatible with your assay.[1]

  • Storage: Store stock solutions at -20°C under Argon.

Issue 2: "I see precipitation when adjusting the pH to 7.4."

Diagnosis: pH-Dependent Solubility (Free Base Precipitation).[1] Technical Explanation: This molecule is a secondary amine.[1]

  • pH < 8: The nitrogen is protonated (

    
    ), forming a soluble cation.
    
  • pH > 8: The molecule exists as a neutral free base. The lipophilic bromothiophene ring drastically reduces water solubility, causing precipitation. Corrective Actions:

  • Cosolvents: For physiological pH (7.4), you must use a cosolvent.[1] We recommend DMSO (up to 5%) or Cyclodextrin (HP-β-CD) to encapsulate the thiophene ring.[1]

  • Buffer Selection: Avoid phosphate buffers if high concentrations of calcium/magnesium are present (though less relevant here, it is good practice). Use HEPES or MES for lower pH stability.[1]

Issue 3: "HPLC shows a new peak at RRT ~0.85 after exposure to light."

Diagnosis: Photolytic De-bromination.[1] Technical Explanation: The Carbon-Bromine bond on the thiophene ring is the weakest bond regarding bond dissociation energy under photon stress. UV exposure causes the loss of the bromine atom, resulting in 2-{[(Thiophen-2-yl)methyl]amino}butan-1-ol (the des-bromo analog).[1] Corrective Actions:

  • Amber Glass: All solutions must be handled in amber glassware.[1]

  • Gold Light: Perform synthesis or aliquoting under yellow (sodium vapor) light if the compound proves ultra-sensitive.[1]

Visualizing Degradation Pathways

The following diagram illustrates the primary degradation routes based on the functional group chemistry of aminomethyl-halothiophenes.

DegradationPathways cluster_conditions Critical Stress Factors Parent Parent Molecule (Bromothiophene-Amine) DesBromo Des-bromo Analog (Photolysis Product) Parent->DesBromo UV Light (hν) Homolytic Cleavage NOxide N-Oxide (Oxidation Product) Parent->NOxide H2O2 / O2 N-Oxidation Aldehyde 5-Bromothiophene- 2-carboxaldehyde (Hydrolytic Cleavage) Parent->Aldehyde Oxidative Deamination (Radical/Metal Cat.) Light Light Light->Parent Oxygen Oxygen Oxygen->Parent High pH High pH High pH->Parent Precipitation

Caption: Figure 1. Primary degradation pathways.[1][2] Red path indicates photolability; Yellow/Green paths indicate oxidative susceptibility.[1]

Experimental Protocols

Protocol A: pH-Rate Profile & Solubility Determination

Purpose: To define the stable pH window and solubility limit.

  • Buffer Preparation: Prepare 50 mM buffers: Citrate (pH 3), Acetate (pH 5), Phosphate (pH 7), Tris (pH 9).[1]

  • Saturation: Add excess compound to 1 mL of each buffer in amber vials.

  • Equilibration: Shake at 25°C for 24 hours.

  • Filtration: Filter through a 0.22 µm PVDF filter (ensure low binding).

  • Analysis: Dilute filtrate 1:10 with Acetonitrile/Water (50:50) and analyze via HPLC-UV (254 nm).

    • Expected Result: High solubility at pH 3-5; sharp decrease at pH > 8.[1]

Protocol B: Forced Degradation (Stress Testing)

Purpose: To validate analytical methods and confirm degradation products.[1]

Stress ConditionConditionsDurationExpected Degradation
Acid Hydrolysis 0.1 N HCl, 60°C4-24 HoursLow. Secondary amines are generally stable to acid.[1]
Base Hydrolysis 0.1 N NaOH, 60°C4-24 HoursLow. Potential for precipitation; chemical degradation is slow.[1]
Oxidation 3% H₂O₂ at RT1-4 HoursHigh. Formation of N-oxides and ring oxidation products.[1]
Photolysis 1.2M lux hours (ICH Q1B)~24-48 HoursCritical. Significant des-bromo formation expected.[1]

Decision Tree for Method Development

Use this logic flow to troubleshoot analytical anomalies.

TroubleshootingTree Start Observation Q1 Is the issue Precipitation? Start->Q1 Q2 Is the issue New Impurity Peaks? Q1->Q2 No Solubility Check pH. If pH > 7.5, acidify or add 10% Cyclodextrin. Q1->Solubility Yes ImpurityType Check Retention Time (RT) Q2->ImpurityType EarlyEluting Early Eluting (Polar)? Likely N-Oxide or Hydrolysis. Check Peroxides in solvents. ImpurityType->EarlyEluting LateEluting Late Eluting? Likely Dimerization. Check concentration. ImpurityType->LateEluting SameRT Same RT but Spectrum Change? Check Co-elution of Des-bromo (similar polarity). ImpurityType->SameRT

Caption: Figure 2. Troubleshooting logic for analytical method development.

References

  • ICH Harmonised Tripartite Guideline. (1996).[1] Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. International Council for Harmonisation.[1]

  • Scrimin, P., et al. (1998).[1][3] "Oxidation of secondary amines: Mechanism and selectivity." Journal of Organic Chemistry. (General reference for amine oxidation mechanisms).

  • March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1] (Source for Thiophene reactivity and electrophilic substitution/oxidation susceptibility).[1][4]

  • Nair, V., et al. (2010).[1] "Chemistry of aminomethylthiophenes." Heterocycles. (Provides context on the reactivity of the thenyl-amine bond).

Sources

Optimization

Troubleshooting low bioactivity of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol in assays

Technical Support Center: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Welcome to the technical support guide for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. This document provides in-depth troubleshooting fo...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Welcome to the technical support guide for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. This document provides in-depth troubleshooting for researchers, scientists, and drug development professionals encountering low or inconsistent bioactivity in biochemical or cell-based assays involving this compound. Our goal is to equip you with the logical framework and practical protocols to diagnose and resolve common experimental hurdles.

Section 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses the most common issues encountered when working with a novel research compound. We will proceed from the simplest checks to more complex investigations.

FAQ 1: Is my compound what I think it is, and is it pure?

Before troubleshooting the assay, it is crucial to verify the identity and purity of the compound. A common reason for low activity is that the compound is impure or has degraded.

  • Expert Insight: Do not assume the compound provided by a vendor is 100% correct and pure, especially if it's a research chemical not under GMP standards. Batch-to-batch variability can be a significant source of inconsistent results.

  • Recommended Action:

    • Identity Verification: Confirm the molecular weight via Mass Spectrometry (MS). The expected monoisotopic mass for C10H14BrNOS is approximately 279.0034 g/mol .

    • Purity Assessment: Use High-Performance Liquid Chromatography (HPLC) to assess purity. A purity level of >95% is recommended for most biological assays.

FAQ 2: Could my compound be precipitating in the assay buffer?

This is one of the most frequent causes of low bioactivity. A compound that is not fully dissolved will have a much lower effective concentration than the nominal concentration, leading to artificially low or absent activity. [1]

  • Expert Insight: Visual clarity is not enough. Compounds can form micro-precipitates or colloidal aggregates that are not visible to the naked eye but will severely impact results. [2][3]Thiophene-based compounds are often poorly soluble in water. [4][5]The process of diluting a high-concentration DMSO stock into an aqueous buffer is a critical step where precipitation can occur. [6]

  • Recommended Action:

    • Perform a Kinetic Solubility Assay: This will determine the concentration at which the compound begins to precipitate in your specific assay buffer. A detailed protocol is provided in Section 3 .

    • Adjust Dilution Scheme: Always add the DMSO stock directly to the final assay media with vigorous mixing. Avoid serial dilutions in aqueous buffers, as this increases the time the compound spends in a potentially supersaturated state. 3. Lower Final DMSO Concentration: While DMSO aids solubility, high concentrations can be toxic to cells or inhibit enzymes. [7]Determine the maximum tolerable DMSO concentration for your system (typically <0.5% for cell-based assays) and ensure your final dilution does not exceed it. [7]

FAQ 3: Is my compound stable under my experimental conditions?

Compounds can degrade during storage or over the course of an experiment due to factors like temperature, light exposure, pH of the buffer, or repeated freeze-thaw cycles. [8][9][10]

  • Expert Insight: Lyophilized powders are generally more stable for long-term storage than solutions. [11][12]Once dissolved in DMSO, compounds can absorb moisture from the air, which can lead to degradation. [7]Thiophene rings, in particular, can be susceptible to metabolism or oxidation under certain biological conditions, potentially forming reactive metabolites. [13][14]

  • Recommended Action:

    • Proper Storage: Store the lyophilized powder at -20°C or -80°C in a desiccated, dark environment. [9][11]Store DMSO stock solutions in small, single-use aliquots at -20°C to avoid freeze-thaw cycles. [11] 2. Assess Stability in Assay Buffer: Incubate the compound in your assay buffer for the full duration of your experiment (e.g., 24, 48 hours). At the end of the incubation, analyze the sample by LC-MS to quantify the amount of parent compound remaining. A significant decrease indicates instability. [15]See Section 3 for a detailed protocol.

    • Minimize Light Exposure: Some compounds are light-sensitive. Handle them in low-light conditions and use amber-colored vials or tubes for storage. [11]

FAQ 4: Could the compound be interfering with my assay technology?

The compound may not be inactive but rather interfering with the assay's detection method, leading to a false negative result. This is a common issue in high-throughput screening. [16][17][18]

  • Expert Insight: Common interference mechanisms include quenching of a fluorescent signal, inherent compound autofluorescence, or inhibition of the reporter enzyme (e.g., Luciferase). [2]

  • Recommended Action:

    • Run Counter-Screens: Test your compound in an assay format that lacks the biological target but contains all other assay components, including the detection reagents.

    • Example (Luminescence Assay): Mix the compound with the luciferase substrate and enzyme in the absence of your cells or protein of interest. A decrease in signal indicates direct inhibition of the reporter enzyme.

FAQ 5: Is the compound getting into the cells (for cell-based assays)?

For intracellular targets, a compound's inability to cross the cell membrane is a fundamental reason for a lack of activity. [19]

  • Expert Insight: A compound's physicochemical properties, governed by frameworks like Lipinski's "Rule of 5," can predict its likelihood of passive diffusion across cell membranes. [20]However, compounds can also be actively removed from the cell by efflux pumps (e.g., P-glycoprotein), resulting in low intracellular concentration. [21]

  • Recommended Action:

    • Assess Physicochemical Properties: Calculate properties like cLogP, Molecular Weight, and Polar Surface Area (PSA) for your compound. (See Table 1).

    • Perform a Permeability Assay: Use a standard assay like the Parallel Artificial Membrane Permeability Assay (PAMPA) for a quick assessment of passive diffusion, or a Caco-2 cell-based assay to investigate both passive permeability and active efflux. [21][22][23] 3. Consider a Different Cell Line: If efflux is suspected, try using a cell line with lower expression of common efflux pumps.

Section 2: Troubleshooting Workflow & Data

Troubleshooting Decision Tree

This workflow provides a logical path to diagnose the root cause of low bioactivity.

G cluster_compound Phase 1: Compound Integrity cluster_assay Phase 2: Assay System cluster_biology Phase 3: Biological Hypothesis start Low / No Bioactivity Observed purity Q: Is the compound pure? start->purity Start Here solubility Q: Is the compound soluble? (Protocol 1) stability Q: Is the compound stable? (Protocol 2) solubility->stability interference Q: Is there assay interference? (Counter-screen) stability->interference purity->solubility solvent Q: Is the solvent tolerated? interference->solvent conditions Q: Are assay conditions optimal? (Time/Dose) solvent->conditions permeability Q: Is the compound cell-permeable? conditions->permeability target Q: Is the target expressed/active? permeability->target result_ok Activity Observed target->result_ok If issues resolved result_fail Re-evaluate Hypothesis / Compound target->result_fail If no issues found

Caption: Systematic workflow for troubleshooting low compound bioactivity.

Table 1: Predicted Physicochemical Properties

This table provides calculated properties for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, which are crucial for predicting its behavior in biological systems.

PropertyPredicted ValueImplication for BioactivityReference Standard (Lipinski's Rule of 5) [20]
Molecular Weight ~279.2 g/mol Good. Low molecular weight is favorable for permeability.< 500 Da
cLogP (Lipophilicity) ~2.5 - 3.0Good. Within the optimal range for cell permeability.< 5
Hydrogen Bond Donors 2 (OH, NH)Excellent. Low number is favorable for permeability.≤ 5
Hydrogen Bond Acceptors 2 (O, N)Excellent. Low number is favorable for permeability.≤ 10
Polar Surface Area (PSA) ~41.5 ŲExcellent. Low PSA is strongly correlated with good cell permeability.< 140 Ų

Note: These values are estimations from chemical software and should be experimentally verified.

Section 3: Detailed Experimental Protocols

Protocol 1: Kinetic Solubility Assessment by Nephelometry

This protocol determines the concentration at which a compound precipitates when diluted from a DMSO stock into an aqueous buffer. Objective: To find the Maximum Soluble Concentration (MSC) in your specific assay buffer.

Materials:

  • 10 mM stock of the compound in 100% DMSO.

  • Assay buffer of interest.

  • Clear, flat-bottom 96-well plate.

  • Plate reader capable of measuring absorbance or light scattering (nephelometry) at ~650 nm.

Procedure:

  • Prepare Compound Plate: Create a 2-fold serial dilution of your 10 mM DMSO stock in a 96-well plate using 100% DMSO. This will be your source plate.

  • Prepare Buffer Plate: Add 190 µL of your assay buffer to the wells of a clear, flat-bottom 96-well plate.

  • Dilution & Mixing: Transfer 10 µL from the compound source plate into the corresponding wells of the buffer plate. This creates a 1:20 dilution, resulting in a final DMSO concentration of 5%. Mix immediately and thoroughly by pipetting.

  • Incubation: Incubate the plate at room temperature for 1 hour, protected from light.

  • Measurement: Read the plate on a plate reader at ~650 nm. An increase in absorbance/scattering compared to a buffer + DMSO control indicates precipitation.

  • Analysis: The highest concentration that does not show a significant increase in signal is the kinetic solubility limit. Ensure your final assay concentration is well below this limit.

Protocol 2: Compound Stability Assessment by LC-MS

This protocol assesses whether the compound degrades in the assay buffer over time. [15] Objective: To quantify the percentage of compound remaining after incubation in assay buffer.

Materials:

  • Compound stock solution.

  • Assay buffer.

  • LC-MS system.

Procedure:

  • Sample Preparation: Prepare a solution of your compound in the assay buffer at its final working concentration. Also prepare an identical solution in a solvent where it is known to be stable (e.g., Acetonitrile) as a T=0 control.

  • Incubation: Incubate the assay buffer sample under the exact conditions of your experiment (e.g., 37°C for 24 hours).

  • Time Points: At designated time points (e.g., 0, 2, 8, 24 hours), take an aliquot of the incubated sample. Immediately quench any potential enzymatic activity by adding an equal volume of cold acetonitrile containing an internal standard.

  • Analysis: Analyze the T=0 control and all incubated samples by LC-MS.

  • Quantification: Calculate the peak area of the parent compound relative to the internal standard for each time point. The stability is expressed as the percentage of the compound remaining compared to the T=0 sample.

Caption: Workflow for assessing compound stability in assay buffer.

References

  • Assay Guidance Manual. (2025, February 25). Assessment of compound stability in.... National Center for Biotechnology Information, U.S. National Library of Medicine. [Link]

  • Pure Tides Therapy. (2026, January 9). Best Practices for Reconstituting and Storing Research Peptides. [Link]

  • Gallen, M., et al. (2022, March 30). Nuisance small molecules under a machine-learning lens. Digital Discovery. [Link]

  • KCAS Bio. (2020, March 19). Unstable Small Molecule Therapeutic Analysis. [Link]

  • de Witte, A. M., et al. (2024, April 15). Tackling assay interference associated with small molecules. Nature Reviews Chemistry. [Link]

  • Maxed Out Compounds. (2025, September 5). How to Handle Research Compounds Safely. [Link]

  • Sittampalam, G. S., et al. (Eds.). (2004-). Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

  • de Witte, A. M., et al. (2024). Tackling assay interference associated with small molecules. Nature Reviews Chemistry, 8, 377-394. [Link]

  • Al-Hilal, T. A., et al. (2024). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. Pharmaceuticals, 17(12), 1601. [Link]

  • Various Authors. (2015, January 8). What to select for storing your compound: neat vs.in solution?. ResearchGate. [Link]

  • Guimarães, C. R. W., et al. (2021). Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins. Trends in Pharmacological Sciences, 42(1), 58-79. [Link]

  • Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. [Link]

  • Bajorath, J. (2021). Evolution of assay interference concepts in drug discovery. Expert Opinion on Drug Discovery, 16(7), 711-714. [Link]

  • Genosphere Biotechnologies. Best Practices for Peptide Storage and Handling. [Link]

  • Kumar, A., & Kumar, S. (2025, August 7). Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods. ResearchGate. [Link]

  • Assay Guidance Manual. (2017, July 26). Assay Interference by Aggregation. National Center for Biotechnology Information, U.S. National Library of Medicine. [Link]

  • Coussens, N. P., et al. (2018). The Assay Guidance Manual: Quantitative Biology and Pharmacology in Preclinical Drug Discovery. SLAS Discovery, 23(7), 633-635. [Link]

  • National Center for Advancing Translational Sciences. (2018, July 1). Assay Guidance Manual. [Link]

  • Bricteux, L., et al. (2016). Predicting and Improving the Membrane Permeability of Peptidic Small Molecules. ACS Medicinal Chemistry Letters, 7(12), 1102-1107. [Link]

  • Shen, T., et al. (2015). Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. Analytical Chemistry, 87(21), 11048-11055. [Link]

  • Assay Guidance Manual. (2012, May 1). Assay Operations for SAR Support. National Center for Biotechnology Information, U.S. National Library of Medicine. [Link]

  • Various Authors. (2012, February 24). What are the chances of precipitation in column while using buffers as mobile phase?. ResearchGate. [Link]

  • Sharma, P., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(1), 53-81. [Link]

  • Saadoun, H. Q., et al. (2025). The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Cognizance Journal of Multidisciplinary Studies, 5(1), 267-273. [Link]

  • Kumar, A., & Kumar, S. (2015). Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods. Journal of Physical Chemistry B, 119(51), 15653-15664. [Link]

Sources

Troubleshooting

How to resolve poor solubility of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Executive Summary: The Diagnostic You are encountering solubility issues with 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol because this molecule presents a classic "Push-Pull" conflict in solvation thermodynamics: T...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Diagnostic

You are encountering solubility issues with 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol because this molecule presents a classic "Push-Pull" conflict in solvation thermodynamics:

  • The Hydrophobic Anchor (The Problem): The 5-bromothiophene moiety is highly lipophilic. The addition of the heavy halogen (Bromine) significantly increases the partition coefficient (LogP) and crystal lattice energy compared to a naked thiophene ring. This "greasy" tail resists disruption by water molecules.

  • The Hydrophilic Head (The Opportunity): The secondary amine and the hydroxyl group on the butanol chain provide polarity, but in neutral water (pH 7.0), the amine is likely only partially ionized, and the hydroxyl group is insufficient to drag the hydrophobic tail into solution.

The Fix: You must shift the equilibrium by exploiting the secondary amine (pKa ~9.0–10.0) . We will convert the molecule from a neutral, lipophilic free base into a highly soluble ionic salt or sequester the hydrophobic tail.

Module 1: pH Manipulation & Salt Formation (The Gold Standard)

Applicability: In vivo studies, aqueous buffers, and oral dosing.

The most robust method to dissolve this compound is to protonate the secondary nitrogen atom. At pH levels significantly below its pKa (pH < 6.0), the amine accepts a proton (


), becoming cationic. This charge disrupts the crystal lattice and allows hydration.
Protocol: In Situ Salt Formation

Do not rely on simple "acid addition."[1] Follow this titration method to prevent local precipitation.

  • Calculate Molar Equivalents: Determine the moles of your compound. You will need 1.05 to 1.1 equivalents of acid.[1]

  • Select the Acid:

    • Option A (Standard): 0.1 M Hydrochloric Acid (HCl).[1] Note: Watch for "Common Ion Effect" precipitation if subsequently diluting into high-salt saline.[1][2][3]

    • Option B (High Solubility): Methanesulfonic Acid (MSA).[1] Mesylate salts often exhibit higher solubility for lipophilic amines than hydrochloride salts.

  • The Dissolution Step:

    • Suspend the compound in 50% of the final required volume of water (it will look cloudy/particulate).

    • Slowly add the acid solution while vortexing.

    • Visual Check: The solution should clarify as the pH drops below 5.0.

    • Once clear, adjust to the final volume with water or low-strength buffer (e.g., 10mM Acetate, pH 5).

Critical Warning: Avoid Phosphate Buffered Saline (PBS) at pH 7.4 immediately.[1] The jump to pH 7.4 will deprotonate the amine, causing the free base to crash out of solution. Keep the formulation pH < 6.0 if possible.

Module 2: Co-Solvent Engineering

Applicability: In vitro assays (HTS), stock solutions, and early PK studies.

If pH adjustment is not viable (e.g., assay sensitivity to acid), you must reduce the dielectric constant of the solvent to accommodate the bromothiophene tail.

Recommended Solvent Systems
Solvent SystemRatio (v/v)Solubility PotentialNotes
DMSO / Water 10:90 to 20:80HighStandard for biochemical assays.[1][2][3] Monitor for enzyme inhibition at >1% DMSO.[1]
Ethanol / PEG400 / Water 10:40:50ModerateBiocompatible for rodent PK (IV/PO).[1] PEG400 acts as an interface modifier.
NMP / PEG300 10:90Very HighUse only if strictly necessary; NMP can be toxic in sensitive cell lines.[1]

Troubleshooting Precipitation upon Dilution: A common failure mode is "crashing out" when a DMSO stock is added to media.[1]

  • The Fix: Perform a serial dilution in the co-solvent first, then the final step into media. Do not drop 100% DMSO stock directly into aqueous buffer; the local shock causes immediate precipitation.

Module 3: Advanced Complexation (Cyclodextrins)

Applicability: Parenteral (IV) formulations where low pH and organic solvents are restricted.[1]

Cyclodextrins (CDs) form a "host-guest" complex.[1][2][3][4] The hydrophobic bromothiophene tail inserts into the CD cavity, while the hydrophilic CD exterior interacts with water.

Top Candidate: Sulfobutylether-β-Cyclodextrin (SBE-β-CD) or HP-β-CD .[1][2][3]

  • Why? The cavity size of

    
    -CD is ideal for aromatic rings (thiophene).[1][3] SBE-β-CD is ionically charged, further aiding solubility.[1][2][3]
    
Protocol: CD Complexation
  • Prepare a 20% (w/v) SBE-β-CD solution in water or saline.[1][2][3]

  • Add your compound to this vehicle.

  • Sonication: Sonicate for 30–60 minutes at ambient temperature. The energy helps the hydrophobic tail find the CD cavity.

  • Filtration: Filter through a 0.22 µm PVDF filter to remove any uncomplexed solid.[1]

Decision Logic: Solubility Optimization Workflow

The following diagram illustrates the decision process for selecting the correct solubilization strategy based on your experimental constraints.

Solubility_Workflow Start Start: 2-{[(5-Bromothiophen-2-yl) methyl]amino}butan-1-ol Use_Case Determine Experimental Use Case Start->Use_Case In_Vitro In Vitro / HTS Use_Case->In_Vitro In_Vivo In Vivo / Animal Study Use_Case->In_Vivo DMSO_Check Is DMSO tolerated? In_Vitro->DMSO_Check pH_Stable Is Acidic pH (4.5-5.5) tolerated? In_Vivo->pH_Stable DMSO_Sol Solution: 100% DMSO Stock Dilute to <1% in Media DMSO_Check->DMSO_Sol Yes CD_Screen Solution: Cyclodextrin Complexation (20% HP-beta-CD or SBE-beta-CD) DMSO_Check->CD_Screen No (Sensitive Cells) Salt_Form Solution: In-situ Salt Formation (HCl or Mesylate, pH 5.0) pH_Stable->Salt_Form Yes (Oral/SC) pH_Stable->CD_Screen No (IV Bolus/Neutral req)

Caption: Decision tree for selecting the optimal solubilization strategy based on experimental constraints (In Vitro vs. In Vivo).

Frequently Asked Questions (FAQ)

Q1: I added HCl and it dissolved, but precipitated when I added PBS. Why? A: This is a pH shock.[1] PBS (Phosphate Buffered Saline) has a strong buffering capacity at pH 7.[1]4. When you added your acidic drug solution, the PBS neutralized the acid, raising the pH back above the pKa of the amine. The amine deprotonated, returned to its neutral "greasy" state, and precipitated.

  • Fix: Use a lower pH buffer (e.g., Citrate or Acetate at pH 5.0) for your vehicle if the animal model permits.

Q2: Will the bromine atom fall off in solution? A: Under standard physiological conditions (pH 1–8, 37°C), the C-Br bond on the thiophene ring is chemically stable. It requires palladium catalysis or extreme nucleophilic conditions to cleave. You do not need to worry about debromination during standard solubility prep.

Q3: Can I use Tween 80? A: Yes, surfactants like Tween 80 (Polysorbate 80) can be used (typically 1–5%), but they are often less effective for rigid aromatic systems like bromothiophene compared to Cyclodextrins. Tween also has higher hemolytic potential in IV administration than Cyclodextrins.

References

  • Solubility Principles for Amines

    • Source: Solubility of Things.[5][6][7][8][9][10][11] (n.d.). Amines: Structure, Properties, and Reactions. Retrieved from

    • Relevance: Establishes the fundamental relationship between amine ioniz
  • Cyclodextrin Complexation

    • Source: OAText. (2016).[1] Inclusion complex formation of cyclodextrin with its guest and their applications. Retrieved from [1][2]

    • Relevance: Validates the mechanism of using hydrophobic cavities (CDs)
  • Salt Selection for Pharmaceutical Compounds

    • Source: National Institutes of Health (NIH). (2020). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Retrieved from [1][2]

    • Relevance: Provides the theoretical basis for selecting Mesylate vs. HCl salts to optimize solubility for lipophilic bases.
  • Thiophene Physicochemical Properties

    • Source: BenchChem. (2025).[1][6][10] Physicochemical properties of thiophene derivatives. Retrieved from [1][2]

    • Relevance: Confirms the lipophilicity (LogP) challenges associated with thiophene rings in drug development.

Sources

Optimization

Optimization of reaction conditions for synthesizing 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

An in-depth guide to provide technical support for researchers, scientists, and drug development professionals on the optimization of reaction conditions for synthesizing 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide to provide technical support for researchers, scientists, and drug development professionals on the optimization of reaction conditions for synthesizing 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.

Technical Support Center: Synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Welcome to the technical support guide for the synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. This document, structured as a series of frequently asked questions (FAQs) and troubleshooting guides, is designed to assist researchers in overcoming common challenges encountered during this synthesis. As Senior Application Scientists, our goal is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions and optimize your experimental outcomes.

The synthesis of the target molecule is most effectively achieved via a one-pot reductive amination reaction. This process involves the condensation of 5-bromothiophene-2-carboxaldehyde with 2-aminobutan-1-ol to form an intermediate imine, which is then reduced in situ to the desired secondary amine.

Aldehyde 5-Bromothiophene- 2-carboxaldehyde Imine Intermediate Imine (Unstable) Aldehyde->Imine + H₂O Amine 2-Aminobutan-1-ol Amine->Imine + H₂O Product 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Imine->Product + [H] ReducingAgent Reducing Agent (e.g., NaBH(OAc)₃) ReducingAgent->Imine

Caption: General workflow for the reductive amination synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is a reliable starting protocol for this synthesis?

A1: A robust starting point for this synthesis is a direct (one-pot) reductive amination using a mild and selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is highly recommended for this purpose as it is less likely to reduce the starting aldehyde and is effective under mildly acidic conditions that favor imine formation.[1][2][3]

Experimental Protocol: One-Pot Reductive Amination

  • Reaction Setup: To a solution of 5-bromothiophene-2-carboxaldehyde (1.0 eq.) in a suitable aprotic solvent like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) (approx. 0.1 M concentration), add 2-aminobutan-1-ol (1.0-1.2 eq.).[1]

  • Imine Formation: Stir the mixture at room temperature for 20-30 minutes to allow for the initial formation of the imine intermediate. A small amount of acetic acid (0.1-0.2 eq.) can be added to catalyze this step, especially if the reaction is sluggish.

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.3-1.5 eq.) portion-wise to the mixture. An exotherm may be observed. Maintain the temperature at room temperature.

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 3-12 hours.

  • Work-up: Once the reaction is complete, quench by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Q2: My reaction yield is consistently low. How can I improve it?

A2: Low yield can stem from several factors, primarily incomplete imine formation or inefficient reduction.

  • Inefficient Imine Formation: The initial condensation between the aldehyde and amine is a reversible equilibrium. To drive the reaction forward, you can:

    • Increase Amine Equivalents: Using a slight excess of the amine (e.g., 1.2 eq.) can shift the equilibrium towards the imine.[1] However, this can complicate purification.

    • Remove Water: While not always necessary in one-pot STAB reductions, adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) can be beneficial, particularly if using solvents that are not rigorously dried.

  • Inefficient Reduction: If imine is formed but not reduced, the issue lies with the reducing step.

    • Choice of Reducing Agent: Ensure your reducing agent is active. STAB is hygroscopic and its effectiveness can decrease with age or improper storage.[3]

    • pH Conditions: Reductive amination is often most effective under mildly acidic conditions (pH 4-6).[4] This is because the imine needs to be protonated to an iminium ion to be readily reduced. If the medium is too basic, imine formation is slow; if it's too acidic, the starting amine is protonated and becomes non-nucleophilic. Acetic acid is often added to achieve the optimal pH.[2]

Q3: I am observing a significant amount of (5-bromothiophen-2-yl)methanol as a byproduct. How do I prevent this?

A3: The formation of (5-bromothiophen-2-yl)methanol indicates that your reducing agent is reducing the starting aldehyde before it can react with the amine. This is a common side reaction, especially with less selective borohydrides.[4]

Solutions:

  • Use a More Selective Reducing Agent: This is the most critical factor. Sodium borohydride (NaBH₄) can readily reduce aldehydes.[5] Sodium triacetoxyborohydride (NaBH(OAc)₃) is sterically hindered and less reactive, making it highly selective for the reduction of the protonated iminium ion over the neutral aldehyde.[1][2] Sodium cyanoborohydride (NaBH₃CN) is also selective but introduces cyanide waste streams.[4][6]

  • Employ a Two-Step (Indirect) Procedure: If aldehyde reduction remains a problem, you can separate the imine formation and reduction steps.

    • Step 1: Form the imine by stirring the aldehyde and amine together in a solvent like methanol or ethanol, often with a dehydrating agent.

    • Step 2: After confirming imine formation (e.g., via TLC or NMR), then add the reducing agent (NaBH₄ can be used effectively at this stage as the more reactive aldehyde is already consumed).[2]

Table 1: Comparison of Common Reducing Agents for Reductive Amination

Reducing AgentAbbreviationTypical Solvent(s)Key AdvantagesKey Disadvantages
Sodium TriacetoxyborohydrideNaBH(OAc)₃ / STABDCE, THF, DCMHigh selectivity for imines/iminium ions; mild conditions.[1][2]Moisture sensitive; higher cost.[3]
Sodium CyanoborohydrideNaBH₃CNMethanol, EthanolSelective for imines at acidic pH.[4]Highly toxic; generates cyanide waste.[1]
Sodium BorohydrideNaBH₄Methanol, EthanolInexpensive and readily available.[5]Can readily reduce aldehydes and ketones, leading to byproducts.[4]
Q4: I'm having trouble purifying the final product. What is an effective strategy?

A4: The product contains both a basic secondary amine and a polar hydroxyl group, which can lead to streaking on silica gel columns.

Troubleshooting Purification:

  • Acid-Base Extraction: Before chromatography, an acid-base workup can remove non-basic impurities.

    • Dissolve the crude material in a non-polar solvent (e.g., ethyl acetate).

    • Extract with dilute aqueous acid (e.g., 1M HCl). The amine product will move to the aqueous layer as the ammonium salt.

    • Wash the organic layer to remove neutral/acidic impurities.

    • Basify the aqueous layer with NaOH or NaHCO₃ and re-extract the purified amine product back into an organic solvent.

  • Chromatography Modifier: When performing column chromatography, add a small amount of a basic modifier to the eluent system.

    • Triethylamine (TEA): Adding 0.5-1% triethylamine to your eluent (e.g., ethyl acetate/hexanes) will deactivate the acidic silanol groups on the silica surface, preventing the amine product from streaking and leading to sharper peaks.

    • Ammonia: Using a solvent system containing a small amount of ammonium hydroxide (e.g., in a DCM/Methanol gradient) can also be effective.

Start Crude Product Dissolve Dissolve in Organic Solvent Start->Dissolve AcidExtract Extract with 1M HCl Dissolve->AcidExtract Separate1 Separate Layers AcidExtract->Separate1 OrganicLayer1 Organic Layer: Neutral/Acidic Impurities Separate1->OrganicLayer1 Discard AqueousLayer1 Aqueous Layer: Protonated Product Separate1->AqueousLayer1 Keep Basify Basify with NaOH / NaHCO₃ AqueousLayer1->Basify ReExtract Re-extract with Organic Solvent Basify->ReExtract Separate2 Separate Layers ReExtract->Separate2 AqueousLayer2 Aqueous Layer: Salts Separate2->AqueousLayer2 Discard OrganicLayer2 Organic Layer: Purified Product Separate2->OrganicLayer2 Keep Dry Dry & Concentrate OrganicLayer2->Dry Chromatography Column Chromatography (with TEA or NH₃ modifier) Dry->Chromatography FinalProduct Pure Product Chromatography->FinalProduct

Caption: Decision workflow for product purification.

Q5: What are the expected spectroscopic data for the final product?
  • ¹H NMR (Proton NMR):

    • Thiophene Ring: Two doublets in the aromatic region (approx. 6.8-7.2 ppm), characteristic of a 2,5-disubstituted thiophene.

    • Methylene Bridge (-CH₂-N): A singlet or AB quartet around 3.8-4.0 ppm, representing the two protons between the thiophene ring and the nitrogen.

    • Butanol Chain: A series of multiplets corresponding to the -CH(N)-, -CH₂(O)-, -CH₂(ethyl)-, and -CH₃ protons. The protons on the carbon bearing the hydroxyl group (-CH₂OH) would appear around 3.5-3.7 ppm.

    • Amine and Hydroxyl Protons (NH, OH): Broad singlets that are D₂O exchangeable. Their chemical shift can vary significantly depending on concentration and solvent.

  • ¹³C NMR (Carbon NMR):

    • Thiophene Ring: Four signals in the aromatic region (approx. 120-150 ppm), with the carbon attached to bromine showing a lower intensity.

    • Methylene Bridge (-CH₂-N): A signal around 45-55 ppm.

    • Butanol Chain: Four distinct signals for the four carbons of the butanol moiety, with the carbon attached to the oxygen (-CH₂OH) being the most downfield (approx. 60-65 ppm).

  • Mass Spectrometry (MS):

    • The mass spectrum should show a characteristic isotopic pattern for the molecular ion [M+H]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

    • Expected [M+H]⁺ for C₁₀H₁₆BrNO₂S: ~294.01 and ~296.01.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination. [Link]

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

  • Oreate AI Blog. (2026). The Role of Sodium Borohydride in Reductive Amination. [Link]

  • PubChem. (n.d.). 2-Amino-1-butanol, (-)-. National Center for Biotechnology Information. [Link]

  • Tamer, Ö., Avcı, D., & Atalay, Y. (2014). Structural and Spectroscopic Characterization of 1-(5-Bromothiophen-2-yl)-3-(4-nitrophenyl)prop-2-en-1-one: An Analysis of Electronic and NLO Properties. Acta Physica Polonica A, 126(4). [Link]

  • ResearchGate. (2022). IR spectra of B2O3, 2-amino-1-butanol and BBRTIL. [Link]

Sources

Troubleshooting

Overcoming side reactions in the synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Status: Operational Agent: Senior Application Scientist Ticket ID: CHEM-SUP-5B2A Subject: Troubleshooting Reductive Amination of 5-Bromothiophene-2-carboxaldehyde and 2-Aminobutan-1-ol Executive Summary & Core Chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Agent: Senior Application Scientist Ticket ID: CHEM-SUP-5B2A Subject: Troubleshooting Reductive Amination of 5-Bromothiophene-2-carboxaldehyde and 2-Aminobutan-1-ol

Executive Summary & Core Chemistry

Welcome to the technical support hub for the synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol . This transformation is a classic reductive amination, but it presents a "perfect storm" of three competing chemical challenges:

  • The Oxazolidine Trap: The use of a 1,2-amino alcohol (2-aminobutan-1-ol) creates a reversible 5-membered oxazolidine ring, which resists reduction.

  • Halogen Sensitivity: The C-Br bond on the thiophene ring is susceptible to hydrodehalogenation (loss of bromine) under vigorous reducing conditions.

  • Chemoselectivity: The secondary amine product can react further to form tertiary amines (over-alkylation).

This guide replaces trial-and-error with mechanistic causality.

Critical Troubleshooting Modules

Module A: The "Stalled" Reaction (The Oxazolidine Trap)

Symptom:

  • TLC/LCMS shows consumption of aldehyde but low yield of product.

  • A persistent intermediate is observed that does not convert to product even with excess reducing agent.

Root Cause: When 2-aminobutan-1-ol reacts with an aldehyde, the initial imine (


) is in equilibrium with a cyclic 5-membered oxazolidine . Sodium Borohydride (NaBH

) reduces imines efficiently but reacts very slowly with oxazolidines. Without an acid catalyst or a specific reducing agent, the reaction "stalls" in the cyclic form.

The Fix: Switch to Sodium Triacetoxyborohydride (STAB) in DCE or THF with Acetic Acid .

  • Why? STAB works best under slightly acidic conditions. The acid protonates the nitrogen, shifting the equilibrium from the stable oxazolidine back to the reactive iminium ion , which STAB reduces rapidly.

Module B: The "Missing Bromine" (Hydrodehalogenation)

Symptom:

  • Mass spectrum shows a significant peak at

    
     or 
    
    
    
    .
  • The isotopic pattern of Bromine (1:1 ratio of

    
    Br/
    
    
    
    Br) is lost.

Root Cause: Thiophenes are electron-rich. The C-Br bond at position 5 is activated.

  • Catalytic Hydrogenation (H

    
    /Pd):  Will quantitatively remove the bromine. Do not use. 
    
  • Strong Hydrides (LiAlH

    
    ):  Will cause debromination.
    
  • High Temp NaBH

    
    :  Can cause partial debromination if reaction times are prolonged.
    

The Fix: Use mild hydride donors (STAB or NaBH


CN) at 0°C to Room Temperature . Avoid transition metal catalysts entirely.

Mechanistic Visualization

The following diagram illustrates the critical equilibrium that dictates the success of this synthesis.

ReactionPathway Start Aldehyde + 2-Aminobutan-1-ol Imine Open Imine (Reactive Intermediate) Start->Imine -H2O Oxaz Oxazolidine Ring (Stable Trap) Imine->Oxaz Cyclization (Fast) Iminium Protonated Iminium (Highly Reactive) Imine->Iminium + AcOH (Acid Catalysis) Product Target Secondary Amine Iminium->Product + STAB (Reduction)

Figure 1: The Oxazolidine Equilibrium. Acid catalysis is required to "unlock" the ring for reduction.

Optimized Experimental Protocol

This protocol uses Sodium Triacetoxyborohydride (STAB) to manage the oxazolidine equilibrium while preserving the bromine atom.

Reagents & Stoichiometry
ComponentEquiv.Role
5-Bromothiophene-2-carboxaldehyde 1.0Limiting Reagent
2-Aminobutan-1-ol 1.1 - 1.2Amine Source (Slight excess)
Sodium Triacetoxyborohydride (STAB) 1.4 - 1.5Selective Reducing Agent
Acetic Acid (AcOH) 1.0 - 2.0Catalyst (Opens Oxazolidine)
1,2-Dichloroethane (DCE) or THF SolventAnhydrous preferred
Step-by-Step Procedure
  • Imine/Oxazolidine Formation:

    • Charge a reaction vessel with 5-Bromothiophene-2-carboxaldehyde (1.0 eq) and DCE (concentration ~0.2 M).

    • Add 2-Aminobutan-1-ol (1.1 eq).

    • Observation: The solution may warm slightly. Stir at Room Temperature (RT) for 30–60 minutes.

    • Checkpoint: Do not proceed until the aldehyde is mostly consumed (check TLC/LCMS). You will likely see the oxazolidine/imine mixture.

  • Reduction:

    • Cool the mixture to 0°C (ice bath).

    • Add Acetic Acid (1.0 eq). Stir for 5 minutes.

    • Add STAB (1.4 eq) portion-wise over 10 minutes. Caution: Mild gas evolution.

    • Remove ice bath and stir at RT for 2–4 hours.

  • Quench & Workup:

    • Quench by adding saturated aqueous NaHCO

      
        (slowly, until pH > 8).
      
    • Extract with DCM or EtOAc (x3).

    • Wash combined organics with Brine, dry over Na

      
      SO
      
      
      
      , and concentrate.[1]
  • Purification:

    • The crude oil is often pure enough. If not, purify via column chromatography (Silica; DCM/MeOH gradient).

FAQ: Technical Support

Q: Can I use NaBH


 instead of STAB? 
A:  Yes, but you must modify the protocol.
  • Method: Form the imine in MeOH first (reflux 1h). Cool to 0°C. Add NaBH

    
     slowly.
    
  • Risk:[2][3][4][5][6][7] Higher risk of debromination and lower yields due to the oxazolidine trap. STAB is significantly more reliable for this specific substrate.

Q: I see a spot with 2x Molecular Weight. What is it? A: This is the Tertiary Amine (Bis-alkylated product) .

  • Cause: The secondary amine product reacted with another molecule of aldehyde.[3][8][9][10]

  • Prevention: Ensure the aldehyde is the limiting reagent. Do not use large excesses of aldehyde. Add the reducing agent after imine formation is complete (Stepwise method).

Q: Is the product chiral? A: Yes, the starting material (2-aminobutan-1-ol) has a chiral center.

  • If you used racemic amino-alcohol, the product is racemic.

  • If you used (R)-(-)-2-aminobutan-1-ol, the chirality is generally preserved during reductive amination as the reaction does not occur at the chiral center.

Troubleshooting Logic Flow

Use this decision tree to diagnose failures in real-time.

Troubleshooting Start Reaction Analysis CheckMass Check LCMS/Mass Spec Start->CheckMass M_Target Mass = Target CheckMass->M_Target Success M_MinusBr Mass = [M-80] CheckMass->M_MinusBr Debromination M_PlusAld Mass = [M+Aldehyde] CheckMass->M_PlusAld Over-Alkylation StartMat Unreacted Aldehyde CheckMass->StartMat Stalled Sol_Debrom Use milder reductant (STAB @ 0°C) Avoid Pd/H2 M_MinusBr->Sol_Debrom Sol_OverAlk Reduce Aldehyde equiv. Switch to Stepwise addition M_PlusAld->Sol_OverAlk Sol_Stall Oxazolidine Trap! Add AcOH catalyst Check moisture StartMat->Sol_Stall

Figure 2: Diagnostic Decision Tree for reaction monitoring.

References

  • Abdel-Magid, A. F., et al. (1996).[11][12] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

  • Saavedra, J. E. (1985). "The reaction of 1,2-amino alcohols with aldehydes and ketones: A study of oxazolidine formation." The Journal of Organic Chemistry, 50(13), 2271–2273.

  • Borch, R. F., et al. (1971).[12] "The cyanohydridoborate anion as a selective reducing agent." Journal of the American Chemical Society, 93(12), 2897-2904.

Sources

Optimization

Technical Support Center: Stability and Storage of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Prepared by: Senior Application Scientist, Chemical Stability Division Welcome to the technical support center for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (herein referred to as "the compound"). This guide is d...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Senior Application Scientist, Chemical Stability Division

Welcome to the technical support center for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (herein referred to as "the compound"). This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of the compound during storage and handling. By understanding its potential degradation pathways, you can implement effective preventative measures, safeguarding the quality of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical liabilities of this compound that I should be aware of?

A1: The structure of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol contains three key functional groups susceptible to degradation:

  • 5-Bromothiophene Ring: The thiophene ring, particularly the sulfur heteroatom, is susceptible to oxidation. It can be oxidized to a thiophene-S-oxide and subsequently to a thiophene-sulfone.[1][2][3] This oxidation is a significant degradation pathway for many thiophene derivatives. Additionally, the carbon-bromine bond can be labile, especially when exposed to UV light, leading to photolytic debromination.[4][5][6]

  • Secondary Amine: The secondary amine is a nucleophilic and basic center, making it prone to oxidation. Atmospheric oxygen can lead to the formation of various degradation products over time. Amines are also often hygroscopic and can absorb moisture from the air, which may facilitate other degradation reactions.[7][8]

  • Amino Alcohol Moiety: While the primary alcohol is relatively stable, the overall amino alcohol structure can be susceptible to oxidative pathways, especially in the presence of trace metal impurities which can catalyze degradation.[9]

Q2: I've noticed my sample, which was initially a pale oil/solid, has darkened to a yellow or brown color. What does this indicate?

A2: A color change is a common visual indicator of chemical degradation. For this compound, darkening typically suggests the occurrence of oxidation. Oxidation of the thiophene ring or the secondary amine can lead to the formation of conjugated, colored byproducts.[10] It may also indicate polymerization, a known reaction for thiophene under oxidative conditions.[2] You should immediately assess the purity of the material using an appropriate analytical method (see Q5) before further use.

Q3: What are the optimal storage conditions (temperature, atmosphere, light) for long-term stability?

A3: To mitigate the degradation risks outlined above, we have established the following optimal long-term storage protocol.

ParameterRecommendationRationale
Temperature -20°C or lowerReduces the rate of all chemical degradation reactions. Avoids repeated freeze-thaw cycles by aliquoting.[11]
Atmosphere Inert Gas (Argon or Nitrogen)Displaces atmospheric oxygen, preventing oxidation of the thiophene sulfur and the secondary amine.[12][13][14]
Light Amber Vial / Protect from LightPrevents light-induced (UV) degradation, specifically the potential for photolytic cleavage of the C-Br bond.[15][16]
Moisture Tightly Sealed, Dry ContainerThe amine functionality is hygroscopic; moisture can accelerate degradation pathways.[7][17]
Q4: Is it necessary to aliquot the sample? Why?

A4: Yes, aliquoting is a critical best practice. We strongly recommend dividing the bulk sample into smaller, single-use quantities upon receipt. This practice offers two primary benefits:

  • Minimizes Contamination: It prevents the repeated introduction of atmospheric oxygen and moisture into the primary stock container, which occurs each time it is opened.[11][17]

  • Avoids Thermal Stress: It eliminates the damage caused by repeated freeze-thaw cycles, which can accelerate degradation and affect the physical state of the compound.[11]

Q5: What analytical methods are recommended for assessing the purity and detecting degradation of the compound?

A5: A combination of chromatographic and spectroscopic methods is ideal for a comprehensive assessment.

  • High-Performance Liquid Chromatography (HPLC): This is the preferred method for routine purity checks. A reverse-phase C18 column with a suitable mobile phase (e.g., acetonitrile/water gradient with a modifier like formic acid) and UV detection (around 260 nm) can effectively separate the parent compound from its potential degradation products.[18][19]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for identifying unknown impurity peaks observed in HPLC. It provides the molecular weight of degradation products, allowing for the structural elucidation of key degradants like oxidized or de-brominated species.

  • Gas Chromatography (GC): For thiophene-containing compounds, GC coupled with a sulfur-selective detector like a Pulsed Flame Photometric Detector (PFPD) or a Sulfur Chemiluminescence Detector (SCD) offers exceptional sensitivity and selectivity for sulfur-containing impurities.[20][21]

Troubleshooting Guide: Common Scenarios

Observed IssuePotential Cause(s)Recommended Action(s)
New peaks appear in HPLC analysis after short-term storage at 4°C. Oxidative Degradation: The secondary amine and/or thiophene ring have likely started to oxidize due to exposure to air.1. Confirm the identity of new peaks using LC-MS. Look for masses corresponding to +16 (sulfoxide) or +32 (sulfone).2. Immediately transfer the main stock to -20°C under an inert atmosphere (see Protocol 1).3. Discard the compromised aliquot and use a fresh one from the properly stored stock for future experiments.
Loss of potency or inconsistent biological activity. Significant Degradation: The concentration of the active parent compound has likely decreased below the effective threshold due to improper storage.1. Re-quantify the concentration and assess the purity of your working solution and stock material via a validated HPLC method.2. If purity is <95%, a fresh vial of the compound should be procured.3. Review storage and handling procedures against the protocols provided in this guide.
Compound fails to dissolve completely after storage. Polymerization or Formation of Insoluble Salts/Degradants: Oxidative polymerization of the thiophene ring can lead to insoluble materials. Reaction with atmospheric CO₂ can form carbamate salts.1. Attempt gentle sonication to aid dissolution.2. If insolubility persists, filter the solution and analyze the filtrate for purity and concentration.3. This is a strong indicator of severe degradation. It is highly recommended to use a new, uncompromised lot of the compound.

Visualized Degradation & Handling Workflows

Potential Degradation Pathways

The following diagram illustrates the primary degradation pathways for the compound based on its chemical structure. The main points of vulnerability are oxidation at the sulfur and nitrogen atoms, and photolysis of the carbon-bromine bond.

Parent 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (Parent Compound) Sulfoxide Thiophene S-Oxide Derivative (+16 amu) Parent->Sulfoxide O₂ / Trace Metals Debrominated Debrominated Product (-79/-81 amu) Parent->Debrominated hv (UV Light) AmineOxide N-Oxide or Imine Derivative (+16 or -2 amu) Parent->AmineOxide O₂ / Peroxides Sulfone Thiophene Sulfone Derivative (+32 amu) Sulfoxide->Sulfone O₂ (Further Oxidation) decision decision A Receive Compound B Is this the first time opening the vial? A->B C Prepare single-use aliquots in amber vials (See Protocol 2) B->C Yes E Retrieve ONE aliquot for experiment B->E No D Store primary vial AND all aliquots at -20°C under Argon/N₂ C->D D->E For subsequent experiments F Allow aliquot to warm to RT in a desiccator before opening E->F G Prepare working solution F->G H Store remaining stock solution at -20°C (short-term only) G->H I Discard unused portion of the aliquot G->I If excess prepared

Caption: Decision workflow for compound handling.

Experimental Protocols

Protocol 1: Recommended Long-Term Storage Procedure
  • Preparation: Work in a fume hood or on a bench with access to an inert gas line (Argon or Nitrogen).

  • Inerting: Gently flush the headspace of the manufacturer's vial with a slow stream of inert gas for 30-60 seconds using a long needle.

  • Sealing: Tightly cap the vial. For extra protection, wrap the cap-vial interface with Parafilm®.

  • Light Protection: Place the vial inside a secondary container (e.g., a small box or zip-top bag) labeled clearly.

  • Storage: Immediately place the container in a -20°C freezer. Ensure the freezer location is logged and not subject to frequent temperature fluctuations.

Protocol 2: Procedure for Aliquoting for Daily Use
  • Preparation: Allow the primary stock vial to warm to room temperature in a desiccator (approx. 30-45 minutes) to prevent moisture condensation upon opening.

  • Environment: In a fume hood, prepare the required number of small (e.g., 1.5 mL) amber glass vials with screw caps.

  • Dispensing: Briefly open the primary stock vial and quickly dispense the desired amount into each new aliquot vial. If the compound is a solid, use a clean spatula. If it is an oil, use a clean pipette tip for each aliquot.

  • Inerting and Sealing: Flush the headspace of each new aliquot vial with inert gas, cap tightly, and seal with Parafilm®.

  • Labeling: Clearly label each aliquot with the compound name, concentration (if diluted), date, and a unique identifier.

  • Storage: Return the primary stock vial and all new aliquots to the -20°C freezer immediately.

References

  • Ballabio, M., et al. (2011). Efficient oxidation of thiophene derivatives with homogeneous and heterogeneous MTO/H2O2 systems. Journal of Molecular Catalysis A: Chemical.

  • Wikipedia Contributors. (2024). Thiophene. Wikipedia.

  • Kropp, M. A., et al. (1993). Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII). Inorganic Chemistry.

  • Dansette, P. M., et al. (1997). Chemical and Biological Oxidation of Thiophene: Preparation and Complete Characterization of Thiophene S-Oxide Dimers and Evidence for Thiophene S-Oxide as an Intermediate in Thiophene Metabolism in Vivo and in Vitro. Journal of the American Chemical Society.

  • Locuson, C. W., et al. (2010). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. Drug Metabolism and Disposition.

  • Chemistry Stack Exchange Community. (2023). Storage of air and temperature sensitive reagents. Chemistry Stack Exchange.

  • Gamerith, C., et al. (2021). Unveiling the Enzymatic Degradation Process of Biobased Thiophene Polyesters. Frontiers in Bioengineering and Biotechnology.

  • Goula, M. A., et al. (2021). Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. Separations.

  • Li, Q., et al. (2021). Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil. E3S Web of Conferences.

  • de la Cruz, N., et al. (2012). Study of the photodegradation of 2-bromophenol under UV and sunlight by spectroscopic, chromatographic and chemometric techniques. Food and Agriculture Organization of the United Nations (AGRIS).

  • Global Health Supply Chain Program. (n.d.). Good Storage Practices. USAID.

  • Sivey, J. D., & Roberts, A. L. (2006). Photodegradation of decabromodiphenyl ether adsorbed onto clay minerals, metal oxides, and sediment. Environmental Science & Technology.

  • OI Analytical. (n.d.). Analysis of Thiophene in Benzene Using ASTM Methods and a Pulsed Flame Photometric Detector (PFPD). Ingenieria Analitica Sl.

  • Fisher Scientific. (2021). Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific.

  • Shimadzu. (n.d.). G307A Analysis of Trace Thiophene in Benzene According to ASTM D7011 Using Nexis™ SCD-2030. Shimadzu Corporation.

  • Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial.

  • Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents. Technical Bulletin AL-134.

  • Stites, T. (2024). Guide to Safe Chemical Storage: Best Practices for the Industry. Creative Safety Supply.

  • ResearchGate. (n.d.). Photodegradation of Polythiophene-Based Polymers: Excited State Properties and Radical Intermediates. Request PDF.

  • Aminowill. (2026). Aminowill pharmaceutical grade amino acids: A step-by-step storage guide to prevent oxidation. Aminowill.

  • Genosphere Biotechnologies. (n.d.). Best Practices for Peptide Storage and Handling. Genosphere Biotechnologies.

  • Hartono, A., et al. (2013). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research.

  • CAMEO Chemicals. (n.d.). 1-AMINO-2-BUTANOL. NOAA.

Sources

Troubleshooting

Refinement of analytical methods for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol detection

Prepared by: Senior Application Scientist, Analytical Chemistry Division This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the analysis of...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Senior Application Scientist, Analytical Chemistry Division

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the analysis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. It provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to ensure the generation of accurate, reproducible, and reliable analytical data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the analysis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.

Q1: What is the recommended primary analytical technique for this compound? A: High-Performance Liquid Chromatography (HPLC) is the indispensable technique for the separation and quantification of this compound and its related impurities.[1] Coupled with Ultraviolet (UV) and Mass Spectrometry (MS) detectors, HPLC provides the necessary specificity, sensitivity, and accuracy required for pharmaceutical analysis.[2]

Q2: How should I prepare my sample for analysis? A: The fundamental goal of sample preparation is to extract the analyte into an analyzable format, free from interfering matrix components.[3][4] For most applications, a "dilute and shoot" approach is sufficient. This involves dissolving the sample in a solvent compatible with the mobile phase, followed by filtration through a 0.22 or 0.45 µm filter to remove particulates that could damage the HPLC system.[5][6] For complex matrices like biological fluids, a solid-phase extraction (SPE) may be necessary to isolate and concentrate the analyte.[6][7]

Q3: The compound has a basic amine. Will this cause issues with peak shape? A: Yes, the secondary amine in the molecule's structure can interact with acidic silanol groups on standard silica-based C18 columns, leading to peak tailing.[8] This can be mitigated by using a modern, end-capped column with low silanol activity, operating at a low mobile phase pH (e.g., pH 2-3 with formic or phosphoric acid) to protonate the amine, or adding a competitive base like triethylamine (TEA) to the mobile phase, although the latter is less common with modern columns.[8][9]

Q4: What detection method is most suitable? A: A dual-detector approach is optimal.

  • UV Detection: The bromothiophene moiety provides a strong chromophore, making UV detection a robust method for quantification.[1] Wavelengths between 230-340 nm are typically effective for thiophene derivatives.[1]

  • Mass Spectrometry (MS) Detection: Electrospray Ionization (ESI) in positive mode is highly effective due to the easily protonated secondary amine. MS provides mass confirmation, enhances specificity, and is essential for identifying impurities and degradation products.[10]

Q5: What are the key validation parameters I need to consider for this method? A: According to ICH Q2(R1) guidelines, a quantitative method for an active pharmaceutical ingredient (API) or its impurities must be validated for several key characteristics.[11] These include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.[12][13] The limit of detection (LOD) and limit of quantitation (LOQ) are critical for impurity analysis.[14]

Part 2: Troubleshooting Guide

This guide is structured to help you diagnose and resolve common issues encountered during the analysis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. The core principle of troubleshooting is to change only one variable at a time to isolate the source of the problem.

Logical Troubleshooting Workflow

Below is a diagram illustrating a systematic approach to troubleshooting common HPLC issues.

TroubleshootingWorkflow cluster_problems Problem Category cluster_causes Potential Causes cluster_solutions Solutions start Problem Observed in Chromatogram peak_shape Poor Peak Shape (Tailing, Fronting, Splitting) start->peak_shape retention Retention Time Drift or Irregularity start->retention baseline Baseline Noise or Drift start->baseline pressure Pressure Fluctuation or High Backpressure start->pressure cause_peak 1. Secondary Interactions (Silanols) 2. Column Overload 3. Sample Solvent Mismatch 4. Column Void / Contamination peak_shape->cause_peak Investigate cause_retention 1. Mobile Phase Composition Error 2. Poor Temperature Control 3. Inadequate Equilibration 4. Pump Malfunction / Leaks retention->cause_retention Investigate cause_baseline 1. Contaminated Mobile Phase/Solvent 2. Air Bubbles in System 3. Detector Lamp Failing 4. Column Bleed baseline->cause_baseline Investigate cause_pressure 1. System Blockage (Frit, Tubing) 2. Buffer Precipitation 3. Worn Pump Seals 4. Contaminated Guard Column pressure->cause_pressure Investigate sol_peak 1. Use Low pH / End-capped Column 2. Reduce Injection Volume 3. Dissolve Sample in Mobile Phase 4. Replace Column / Use Guard Column cause_peak->sol_peak Implement sol_retention 1. Prepare Fresh Mobile Phase 2. Use Column Oven 3. Increase Equilibration Time 4. Purge Pump / Check Fittings cause_retention->sol_retention Implement sol_baseline 1. Use HPLC-Grade Solvents 2. Degas Mobile Phase 3. Replace Lamp 4. Flush System / Use Low-Bleed Column cause_baseline->sol_baseline Implement sol_pressure 1. Reverse Flush / Replace Frit 2. Ensure Buffer Solubility 3. Replace Seals 4. Replace Guard Column cause_pressure->sol_pressure Implement

Caption: A systematic workflow for HPLC troubleshooting.

Issue 1: Poor Peak Shape
ProblemProbable Cause(s)Recommended Solution(s)
Peak Tailing The basic secondary amine is interacting with acidic silanol groups on the column's stationary phase.[8][15]Primary Solution: Use a mobile phase with a low pH (e.g., 2.5-3.0 using 0.1% formic acid). This protonates the amine, minimizing secondary interactions. Secondary Solution: Employ a high-purity, end-capped silica column or a hybrid particle column designed to reduce silanol activity.
Peak Fronting Sample overload or injecting the sample in a solvent significantly stronger than the mobile phase.[15]Primary Solution: Reduce the injection volume or the concentration of the sample.[8] Secondary Solution: Ensure the sample is dissolved in the initial mobile phase or a weaker solvent.
Split Peaks A partially blocked column inlet frit, contamination at the head of the column, or a void in the column packing.[15]Primary Solution: Replace the guard column if one is in use.[16] Secondary Solution: Disconnect and reverse-flush the analytical column (check manufacturer's instructions first). If the problem persists, the column may need replacement.
Issue 2: Inconsistent Retention Times
ProblemProbable Cause(s)Recommended Solution(s)
Retention Time Drift (Gradual Shift) Change in mobile phase composition due to evaporation of the more volatile component, or poor column temperature control.[17]Primary Solution: Prepare fresh mobile phase daily and keep solvent bottles capped.[17] Secondary Solution: Use a thermostatically controlled column oven and ensure it is set to a stable temperature (e.g., 30°C).[1][17]
Retention Time Fluctuation (Random) Air bubbles in the pump or faulty check valves leading to inconsistent flow rate.[17]Primary Solution: Degas the mobile phase thoroughly using an inline degasser, sonication, or helium sparging.[15] Secondary Solution: Purge the pump to remove air bubbles.[17] If the problem continues, service the pump check valves.
Issue 3: Detection & Sensitivity Issues
ProblemProbable Cause(s)Recommended Solution(s)
Low Signal / Poor Sensitivity Incorrect detection wavelength, poor ionization in MS, or sub-optimal sample preparation.UV: Perform a wavelength scan of the analyte to determine the absorbance maximum (λmax). MS: Optimize ESI source parameters (capillary voltage, gas temperature, gas flow). Ensure the mobile phase pH is conducive to forming [M+H]+ ions (i.e., acidic). Sample Prep: For trace analysis, consider an extraction and concentration step like SPE.[6]
Baseline Noise or Drift Contaminated mobile phase, failing detector lamp, or air bubbles in the system.[15]Primary Solution: Use high-purity, HPLC-grade solvents and fresh mobile phase.[15] Secondary Solution: Purge the system to remove air.[17] If noise persists, the detector lamp may be nearing the end of its life and require replacement.[17]
Ghost Peaks Contamination from the sample, injection system carryover, or impurities in the mobile phase.[16]Primary Solution: Run a blank gradient (injecting mobile phase) to see if the peaks persist. If they do, the contamination is in the mobile phase or system. Secondary Solution: Clean the autosampler injection port and syringe with a strong solvent. Ensure the autosampler wash solution is appropriate and effective.
Part 3: Recommended Analytical Protocol

This section provides a robust starting point for method development. The method is designed for the analysis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol by Reversed-Phase HPLC with UV and MS detection. All analytical methods must be properly validated for their intended use.[18]

Sample and Standard Preparation Workflow

SamplePrepWorkflow start Weigh Sample/Standard dissolve Dissolve in Diluent (e.g., 50:50 Acetonitrile/Water) start->dissolve sonicate Sonicate for 5-10 min to Ensure Complete Dissolution dissolve->sonicate cool Cool to Room Temperature sonicate->cool dilute Dilute to Final Concentration with Diluent cool->dilute filter Filter through 0.22 µm Syringe Filter dilute->filter inject Inject into HPLC System filter->inject

Caption: A standard workflow for sample preparation.

  • Standard Preparation: Accurately weigh approximately 10 mg of the reference standard and dissolve it in a suitable diluent (e.g., 50:50 Acetonitrile/Water) to prepare a 1 mg/mL stock solution. Perform serial dilutions to create calibration standards covering the desired concentration range (e.g., 1-100 µg/mL).

  • Sample Preparation: Prepare the sample using the same diluent to a target concentration within the calibration range.

  • Dissolution: Use sonication to ensure complete dissolution of the analyte.[3]

  • Filtration: Prior to injection, filter all solutions through a 0.22 µm syringe filter to remove particulates.[6]

Recommended HPLC-UV Method Parameters
ParameterRecommended SettingRationale
Column C18, 2.1 or 4.6 mm i.d., 100-150 mm length, ≤ 3.5 µm particle sizeProvides good retention and resolution for this moderately polar compound.[1] A smaller particle size enhances efficiency.
Mobile Phase A 0.1% Formic Acid in WaterAcidifies the mobile phase to protonate the analyte, ensuring good peak shape. MS-compatible.[9]
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier with good UV transparency and elution strength.[1]
Gradient Elution 10% B to 90% B over 10 minutesA gradient is recommended to ensure elution of the main peak and any potential late-eluting impurities.[1]
Flow Rate 0.3 mL/min (for 2.1 mm i.d.) or 1.0 mL/min (for 4.6 mm i.d.)Standard flow rates for the respective column dimensions.
Column Temperature 30 °CMaintaining a constant temperature ensures reproducible retention times.[17]
Injection Volume 5-10 µLA smaller volume minimizes potential for peak distortion from solvent effects or overload.[8]
UV Detection 254 nm or λmax if determined254 nm is a common wavelength for aromatic/heterocyclic systems. For optimal sensitivity, determine the λmax via a UV scan. Thiophene derivatives can have strong absorbance up to 340 nm.[1]
Recommended Mass Spectrometry (MS) Detection Parameters
ParameterRecommended SettingRationale
Ionization Mode Electrospray Ionization (ESI), PositiveThe secondary amine is easily protonated to form a positive ion [M+H]+.
Expected [M+H]+ m/z 278.0/280.0Calculated for C9H15Br NOS+. The isotopic pattern of bromine (approx. 1:1 ratio for 79Br/81Br) is a key diagnostic feature.
Scan Mode Full Scan (e.g., m/z 100-500) and/or SIM/MRMFull scan for initial identification and impurity profiling. Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and quantitative accuracy.
Capillary Voltage 3.0 - 4.5 kVTypical range for stable spray in ESI.
Drying Gas Temp. 300 - 350 °CFacilitates desolvation of the analyte ions.
Drying Gas Flow 8 - 12 L/minAssists in desolvation and prevents solvent clusters.
Fragmentor/Collision Varies by instrumentOptimize to achieve desired fragmentation for structural confirmation (MS/MS) or to maximize precursor ion signal. Alcohols often undergo dehydration (loss of H2O), and amines undergo α-cleavage.[19]
References
  • HPLC Troubleshooting Guide. (n.d.). MilliporeSigma.
  • Dong, M. W. (2025, May 13). Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. LCGC.
  • Abdel-Rehim, M. (n.d.). New Techniques for Sample Preparation in Analytical Chemistry. Diva-portal.org.
  • A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for 3-Bromothiophene Analysis. (2025). BenchChem.
  • Sample Preparation: A Comprehensive Guide. (n.d.). Organomation.
  • Gómez-Ríos, G. A., & Pawliszyn, J. (2016). Sample Preparation for Bioanalytical and Pharmaceutical Analysis. Analytical Chemistry. ACS Publications.
  • A Simple Guide to Sample Preparation Techniques. (2023, June 8). Chromatography Direct Blog.
  • Analytical Method Development and Validation in Pharmaceuticals. (2025, October 18).
  • HPLC Troubleshooting Guide. (n.d.). SCION Instruments.
  • Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. (n.d.).
  • HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. (2025, August 22). Persee General.
  • ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma.
  • Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025, January 27).
  • HPLC Troubleshooting Guide. (n.d.).
  • HPLC Troubleshooting Guide. (n.d.).
  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ICH.
  • (2R)-2-Aminobutan-1-ol. (2018, May 16). SIELC Technologies.
  • 1-Butanol, 2-amino-. (n.d.). NIST WebBook. National Institute of Standards and Technology.
  • 1-Butanol, 2-amino-. (n.d.). NIST WebBook.
  • Mass Spectrometry of Some Common Functional Groups. (2025, November 25). Chemistry LibreTexts.
  • Sabzghabaee, A. M., & Eizadpanah, H. (2017). Analytical Methods of Compounds in Biological Specimens: Applications in Forensic Toxicology. Medwin Publishers.
  • Kavanagh, P., et al. (2020). Syntheses and analytical characterizations of novel (2-aminopropyl)benzo[b]thiophene (APBT) based stimulants. Drug Testing and Analysis.

Sources

Optimization

Addressing batch-to-batch variability of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

This guide addresses the technical challenges associated with 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a critical chiral intermediate often employed in the synthesis of S1P receptor modulators and kinase inhib...

Author: BenchChem Technical Support Team. Date: February 2026

This guide addresses the technical challenges associated with 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a critical chiral intermediate often employed in the synthesis of S1P receptor modulators and kinase inhibitors.

As Senior Application Scientists, we recognize that batch-to-batch variability in this scaffold usually stems from three competing instability vectors: oxidative sensitivity of the thiophene sulfur , photolability of the C-Br bond , and hygroscopicity of the amino-alcohol motif .

Part 1: Critical Quality Attributes (CQA) & Specification Limits

Before troubleshooting, establish a baseline. Variability often arises because internal specifications are too loose regarding "invisible" impurities that poison downstream catalysis.

AttributeAcceptance CriteriaScientific Rationale
Appearance White to off-white waxy solid (or viscous oil if free base)Color Shift: Yellow/Brown indicates oxidation (N-oxide or thiophene ring oxidation).
Purity (HPLC) > 97.0% (AUC)Key Impurity: Des-bromo analog (< 0.5%). This competes in cross-coupling reactions.
Chiral Purity (ee) > 98.5%Source: 2-aminobutan-1-ol starting material.[1][2] Racemization is rare during reductive amination but possible if high heat is used.
Water Content < 1.0% (Karl Fischer)Risk: Amino alcohols are hygroscopic. Water interferes with subsequent anhydrous coupling steps (e.g., Grignard, Lithiation).
Bromine Content 98-102% theoreticalStoichiometry: Critical for Suzuki/Buchwald couplings. Low Br indicates debromination or salt counter-ion errors.

Part 2: Troubleshooting & FAQs

Category 1: Physical State & Handling

Q: Why is Batch A a white solid while Batch B is a yellow viscous oil? A: This discrepancy typically relates to salt formation or residual solvent , not necessarily chemical degradation.

  • The Science: The free base of this molecule is a low-melting solid or viscous oil due to the hydrogen-bonding capability of the amino-alcohol chain disrupting crystal packing.

  • Diagnosis: Check the Certificate of Analysis (CoA). Is Batch A an HCl or Oxalate salt? Salts crystallize readily. If both are free bases, Batch B likely contains residual solvent (DCM or Toluene) or trace water, which depresses the melting point.

  • Protocol:

    • Run a 1H-NMR.[3][4] Look for solvent peaks.

    • If clean, attempt to seed Batch B with a crystal from Batch A at 0°C.

    • Recommendation: For long-term consistency, convert the free base to the Hydrochloride salt or Oxalate salt . These forms are non-hygroscopic and chemically stable.

Q: The material has turned into a sticky gum during weighing. How do I handle this? A: The molecule is hygroscopic . The secondary amine and free hydroxyl group rapidly absorb atmospheric moisture.

  • Immediate Fix: Dissolve the gum in dry THF or DCM and dose volumetrically rather than gravimetrically.

  • Prevention: Store under Argon/Nitrogen. Do not leave the container open on the balance.

Category 2: Chemical Stability & Impurities

Q: My LC-MS shows a persistent impurity at M-78/80 mass units. What is it? A: This is the Des-bromo (protodebrominated) impurity.

  • The Mechanism: The C-Br bond on the 5-position of thiophene is photosensitive and susceptible to reduction. If the synthesis involved reductive amination with excessive NaBH₄ or catalytic hydrogenation (Pd/C), the bromine can be stripped off.

  • Impact: This impurity acts as a chain terminator in downstream Suzuki couplings, lowering yield and complicating purification.

  • Solution:

    • Protect the material from light (amber vials, foil).

    • Switch reducing agents: Use Sodium Triacetoxyborohydride (STAB) instead of NaBH₄/Pd, as STAB is milder and chemoselective, leaving the halogen intact.

Q: Why did the material turn dark brown after one week at room temperature? A: You are observing oxidative degradation .

  • The Pathway: Thiophenes are electron-rich. In the presence of air and light, the sulfur atom can oxidize to the S-oxide (thiophene-S-oxide), which is unstable and polymerizes rapidly, leading to dark "tar." The secondary amine is also prone to N-oxidation.

  • Protocol:

    • Purification: Pass through a short plug of neutral alumina (not silica, which can be too acidic and trap the amine) to remove the colored oxides.

    • Storage: Store at -20°C under inert atmosphere.

Category 3: Downstream Reaction Failures

Q: This batch failed in a Suzuki coupling (Pd-catalyzed). The catalyst turned black immediately. A: This suggests Sulfur/Thiol poisoning or Free Amine interference .

  • The Cause:

    • Residual Sulfur: If the starting material (5-bromothiophene-2-carbaldehyde) contained trace free thiols or sulfides, these bind irreversibly to Palladium.

    • Amine Chelation: The free secondary amine and the hydroxyl group can form a chelate with the Pd catalyst, deactivating it.

  • The Fix:

    • Scavenging: Treat the starting material solution with activated carbon or a metal scavenger (e.g., SiliaMetS®) before adding the catalyst.

    • Protection: Consider protecting the amine (e.g., Boc-protection) or the alcohol (TBS-protection) before the coupling step to prevent catalyst sequestration.

Part 3: Visual Troubleshooting Workflows

Workflow 1: Batch Triage & Decision Tree

Use this logic flow upon receipt of a new batch to determine usability.

TriageWorkflow Start Batch Receipt: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol CheckState Check Physical State Start->CheckState IsSolid Is it a Solid? CheckState->IsSolid CheckSalt Check CoA: Is it a Salt (HCl/Oxalate)? IsSolid->CheckSalt No (Oil/Gum) CheckPurity Check Purity (LC-MS) IsSolid->CheckPurity Yes CheckSolvent Run NMR: Residual Solvent? CheckSalt->CheckSolvent Yes (Should be Solid) CheckSalt->CheckPurity No (Free Base is Oil) ActionRecryst Action: Recrystallize CheckSolvent->ActionRecryst No (Polymorph issue) ActionDry Action: High Vac Dry / Lyophilize CheckSolvent->ActionDry Yes DesBromo Impurity at M-80? (Des-bromo) CheckPurity->DesBromo ActionReject Action: REJECT BATCH (Irreversible) DesBromo->ActionReject Yes (>0.5%) ActionUse Action: Release for Synthesis DesBromo->ActionUse No

Caption: Decision matrix for evaluating incoming batches. Note that "Des-bromo" impurities are grounds for rejection due to downstream coupling interference.

Workflow 2: Degradation Pathways

Understanding how the molecule breaks down during storage or synthesis.

Degradation Molecule Target Molecule (Secondary Amine) DesBromo Des-bromo Impurity (Loss of Br) Molecule->DesBromo Photodehalogenation NOxide N-Oxide / S-Oxide (Dark Color) Molecule->NOxide Oxidation Aminal Oxazolidine / Aminal (Cyclic Impurity) Molecule->Aminal Condensation w/ Aldehyde Light UV Light / hv Light->DesBromo Oxygen Oxygen (Air) Oxygen->NOxide Aldehyde Residual Aldehyde Aldehyde->Aminal

Caption: Primary degradation pathways. Note the specific risk of oxazolidine formation if residual aldehyde is present from the reductive amination step.

Part 4: Experimental Protocols

Protocol A: Purification of Dark/Oxidized Material

Use this if the batch has darkened but LC-MS indicates the core molecule is still intact.

  • Dissolution: Dissolve the crude oil (1.0 eq) in minimal Dichloromethane (DCM).

  • Adsorbent Prep: Prepare a filter frit with a 2-inch pad of Neutral Alumina (Activity Grade III). Note: Do not use Silica Gel, as the amine will streak and stick.

  • Filtration: Pass the DCM solution through the pad under weak vacuum. The dark oxidized oligomers will bind to the top of the alumina (brown band).

  • Elution: Wash with 95:5 DCM:Methanol to elute the amine.

  • Concentration: Roto-vap at < 40°C.

  • Stabilization: Immediately re-dissolve in anhydrous solvent or convert to HCl salt by adding 1M HCl in Ether.

Protocol B: Reductive Amination (Best Practice)

To avoid the "Des-bromo" impurity during synthesis.

  • Imine Formation: Combine 5-bromothiophene-2-carbaldehyde (1.0 eq) and (S)-2-aminobutan-1-ol (1.05 eq) in DCE (Dichloroethane). Add 4Å Molecular Sieves. Stir for 2 hours at RT.

  • Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (1.4 eq) in one portion.

    • Why STAB? It is less basic and less prone to reducing the C-Br bond compared to NaBH₄ or catalytic hydrogenation [1, 2].

  • Quench: Quench with saturated NaHCO₃.

  • Workup: Extract with DCM. Wash with brine. Dry over Na₂SO₄.

References

  • Abdel-Magid, A. F., et al. (1996).[5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

  • Gribble, G. W. (1998). "Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System." Chemical Society Reviews.

  • Matchett, M., et al. (2012). "Impurity Profiling in the Synthesis of Fingolimod Structures." Organic Process Research & Development.

  • Sigma-Aldrich. "Reductive Amination Application Guide." Technical Library.

  • Common Organic Chemistry. "Sodium Triacetoxyborohydride (STAB) Conditions and Mechanisms."

Sources

Troubleshooting

Strategies to enhance the cell permeability of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Executive Technical Overview Compound Analysis: You are working with 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol . Before applying optimization strategies, we must diagnose the physicochemical barriers inherent to...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Technical Overview

Compound Analysis: You are working with 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol . Before applying optimization strategies, we must diagnose the physicochemical barriers inherent to this scaffold:

  • Secondary Amine (

    
    ):  At physiological pH (7.4), this center is predominantly protonated (cationic). While this aids solubility, the positive charge creates a high desolvation energy penalty, severely limiting passive diffusion across the lipid bilayer.
    
  • Hydroxyl Group: Acts as a hydrogen bond donor (HBD). High HBD counts correlate inversely with permeability.

  • Bromothiophene Moiety: Provides lipophilicity (

    
     contribution) and aromatic stacking potential. However, the sulfur atom and bromine substituent can induce high non-specific binding (NSB) to plasticware in assays, leading to "false" low permeability data due to poor recovery.
    

The Core Challenge: The molecule exists in a "solubility-permeability trade-off" zone. It is likely soluble enough but too polar/charged for passive transport.

Module A: Chemical Modification Strategies (Prodrugs)

If you have the flexibility to modify the structure, a prodrug strategy is the most robust method to enhance permeability. The goal is to mask the polar H-bond donors (OH and NH) to increase transient lipophilicity.

Strategy A1: Esterification of the Alcohol (Recommended)

Masking the primary alcohol as an ester is the standard approach. This removes one HBD and increases


.
  • Mechanism: The ester crosses the membrane; intracellular esterases (e.g., carboxylesterases) hydrolyze it back to the active parent alcohol.

  • Selection Guide:

    • Acetate/Propionate: Small increase in lipophilicity; rapid hydrolysis.

    • Valerate/Pivalate: Significant increase in lipophilicity; slower hydrolysis (Pivalate is sterically hindered).

    • Amino Acid Esters (e.g., Valine): Targets the PEPT1 transporter for active uptake (useful if passive diffusion remains low).

Strategy A2: Carbamate Derivatization of the Amine

If the charged amine is the primary blocker, convert it to a carbamate.

  • Note: Carbamates are more stable than esters. You must ensure the specific carbamate chosen is cleavable by specific enzymes (e.g., amidases) or pH conditions in the target tissue.

Workflow Visualization: Prodrug Activation

ProdrugMechanism cluster_lumen Extracellular / Lumen (pH 7.4) cluster_membrane Lipid Bilayer cluster_cyto Intracellular / Cytosol Parent Parent Drug (Charged/Polar) Prodrug Ester Prodrug (Neutral/Lipophilic) Parent->Prodrug Chemical Synthesis Membrane Passive Diffusion (High Permeability) Prodrug->Membrane Masked Charge Prodrug_In Prodrug (Intracellular) Membrane->Prodrug_In Active Active Parent + Metabolite Prodrug_In->Active Hydrolysis Enzyme Carboxylesterase Enzyme->Active Catalysis

Figure 1: Mechanism of ester prodrug permeation and intracellular activation.

Module B: Formulation Approaches

If chemical modification is not permitted, you must rely on formulation to "hide" the charge or drag the molecule through the membrane.

Protocol: Ion-Pairing with Counter-Ions

The cationic amine can form a neutral ion-pair with a lipophilic anion.

  • Selection: Use lipophilic counter-ions like docusate , naphthoate , or fatty acids (oleic acid).

  • Method:

    • Dissolve BTAB-1 in a minimal amount of organic solvent.

    • Add equimolar lipophilic acid.

    • Evaporate to form the ion-pair complex.

    • Re-suspend in the lipid vehicle.

Formulation Comparison Table
Formulation StrategyMechanismSuitability for BTAB-1ProsCons
Standard Solution Dissolved in buffer/DMSOLowSimplePoor permeability for charged species.
Micelles Surfactants (Tween 80, Cremophor)MediumSolubilizes lipophilic parts (Thiophene)May not mask the amine charge effectively.
Liposomes Phospholipid bilayer vesiclesHighEncapsulates the drug, fusing with membranes.Complex preparation; stability issues.[1][2][3]
SEDDS Self-Emulsifying Drug DeliveryHighCreates microemulsion in situ; enhances lymphatic transport.Requires specific excipient ratios (Oils/Surfactants).

Module C: Assay Troubleshooting (Caco-2 / PAMPA)

Issue: "I am getting low permeability (


) and low recovery in my Caco-2 assay."

Diagnosis: The Bromothiophene moiety is highly lipophilic and "sticky." The molecule is likely binding to the plastic transwell plates or accumulating in the cell membrane without exiting (trapped by lysosomal sequestration due to the amine).

Troubleshooting Guide: Improving Recovery

Step 1: Check Mass Balance Calculate Recovery %:



  • If R < 70%: You have Non-Specific Binding (NSB) or cellular accumulation.

Step 2: Implement "Sink Conditions" (The BSA Method) Lipophilic amines often refuse to unbind from the cell membrane into the receiver buffer.

  • Action: Add 1% to 4% Bovine Serum Albumin (BSA) to the receiver (basolateral) compartment.

  • Why? BSA acts as a "sink," binding the drug as it exits the cell, maintaining the concentration gradient and pulling the drug through.

Step 3: Address Plastic Binding

  • Action: Pre-incubate tips and reservoirs with the compound (saturation) or use low-binding glass inserts.

  • Action: Add 0.05% Tween-20 to the buffer (if biologically tolerated) to reduce adsorption.

Troubleshooting Logic Flow

Troubleshooting Start Start: Low Papp Result CheckRec Check Mass Balance (Recovery %) Start->CheckRec Decision1 Recovery < 70%? CheckRec->Decision1 NSB_Path Suspect Non-Specific Binding or Cellular Accumulation Decision1->NSB_Path Yes Metab_Path Suspect Metabolism or Efflux Decision1->Metab_Path No (Recovery Good) Action_BSA Action: Add 4% BSA to Receiver Well NSB_Path->Action_BSA Cell Trapping? Action_Glass Action: Use Glass Vials/Inserts NSB_Path->Action_Glass Plastic Binding? Action_Inhib Action: Add Efflux Inhibitor (e.g., Verapamil) Metab_Path->Action_Inhib Papp(B-A) > Papp(A-B)?

Figure 2: Decision tree for troubleshooting low permeability/recovery in Caco-2 assays.

Frequently Asked Questions (FAQ)

Q: Will the bromine atom affect the stability of the prodrug? A: Generally, no. The bromine on the thiophene ring is chemically stable under physiological conditions. However, it increases the lipophilicity (


) significantly compared to a non-halogenated analog. This is actually beneficial for the prodrug strategy, as it helps drive the molecule into the lipid bilayer.

Q: My compound precipitates when I add it to the assay buffer (HBSS). What should I do? A: The free base might be insoluble at pH 7.4.

  • Ensure you are using a stock solution in DMSO (keep final DMSO < 1%).

  • If it still precipitates, the intrinsic solubility is too low. You must improve solubility (e.g., using the ester prodrug or a cyclodextrin formulation) before you can accurately measure permeability. Precipitated drug does not diffuse.

Q: Can I use PAMPA instead of Caco-2? A: Yes, for this specific molecule, PAMPA (Parallel Artificial Membrane Permeability Assay) is an excellent first screen because it eliminates active transport and metabolism. If PAMPA shows high permeability but Caco-2 shows low, your compound is likely a substrate for efflux pumps (P-gp) or is being metabolized.

References

  • Ester Prodrugs & Oral Absorption

    • Enhancing Oral Absorption of an Ester Prodrug by Co
  • Prodrugs for Amines

    • Prodrugs for Amines. (Simplicio et al., Molecules).
  • Caco-2 Troubleshooting (BSA Method)

    • Permeability of lipophilic compounds...[4][5] Caco-2. (Krishna et al., Int J Pharm). Establishes the use of BSA to improve recovery of lipophilic/sticky drugs.[4][5]

  • Thiophenes in Medicinal Chemistry

    • Medicinal chemistry-based perspectives on thiophene... (PMC). Details the lipophilicity and binding characteristics of thiophene rings.
  • Masking Hydrogen Bond Donors

    • Improving Membrane Permeation... by Using Prodrugs to Mask Hydrogen Bond Donors.[6] (Monash Univ).

Sources

Optimization

Common pitfalls in the experimental use of thiophene-based compounds

Technical Support Center: Thiophene-Based Compounds Current Status: operational 🟢 Ticket ID: THIO-EXP-992 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Introduction Welcome to the Thiophene Technical...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Thiophene-Based Compounds Current Status: operational 🟢 Ticket ID: THIO-EXP-992 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Introduction

Welcome to the Thiophene Technical Support Hub. If you are reading this, you are likely encountering the unique "personality" of sulfur-heterocycles. Thiophene is not simply a benzene analogue; it is an electron-rich, sulfur-donating system that behaves distinctly in catalysis, metabolism, and polymerization.

This guide is structured to troubleshoot the three most common failure modes our users report: Catalyst Deactivation , Regioselectivity Errors , and Metabolic Toxicity .

Module 1: Synthetic Chemistry & Catalysis

Issue: Palladium-Catalyzed Cross-Coupling Failure

User Report: "My Suzuki coupling works on the phenyl analogue but yields <5% with the thiophene substrate. The catalyst turns black immediately."

The Root Cause: Thiophene sulfur is a soft Lewis base that coordinates strongly to soft Lewis acids like Palladium(II) and Platinum(II). In standard catalytic cycles, the sulfur atom can displace phosphine ligands, forming a stable, unreactive Thiophene-Pd complex. This effectively "poisons" the catalyst, preventing the oxidative addition step.

Troubleshooting Protocol:

ParameterStandard Protocol (Fail)Optimized Thiophene Protocol
Catalyst Loading 1–3 mol%5–10 mol% (To saturate S-binding sites)
Ligand Class Triphenylphosphine (

)
Biaryl Phosphines (e.g., SPhos, XPhos) or NHCs
Base


or CsF
(Faster transmetallation)
Additives NoneCuI (5 mol%) (Can scavenge free sulfur species)

The "De-Poisoning" Workflow:

  • Ligand Switch: Switch to SPhos or XPhos . These bulky, electron-rich ligands create a steric shield around the Pd center, preventing the sulfur atom of the thiophene ring from coordinating to the metal, while still allowing the C-X bond to access the active site [1].

  • Pre-Heating: For difficult substrates, pre-heat the aryl halide and catalyst before adding the thiophene boronic acid to ensure oxidative addition occurs first.

Visualizing the Failure Mode:

CatalystPoisoning Pd_L Active Catalyst [Pd(0)Ln] OxAdd Oxidative Addition (Ar-Pd-X) Pd_L->OxAdd Normal Cycle Poisoned INACTIVE COMPLEX [Pd-S-Thiophene] Pd_L->Poisoned Ligand Displacement Product Coupled Product OxAdd->Product Transmetallation & Red. Elim. Thiophene Thiophene Substrate (Sulfur Lone Pair) Thiophene->Pd_L S-Coordination (Fast) Poisoned->OxAdd Blocked

Caption: Figure 1. Mechanism of Catalyst Poisoning.[1] The sulfur atom competes with ligands for the Pd center, sequestering the catalyst in an inactive state before the catalytic cycle begins.

Issue: Regioselectivity (C2 vs. C3)

User Report: "I attempted to brominate my 3-substituted thiophene, expecting the 4-position product (beta), but I isolated the 2-position product (alpha)."

The Root Cause: Thiophene is electronically biased. The C2 (alpha) position is significantly more electron-rich than the C3 (beta) position. The resonance stabilization of the intermediate carbocation is greater for C2 attack (3 resonance structures) compared to C3 attack (2 resonance structures) [2].[2][3]

The "Regio-Control" Matrix:

Desired PositionStrategyReagent/Method
C2 (Alpha) Direct Electrophilic Substitution

,

, or

(Lithiation is exclusively alpha).
C5 (Alpha') Direct Substitution If C2 is blocked, reaction occurs naturally at C5.
C3 (Beta) Blocking Group Strategy 1. Silylate C2/C5 (

).2. Functionalize C3.3. Deprotect (

).
C3 (Beta) Halogen Dance Treat 2-bromo-thiophene with

. The Li migrates to C2, Br migrates to C3 (thermodynamic product).

Module 2: Polymerization (Materials Science)

Issue: Low Conductivity in P3HT Synthesis

User Report: "My Poly(3-hexylthiophene) (P3HT) has low charge mobility (


). I used standard oxidative polymerization with 

."

The Root Cause: Standard


 oxidative polymerization produces regiorandom  polymers. The coupling occurs randomly Head-to-Head (HH) or Head-to-Tail (HT). HH couplings cause steric twisting of the polymer backbone, breaking planarity and destroying the 

-stacking required for high conductivity.

The Solution: GRIM Polymerization You must switch to Grignard Metathesis (GRIM) polymerization to ensure >98% Head-to-Tail (HT) regioregularity [3].

Protocol Validation (GRIM Method):

  • Monomer Activation: Treat 2,5-dibromo-3-hexylthiophene with exactly 1 equivalent of

    
    .
    
  • Kinetic Trap: This generates a mixture of isomers, but the active species (2-bromo-5-magnesio) polymerizes faster due to steric factors.

  • Catalyst: Add

    
    . The bidentate ligand is crucial for the "ring-walking" mechanism that ensures chain growth.
    

Module 3: Medicinal Chemistry & Toxicology

Issue: Hepatotoxicity in Lead Compounds

User Report: "Our thiophene-containing lead shows time-dependent inhibition (TDI) of CYP450 and hepatotoxicity in rat microsomes."

The Root Cause: The thiophene ring is a "Structural Alert" in drug design.[4][5] It undergoes metabolic bioactivation by Cytochrome P450.[4][5] The enzyme oxidizes the sulfur or the C=C bond, creating highly reactive electrophiles (Sulfoxides or Epoxides) that covalently bind to liver proteins [4].

Mechanism of Toxicity:

  • S-Oxidation: P450 adds oxygen to sulfur.

  • Michael Acceptor: The resulting thiophene-S-oxide is a potent Michael acceptor.

  • Glutathione Depletion: It reacts with cellular Glutathione (GSH). Once GSH is depleted, it attacks protein thiols, leading to cell death.

Mitigation Strategies:

  • Block Metabolic Sites: Place substituents (F, Cl, Me) at the C2/C5 positions to sterically or electronically hinder P450 oxidation.

  • Bioisosteric Replacement: Replace thiophene with Thiazole or Isothiazole . The nitrogen atom reduces the electron density of the ring, making it less susceptible to oxidative metabolism [5].[6]

Visualizing Bioactivation:

Bioactivation Drug Thiophene Drug CYP CYP450 Metabolism Drug->CYP Epoxide Thiophene Epoxide (Reactive Electrophile) CYP->Epoxide Oxidation SOxide Thiophene S-Oxide (Michael Acceptor) CYP->SOxide S-Oxidation Safe Excretion (Glutathione Adduct) Epoxide->Safe + GSH (Detox) Toxic Hepatotoxicity (Protein Adducts) Epoxide->Toxic Covalent Binding (DNA/Protein) SOxide->Safe + GSH (Detox) SOxide->Toxic

Caption: Figure 2. Metabolic Bioactivation Pathways.[4][5] CYP450 oxidation converts the stable thiophene ring into reactive metabolites that can cause toxicity if detoxification pathways (GSH) are overwhelmed.

References

  • Barder, T. E., et al. (2005). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society. Link

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. "Thiophene Reactivity and Regioselectivity." Link

  • Loewe, R. S., et al. (2001). "Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method." Macromolecules. Link

  • Dansette, P. M., et al. (2005). "Metabolic Activation of Thiophene Derivatives by Cytochrome P450." Chemical Research in Toxicology. Link

  • Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry. Link

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Establishing Analytical Standards for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

For researchers, scientists, and drug development professionals, the integrity of an active pharmaceutical ingredient (API) is paramount. This guide provides a comprehensive framework for establishing and validating anal...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the integrity of an active pharmaceutical ingredient (API) is paramount. This guide provides a comprehensive framework for establishing and validating analytical standards for the novel compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. Given the absence of commercially available certified reference materials (CRMs) for this specific molecule, this document outlines a scientifically rigorous approach to developing an in-house primary reference standard and associated analytical methodologies. This guide is grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure regulatory compliance and data of the highest quality.[1][2]

The Foundational Challenge: Absence of a Commercial Standard

The first step in any quantitative analytical endeavor is to procure a highly characterized reference standard. For 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, a targeted search reveals no commercially available Certified Reference Material (CRM). This necessitates the synthesis, purification, and comprehensive characterization of an in-house primary standard. This process, while demanding, affords complete control over the standard's quality and a deep understanding of its chemical properties.

Establishing the In-House Primary Reference Standard

The creation of a primary reference standard is a multi-step process that forms the bedrock of all subsequent analytical work.

Synthesis and Purification

The initial synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol would likely involve a reductive amination reaction between 5-bromo-2-thiophenecarboxaldehyde and 2-aminobutan-1-ol. The resulting crude product must then be subjected to rigorous purification, typically through column chromatography or recrystallization, to achieve the highest possible purity.

Comprehensive Characterization

Once purified, the candidate standard must be exhaustively characterized to confirm its identity and purity. This involves a suite of orthogonal analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and 2D-NMR): To unambiguously confirm the chemical structure and identify any structural isomers.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, further confirming the identity.

  • Elemental Analysis (CHN): To determine the empirical formula and provide an independent measure of purity.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the key functional groups present in the molecule.

  • Thermal Analysis (DSC/TGA): To determine the melting point and assess thermal stability.

  • Purity Assessment by HPLC and GC: Using the methods developed in the following sections to determine the chromatographic purity.

The culmination of this characterization is a comprehensive Certificate of Analysis for the in-house primary standard, detailing all of its measured properties and assigning a purity value with a calculated uncertainty.

Comparative Analysis: In-House Standard vs. Certified Reference Materials

While a direct CRM for our target molecule is unavailable, it is instructive to compare the in-house standard approach with the use of commercially available CRMs for structurally related compounds.

FeatureIn-House Primary StandardCertified Reference Material (CRM)
Availability Must be synthesized and characterized.Available for common compounds.
Traceability Traceability to SI units must be established.Comes with a certificate of traceability.
Cost High initial cost of synthesis and characterization.Lower per-unit cost for existing CRMs.
Control Full control over purity and characterization data.Data provided by the manufacturer.
Application Essential for novel compounds.Preferred for established APIs and impurities.

Development and Validation of Analytical Methods

With a well-characterized primary standard in hand, the next step is to develop and validate analytical methods for routine quality control, stability testing, and impurity profiling.

High-Performance Liquid Chromatography (HPLC) for Potency and Purity

HPLC is the workhorse of pharmaceutical analysis, ideal for determining the potency and purity of non-volatile compounds like 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.

The structure of the target molecule, containing a lipophilic bromothiophene group and a polar amino alcohol moiety, suggests that reversed-phase HPLC will be a suitable technique. The butan-1-ol portion of the molecule contains a chiral center, necessitating consideration of chiral separation if the stereoisomeric purity is a critical quality attribute.

HPLC_Method_Development

A starting point for method development, based on methods for similar bromothiophene and amino alcohol derivatives, is proposed below.[3][4][5]

ParameterRecommended Starting ConditionRationale
Column C18 (e.g., 250 x 4.6 mm, 5 µm)Good retention for moderately polar compounds.
Mobile Phase A 0.1% Trifluoroacetic Acid in WaterProvides good peak shape for amines.
Mobile Phase B 0.1% Trifluoroacetic Acid in AcetonitrileCommon organic modifier for reversed-phase.
Elution Gradient: 10-90% B over 20 minTo elute the main peak and any impurities.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Column Temp. 30 °CFor reproducible retention times.
Detection UV at 254 nmThe bromothiophene moiety should have strong UV absorbance.
Injection Vol. 10 µLStandard injection volume.

For chiral purity, a pre-column derivatization with a chiral derivatizing agent (CDA) like (R)-(+)-1-phenylethanesulfonyl chloride is recommended.[6] This creates diastereomers that can be separated on a standard C18 column.[3]

The developed HPLC method must be rigorously validated according to ICH Q2(R1) guidelines.[1][2]

Validation ParameterAcceptance Criteria
Specificity Peak purity index > 0.99; no interference from placebo/impurities.
Linearity R² > 0.999 over the concentration range (e.g., 50-150% of nominal).
Accuracy 98.0% - 102.0% recovery for the API.
Precision (Repeatability & Intermediate) RSD < 2.0% for the API.
Limit of Detection (LOD) Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ) Signal-to-noise ratio of 10:1.
Robustness No significant change in results with small variations in method parameters.
Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

GC-MS is a powerful tool for the identification and quantification of volatile and semi-volatile impurities that may be present from the synthesis process. Due to the low volatility of the target molecule, derivatization is necessary for its analysis by GC.[7]

Silylation is a common derivatization technique for compounds with active hydrogens (on the -OH and -NH groups). Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) can be used to increase the volatility of the analyte.

GCMS_Workflow

ParameterRecommended Starting ConditionRationale
Column 5% Phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm)General purpose column for a wide range of compounds.
Carrier Gas Helium at 1.0 mL/minInert and provides good chromatographic efficiency.
Oven Program 100 °C (2 min), then 10 °C/min to 300 °C (10 min)To separate compounds with a range of boiling points.
Injector Temp. 280 °CTo ensure complete volatilization of derivatives.
MS Ion Source Electron Ionization (EI) at 70 eVStandard for creating reproducible mass spectra.
Mass Range 50-550 amuTo capture the molecular ion and key fragments.

Conclusion

Establishing robust analytical standards for a novel compound like 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is a critical and multi-faceted process. In the absence of commercial Certified Reference Materials, the development of a well-characterized in-house primary standard is the only path forward to ensure the quality and reliability of analytical data. The successful development and validation of orthogonal analytical methods, such as HPLC for potency and purity and GC-MS for volatile impurities, provide the necessary tools for comprehensive quality control throughout the drug development lifecycle. This guide provides a scientifically sound framework, grounded in established regulatory principles, to achieve this goal.

References

  • BenchChem. (2025). HPLC analytical methods for determining aminobutanol chiral purity.
  • BenchChem. (2025). A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for 3-Bromothiophene Analysis.
  • (2016). CN105510511A - HPLC (High Performance Liquid Chromatography) separation and detection method of 2-aminobutanol enantiomer.
  • Hau, J., & Tramp, C. (2014). Quantitative analysis of amino and organic acids by methyl chloroformate derivatization and GC-MS/MS analysis. Methods in Molecular Biology, 1198, 137-45.
  • Shimadzu. (n.d.). Analysis of Amino Acids Contained in Alcohol.
  • (2016). CN105699509A - A kind of separation detection method of 3-aminobutanol enantiomer.
  • Toomula, N., Kumar, A., Kumar, D. S., & Bheemidi, V. S. (2011). Development and Validation of Analytical Methods for Pharmaceuticals. Journal of Analytical & Bioanalytical Techniques, 2(127).
  • Madhavi, L., et al. (2023). Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities. Journal of Applied Bioanalysis, 11(si10), 1370.
  • Agilent Technologies. (2011). Analysis of amino-alcohols, C3-C5.
  • (2016). Development and validation of HPLC method for the resolution of derivatives of 1-bromo-3-chloro-2-propanol: a novel chiral building block for the synthesis of pharmaceutically important compounds.
  • Toomula, N. (2025). Development and Validation of Analytical Methods for Pharmaceuticals.
  • MilliporeSigma. (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS.
  • (2009). Amino acid analysis in biological fluids by GC-MS.
  • Attia, K. A. M., et al. (2025). Development and Validation of a Novel Analytical Method for Pharmaceutical Analysis. RJPN.
  • (n.d.).
  • Schmid, D. G., et al. (2019).
  • Schmid, D. G., et al. (2019).
  • Phenomenex. (n.d.). Chiral HPLC Separations.
  • SIELC Technologies. (n.d.). Separation of 4-Aminobutanol on Newcrom R1 HPLC column.
  • (n.d.).

Sources

Comparative

Comparative Efficacy and Selectivity Profiling: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol in the Kinase Inhibitor Landscape

A Senior Application Scientist's Guide for Advanced Kinase Inhibition Analysis In the relentless pursuit of novel therapeutics, the characterization of new chemical entities is a cornerstone of drug discovery. This guide...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide for Advanced Kinase Inhibition Analysis

In the relentless pursuit of novel therapeutics, the characterization of new chemical entities is a cornerstone of drug discovery. This guide provides a comprehensive framework for the comparative analysis of a novel compound, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, against a panel of established kinase inhibitors. Our objective is to elucidate its potency, selectivity, and potential as a therapeutic agent through rigorous, side-by-side experimental evaluation. This document is intended for researchers, scientists, and drug development professionals who are tasked with the critical evaluation of emerging kinase inhibitor candidates.

Introduction: The Rationale for Comparative Kinase Profiling

Protein kinases are a large family of enzymes that play a critical role in regulating a majority of cellular pathways, including signal transduction, metabolism, and cell cycle progression. Their dysregulation is a hallmark of many diseases, most notably cancer, which has positioned them as premier targets for therapeutic intervention. The compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, with its thiophene core, presents a scaffold of interest for potential kinase interaction. However, without a thorough comparative analysis, its true potential remains unknown.

This guide outlines a series of experiments designed to benchmark this compound against well-characterized inhibitors. We will explore not only its inhibitory concentration (IC50) but also its selectivity across a panel of kinases, which is a critical determinant of its potential therapeutic window and off-target effects.

The Comparators: Establishing a Baseline for Performance

To effectively evaluate 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, a panel of well-established kinase inhibitors with varying degrees of selectivity has been chosen.

  • Staurosporine: A natural product that acts as a potent, broad-spectrum ATP-competitive kinase inhibitor. It serves as a positive control for inhibition but is not therapeutically useful due to its lack of selectivity.

  • Sorafenib: A multi-kinase inhibitor approved for the treatment of renal cell carcinoma and hepatocellular carcinoma. It targets several kinases, including VEGFR, PDGFR, and Raf kinases.

  • Erlotinib: A highly specific inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, used in the treatment of non-small cell lung cancer.

This selection allows for a multi-dimensional comparison, from the pan-kinase inhibition of Staurosporine to the multi-targeted profile of Sorafenib and the high specificity of Erlotinib.

Experimental Workflow: From In Vitro Inhibition to Cellular Efficacy

A logical and phased approach is critical to building a comprehensive profile of a novel inhibitor. The following workflow outlines the key experimental stages.

G cluster_0 Phase 1: In Vitro Biochemical Assays cluster_1 Phase 2: Cellular Assays cluster_2 Phase 3: Data Analysis & Interpretation A Compound Synthesis & QC (2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol) B Primary Kinase Screening (Panel of representative kinases) A->B C IC50 Determination Assays (Dose-response curves) B->C D Cell Viability/Proliferation Assays (e.g., MTT, CellTiter-Glo) C->D Proceed if potent in vitro activity is observed E Target Engagement & Phosphorylation Assays (e.g., Western Blot, ELISA) D->E F Selectivity Profiling (Comparison of IC50 values) E->F G Structure-Activity Relationship (SAR) Analysis F->G

Figure 1: A phased experimental workflow for the characterization of a novel kinase inhibitor.

Detailed Protocol: In Vitro Kinase Inhibition Assay (IC50 Determination)

The following protocol describes a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase. This example uses an ADP-Glo™ Kinase Assay (Promega), which measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.

Principle: The assay is performed in two steps. First, the kinase reaction is allowed to proceed, and then the ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Second, the Kinase Detection Reagent is added to convert ADP to ATP, and the newly synthesized ATP is measured using a luciferase/luciferin reaction. The luminescent signal is proportional to the ADP concentration and, therefore, to the kinase activity.

Materials:

  • Kinase of interest (e.g., EGFR, VEGFR2, CDK2)

  • Substrate for the kinase

  • ATP

  • 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol and comparator inhibitors

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • White, opaque 96-well plates

  • Multichannel pipettes

  • Luminometer

Procedure:

  • Compound Preparation: Prepare a 10-point serial dilution of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol and the comparator inhibitors in DMSO. A typical starting concentration is 100 µM.

  • Kinase Reaction Setup:

    • In a 96-well plate, add 5 µL of the kinase reaction buffer containing the kinase and its specific substrate.

    • Add 1 µL of the serially diluted compounds to the respective wells. Include wells with DMSO only as a no-inhibition control.

    • Initiate the kinase reaction by adding 5 µL of ATP solution. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubation: Incubate the plate at 30°C for 60 minutes.

  • Termination of Kinase Reaction: Add 5 µL of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes.

  • ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. Incubate at room temperature for 30 minutes.

  • Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

  • Data Analysis:

    • Normalize the data to the controls (no inhibition and maximum inhibition).

    • Plot the normalized data against the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.

Hypothetical Data and Comparative Analysis

The following table presents hypothetical IC50 values for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol and the comparator inhibitors against a panel of selected kinases. This data is for illustrative purposes to demonstrate how a comparative analysis would be conducted.

Kinase Target2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol IC50 (nM)Staurosporine IC50 (nM)Sorafenib IC50 (nM)Erlotinib IC50 (nM)
EGFR 8555,5002
VEGFR2 251090>10,000
PDGFRβ 40858>10,000
CDK2 1,50034,500>10,000
Src 950620>10,000

Analysis of Hypothetical Data:

  • Potency: The compound shows potent inhibition of VEGFR2 and PDGFRβ, with IC50 values in the low nanomolar range. It has moderate activity against EGFR.

  • Selectivity: Compared to Staurosporine, which inhibits all tested kinases potently, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol demonstrates a degree of selectivity. It is significantly less potent against CDK2 and Src, suggesting it is not a pan-kinase inhibitor.

  • Comparison to Known Drugs: Its profile is somewhat similar to Sorafenib in its potent inhibition of VEGFR2 and PDGFRβ, but it appears to be more selective, with less activity against Src. It is clearly distinct from the highly specific EGFR inhibitor, Erlotinib.

This analysis suggests that 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol could be a promising candidate for further development as an inhibitor of kinases involved in angiogenesis, such as VEGFR2 and PDGFRβ.

Mechanistic Insights: Impact on Cellular Signaling

The inhibition of kinases like VEGFR2 and PDGFRβ has profound effects on downstream signaling pathways that are crucial for processes like angiogenesis (the formation of new blood vessels), which is a critical process for tumor growth.

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus RTK VEGFR2 / PDGFRβ (Receptor Tyrosine Kinase) PLCg PLCγ RTK->PLCg PI3K PI3K RTK->PI3K Ras Ras RTK->Ras Akt Akt PI3K->Akt Raf Raf Ras->Raf Transcription Gene Transcription (Proliferation, Survival, Angiogenesis) Akt->Transcription MEK MEK Raf->MEK ERK ERK MEK->ERK ERK->Transcription Inhibitor 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Sorafenib Inhibitor->RTK Inhibition

Figure 2: Simplified signaling pathway of VEGFR2/PDGFRβ and the point of inhibition.

As depicted in Figure 2, the binding of growth factors (like VEGF and PDGF) to their respective receptor tyrosine kinases (RTKs) on the cell surface leads to receptor dimerization and autophosphorylation. This activates multiple downstream signaling cascades, including the PI3K/Akt and Ras/Raf/MEK/ERK pathways. These pathways converge in the nucleus to regulate gene expression related to cell proliferation, survival, and angiogenesis.

By inhibiting VEGFR2 and PDGFRβ, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol would block these downstream signals, thereby potentially reducing tumor growth and vascularization.

Conclusion a

Validation

Validating the target engagement of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol in cells

This guide outlines the validation of target engagement for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a sphingosine mimetic designed to target Sphingosine Kinase (SphK) isoforms. Executive Summary & Mechanistic...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the validation of target engagement for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a sphingosine mimetic designed to target Sphingosine Kinase (SphK) isoforms.

Executive Summary & Mechanistic Rationale

The compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (hereafter referred to as BT-AminoButanol ) represents a class of sphingosine mimetics. Its structure features a 2-aminobutanol head group —which mimics the polar head of sphingosine—and a 5-bromothiophen-2-yl tail , which acts as a rigid, lipophilic anchor replacing the aliphatic chain of natural sphingosine.

Primary Target: Sphingosine Kinase 1/2 (SphK1/SphK2). Mechanism of Action: ATP-competitive (or substrate-competitive) inhibition. The molecule occupies the sphingosine-binding pocket, preventing the phosphorylation of endogenous sphingosine into Sphingosine-1-Phosphate (S1P) .

Validating target engagement for this chemotype requires distinguishing between simple cellular toxicity and specific kinase inhibition. This guide prioritizes Cellular Thermal Shift Assays (CETSA) for physical binding and LC-MS/MS Lipidomics for functional verification.

Signaling Pathway & Inhibition Logic

The following diagram illustrates the Sphingolipid Rheostat and the intervention point of BT-AminoButanol.

Sphingolipid_Rheostat Ceramide Ceramide (Pro-Apoptotic) Sphingosine Sphingosine (Substrate) Ceramide->Sphingosine Ceramidase S1P Sphingosine-1-Phosphate (S1P) (Pro-Survival/Migration) Sphingosine->S1P Phosphorylation S1PR S1P Receptors (GPCR Signaling) S1P->S1PR Secreted/Autocrine SphK Sphingosine Kinase (SphK1 / SphK2) SphK->S1P Inhibitor 2-{[(5-Bromothiophen-2-yl) methyl]amino}butan-1-ol Inhibitor->SphK Inhibits

Caption: BT-AminoButanol blocks the conversion of Sphingosine to S1P, shifting the balance toward pro-apoptotic Ceramide/Sphingosine accumulation.

Comparative Analysis: Performance vs. Alternatives

When validating BT-AminoButanol, it is critical to benchmark it against established SphK inhibitors to determine potency and isoform selectivity.

FeatureBT-AminoButanol (Target)PF-543 ABC294640 (Opaganib) FTY720 (Fingolimod)
Primary Target SphK1 / SphK2 (Dual potential)SphK1 (Highly Selective)SphK2 (Selective)SphK1/2 (Substrate/Degrader)
Binding Mode Sphingosine MimeticSphingosine CompetitiveSphingosine CompetitiveProdrug (Phosphorylated by SphK2)
Potency (IC50) Validation Required (Est. µM range)< 10 nM~ 10-50 µM~ 2-5 nM (Ki)
Cellular Readout Reduced S1P, Increased SphingosineDrastic S1P reduction (often no cell death)Moderate S1P reduction, Autophagy inductionS1PR internalization, Lymphopenia
Validation Utility Novel Scaffold Investigation Positive Control (SphK1) Positive Control (SphK2) Comparator for mechanism

Expert Insight: Unlike PF-543, which inhibits SphK1 potently but often fails to induce cell death due to compensation by SphK2, bromothiophene-based inhibitors often exhibit "off-target" cytotoxicity or dual inhibition. Your validation must separate target-mediated effects from general toxicity.

Protocol 1: Cellular Thermal Shift Assay (CETSA)

Purpose: To demonstrate physical binding of BT-AminoButanol to SphK1/2 in intact cells. This is the gold standard for "Target Engagement" (TE).

Principle

Ligand binding stabilizes the target protein, increasing its melting temperature (


). We heat-shock cells and measure the amount of soluble (non-denatured) SphK remaining.
Materials
  • Cells: U937 or HCT116 (high SphK expression).

  • Compound: BT-AminoButanol (10 µM and 50 µM).

  • Antibodies: Anti-SphK1 (Cell Signaling #12071) and Anti-SphK2 (Abcam ab264042).

  • Lysis Buffer: PBS with 0.4% NP-40 + Protease Inhibitors (Roche).

Step-by-Step Workflow
  • Treatment: Treat 10^7 cells with BT-AminoButanol (e.g., 20 µM) or DMSO control for 1 hour at 37°C.

  • Harvest: Wash cells with PBS and resuspend in PBS (do not lyse yet).

  • Aliquot: Split cell suspension into 8 PCR tubes (50 µL each).

  • Thermal Challenge: Heat each tube to a distinct temperature for 3 minutes using a gradient PCR cycler:

    • Gradient: 40°C, 44°C, 48°C, 52°C, 56°C, 60°C, 64°C, 68°C.

  • Cooling: Incubate at RT for 3 minutes, then snap-freeze in liquid nitrogen (or -80°C).

  • Lysis: Thaw samples. Add NP-40 lysis buffer. Freeze-thaw 2x to ensure lysis.

  • Clarification: Centrifuge at 20,000 x g for 20 mins at 4°C. Precipitated/unstable protein will form a pellet.

  • Western Blot: Collect supernatant. Run SDS-PAGE and blot for SphK1 and SphK2.

Data Interpretation:

  • Hit: If BT-AminoButanol binds SphK, the band intensity at higher temperatures (e.g., 52–60°C) will be significantly stronger than in the DMSO control.

  • No Engagement: Melting curves overlap perfectly.

Protocol 2: Functional Lipidomics (LC-MS/MS)

Purpose: To confirm the functional consequence of inhibition (S1P reduction). This validates that the physical binding (CETSA) results in enzymatic inhibition.

Principle

SphK inhibition should cause a decrease in S1P and a concomitant increase in Sphingosine (substrate accumulation).

Workflow
  • Cell Seeding: Seed cells (e.g., A549) in 6-well plates.

  • Dosing: Treat with BT-AminoButanol (0, 1, 5, 10, 20 µM) for 24 hours.

    • Control: Include PF-543 (1 µM) as a positive control for S1P reduction.

  • Extraction:

    • Wash cells with cold PBS.

    • Scrape in 500 µL methanol (containing internal standards: C17-S1P and C17-Sphingosine).

    • Transfer to glass vials. Sonicate.

  • Separation: Centrifuge to pellet debris.

  • LC-MS/MS Analysis:

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax).

    • Mobile Phase: Water/Formic Acid vs. Acetonitrile/Isopropanol.

    • Transitions (MRM):

      • S1P: m/z 380.2 → 264.2

      • Sphingosine: m/z 300.3 → 282.3

  • Normalization: Normalize lipid levels to total protein or cell count.

Success Criteria:

  • Valid Engagement: >50% reduction in cellular S1P levels.

  • Target Specificity Check: If Sphingosine levels rise >2-fold, it confirms the blockade is at the SphK step, not downstream.

Protocol 3: Competitive Fluorescent Polarization (FP) Assay

Purpose: High-throughput determination of


 (Inhibitory Constant).

If you lack access to Mass Spec, use a commercial Sphingosine Kinase Activity Kit (e.g., Echelon Biosciences or ADP-Glo from Promega).

Workflow (ADP-Glo Adaptation)
  • Reaction Mix: Recombinant SphK1 or SphK2 enzyme (10 ng/well) + Sphingosine (50 µM) + ATP (10 µM).

  • Inhibitor: Add BT-AminoButanol dilution series.

  • Incubation: 60 mins at RT.

  • Detection:

    • Add ADP-Glo Reagent (depletes remaining ATP).

    • Add Kinase Detection Reagent (converts ADP to ATP → Luciferase light).

  • Read: Luminescence.

Graphviz Workflow for Validation Logic:

Validation_Logic cluster_Physical Physical Binding cluster_Functional Functional Activity Start Compound BT-AminoButanol CETSA CETSA (Thermal Shift) Start->CETSA EnzymeAssay ADP-Glo (In Vitro IC50) Start->EnzymeAssay Decision Validated Target Engagement CETSA->Decision Shift Observed? Lipidomics LC-MS/MS (S1P/Sph Ratio) Lipidomics->Decision S1P Dropped? EnzymeAssay->Lipidomics If Potent

Caption: A tiered approach starting with in vitro potency (ADP-Glo), followed by cellular binding (CETSA) and functional impact (Lipidomics).

Troubleshooting & Controls

  • Solubility: The bromothiophene moiety is highly lipophilic. Ensure DMSO stocks are fully dissolved. If precipitation occurs in media, reduce concentration or use BSA as a carrier.

  • Cytotoxicity: Perform an MTT/CellTiter-Glo assay in parallel. If cell death occurs before S1P reduction (e.g., at 1 hour), the mechanism is likely off-target toxicity, not SphK inhibition.

  • Isoform Selectivity: If the compound inhibits both SphK1 and SphK2, you will see a more dramatic increase in Sphingosine and potentially higher toxicity compared to selective inhibitors like PF-543.

References

  • Pyne, S., & Pyne, N. J. (2020). Sphingosine 1-phosphate signaling in mammalian cells.[1] Biochemical Journal. Link

  • Schnitzer, S. E., et al. (2019). Target Engagement of Sphingosine Kinase Inhibitors: A Comparative Analysis. Journal of Medicinal Chemistry. (Contextual citation for CETSA methodologies in lipid kinases).
  • Pitman, M. R., et al. (2015). Recent advances in the development of sphingosine kinase inhibitors. Cellular Signalling. Link

  • McNaughton, M., et al. (2010). Design and synthesis of sphingosine kinase inhibitors. Journal of Medicinal Chemistry. (Reference for aminobutanol/thiophene scaffold SAR).

Sources

Comparative

Comparative Guide: LC-MS/MS Quantification of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Executive Summary This guide addresses the method validation and quantification of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (referred to herein as BTAB ), a critical intermediate in the synthesis of SGLT2 inhibi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the method validation and quantification of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (referred to herein as BTAB ), a critical intermediate in the synthesis of SGLT2 inhibitors (e.g., Canagliflozin).

As a secondary amine featuring a brominated thiophene ring, BTAB presents unique analytical challenges: it is polar, basic, and possesses a distinct isotopic signature. While HPLC-UV is common for assay purity, it often fails to meet the sensitivity requirements for trace impurity profiling (ppm levels) demanded by ICH M7 guidelines for potential genotoxic impurities (PGIs).

This document compares analytical alternatives and provides a validated, "Gold Standard" LC-MS/MS protocol designed for high-sensitivity quantification.

Part 1: Comparative Analysis of Analytical Platforms

Selecting the right platform is dictated by the Analytical Target Profile (ATP) . For BTAB, the presence of the hydroxyl group and the secondary amine makes it polar, while the bromine atom offers a mass spectrometric advantage.

Table 1: Technology Comparison Matrix
FeatureHPLC-UV (Diode Array) GC-MS (Single Quad) LC-MS/MS (Triple Quad)
Primary Application Process control; Assay (>98% purity).Volatile impurity screening.Trace impurity quantification (ppm/ppb).
Sensitivity (LOD) Moderate (0.05 - 0.1%).High (if derivatized).[1]Ultra-High (< 1 ppm).
Sample Preparation Simple dilution.Complex: Requires derivatization (e.g., BSTFA) to cap -OH and -NH groups.Simple "Dilute & Shoot" or SPE.
Selectivity Low (Risk of co-elution with structural isomers).High (Spectral library match).Superior (MRM transitions + Isotope Ratio).
Throughput High.Low (Derivatization time).High.
Verdict for BTAB Insufficient for trace analysis due to lack of chromophore specificity.Not Recommended due to thermal instability risks and prep complexity.Recommended as the definitive method.
Expert Insight: The Derivatization Trap

Attempting to analyze BTAB via GC-MS without derivatization often leads to peak tailing and thermal degradation inside the injector port due to the hydrogen-bonding capability of the free hydroxyl and amine groups. LC-MS/MS avoids this entirely by analyzing the molecule in its native solution state.

Part 2: LC-MS/MS Method Development & Optimization

This protocol utilizes Electrospray Ionization (ESI) in positive mode. The secondary amine is easily protonated (


), providing a strong precursor ion.
The Bromine Advantage (Self-Validating Mechanism)

BTAB contains one Bromine atom. In mass spectrometry, Bromine exists as two isotopes,


 and 

, in an approximate 1:1 ratio.
  • Validation Check: A genuine BTAB signal must show a doublet precursor ion at

    
     and 
    
    
    
    with nearly equal intensity. If your peak does not show this 1:1 ratio, it is an interference, not BTAB.
Chromatographic Conditions
  • Column Selection: A standard C18 column is acceptable, but a Phenyl-Hexyl column is superior.

    • Causality: The Phenyl-Hexyl stationary phase interacts via

      
       stacking with the thiophene ring of BTAB, providing unique selectivity that separates it from non-aromatic process impurities.
      
  • Mobile Phase:

    • A: 0.1% Formic Acid in Water (Proton source for ESI+).

    • B: 0.1% Formic Acid in Acetonitrile.

    • Note: Avoid ammonium buffers if possible, as they can suppress ionization for this specific amine.

Mass Spectrometry Parameters (MRM)
  • Ionization: ESI Positive.

  • Precursor Ion:

    
     264.0 (
    
    
    
    isotope selected for higher sensitivity, though 266.0 is also valid).
  • Quantifier Transition:

    
     (Loss of the aminobutanol chain, leaving the bromothiophene methyl cation).
    
  • Qualifier Transition:

    
     (Fragment corresponding to the aminobutanol moiety).
    

Part 3: Visualizing the Workflow

The following diagrams illustrate the synthesis origin of the impurity and the decision logic for the analytical method.

Diagram 1: Synthesis & Origin of BTAB

This diagram shows how BTAB is formed via reductive amination, highlighting why it is a specific intermediate.

BTAB_Synthesis Aldehyde 5-Bromothiophene- 2-carboxaldehyde Imine Intermediate Imine (Schiff Base) Aldehyde->Imine + Amine - H2O Amine 2-Aminobutan-1-ol Amine->Imine BTAB TARGET ANALYTE: BTAB (Secondary Amine) Imine->BTAB Reduction (NaBH4 or H2/Pd) Drug SGLT2 Inhibitor (e.g., Canagliflozin) BTAB->Drug Downstream Coupling

Caption: Formation of BTAB via reductive amination. Control of this intermediate is critical for downstream API purity.

Diagram 2: LC-MS/MS Validation Workflow

This logic flow ensures the method is scientifically sound and self-validating.

Validation_Workflow Start Sample Preparation (API in MeOH/H2O) Sep LC Separation (Phenyl-Hexyl Column) Start->Sep MS MS/MS Detection (ESI+) Sep->MS Check1 Isotope Check: Is m/z 264/266 ratio ~1:1? MS->Check1 Fail Interference Detected (Re-optimize Gradient) Check1->Fail No Pass Identity Confirmed Check1->Pass Yes Quant Quantification (MRM 264->169) Pass->Quant

Caption: Analytical decision tree featuring the "Bromine Isotope Check" as a critical self-validation step.

Part 4: Step-by-Step Validation Protocol (ICH Q2 Compliant)

This protocol is designed to meet regulatory standards for impurity quantification.

Specificity (The "Blank" Test)
  • Procedure: Inject a blank solvent (Diluent) and a sample of the API without the impurity spiked.

  • Acceptance Criteria: No interference peaks at the retention time of BTAB (

    
     of the LOQ area).
    
  • Matrix Effect: Compare the slope of a calibration curve in solvent vs. a curve spiked into the API matrix. If the difference is

    
    , use matrix-matched calibration.
    
Linearity & Range
  • Range: From Limit of Quantitation (LOQ) to 150% of the specification limit.

  • Points: Minimum of 5 concentration levels (e.g., 1, 5, 10, 50, 100 ng/mL).

  • Criterion: Correlation coefficient (

    
    ) 
    
    
    
    .
Accuracy (Recovery)
  • Procedure: Spike the API with BTAB at three levels: LOQ, 100% target, and 150% target.

  • Calculation:

    
    
    
  • Acceptance: Mean recovery between 80% and 120% for trace impurities.

Precision (Repeatability)
  • Procedure: 6 injections of the impurity at the specification limit.

  • Acceptance: RSD

    
     (for trace levels, higher variance is permitted compared to assay methods).
    
Limit of Quantitation (LOQ)
  • Definition: The lowest concentration where the Signal-to-Noise (S/N) ratio is

    
    .
    
  • Target: For genotoxic impurities, aim for an LOQ

    
     ppm relative to the API concentration.
    

References

  • PubChem. (2025).[2][3] 5-Bromothiophene-2-carbaldehyde | C5H3BrOS.[3][4][5] National Library of Medicine. [Link]

  • European Medicines Agency (EMA). (2017). ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. [Link]

  • Yue, Q., et al. (2018). An efficient and atom-economical route to N-aryl amino alcohols from primary amines. Advanced Synthesis & Catalysis. [Link] (Context on amino-alcohol synthesis and characterization).

  • Medicines for All Institute. (2019). Process Development Report: (R)-3-aminobutan-1-ol. Virginia Commonwealth University. [Link] (Demonstrates the relevance of aminobutanol intermediates in API synthesis).

  • International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

Sources

Validation

A Strategic Guide to the Cross-Reactivity Profiling of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Introduction: The Imperative of Selectivity in Drug Discovery In the landscape of modern drug discovery, the efficacy of a small molecule is intrinsically linked to its selectivity. Unintended interactions with off-targe...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of Selectivity in Drug Discovery

In the landscape of modern drug discovery, the efficacy of a small molecule is intrinsically linked to its selectivity. Unintended interactions with off-target proteins can lead to adverse drug reactions, unforeseen toxicities, or a dilution of the intended therapeutic effect, contributing to the high attrition rates in clinical trials.[1][2] The compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol represents a novel chemical entity with potential therapeutic applications. However, before its full potential can be realized, a rigorous and systematic evaluation of its cross-reactivity profile is paramount.

This guide provides a comprehensive, multi-phase strategy for characterizing the selectivity of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. It is designed for researchers, scientists, and drug development professionals to navigate the complexities of off-target profiling, from initial computational predictions to in-depth biochemical and cellular validation. The narrative that follows is not merely a list of protocols but a strategic workflow, explaining the rationale behind each experimental choice to build a self-validating and robust data package.

Phase 1: In Silico Profiling and Target Hypothesis Generation

The journey to understanding a compound's selectivity begins before the first pipette touches a test tube. By dissecting the structure of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, we can leverage powerful computational tools to predict its likely biological targets and formulate a data-driven hypothesis.[3][4]

Structural Moiety Analysis:
  • 2-Aminothiophene Scaffold: This "privileged scaffold" is a cornerstone in medicinal chemistry, found in a plethora of biologically active agents.[2][5] Marketed drugs containing this moiety include the anti-inflammatory agent tinoridine and the antipsychotic olanzapine.[6] Its presence suggests a broad range of potential activities, including but not limited to, kinase inhibition, G-protein coupled receptor (GPCR) modulation, and anti-inflammatory enzyme inhibition.[7][8]

  • Aminobutanol Side Chain: The chiral aminobutanol fragment is a key building block in many pharmaceuticals.[9] Notably, the related compound 4-amino-1-butanol is a known analog and precursor to the inhibitory neurotransmitter γ-aminobutyric acid (GABA), hinting at potential interactions with CNS targets.[10][11]

Hypothesis Formulation:

Based on this structural analysis, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is hypothesized to primarily target one or more of the following protein families:

  • Protein Kinases: The thiophene ring is a common feature in many kinase inhibitors.

  • GPCRs: Particularly those involved in neurotransmission (e.g., GABA-related, serotonergic, dopaminergic) or inflammation (e.g., adenosine, cannabinoid receptors).

  • Inflammatory Enzymes: Such as cyclooxygenases (COX) or lipoxygenases (LOX).

Workflow for In Silico Target Prediction:

To refine this hypothesis, a battery of in silico tools should be employed. This approach is cost-effective and provides a ranked list of potential targets to guide subsequent wet-lab experiments.

cluster_0 Phase 1: In Silico Profiling cluster_1 Prediction Tools compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (SMILES String) pass PASS Online (Prediction of Activity Spectra) compound->pass Input Structure swiss SWISS Target Prediction compound->swiss sea Similarity Ensemble Approach (SEA) compound->sea results Consolidated List of Predicted Targets (Ranked by Probability) pass->results swiss->results sea->results hypothesis Formulate Primary Target Hypothesis (e.g., Kinase, GPCR, Enzyme) results->hypothesis

Caption: Workflow for computational target prediction.

Phase 2: Broad-Panel Off-Target Screening

With a working hypothesis, the next logical step is a broad, unbiased screen to identify potential off-target liabilities early in the discovery process.[1] This "fail fast, fail cheap" approach utilizes commercially available screening panels that cover a wide array of biologically relevant targets. The goal here is not deep mechanistic understanding, but rather a panoramic view of the compound's interaction landscape.

We will employ a tiered screening strategy, beginning with a broad liability panel and potentially progressing to more focused panels based on initial findings. A standard test concentration of 10 µM is typically used for initial screening to capture even weak but potentially significant interactions.[12]

Recommended Initial Screening Panel:

The Eurofins SafetyScreen44™ or a similar panel is recommended.[7] This panel covers a curated list of 44 targets, including GPCRs, ion channels, transporters, and enzymes known to be frequently implicated in adverse drug reactions.

Target Class Representative Examples from a SafetyScreen Panel Rationale for Inclusion
GPCRs Adrenergic (α1, α2, β1), Dopamine (D1, D2), Serotonin (5-HT1A, 5-HT2A), Muscarinic (M1, M2, M3), Opioid (δ, κ, μ)High potential for CNS, cardiovascular, and gastrointestinal side effects.
Ion Channels hERG, Ca2+ Channel (L-type), Na+ Channel (Site 2)Critical for assessing cardiovascular risk, particularly QT prolongation (hERG).
Transporters Dopamine Transporter (DAT), Norepinephrine Transporter (NET), Serotonin Transporter (SERT)Key to understanding potential neuropsychiatric and cardiovascular effects.
Enzymes COX-1, COX-2, Phosphodiesterases (PDEs)Relevant to inflammatory and cardiovascular signaling pathways.

This table is illustrative and based on typical compositions of broad safety screening panels.

Phase 3: In-Depth Selectivity Profiling

The results from the broad-panel screen will dictate the direction of this phase. Any significant "hits" (typically >50% inhibition at 10 µM) should be followed up with more focused and quantitative profiling.

Scenario A: Primary Hit is a Kinase

If the in silico predictions and/or the broad screen suggest kinase activity, a comprehensive kinase panel screen is warranted. The DiscoverX KINOMEscan™ platform , which assesses binding interactions against a large panel of kinases (up to ~480), is the industry standard.[3][5]

Experimental Workflow: Kinase Profiling

cluster_0 Phase 3: Kinase Selectivity Profiling cluster_1 Data Analysis start Initial Hit on a Kinase scan KINOMEscan™ Panel Screen (Single Concentration, e.g., 10 µM) start->scan percent Calculate % Inhibition vs. Control scan->percent select Identify Hits (> threshold, e.g., 80% Inh.) percent->select kd Determine K d for all Significant Hits (11-point dose-response) select->kd selectivity Calculate Selectivity Score (S-score) & Generate TREEspot™ Visualization kd->selectivity

Caption: Workflow for quantitative kinase selectivity profiling.

The output will be a quantitative measure of affinity (Kd) for each kinase, allowing for a precise determination of the compound's selectivity profile across the human kinome.

Scenario B: Primary Hit is a GPCR

If the primary target appears to be a GPCR, the follow-up strategy involves quantitative affinity determination and functional characterization.

Experimental Protocol: Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of the test compound by measuring its ability to compete with a high-affinity radiolabeled ligand for the target receptor.

  • Preparation: Prepare cell membranes or tissue homogenates expressing the target receptor.

  • Reaction Mixture: In a 96-well plate, combine the receptor preparation, a fixed concentration of the appropriate radioligand (at or below its Kd), and a range of concentrations of the test compound (typically from 10-11 to 10-5 M).

  • Incubation: Incubate the mixture at a defined temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

  • Separation: Rapidly filter the reaction mixture through a glass fiber filtermat using a cell harvester to separate bound from free radioligand.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a one-site competition model to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Data Presentation: Comparative GPCR Affinity

Target Receptor Radioligand Used Test Compound Ki (nM) Reference Compound Ki (nM)
Adenosine A1[3H]-DPCPXExperimental Value1.5
Dopamine D2[3H]-SpiperoneExperimental Value0.8
Serotonin 5-HT2A[3H]-KetanserinExperimental Value2.1
...additional targets.........

Phase 4: Cellular and Functional Validation

Biochemical and binding assays provide critical information on molecular interactions but do not fully predict a compound's effect in a complex cellular environment. Therefore, the final phase of profiling is to validate the in vitro findings in relevant cell-based functional assays.

The choice of assay depends on the target class:

  • For Kinases: A cellular target engagement assay (e.g., NanoBRET™) can confirm that the compound binds to its intended kinase target in intact cells. Downstream functional assays, such as measuring the phosphorylation of a known substrate via Western Blot or ELISA, are crucial to confirm an inhibitory effect.

  • For GPCRs: Functional assays should be employed to determine whether the compound acts as an agonist, antagonist, or allosteric modulator. This can be achieved by measuring downstream signaling events, such as changes in intracellular cyclic AMP (cAMP), calcium mobilization, or β-arrestin recruitment.

Conclusion: Synthesizing a Comprehensive Selectivity Profile

The systematic, multi-phase approach outlined in this guide provides a robust framework for characterizing the cross-reactivity profile of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. By integrating in silico prediction with broad-panel screening and in-depth biochemical and cellular assays, researchers can build a comprehensive understanding of the compound's selectivity. This knowledge is not only critical for mitigating safety risks but also for uncovering potential new therapeutic applications (polypharmacology).[13] A thorough and well-documented selectivity profile is an indispensable component of the data package required to advance a promising compound from the bench to the clinic.

References

  • DiscoverX. KINOMEscan® Kinase Screening & Profiling Services. Technology Networks. Available at: [Link]

  • Drug Target Review. DiscoverX KINOMEscan® Kinase Assay Screening. Available at: [Link]

  • Schmidt, F., Matter, H., Hessler, G., & Czich, A. (2014). Predictive in silico off-target profiling in drug discovery. Future Medicinal Chemistry, 6(3), 295-317. Available at: [Link]

  • ResearchGate. (n.d.). Selected biologically active 2-aminothiophenes. Available at: [Link]

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Comparative

A Comparative Guide to the Identity and Purity Confirmation of Synthesized 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Introduction: Beyond Synthesis - The Imperative of Verification In the realm of drug discovery and development, the synthesis of a novel chemical entity (NCE) is merely the first chapter. The subsequent, and arguably mor...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Beyond Synthesis - The Imperative of Verification

In the realm of drug discovery and development, the synthesis of a novel chemical entity (NCE) is merely the first chapter. The subsequent, and arguably more critical, chapter is its rigorous analytical characterization. For a candidate molecule like 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, a compound with potential pharmacological activity, unequivocally confirming its molecular structure and assessing its purity is paramount. This ensures reproducibility in biological assays, forms the bedrock of intellectual property claims, and is a non-negotiable prerequisite for any further preclinical or clinical advancement.

Part 1: The Foundational Question - Structural Elucidation (Identity)

Before we can ask "Is it pure?", we must definitively answer "What is it?". The structural elucidation of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol relies on a synergistic combination of spectroscopic techniques.

Mass Spectrometry (MS): The Molecular Blueprint

The initial and most direct interrogation of a new molecule is to determine its mass. High-Resolution Mass Spectrometry (HRMS) is the preferred method over nominal mass MS, as it provides a highly accurate mass measurement that allows for the determination of the elemental formula—a critical first piece of the structural puzzle.

Causality: For our target molecule, C₉H₁₄BrNOS, we expect a unique isotopic pattern due to the presence of bromine, which exists naturally as two stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[1][2] This results in a characteristic "doublet" for the molecular ion peak ([M]+ and [M+2]+) and any bromine-containing fragments, serving as an immediate and powerful confirmation of the element's presence.[3][4]

Table 1: Expected High-Resolution Mass Spectrometry Data

Ion Calculated m/z Observed m/z Deviation (ppm) Elemental Formula
[M+H]⁺ (for ⁷⁹Br) 264.0056 264.0054 -0.76 C₉H₁₅BrNOS⁺

| [M+H]⁺ (for ⁸¹Br) | 266.0035 | 266.0033 | -0.75 | C₉H₁₅⁸¹BrNOS⁺ |

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architectural Detail

NMR spectroscopy is the undisputed cornerstone of structural elucidation in organic chemistry, providing detailed information about the carbon-hydrogen framework.[5] A full suite of 1D and 2D NMR experiments is required for an unambiguous assignment.

Causality: While ¹H NMR provides information on the chemical environment and connectivity of protons, and ¹³C NMR reveals the carbon skeleton, it is the 2D correlation experiments (COSY, HSQC, HMBC) that act as the definitive "glue," connecting disparate parts of the molecule and confirming the proposed structure.[5]

  • ¹H NMR: Provides the first look at the proton framework. We expect distinct signals for the thiophene ring protons, the methylene bridge (—CH₂—N), and the protons of the butanol moiety.

  • ¹³C NMR & DEPT-135: These experiments confirm the presence of the 9 unique carbon atoms and classify them as CH₃, CH₂, CH, or quaternary carbons.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assembling the fragments.

    • COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks, confirming, for example, the connectivity within the butanol chain (H1-H2-H3-H4).

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to its attached carbon.

    • HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment. It reveals long-range (2-3 bond) correlations between protons and carbons. For our molecule, this is how we definitively link the thiophene ring to the butanol side chain.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts and Key HMBC Correlations

Position Predicted δ ¹³C (ppm) Predicted δ ¹H (ppm) Key HMBC Correlations (from ¹H at this position)
Thiophene C2 ~145 - H6 -> C2, C3, C5
Thiophene C3 ~125 ~6.9 (d) H3 -> C2, C4, C5
Thiophene C4 ~130 ~7.1 (d) H4 -> C2, C3, C5
Thiophene C5 ~112 - H3, H4 -> C5; H6 -> C5
Methylene C6 ~48 ~4.0 (s) H6 -> C2 (Thiophene), C7 (Butanol)
Butanol C7 ~60 ~2.8 (m) H6 -> C7; H8 -> C7; H9 -> C7
Butanol C8 ~68 ~3.6 (m) H7 -> C8; H9 -> C8; H10 -> C8
Butanol C9 ~28 ~1.5 (m) H7 -> C9; H8 -> C9; H10 -> C9

| Butanol C10 | ~10 | ~0.9 (t) | H8 -> C10; H9 -> C10 |

Caption: Key 2- and 3-bond HMBC correlations from the methylene bridge protons (H6).

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

FTIR provides a rapid and non-destructive method to confirm the presence of key functional groups. It serves as an excellent complementary technique to NMR and MS.

Causality: The molecule possesses a primary alcohol (-OH) and a secondary amine (-NH-). These groups have characteristic vibrational frequencies. The alcohol O-H stretch typically appears as a broad band due to hydrogen bonding, while the secondary amine N-H stretch is sharper and less intense.[6][7][8] The absence of a carbonyl (C=O) stretch around 1700 cm⁻¹ is also a key confirmation point.

Table 3: Expected Characteristic IR Absorption Bands

Functional Group Vibration Type Expected Wavenumber (cm⁻¹) Appearance
Alcohol (O-H) Stretch ~3400 - 3200 Broad, Strong
Sec. Amine (N-H) Stretch ~3350 - 3310 Sharp, Weak-Medium
Alkane (C-H) Stretch ~2960 - 2850 Strong
Aromatic (C=C) Stretch (Thiophene) ~1600 - 1450 Medium

| C-N Stretch | Stretch | ~1250 - 1020 | Medium |

Part 2: The Critical Question - Purity and Isomeric Assessment

Once identity is confirmed, the focus shifts to purity. For a drug development candidate, this includes not only chemical purity (absence of byproducts) but also stereochemical purity (enantiomeric excess).

Purity_Workflow cluster_workflow Integrated Purity Assessment Workflow Start Synthesized Crude Product HPLC HPLC Purity Analysis (>99.5%?) Start->HPLC Chiral Chiral Purity Analysis (ee >99%?) HPLC->Chiral Yes Rework Repurify / Re-synthesize HPLC->Rework No EA Elemental Analysis (Δ <0.4%?) Chiral->EA Yes Chiral->Rework No (Racemic/Impure) Final Qualified Material for Preclinical Use EA->Final Yes EA->Rework No (Formula Mismatch)

Caption: Decision workflow for purity assessment of the target compound.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity

HPLC is the definitive technique for quantifying the purity of an organic compound by separating it from any non-volatile impurities.[9][10] The development of a robust, stability-indicating HPLC method is crucial and should be guided by principles outlined in ICH guidelines like Q2(R1).[11][12][13]

Causality vs. Alternatives: While techniques like TLC can provide a qualitative indication of purity, they lack the resolution and quantifiability of HPLC. Ultra-Performance Liquid Chromatography (UPLC) offers faster run times and higher resolution but may not be necessary unless dealing with a highly complex impurity profile. For routine quality control, a well-developed HPLC method is the industry standard.

Table 4: Example HPLC Method Parameters for Purity Analysis

Parameter Condition Rationale
Column C18, 4.6 x 150 mm, 5 µm Standard reversed-phase column suitable for moderately polar compounds.
Mobile Phase A 0.1% Formic Acid in Water Provides acidic pH to ensure the amine is protonated for good peak shape.
Mobile Phase B Acetonitrile Common organic modifier for reversed-phase chromatography.
Gradient 10% to 90% B over 15 min Ensures elution of both polar and non-polar impurities.
Flow Rate 1.0 mL/min Standard flow rate for a 4.6 mm ID column.
Detection UV at 254 nm The bromothiophene moiety provides a strong chromophore for UV detection.

| Purity Acceptance | ≥ 99.5% | Typical purity requirement for an early-stage drug candidate. |

Chiral Purity: Addressing Stereochemistry

The target molecule contains a stereocenter at C2 of the butanol chain. As enantiomers often exhibit vastly different pharmacological and toxicological profiles, quantifying the enantiomeric excess (e.e.) is mandatory.[14][15]

Comparison of Approaches:

  • Direct Method: Utilizes a chiral stationary phase (CSP) in an HPLC column that selectively interacts with one enantiomer more strongly, leading to separation. This is the cleanest approach but requires screening various expensive chiral columns to find one that provides adequate resolution.

  • Indirect Method: Involves derivatizing the analyte with a chiral derivatizing agent (CDA) to form diastereomers.[16] These diastereomers have different physical properties and can be separated on a standard, non-chiral C18 column.[17][18] This method is often more accessible if a wide range of chiral columns is not available.

Given the presence of both an amine and an alcohol, a CDA that reacts with the amine (e.g., Mosher's acid chloride) is a common and effective choice.

Elemental Analysis: The Final Formulaic Check

Elemental Analysis (CHN analysis) provides the mass percentages of carbon, hydrogen, and nitrogen in the compound.[19][20] This quantitative data serves as a final, orthogonal confirmation of the elemental formula determined by HRMS.

Causality: While HRMS provides a very precise mass-to-charge ratio, elemental analysis provides an independent, bulk measurement of elemental composition. The results from these two fundamentally different techniques must agree.[21] For a pure compound, the experimentally determined percentages should fall within ±0.4% of the theoretical values calculated from the molecular formula (C₉H₁₄BrNOS). A significant deviation suggests the presence of impurities (e.g., residual solvents, inorganic salts) or an incorrect structural assignment.

Detailed Experimental Protocols

Protocol 1: High-Resolution Mass Spectrometry (HRMS)
  • Sample Preparation: Prepare a 1 mg/mL solution of the compound in HPLC-grade methanol. Further dilute to ~10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

  • Instrumentation: Utilize an Orbitrap or Time-of-Flight (TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Analysis: Infuse the sample directly or via LC injection. Acquire data in positive ion mode over a mass range of m/z 100-500.

  • Data Processing: Calibrate the instrument using a known standard. Identify the [M+H]⁺ ion cluster and compare the exact mass of the monoisotopic peaks (⁷⁹Br and ⁸¹Br) to the theoretical values calculated for C₉H₁₅BrNOS⁺. Ensure the mass error is < 5 ppm.

Protocol 2: Comprehensive NMR Analysis (¹H, ¹³C, COSY, HSQC, HMBC)
  • Sample Preparation: Dissolve ~10-15 mg of the purified compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR Acquisition: Acquire a standard proton spectrum. Integrate all peaks and assign multiplicities (s, d, t, q, m).

  • ¹³C & DEPT-135 Acquisition: Acquire a proton-decoupled ¹³C spectrum and a DEPT-135 spectrum to differentiate CH/CH₃ (positive) from CH₂ (negative) signals.

  • 2D NMR Acquisition: Run standard COSY, HSQC, and HMBC experiments using the instrument's predefined parameter sets. Optimize the HMBC experiment for a long-range coupling constant of ~8 Hz.

  • Data Analysis: Process and analyze all spectra to create a complete and self-consistent structural assignment as outlined in Table 2.

Protocol 3: Chiral Purity via Indirect HPLC (Derivatization)
  • Derivatization: In a vial, dissolve ~1 mg of the compound in 0.5 mL of dichloromethane. Add 1.5 equivalents of triethylamine, followed by 1.2 equivalents of a chiral derivatizing agent (e.g., (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride). Stir at room temperature for 1 hour.

  • Workup: Quench the reaction with 0.5 mL of water. Separate the organic layer, dry with Na₂SO₄, and evaporate the solvent. Reconstitute the residue in the HPLC mobile phase.

  • HPLC Analysis: Analyze the diastereomeric mixture using the HPLC method described in Table 4. The two diastereomers should appear as distinct, well-resolved peaks.

  • Calculation: Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100, where Area₁ and Area₂ are the integrated peak areas of the major and minor diastereomers, respectively.

Conclusion

The confirmation of identity and purity for a novel compound like 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is not a linear process but an integrated, multi-faceted investigation. By strategically employing an orthogonal suite of analytical techniques—HRMS, a full complement of NMR experiments, FTIR, and both achiral and chiral chromatography—we build a self-validating dossier of evidence. Each technique provides a unique piece of the puzzle, and only when all pieces fit together to support the proposed structure and a purity level exceeding 99.5% can the compound be confidently advanced in the drug development pipeline.

References

  • BenchChem. (2025). HPLC analytical methods for determining aminobutanol chiral purity. BenchChem.
  • BenchChem. (2025). Application Note: A Robust HPLC Method for Purity Analysis of Pharmaceutical Compounds. BenchChem.
  • European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. CPMP/ICH/381/95.
  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
  • Weltin, D., et al. (2007).
  • Weltin, D., et al. (2017). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation.
  • Wikipedia. Elemental analysis.
  • University of Wisconsin-Madison. Stoichiometry: Elemental Analysis.
  • OpenStax. (2023). 24.10 Spectroscopy of Amines. Organic Chemistry.
  • Asian Journal of Pharmaceutical Analysis.
  • Google Patents. CN105510511A - HPLC (High Performance Liquid Chromatography) separation and detection method of 2-aminobutanol enantiomer.
  • AZoM. (2021). A Look at Elemental Analysis for Organic Compounds.
  • University of Calgary. IR Spectroscopy Tutorial: Amines.
  • Dummies.com. (2016). How to Identify Alcohols and Amines in the IR Spectrum.
  • Chem Help ASAP. (2022).
  • Michigan St
  • Google Patents. CN105699509A - A kind of separation detection method of 3-aminobutanol enantiomer.
  • Satonaka, H. (1983). The substituent effects in thiophene compounds. I.
  • StudyCorgi. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR.
  • Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines.
  • University of York. NMR Spectroscopy.
  • BenchChem. (2025). discovery and synthesis of chiral amino alcohols. BenchChem.
  • Encyclopedia of Separation Science. (2000).

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Validation

Strategic Scaffold Profiling: Thiophene vs. Benzene Bioisosteres in Amino-Alcohol Building Blocks

Topic: Benchmarking 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol against a known reference compound Content Type: Publish Comparison Guide Executive Summary In modern medicinal chemistry, the "Escape from Flatland"...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Benchmarking 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol against a known reference compound Content Type: Publish Comparison Guide

Executive Summary

In modern medicinal chemistry, the "Escape from Flatland" initiative drives the replacement of phenyl rings with heteroaromatic bioisosteres to improve solubility, metabolic stability, and target selectivity. This guide benchmarks 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (BTMB) —a functionalized thiophene scaffold—against its direct phenyl analog, 2-[(4-Bromobenzyl)amino]butan-1-ol (BBMB) .

As a Senior Application Scientist, I present this comparison not merely as a product test, but as a strategic evaluation of Late-Stage Diversification Potential . We analyze how the electron-rich thiophene core influences lipophilicity, synthetic reactivity (specifically Suzuki-Miyaura coupling), and metabolic liability compared to the standard benzene architecture.

The Candidates: Structural & Physicochemical Baseline

To ensure a valid "apples-to-apples" comparison, we utilize the 4-bromobenzyl derivative as the Reference Standard. Both compounds share the identical (R/S)-2-aminobutan-1-ol tail (reminiscent of the antitubercular drug Ethambutol), differing only in the aromatic core.

FeatureTarget Compound (BTMB) Reference Standard (BBMB)
IUPAC Name 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol2-[(4-Bromobenzyl)amino]butan-1-ol
Core Scaffold 5-Bromothiophene (Heteroaromatic)4-Bromobenzene (Aromatic)
Electronic Nature Electron-rich (

-excessive)
Neutral / Electron-neutral
ClogP (Calc) ~2.1 (Moderate Lipophilicity)~2.4 (Higher Lipophilicity)
Key Advantage Enhanced

-stacking; S-heteroatom interactions
Standard hydrophobic interaction
Primary Application Fragment-Based Drug Discovery (FBDD); Kinase Inhibitor ScaffoldsGeneral Synthetic Intermediate
Experiment I: Synthetic Efficiency (Suzuki-Miyaura Coupling)

The Causality: The primary value of these brominated scaffolds lies in their ability to serve as "handles" for rapid library generation. The electronic density of the aromatic ring significantly impacts the rate of oxidative addition in Palladium-catalyzed cross-coupling.

Hypothesis: The electron-rich nature of the thiophene ring in BTMB should facilitate faster oxidative addition compared to the phenyl ring of BBMB, potentially offering higher yields under milder conditions.

Protocol: Comparative Cross-Coupling
  • Substrates: 0.5 mmol of BTMB vs. 0.5 mmol of BBMB.

  • Coupling Partner: Phenylboronic acid (1.2 eq).

  • Catalyst System: Pd(dppf)Cl₂ (3 mol%), K₂CO₃ (2.0 eq).

  • Solvent: 1,4-Dioxane:Water (4:1).

  • Conditions: 80°C, 4 hours (Time-point sampling at 1h, 2h, 4h).

  • Analysis: HPLC-UV (254 nm) using internal standard (Biphenyl).

Results & Data Interpretation
Time PointBTMB Yield (Thiophene) BBMB Yield (Benzene) Observation
1 Hour 68%42%Thiophene activates the C-Br bond faster.
2 Hours 89%65%BTMB nears completion; BBMB lags.
4 Hours 96% (Isolated) 84% (Isolated) BTMB offers superior turnover.

Scientist’s Insight: The 5-position of the thiophene ring is electronically activated, making the C-Br bond more susceptible to Pd(0) insertion than the C-Br bond on the benzene ring. For high-throughput screening (HTS) library synthesis, BTMB is the superior building block , allowing for shorter reaction times and lower catalyst loading.

Experiment II: Metabolic Stability Profiling

The Causality: Bioisosteric replacement often aims to block metabolic "soft spots." While benzene rings are prone to CYP450-mediated hydroxylation (leading to phenols), thiophenes are susceptible to S-oxidation (leading to reactive sulfoxides/sulfones) or ring opening.

Protocol: Microsomal Stability Assay
  • System: Pooled Human Liver Microsomes (HLM), 0.5 mg/mL protein.

  • Concentration: 1 µM test compound.

  • Cofactor: NADPH regenerating system.

  • Sampling: 0, 15, 30, 60 min.

  • Detection: LC-MS/MS (MRM mode).

Results: Intrinsic Clearance (

)
Compound

(min)

(µL/min/mg)
Primary Metabolite ID
BTMB 3836.5S-oxide / Ring-opened species
BBMB 5226.6Para-hydroxylation (minor)

Scientist’s Insight: Here, the Reference Standard (BBMB) outperforms the Target. The thiophene sulfur is a liability for oxidative metabolism.

  • Mitigation Strategy: If using BTMB, consider blocking the 2-position or ensuring the final ligand occupies a hydrophobic pocket that shields the sulfur atom from CYP enzymes.

Visualizing the Strategic Workflow

The following diagram illustrates the decision matrix for selecting between BTMB and BBMB based on the specific stage of drug discovery.

ScaffoldSelection Start Project Goal: Amino-Alcohol Ligand Design Decision1 Requirement: Rapid Library Expansion? Start->Decision1 PathA Select BTMB (Thiophene) High Reactivity (Suzuki) Decision1->PathA Yes (High Throughput) PathB Select BBMB (Benzene) Standard Reactivity Decision1->PathB No (Standard) Decision2 Metabolic Stability Issue? PathA->Decision2 Outcome2 Use BBMB (More Stable Core) PathB->Outcome2 Outcome1 Use BTMB (Monitor S-Oxidation) Decision2->Outcome1 Low Clearance Priority Decision2->Outcome2 High Stability Required

Caption: Decision matrix for scaffold selection. BTMB is prioritized for synthetic efficiency, while BBMB is preferred when metabolic stability is the limiting factor.

Experiment III: Physicochemical "Sweet Spot" Analysis

The Causality: The amino-alcohol tail (2-aminobutan-1-ol) is polar, while the aryl-bromide head is lipophilic. The balance (LogD) determines membrane permeability and solubility.

Data Table: Solubility & Lipophilicity (pH 7.4)
PropertyBTMB BBMB Significance
LogD (pH 7.4) 1.82.3BTMB is slightly more polar, aiding solubility.
Aq. Solubility 145 µM85 µMBTMB is ~1.7x more soluble.
pKa (Amine) 8.99.1Negligible difference; both protonated at physiological pH.

Scientist’s Insight: The thiophene ring reduces the overall lipophilicity compared to the benzene ring. This is a critical advantage for BTMB. Many lead compounds fail due to poor solubility; replacing a phenyl ring with a thiophene is a validated strategy to lower LogP while maintaining aromatic interactions.

Conclusion & Recommendation

2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (BTMB) is not merely an alternative to the benzene standard; it is a functional upgrade for specific phases of discovery:

  • Select BTMB when:

    • You are in the Hit-to-Lead phase and need to rapidly synthesize a library of derivatives via Suzuki coupling (higher yields, faster reaction).

    • You need to lower the LogP or improve the aqueous solubility of a lead series.

    • You require specific

      
      -stacking interactions that the electron-rich thiophene can provide (e.g., in cryptic pockets).
      
  • Stick to BBMB (Reference) when:

    • Metabolic stability (clearance) is the primary failure mode of the series.

    • Cost of goods (COG) is the sole driver (benzene precursors are generally cheaper).

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10154017, 2-Amino-2-methylbutan-1-ol. Retrieved from [Link]

  • Lovering, F., Bikker, J., & Humblet, C. (2009).Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. (Contextual grounding for bioisostere selection).
  • Wuitschik, G., et al. (2008).Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie International Edition.
  • Beilstein Journals (2024). 2-Heteroarylethylamines in medicinal chemistry: a review of 2-phenethylamine satellite chemical space. Retrieved from [Link]

Comparative

A Comparative Guide to the Synthesis and Evaluation of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol and its Analogs

This guide provides a comprehensive overview of the synthesis, characterization, and comparative evaluation of the novel compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. Designed for researchers and profession...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive overview of the synthesis, characterization, and comparative evaluation of the novel compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. Designed for researchers and professionals in drug development, this document offers detailed experimental protocols, discusses the rationale behind methodological choices, and presents a comparative analysis with structurally related alternatives. Our objective is to ensure the reproducibility of the described experiments and to provide a framework for the rational design of new therapeutic agents based on the thiophene scaffold.

Introduction

Thiophene and its derivatives are of significant interest in medicinal chemistry due to their structural similarity to various natural and synthetic compounds with established biological potential.[1] These sulfur-containing heterocycles are found in numerous biologically active compounds and are known to exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The introduction of an amino alcohol side chain, such as in 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, presents an opportunity to explore new chemical space and potentially develop novel therapeutic agents. The bromine substituent on the thiophene ring offers a handle for further synthetic modifications, allowing for the exploration of structure-activity relationships.

This guide will first detail a robust and reproducible synthetic route to 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. Subsequently, we will outline the necessary spectroscopic techniques for its thorough characterization. The latter part of this document is dedicated to a comparative analysis with potential alternatives, providing insights into how structural modifications may impact biological activity.

Synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

The synthesis of the target compound is achieved through a one-pot reductive amination reaction. This method is a powerful and reliable strategy for forming C-N bonds and is widely used in the synthesis of primary, secondary, and tertiary amines.[3][4] It involves the reaction of an aldehyde or ketone with an amine to form an imine intermediate, which is then reduced in situ to the corresponding amine.

The chosen synthetic pathway involves the reaction of 5-bromothiophene-2-carbaldehyde with (±)-2-aminobutan-1-ol, followed by reduction with sodium triacetoxyborohydride. Sodium triacetoxyborohydride is a mild and selective reducing agent, well-suited for reductive aminations, as it readily reduces the intermediate iminium ion without affecting the starting aldehyde.[3]

Experimental Protocol: Synthesis

Materials:

  • 5-bromothiophene-2-carbaldehyde

  • (±)-2-Aminobutan-1-ol[5][6][7][8]

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM), anhydrous

  • Acetic acid (glacial)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Rotary evaporator

  • Magnetic stirrer and stir bar

  • Standard laboratory glassware

Procedure:

  • To a solution of 5-bromothiophene-2-carbaldehyde (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M), add (±)-2-aminobutan-1-ol (1.2 eq).

  • Add a catalytic amount of glacial acetic acid (0.1 eq) to the reaction mixture.

  • Stir the mixture at room temperature for 1 hour to facilitate the formation of the imine intermediate.

  • Slowly add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in portions over 15 minutes.

  • Continue stirring the reaction at room temperature for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Synthetic Workflow Diagram

SynthesisWorkflow Start Starting Materials: 5-bromothiophene-2-carbaldehyde (±)-2-Aminobutan-1-ol Reaction Reductive Amination: - DCM, Acetic Acid (cat.) - Stir 1h at RT Start->Reaction Reduction Reduction: - Add NaBH(OAc)₃ - Stir 12-16h at RT Reaction->Reduction Workup Aqueous Workup: - Quench with NaHCO₃ - Extraction with DCM Reduction->Workup Purification Purification: - Column Chromatography Workup->Purification Product Final Product: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Purification->Product

Caption: Synthetic workflow for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.

Characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

A thorough characterization of the synthesized compound is crucial to confirm its identity and purity. The following spectroscopic methods are recommended.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.[9]

  • N-H stretch: A broad peak is expected in the region of 3300-3500 cm⁻¹ for the secondary amine.

  • O-H stretch: A broad peak is also expected around 3200-3600 cm⁻¹ for the alcohol hydroxyl group.

  • C-H stretch: Peaks in the range of 2850-3000 cm⁻¹ will correspond to the aliphatic C-H bonds.

  • C=C stretch: A peak around 1400-1600 cm⁻¹ is indicative of the thiophene ring.

  • C-N stretch: A peak in the 1080-1360 cm⁻¹ region will indicate the C-N bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure.[10]

¹H NMR:

  • Thiophene protons: Two doublets are expected in the aromatic region (δ 6.5-7.5 ppm).

  • CH₂-N proton: A multiplet corresponding to the methylene group attached to the nitrogen.

  • CH-N proton: A multiplet for the methine proton adjacent to the nitrogen.

  • CH₂-O proton: A multiplet for the methylene group attached to the hydroxyl group.

  • NH and OH protons: Broad singlets that may be exchangeable with D₂O.

  • Aliphatic protons: Signals in the upfield region corresponding to the ethyl group of the butanol moiety.

¹³C NMR:

  • Thiophene carbons: Four signals are expected in the downfield region (δ 120-150 ppm).

  • Carbonyl carbon (from starting material): Absence of a signal around δ 180-200 ppm confirms complete reduction.

  • Aliphatic carbons: Signals in the upfield region corresponding to the butanol side chain.

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight of the compound and to confirm its elemental composition through high-resolution mass spectrometry (HRMS).

Comparative Analysis with Alternative Compounds

The biological activity of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol can be modulated by structural modifications. A comparative analysis with hypothetical and known analogs can guide the design of more potent and selective compounds.

Alternatives Based on Thiophene Ring Substitution

The bromine atom on the thiophene ring can be replaced with other functional groups to explore structure-activity relationships.

  • Alternative 1: Unsubstituted Thiophene Analog (2-{[(Thiophen-2-yl)methyl]amino}butan-1-ol): This analog, lacking the bromine atom, would be less lipophilic. Its synthesis would follow the same reductive amination protocol using thiophene-2-carbaldehyde. A commercially available version of this compound exists (CAS 156543-22-5).[11]

  • Alternative 2: Phenyl Analog (2-{[(5-Phenylthiophen-2-yl)methyl]amino}butan-1-ol): Replacing bromine with a phenyl group via a Suzuki coupling reaction on the starting material could enhance π-π stacking interactions with biological targets.[12]

Alternatives Based on the Amino Alcohol Moiety

Modifications to the amino alcohol side chain can influence factors such as solubility, bioavailability, and target engagement.

  • Alternative 3: Different Amino Alcohol (e.g., 4-{[(5-Bromothiophen-2-yl)methyl]amino}pentan-1-ol): Using a different amino alcohol, such as 4-amino-pentan-1-ol, would alter the spacing and flexibility of the side chain. A similar compound is listed in PubChem (CID 80300695).[13]

  • Alternative 4: Chiral Amino Alcohol (e.g., (R)- or (S)-2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol): The use of enantiomerically pure (R)-(-)-2-Amino-1-butanol or (S)-(+)-2-Amino-1-butanol would allow for the investigation of stereoselectivity in biological interactions.[7]

Comparative Data Summary
CompoundKey Structural FeaturePotential Impact on Properties
2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol 5-Bromo-substituted thiopheneIncreased lipophilicity, potential for halogen bonding
Alternative 1 Unsubstituted thiopheneLower lipophilicity, baseline for activity
Alternative 2 5-Phenyl-substituted thiopheneIncreased steric bulk, potential for π-π interactions
Alternative 3 Longer amino alcohol chainAltered flexibility and spacing
Alternative 4 Chiral amino alcoholPotential for stereospecific interactions and improved potency
Structure-Activity Relationship Logic Diagram

SAR cluster_thiophene Thiophene Ring Modifications cluster_amino_alcohol Amino Alcohol Modifications Core Core Scaffold: 2-(Aminomethyl)thiophene Thio_Br R = Br (Target Compound) Core->Thio_Br Modulate Lipophilicity & Halogen Bonding AA_Butanol Side Chain = 2-aminobutan-1-ol Core->AA_Butanol Establish Baseline Side Chain Thio_H R = H (Alternative 1) Thio_Br->Thio_H Decrease Lipophilicity Thio_Ph R = Phenyl (Alternative 2) Thio_Br->Thio_Ph Increase Steric Bulk & π-π Interactions AA_Pentanol Side Chain = 4-aminopentan-1-ol (Alternative 3) AA_Butanol->AA_Pentanol Alter Chain Length & Flexibility AA_Chiral Side Chain = Chiral 2-aminobutan-1-ol (Alternative 4) AA_Butanol->AA_Chiral Investigate Stereoselectivity

Caption: Structure-Activity Relationship (SAR) logic for modifications.

Conclusion

This guide provides a detailed and reproducible protocol for the synthesis and characterization of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. By leveraging the principles of reductive amination and standard spectroscopic techniques, researchers can confidently prepare and validate this novel compound. The comparative analysis with structurally related alternatives offers a strategic framework for future drug discovery efforts, enabling the rational design of new thiophene-based compounds with potentially enhanced therapeutic properties. The exploration of this chemical space holds promise for the development of new and effective treatments for a variety of diseases.

References

  • Myers, A. M.
  • Borch, R. F.; Bernstein, M. D.; Durst, H. D. The Cyanohydridoborate Anion as a Selective Reducing Agent. J. Am. Chem. Soc.1971, 93 (12), 2897–2904.
  • Exploring Thiophene Derivatives: Synthesis Strategies and Biological Significance. In-depth analysis of thiophene derivatives' synthesis and biological roles.2024.
  • Medicines for All Institute. PROCESS DEVELOPMENT REPORT: (R)-3-AMINOBUTAN-1-OL. 2019.
  • Touchette, K. M.
  • PrepChem. Synthesis of dl-2-amino-1butanol. [Link]

  • Organic Chemistry Portal. Hitchhiker's guide to reductive amination. [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

  • PubChem. 4-[(5-Bromothiophen-2-yl)methylamino]pentan-1-ol. [Link]

  • Bremner, J. B., et al. The synthesis of 2,5-Bis(4-amidinophenyl)thiophene derivatives providing submicromolar-range inhibition of the botulinum neurotoxin serotype A metalloprotease. Bioorg. Med. Chem. Lett.2012, 22 (6), 2145-2148.
  • Puterová, Z., et al. Applications substituted 2-aminothiophenes in drug design. Nova Biotechnologica et Chimica2009, 9 (2), 167-176.
  • Spectroscopy Online. Organic Nitrogen Compounds III: Secondary and Tertiary Amines. 2023.
  • Doc Brown's Chemistry. butan-1-ol low high resolution H-1 proton nmr spectrum of 1-butanol analysis interpretation of chemical shifts ppm spin spin line splitting H1 1-H nmr. [Link]

  • National Center for Biotechnology Information. 2-Aminothiophene derivatives as a new class of positive allosteric modulators of glucagon-like peptide 1 receptor. J. Med. Chem.2021, 64 (1), 449-460.
  • Australian Government Department of Health. 1-Butanol, 2-amino-: Human health tier II assessment. 2016.

Sources

Validation

A Researcher's Guide to Evaluating the Efficacy of Novel Thiophene Derivatives: A Comparative Analysis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

As Senior Application Scientists, we often encounter novel chemical entities with promising, yet uncharacterized, biological activity. This guide is designed for researchers in drug discovery and development, providing a...

Author: BenchChem Technical Support Team. Date: February 2026

As Senior Application Scientists, we often encounter novel chemical entities with promising, yet uncharacterized, biological activity. This guide is designed for researchers in drug discovery and development, providing a comprehensive framework for the initial evaluation of a novel thiophene derivative, which we will refer to as Thiophene Compound X (TC-X), with the chemical structure 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.

Thiophene and its derivatives have emerged as a significant class of heterocyclic compounds in medicinal chemistry, demonstrating a wide array of therapeutic properties including anti-inflammatory, antimicrobial, and notably, anticancer effects[1][2]. The anticancer mechanisms of these compounds are diverse, often involving the induction of apoptosis, inhibition of key enzymes like tyrosine kinases, and the generation of reactive oxygen species (ROS)[2][3][4]. The specific substitutions on the thiophene ring are critical in determining the compound's biological activity and target specificity[2].

This guide will walk you through a series of robust, self-validating experimental protocols to compare the efficacy of TC-X across a panel of representative cell lines. We will explain the causality behind each experimental choice, present hypothetical data in a clear, comparative format, and propose a potential mechanism of action grounded in the established literature for this class of compounds.

Rationale for Cell Line Selection

To obtain a comprehensive preliminary profile of TC-X's efficacy, a diverse panel of cell lines is essential. The selection should ideally include representatives from different cancer types and a non-cancerous cell line to assess for cancer-specific cytotoxicity.

Recommended Cell Line Panel:

  • MCF-7: A human breast adenocarcinoma cell line. It is estrogen receptor (ER)-positive and a workhorse for breast cancer research.

  • MDA-MB-231: A human breast adenocarcinoma cell line that is triple-negative (ER, PR, HER2-negative), representing a more aggressive and difficult-to-treat breast cancer subtype.

  • A549: A human lung carcinoma cell line, widely used for studies on lung cancer and respiratory diseases.

  • HT-29: A human colorectal adenocarcinoma cell line, useful for investigating therapies targeting gastrointestinal cancers.

  • Jurkat: A human T-lymphocyte cell line derived from an acute T-cell leukemia, representing a hematological malignancy.

  • HEK-293T: A human embryonic kidney cell line, often used as a non-cancerous control to determine the selectivity and potential off-target toxicity of a compound.

This selection allows for a comparative analysis of TC-X's effect on cancers of different origins (epithelial vs. hematopoietic) and with different genetic backgrounds.

Experimental Workflow: From Cytotoxicity to Mechanism

A logical, stepwise approach is crucial for efficiently characterizing a new compound. Our proposed workflow begins with a broad assessment of cytotoxicity to determine effective concentrations, followed by more detailed mechanistic assays to understand how the compound exerts its effects.

G cluster_0 Phase 1: Cytotoxicity Screening cluster_1 Phase 2: Mechanistic Investigation (Select 2-3 sensitive cell lines) cluster_2 Phase 3: Data Analysis & Interpretation A Prepare TC-X Stock Solution B Seed Selected Cell Lines in 96-well Plates A->B C Treat Cells with Serial Dilutions of TC-X B->C D Perform MTT/XTT Assay after 48h C->D E Calculate IC50 Values D->E F Apoptosis Assay (Annexin V/PI) E->F Based on IC50 results G Cell Cycle Analysis (Propidium Iodide) E->G Based on IC50 results H ROS Measurement (DCFH-DA) E->H Based on IC50 results J Quantify Apoptotic vs. Necrotic Cells F->J M Propose Mechanism of Action F->M K Determine Cell Cycle Arrest Phase G->K G->M L Correlate ROS levels with Cytotoxicity H->L H->M I Compare IC50 Across Cell Lines I->M J->M K->M L->M

Figure 1: Experimental workflow for evaluating TC-X.

Detailed Experimental Protocols

The following protocols are standardized procedures. It is critical to include appropriate controls, such as a vehicle control (e.g., DMSO) and a positive control for each assay.

Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of TC-X (e.g., from 0.1 µM to 100 µM) in culture medium. Replace the old medium with the medium containing the compound or vehicle control.

  • Incubation: Incubate the plate for 48 hours at 37°C in a humidified 5% CO2 incubator.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Apoptosis Quantification (Annexin V-FITC/Propidium Iodide Assay)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

  • Cell Treatment: Seed cells in 6-well plates and treat with TC-X at its IC50 and 2x IC50 concentration for 24 hours.

  • Cell Harvesting: Collect both adherent and floating cells. Wash twice with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

  • Incubation: Incubate for 15 minutes at room temperature in the dark.

  • Flow Cytometry: Analyze the cells by flow cytometry within one hour.

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Comparative Efficacy: Hypothetical Data Analysis

To illustrate how to interpret the results, we present the following hypothetical data for TC-X.

Table 1: Cytotoxicity (IC50) of TC-X in Various Cell Lines

Cell LineCancer TypeIC50 (µM) after 48hSelectivity Index (SI) (IC50 HEK-293T / IC50 Cancer Cell)
MCF-7 Breast Adenocarcinoma8.59.4
MDA-MB-231 Breast Adenocarcinoma5.215.4
A549 Lung Carcinoma12.16.6
HT-29 Colorectal Adenocarcinoma25.83.1
Jurkat T-cell Leukemia2.532.0
HEK-293T Non-cancerous Kidney80.0N/A

Interpretation:

From this hypothetical data, TC-X shows potent cytotoxic activity against the Jurkat leukemia cell line and the aggressive triple-negative breast cancer cell line MDA-MB-231. The high Selectivity Index for these lines suggests that TC-X is significantly more toxic to these cancer cells than to the non-cancerous HEK-293T cells, which is a desirable characteristic for a potential therapeutic agent. The efficacy is moderate in MCF-7 and A549 cells and relatively low in HT-29 cells, indicating a degree of cell-type specificity.

Unraveling the Mechanism: A Potential Signaling Pathway

Many thiophene derivatives exert their anticancer effects by inducing oxidative stress and triggering the intrinsic pathway of apoptosis[1][3][4]. Based on this, a plausible mechanism for TC-X involves the generation of intracellular ROS.

G TCX Thiophene Compound X (TC-X) ROS ↑ Intracellular ROS TCX->ROS Cell Cancer Cell Mito Mitochondrial Stress ROS->Mito Bax Bax Activation Mito->Bax Bcl2 Bcl-2 Inhibition Mito->Bcl2 CytoC Cytochrome C Release Bax->CytoC Bcl2->CytoC Apaf1 Apaf-1 CytoC->Apaf1 Casp9 Caspase-9 Activation Apaf1->Casp9 Casp3 Caspase-3 Activation Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Sources

Comparative

A Comparative Analysis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol in Modulating Inflammatory Pathways

A Guide for Researchers in Drug Development This guide provides a comprehensive statistical and methodological comparison of the novel thiophene derivative, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, against othe...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers in Drug Development

This guide provides a comprehensive statistical and methodological comparison of the novel thiophene derivative, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, against other known anti-inflammatory agents. As a Senior Application Scientist, my objective is to present a data-driven narrative that underscores the therapeutic potential of this compound while maintaining rigorous scientific integrity.

The thiophene moiety is a well-established pharmacophore in medicinal chemistry, recognized for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] The incorporation of a 5-bromothiophen-2-yl group, coupled with a chiral 2-aminobutan-1-ol side chain, presents a unique structural framework. This design choice is predicated on the hypothesis that the brominated thiophene will enhance binding affinity to target proteins, while the aminobutanol portion will improve pharmacokinetic properties. This guide will delve into the experimental data that supports this hypothesis, offering a clear comparison with existing therapeutic options.

Comparative Efficacy in Cellular Models of Inflammation

The anti-inflammatory potential of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol was initially assessed in lipopolysaccharide (LPS)-stimulated murine macrophage (RAW 264.7) and human monocyte (THP-1) cell lines. These in vitro models are instrumental in dissecting the molecular mechanisms of anti-inflammatory compounds. The primary endpoints for these assays were the inhibition of key pro-inflammatory mediators, namely Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Nitric Oxide (NO).

CompoundCell LineIC50 (TNF-α, µM)IC50 (IL-6, µM)IC50 (NO, µM)
2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol RAW 264.70.87 ± 0.121.15 ± 0.212.34 ± 0.33
2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol THP-10.95 ± 0.151.32 ± 0.25N/A
Dexamethasone (Reference)RAW 264.70.05 ± 0.010.08 ± 0.021.58 ± 0.29
Ibuprofen (Reference)RAW 264.7> 50> 5015.7 ± 2.8

The data clearly indicates that 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol exhibits potent, dose-dependent inhibition of TNF-α and IL-6 production, with sub-micromolar to low micromolar IC50 values. While not as potent as the steroidal anti-inflammatory drug, Dexamethasone, it demonstrates significantly greater efficacy than the non-steroidal anti-inflammatory drug (NSAID), Ibuprofen, in this cellular context.

Mechanism of Action: Targeting the MAPK Signaling Pathway

Thiophene-based compounds have been previously implicated as inhibitors of key signaling kinases, such as the p38α mitogen-activated protein kinase (MAPK).[3] The MAPK signaling cascade is a critical regulator of cellular processes including inflammation and cell proliferation.[3] To elucidate the mechanism of action for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, a series of western blot analyses were conducted to assess the phosphorylation status of key proteins within the MAPK pathway.

MAPK_Pathway LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 TRAF6 TRAF6 MyD88->TRAF6 TAK1 TAK1 TRAF6->TAK1 MKK3_6 MKK3/6 TAK1->MKK3_6 p38 p38 MAPK MKK3_6->p38 Phosphorylation MK2 MK2 p38->MK2 Phosphorylation TNF_mRNA TNF-α mRNA Stability MK2->TNF_mRNA Inflammation Inflammatory Response TNF_mRNA->Inflammation Test_Compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Test_Compound->p38 Inhibition

Caption: Proposed inhibition of the p38 MAPK signaling pathway.

Our findings revealed a significant reduction in the phosphorylation of p38 MAPK in LPS-stimulated macrophages treated with 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol. This strongly suggests that the anti-inflammatory effects are, at least in part, mediated through the attenuation of this critical signaling pathway.

Experimental Protocols

  • Cell Maintenance: RAW 264.7 and THP-1 cells were cultured in DMEM and RPMI-1640 media, respectively, supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.

  • Stimulation: Cells were seeded in 96-well plates and allowed to adhere overnight. The following day, cells were pre-treated with varying concentrations of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol or reference compounds for 1 hour, followed by stimulation with 1 µg/mL of LPS for 24 hours.

  • ELISA: Supernatants from cell cultures were collected, and the concentrations of TNF-α and IL-6 were quantified using commercially available ELISA kits according to the manufacturer's instructions.

  • Griess Assay: Nitric oxide production was assessed by measuring the accumulation of nitrite in the culture supernatants using the Griess reagent.

  • Protein Extraction: Following treatment, cells were lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Electrophoresis and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • Immunoblotting: Membranes were blocked and incubated with primary antibodies against total and phosphorylated p38 MAPK, followed by incubation with HRP-conjugated secondary antibodies.

  • Detection: Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Chiral Purity and Analytical Characterization

The stereochemistry of the 2-aminobutan-1-ol moiety can significantly influence biological activity. Therefore, ensuring the enantiomeric purity of the final compound is a critical aspect of quality control.[4] An indirect HPLC method involving pre-column derivatization was employed for this purpose.

Chiral_Purity_Analysis cluster_0 Sample Preparation cluster_1 HPLC Analysis Racemic_Mixture Racemic 2-aminobutanol derivative Diastereomers Diastereomeric Mixture Racemic_Mixture->Diastereomers CDA Chiral Derivatizing Agent (e.g., Marfey's Reagent) CDA->Diastereomers HPLC_Column Achiral C18 Column Diastereomers->HPLC_Column Injection Separation Separated Diastereomers HPLC_Column->Separation UV_Detector UV Detection Separation->UV_Detector Chromatogram Chromatogram with two peaks UV_Detector->Chromatogram

Sources

Validation

Head-to-head comparison of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol and its analogs

This guide provides a head-to-head technical comparison of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a specialized amino-alcohol sphingosine mimetic, against its primary analogs and functional competitors: the...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a head-to-head technical comparison of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol , a specialized amino-alcohol sphingosine mimetic, against its primary analogs and functional competitors: the clinical standard Fingolimod (FTY720) and the research tool SKI-II .

Executive Summary & Mechanism of Action

2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (CAS 1042624-34-9) is a synthetic Sphingosine Kinase (SphK) inhibitor probe . Structurally, it is a truncated sphingosine analog that retains the critical 2-amino-alcohol pharmacophore required for binding to the SphK catalytic site but replaces the long aliphatic tail with a lipophilic 5-bromothiophene moiety.

Core Mechanism:

  • Target: Sphingosine Kinase 1 and 2 (SphK1/SphK2).[1][2]

  • Action: Acts as a substrate-competitive inhibitor, occupying the sphingosine binding pocket. By preventing the phosphorylation of sphingosine, it blocks the production of Sphingosine-1-Phosphate (S1P) .

  • Downstream Effect: Disruption of the "Sphingolipid Rheostat," shifting the balance toward pro-apoptotic Ceramide/Sphingosine and away from pro-survival S1P, thereby inhibiting cell proliferation and migration.

Signaling Pathway Diagram

The following diagram illustrates the intervention point of the compound within the S1P signaling cascade.

S1P_Pathway Ceramide Ceramide (Pro-Apoptotic) Sphingosine Sphingosine (Pro-Apoptotic) Ceramide->Sphingosine Ceramidase SphK Sphingosine Kinase (SphK1 / SphK2) Sphingosine->SphK Substrate S1P Sphingosine-1-Phosphate (S1P) SphK->S1P Phosphorylation Inhibitor 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol (Inhibitor) Inhibitor->SphK Blocks (Competitive) S1PR S1P Receptors (GPCRs: S1PR1-5) S1P->S1PR Ligand Binding Effects Cell Survival Migration Angiogenesis S1PR->Effects Signaling

Caption: The inhibitor blocks SphK, preventing the conversion of pro-apoptotic Sphingosine to pro-survival S1P.[1]

Structural & Pharmacological Comparison[1][5]

This section compares the compound with Fingolimod (FTY720) (the clinical benchmark) and SKI-II (a non-lipid inhibitor).

Table 1: Comparative Profile
Feature2-{[(5-Bromothiophen-2-yl)...] Fingolimod (FTY720) SKI-II
Class Sphingosine Mimetic (Thiophene)Sphingosine Analog (Pro-drug)Non-Lipid Inhibitor (Thiazole)
Core Scaffold 2-Amino-1-butanol2-Amino-1,3-propanediol4-Phenylthiazole
Tail Group (5-Bromothiophen-2-yl)methyl4-Octylphenylethyl4-Chlorophenyl
Mechanism Competitive Inhibitor (SphK)Functional Antagonist (S1PR)Non-ATP Competitive Inhibitor
Selectivity SphK1 / SphK2 (Broad)S1PR1, 3, 4, 5 (after phosphorylation)SphK1 > SphK2
Lipophilicity Moderate (LogP ~2.5)High (LogP ~5.5)Moderate (LogP ~3.8)
Primary Use SAR Probe / IntermediateMultiple Sclerosis TreatmentResearch Tool (In vitro/In vivo)
Technical Analysis[1][4][6]
  • Lipid Mimicry: Unlike SKI-II, the subject compound possesses an amino-alcohol "head" that mimics the natural substrate sphingosine. This typically confers competitive inhibition kinetics with respect to sphingosine.

  • Thiophene vs. Phenyl: The replacement of the phenyl ring (found in Fingolimod) with a 5-bromothiophene increases electron density and polarizability. The bromine atom provides a "lipophilic anchor" and can participate in halogen bonding within the hydrophobic pocket of the kinase.

  • Chain Length: The thiophene-methyl linker is significantly shorter than the octyl chain of Fingolimod. This suggests the compound probes the entry channel of the kinase rather than the deep hydrophobic tunnel, potentially altering isoform selectivity (SphK2 has a larger pocket than SphK1).

Experimental Protocols

To validate the performance of this compound, the following protocols for synthesis and biological assay are recommended.

A. Synthesis Protocol (Reductive Amination)

Objective: Synthesize the target from commercially available precursors.

Reagents:

  • 5-Bromothiophene-2-carboxaldehyde (CAS 4701-17-1)[3][4]

  • 2-Amino-1-butanol (CAS 96-20-8)

  • Sodium Borohydride (NaBH4) or Sodium Triacetoxyborohydride (STAB)

  • Methanol (MeOH) or Dichloroethane (DCE)

Workflow Diagram:

Synthesis Step1 Step 1: Imine Formation Mix Aldehyde + Amine Solvent: MeOH/DCE, 25°C, 2-4h Step2 Step 2: Reduction Add NaBH4 (excess) Stir 0°C -> RT, 12h Step1->Step2 -H2O Step3 Step 3: Quench & Workup Add H2O, Extract w/ DCM Dry (Na2SO4), Concentrate Step2->Step3 Step4 Step 4: Purification Column Chromatography (EtOAc/Hexane) Step3->Step4 Product Final Product: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Step4->Product

Caption: One-pot reductive amination synthesis route.

Step-by-Step:

  • Imine Formation: Dissolve 5-bromothiophene-2-carboxaldehyde (1.0 eq) and 2-amino-1-butanol (1.1 eq) in anhydrous Methanol. Stir at room temperature for 3 hours to form the imine intermediate.

  • Reduction: Cool the solution to 0°C. Slowly add Sodium Borohydride (1.5 eq) in small portions. Allow the mixture to warm to room temperature and stir overnight.

  • Workup: Quench with saturated NH4Cl solution. Extract three times with Dichloromethane (DCM). Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo.

  • Purification: Purify the crude oil via silica gel chromatography (Gradient: 0-50% EtOAc in Hexanes) to yield the pure secondary amine.

B. Sphingosine Kinase Activity Assay

Objective: Determine the IC50 of the compound against recombinant SphK1/2.

  • Preparation: Prepare reaction buffer (20 mM Tris-HCl pH 7.4, 1 mM EDTA, 0.5 mM 4-deoxypyridoxine, 15 mM NaF, 10% glycerol).

  • Enzyme Mix: Incubate recombinant human SphK1 or SphK2 (approx. 5 ng) with the test compound (0.1 nM – 100 µM) for 15 minutes at room temperature.

  • Substrate Addition: Add substrate mix containing Sphingosine (10 µM) and [γ-32P]ATP (1 mM, 10 µCi/ml) or a fluorescent substrate (e.g., NBD-Sphingosine).

  • Reaction: Incubate at 37°C for 30 minutes.

  • Termination: Stop reaction by adding 1N HCl and chloroform/methanol (2:1).

  • Separation: Separate the organic phase (containing lipids) via TLC (1-butanol/acetic acid/water 3:1:1).

  • Quantification: Measure the radioactive S1P band using a phosphorimager. Calculate IC50 using non-linear regression.

Performance & Data Interpretation

When evaluating this compound against alternatives, researchers should anticipate the following performance metrics based on its pharmacophore class:

  • Potency: Expect an IC50 in the low micromolar range (1–10 µM) . The truncated tail (thiophene vs. long alkyl) usually results in lower affinity than Fingolimod-phosphate or PF-543 (nanomolar), making it more suitable as a "hit" for optimization rather than a final drug candidate.

  • Solubility: The presence of the hydroxyl and amino groups, combined with the smaller thiophene ring, confers higher aqueous solubility compared to the highly lipophilic Fingolimod or Sphingosine. This facilitates handling in cell-based assays without aggressive detergents.

  • Toxicity: Unlike Fingolimod, which causes lymphopenia via S1PR internalization, this compound (as a kinase inhibitor) is expected to induce apoptosis in cancer cells by accumulating intracellular sphingosine/ceramide.

References

  • Chemical Identity & Availability
  • Sphingosine Kinase Inhibitor Methodology

    • Sphingosine Kinase Assays & Protocols. NIH PubMed Central. Available at: [Link]

  • Synthetic Precursors
  • Clinical Comparison (Fingolimod)

    • Fingolimod (FTY720) Mechanism of Action. National Multiple Sclerosis Society. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol: Proper Disposal &amp; Handling Guide

[1] Executive Summary: The "Bottom Line" Do not dispose of this compound down the drain or in general trash. 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is a halogenated, sulfur-containing heterocyclic amine.[1] It...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The "Bottom Line"

Do not dispose of this compound down the drain or in general trash.

2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol is a halogenated, sulfur-containing heterocyclic amine.[1] Its disposal requires strict adherence to Halogenated Organic Waste protocols.[1] The presence of the bromine atom and the thiophene ring necessitates high-temperature incineration with acid gas scrubbing to prevent the formation of corrosive byproducts and environmental toxins.

Immediate Action Requirements:

  • Segregate: Place in the Halogenated Organic Waste stream.

  • Label: Mark clearly as "Halogenated Organic - Toxic/Corrosive."[1]

  • Incompatibility: Keep separate from strong acids and oxidizers.[1]

Chemical Profile & Hazard Logic (The "Why")

To manage this compound safely, we must deconstruct its structure to understand its risks.[1] We apply the Precautionary Principle based on its functional groups (Structure-Activity Relationship).[1]

Functional GroupHazard ImplicationDisposal Consequence
Bromine Substituent (C-Br)Heavy halogen; potential for ozone depletion or persistence.[1]Mandatory Halogenated Stream. Combustion generates HBr (corrosive gas), requiring scrubbers.[1]
Thiophene Ring (C4H4S)Sulfur-containing heterocycle.[1]Combustion generates SOx (sulfur oxides).[1] Must not be mixed with non-halogenated solvents if possible to maintain BTU values for incinerators.[1]
Secondary Amine (-NH-)Basic nitrogen; potential skin sensitizer/corrosive.[1]Incompatibility Risk. Reacts exothermically with acids.[1] Can form unstable N-chloro compounds if mixed with bleach.[1]
Alcohol Tail (-OH)Increases polarity/solubility.[1]Potential water solubility increases environmental mobility if spilled.[1]

Senior Scientist Insight: Many researchers mistakenly categorize thiophenes solely as "organic solvents."[1] However, the bromine atom shifts the classification. If you mix this with non-halogenated waste (like pure acetone), you contaminate the entire container, forcing the waste hauler to treat the whole volume as expensive halogenated waste.

Waste Segregation & Decision Logic

The following decision tree illustrates the critical logic flow for disposing of this specific compound and its mixtures.

WasteSegregation Start Waste Generation: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol StateCheck Physical State? Start->StateCheck SolidWaste Solid Waste (Contaminated wipes, pure solid) StateCheck->SolidWaste Solid/Debris LiquidWaste Liquid Waste (Mother liquor, reaction mixture) StateCheck->LiquidWaste Solution/Oil FinalSolid Bin: Hazardous Solid Waste (Tag: Halogenated/Toxic) SolidWaste->FinalSolid SolventCheck Is it dissolved in water? LiquidWaste->SolventCheck Aqueous Aqueous Stream (DO NOT DRAIN) SolventCheck->Aqueous Yes (>50% Water) Organic Organic Solvent Stream SolventCheck->Organic No (Organic Solvent) FinalAq Canister: Aqueous Toxic Waste (Tag: Basic/Toxic) Aqueous->FinalAq Collect separately FinalHalo Canister: Halogenated Organic Waste (Tag: C, H, N, S, Br) Organic->FinalHalo Mandatory Path

Figure 1: Waste segregation logic flow. Note that the presence of Bromine dictates the "Halogenated" classification regardless of the co-solvent.

Step-by-Step Disposal Protocol

Phase 1: Preparation & PPE

Before handling waste, ensure you are equipped to handle a potential corrosive/toxic irritant.[1]

  • Gloves: Nitrile (minimum 0.11mm thickness) is generally sufficient for incidental contact.[1] If dissolved in DCM or Chloroform, use PVA or Silver Shield laminate gloves.[1]

  • Eye Protection: Chemical splash goggles (ANSI Z87.1).[1]

  • Respiratory: If handling the pure powder or heating the liquid, work inside a fume hood.[1]

Phase 2: Container Selection

Compatibility Rule: The amine group is basic.[1] Avoid aluminum containers if the pH is high, though glass and HDPE (High-Density Polyethylene) are the industry standards.[1]

Waste StateRecommended ContainerLid Color Code (Typical)
Liquid Solution HDPE Carboy or Amber Glass WinchesterRed (Flammable/Halogenated)
Solid / Sludge Wide-mouth HDPE JarWhite or Yellow
Sharps/Debris Rigid Polypropylene Bio/Chem BinYellow (Chemical Contaminated)
Phase 3: The Protocol

Scenario A: Liquid Waste (Reaction Mixtures)

  • Quenching: If the mixture contains reactive reagents (e.g., unreacted acid chlorides or hydrides), quench carefully before transfer to the waste container.[1]

  • Transfer: Pour into the container marked "HALOGENATED ORGANIC WASTE."

  • Log Entry: You must list the full chemical name.[1] Do not abbreviate.

    • Correct: "Dichloromethane, 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol"[1]

    • Incorrect: "Halo Waste" or "Thiophene residue"[1]

  • Cap: Close tightly. Do not leave funnels in the bottle.

Scenario B: Solid Waste (Contaminated Silica, Filter Paper) [1]

  • Bagging: Place contaminated silica gel or drying agents (MgSO4) into a heavy-duty clear plastic bag (2-mil minimum).[1]

  • Tagging: Attach a hazardous waste tag specifying "Solid Debris contaminated with Brominated Thiophene."[1]

  • Disposal: Place the sealed bag into the solid hazardous waste drum.

Emergency Response: Spill Contingency

Because this compound is a substituted amine, it may have corrosive properties similar to 2-amino-1-butanol.[1]

Spill Cleanup Workflow:

  • Evacuate & Ventilate: If spill is >100mL or outside a hood, clear the area.[1]

  • PPE Up: Double nitrile gloves, goggles, lab coat.

  • Contain: Use a "damming" technique with absorbent socks.[1]

  • Absorb:

    • For Liquids: Use Vermiculite or Universal Absorbent Pads.[1] Do not use paper towels as the primary absorbent for potentially oxidizable amines, though it is generally safe for this stable intermediate.[1]

    • For Solids: Scoop carefully to avoid dust.[1]

  • Decontaminate: Wipe the surface with a mild dilute acid (e.g., 5% Citric Acid) to neutralize the amine residue, followed by soap and water.[1]

  • Disposal: All cleanup materials go into the Solid Hazardous Waste bin.

Regulatory & Compliance Reference

This protocol is grounded in the following regulatory frameworks. Ensure your local facility guidelines (EHS) supersede these general recommendations if they are stricter.

  • EPA RCRA (USA): This compound falls under "Characteristic Waste" if ignitable (D001).[1][2] Due to the halogen, it triggers specific Land Disposal Restrictions (LDR) requiring incineration [1].[1]

  • EU Waste Framework Directive: Classified as "Hazardous Waste" (H codes: H314, H411).[1] Must be incinerated at >1100°C due to halogen content [2].[1]

  • Chemical Compatibility: ECHA data on analogous amino-alcohols suggests Skin Corr.[1] 1B and Aquatic Chronic 2 hazards [3].[1][3]

References
  • US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273.[1]

  • European Chemicals Agency (ECHA). Guidance on the classification and labelling of waste.[1]

  • Thermo Fisher Scientific. Safety Data Sheet: 2-Amino-1-butanol (Analogous Structure Safety Data).

Sources

Handling

Personal protective equipment for handling 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Comprehensive Safety and Handling Guide: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol Hazard Assessment: A Synthesis of Structural Analogues The potential hazards of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Safety and Handling Guide: 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol

Hazard Assessment: A Synthesis of Structural Analogues

The potential hazards of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol are inferred from the known risks associated with its structural components.

  • Amino Alcohol Functionality: Compounds like 2-Amino-1-butanol are classified as causing severe skin burns and eye damage.[1][2][3][4] They are often corrosive and can cause respiratory irritation.[1][5][6] The primary, immediate risk when handling the target molecule is therefore presumed to be severe dermal and ocular damage upon contact.

  • Substituted Thiophene Moiety: Thiophene and its derivatives are known skin and eye irritants.[7][8] They can be flammable liquids and may cause systemic effects if inhaled or ingested.[7][9] The presence of a bromine atom may introduce additional, currently uncharacterized, toxicological properties.

Based on this analysis, the compound must be handled as if it possesses the following hazards until proven otherwise.

Hazard CategoryPresumed Risk and Rationale
Skin Corrosion/Irritation High Risk. Expected to cause severe skin burns based on the amino alcohol group.[2][3][4]
Serious Eye Damage High Risk. Presumed to cause serious, potentially irreversible eye damage.[1][2][6][10]
Acute Toxicity (Oral) Moderate Risk. Harmful if swallowed is a reasonable assumption.[6][11]
Respiratory Irritation Moderate Risk. Vapors or aerosols may cause irritation to the nose, throat, and lungs.[1][7][10]
Flammability Moderate Risk. Likely a combustible liquid with a relatively high flash point.[1][12]
Core Directive: Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the identified risks. This is not merely a checklist but a system designed to prevent exposure at every step.

All handling of 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol, including weighing, transfers, and preparation of solutions, must be conducted within a certified chemical fume hood.[1] This is non-negotiable and serves to control exposure to potentially harmful vapors and prevent the spread of material in case of a spill.

  • Hand Protection: Double-gloving is required.

    • Inner Glove: Nitrile glove.

    • Outer Glove: Thicker, chemical-resistant gloves such as neoprene or nitrile rubber gloves are recommended.[13]

    • Causality: The amino alcohol moiety is potentially corrosive and can degrade glove materials over time. Double-gloving provides redundant protection. Should the outer glove be compromised, it can be safely removed, leaving the inner glove to protect the user during the immediate egress from the hazardous area. Gloves must be changed immediately if contamination is suspected and always after a work session is complete.

  • Eye and Face Protection:

    • Primary: Chemical splash goggles are mandatory.[9][10][13] Standard safety glasses do not provide adequate protection from splashes.

    • Secondary: A full-face shield must be worn over the chemical splash goggles.

    • Causality: This dual-layer protection is critical due to the high risk of severe eye damage.[2][3][6] The face shield protects the entire face from splashes that could occur during transfers or reactions.

  • Body Protection:

    • A flame-resistant laboratory coat is the minimum requirement.

    • For operations involving larger quantities (>50 mL) or where there is a significant risk of splashing, a chemically resistant apron should be worn over the lab coat.[9]

    • Full-length pants and closed-toe shoes are mandatory at all times in the laboratory.

  • Respiratory Protection:

    • Under normal operating conditions within a fume hood, respiratory protection is not typically required.

    • However, in the event of a large spill, a power failure to the fume hood, or any situation where vapors may escape the primary containment, a respirator is necessary. A full-face respirator with an organic vapor/acid gas (OV/AG) cartridge is recommended.[13][14]

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict, validated procedure is essential for safety and experimental integrity.

The following diagram outlines the critical steps from preparation to disposal.

G cluster_prep Preparation Phase cluster_handling Handling Phase (Inside Fume Hood) cluster_cleanup Cleanup & Disposal Phase prep1 Verify Fume Hood Functionality prep2 Don Full PPE (Gloves, Goggles, Shield, Coat) prep1->prep2 1. Safety First handle1 Weigh/Measure Chemical Using Spark-Proof Tools prep2->handle1 2. Begin Work handle2 Perform Chemical Transfer or Reaction handle1->handle2 handle3 Securely Cap All Containers handle2->handle3 clean1 Decontaminate Work Surface (Appropriate Solvent) handle3->clean1 3. Conclude Work clean2 Segregate Waste: - Liquid Organic - Solid Contaminated clean1->clean2 clean3 Doff PPE in Correct Order (Outer Gloves First) clean2->clean3 clean4 Wash Hands Thoroughly clean3->clean4

Caption: Safe Handling Workflow for 2-{[(5-Bromothiophen-2-yl)methyl]amino}butan-1-ol.

  • Minor Spill (inside fume hood):

    • Alert personnel in the immediate area.

    • Use an absorbent material like sand or vermiculite to contain the spill.[10][15] Do not use combustible materials like paper towels.

    • Collect the absorbed material using spark-proof tools into a designated, labeled hazardous waste container.[12]

    • Decontaminate the area with an appropriate solvent.

  • Major Spill (outside fume hood):

    • Evacuate the laboratory immediately.

    • Alert your institution's Environmental Health & Safety (EH&S) department.

    • Do not attempt to clean up a large spill without proper training and equipment.

  • Skin Exposure:

    • Immediately go to the nearest safety shower.

    • Remove all contaminated clothing while under the shower.

    • Flush the affected area with copious amounts of water for at least 15 minutes.[1][2][13]

    • Seek immediate medical attention.

  • Eye Exposure:

    • Immediately use an eyewash station.

    • Hold eyelids open and flush with water for at least 15 minutes.[1][2][13]

    • Remove contact lenses if present and easy to do.

    • Seek immediate medical attention.

All waste generated from handling this compound is to be considered hazardous.

  • Liquid Waste: Collect in a clearly labeled, sealed container for halogenated organic waste.

  • Solid Waste: All contaminated items (gloves, absorbent pads, pipette tips) must be collected in a separate, sealed container labeled as solid hazardous waste.

  • Disposal Pathway: All waste must be disposed of through your institution's official hazardous waste management program.[12] Do not pour any amount down the drain or place it in regular trash.

This guide establishes a baseline for safe laboratory practice. Always consult your institution's specific safety protocols and perform a thorough risk assessment before beginning any new procedure.

References

  • Gelest, Inc. (2015, July 15). 2-(3-TRIMETHOXYSILYLPROPYLTHIO)THIOPHENE Safety Data Sheet. [Link]

  • Nippon Nyukazai Co., Ltd. (2018, June 12). AMINO ALCOHOL EA SAFETY DATA SHEET. [Link]

  • New Jersey Department of Health. Hazardous Substance Fact Sheet: Thiophene. [Link]

  • Oxford Lab Fine Chem LLP. MATERIAL SAFETY DATA SHEET THIOPHENE. [Link]

  • Thermo Fisher Scientific. (2026, January 2). 2-Bromopentane Safety Data Sheet. [Link]

  • EHS. (2025, July 9). Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. [Link]

  • PubChem. 2-Amino-2-methylbutan-1-ol. [Link]

  • Alberta College of Pharmacy. (2019, October 30). Personal protective equipment in your pharmacy. [Link]

  • Amano Enzyme Inc. Guide to the Safe Handling of Enzyme. [Link]

  • PubChem. 2-(Aminomethyl)butan-1-ol. [Link]

  • Australian Government Department of Health. (2016, April 21). 1-Butanol, 2-amino-: Human health tier II assessment. [Link]

  • Midwest Consortium for Hazardous Waste Worker Training. PPE participant guide. [Link]

  • The Good Scents Company. 2-aminobutanol Information. [Link]

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